1-Docosene

• CAS: 1599-67-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 1-Docosene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Docosene (C₂₂H₄₄) is a long-chain alpha-olefin that serves as a versatile building block in organic synthesis and holds potential in various industrial and research applications. Its well-defined chemical structure, characterized by a terminal double bond, makes it a reactive intermediate for the production of a wide array of derivatives. This technical guide provides a comprehensive overview of the core chemical and physical properties of 1-docosene, detailed experimental protocols for their determination, and a summary of its key chemical reactions. All quantitative data are presented in structured tables for ease of reference.

Chemical and Physical Properties of 1-Docosene

The following tables summarize the key chemical and physical properties of 1-docosene, compiled from various sources. Discrepancies in reported values may arise from different experimental conditions and measurement techniques.

Table 1: General Chemical Properties of 1-Docosene

Property	Value	Source(s)
Chemical Formula	C₂₂H₄₄	[1][2][3][4]
Molecular Weight	308.59 g/mol	[1][4]
IUPAC Name	Docos-1-ene	[1][3]
CAS Registry Number	1599-67-3	[1][2][3][4]
Synonyms	n-Docos-1-ene, α-Docosene	[3]
SMILES	CCCCCCCCCCCCCCCCCCCCC=C	[1]
InChI Key	SPURMHFLEKVAAS-UHFFFAOYSA-N	[1]

Table 2: Physical Properties of 1-Docosene

Property	Value	Source(s)
Physical State	Solid at room temperature, waxy appearance.	[1]
Color	White to off-white.	[5]
Melting Point	38 - 41 °C	[4][6]
Boiling Point	174-178 °C at 6.4 Torr; ~370 °C at 760 Torr	[2][4]
Density	Approximately 0.8 g/cm³	[2]
Solubility in Water	Practically insoluble (1.4 x 10⁻⁵ g/L estimated).	[1][2]
LogP (Octanol/Water Partition Coefficient)	10.08 (estimated)	[1][2]
Vapor Pressure	3.44 x 10⁻⁷ mmHg at 25°C (estimated)	[5]
Refractive Index	1.4568 (estimated)	[5]
Flash Point	38 °C	[5]

Key Chemical Reactions of 1-Docosene

The presence of a terminal double bond in 1-docosene makes it susceptible to a variety of addition reactions. The following diagram illustrates the primary transformations that 1-docosene can undergo.

Caption: Key chemical reactions of 1-docosene.

Experimental Protocols

The following sections provide detailed methodologies for the determination of key physical properties and the execution of characteristic chemical reactions of 1-docosene.

Determination of Melting Point (Capillary Method)

This protocol is a standard method for determining the melting point of a solid organic compound.[5][6][7][8][9]

Apparatus and Materials:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• 1-Docosene sample (finely powdered)

• Spatula

• Mortar and pestle (if sample is not a fine powder)

Procedure:

• Sample Preparation: Ensure the 1-docosene sample is completely dry and finely powdered. If necessary, grind the sample gently in a mortar and pestle.

• Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered sample. A small amount of solid will be forced into the tube.

• Tap the sealed end of the capillary tube on a hard surface to pack the solid down. Repeat until a packed column of 2-3 mm of solid is at the bottom of the tube.

• Melting Point Determination:

  • Place the loaded capillary tube into the sample holder of the melting point apparatus.

  • Set the heating rate to a rapid setting initially to quickly determine an approximate melting range.

  • Allow the apparatus to cool to at least 20°C below the approximate melting point.

  • Prepare a new sample and place it in the apparatus.

  • Set the heating rate to 1-2°C per minute to ensure thermal equilibrium.

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

  • Record the temperature at which the last crystal of the solid melts (the end of the melting range).

• Data Recording: Report the melting point as a range from the temperature of initial melting to the temperature of complete liquefaction. For a pure compound, this range should be narrow (0.5-2°C).

Determination of Boiling Point (Thiele Tube Method - for reduced pressure)

Given the high boiling point of 1-docosene at atmospheric pressure, a vacuum distillation or a boiling point determination under reduced pressure is more practical. The Thiele tube method can be adapted for this purpose.[10][11]

Apparatus and Materials:

• Thiele tube

• High-boiling point mineral oil

• Thermometer (-10 to 400°C)

• Small test tube (e.g., Durham tube)

• Capillary tube (sealed at one end)

• Rubber band or wire to attach the test tube to the thermometer

• Bunsen burner or heating mantle

• Vacuum source and manometer

Procedure:

• Sample Preparation: Place approximately 0.5 mL of 1-docosene into the small test tube.

• Place a capillary tube, with the sealed end up, into the test tube containing the 1-docosene.

• Apparatus Setup: Attach the test tube to the thermometer using a rubber band or wire, ensuring the bulb of the thermometer is level with the sample.

• Clamp the Thiele tube and fill it with mineral oil until the side arm is about two-thirds full.

• Insert the thermometer and attached sample tube into the Thiele tube, ensuring the sample is below the oil level and the open end of the test tube is above the oil.

• Connect the Thiele tube to a vacuum source and a manometer.

• Boiling Point Determination:

  • Evacuate the system to the desired pressure and record this pressure.

  • Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating mantle.

  • As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

  • Continue heating until a steady and rapid stream of bubbles is observed.

  • Remove the heat and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube.

• Data Recording: Record the temperature and the corresponding pressure.

Determination of Solubility in Water (Shake-Flask Method)

This method is a standard procedure for determining the water solubility of hydrophobic substances.[2][3][4][12]

Apparatus and Materials:

• Screw-cap flasks or vials

• 1-Docosene

• Distilled or deionized water

• Shaking incubator or magnetic stirrer

• Centrifuge

• Analytical balance

• Gas chromatograph-mass spectrometer (GC-MS) or other suitable analytical instrument

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 1-docosene to a flask containing a known volume of water. The excess solid ensures that saturation is reached.

  • Seal the flask and place it in a shaking incubator set to a constant temperature (e.g., 25°C).

  • Allow the mixture to equilibrate for at least 24-48 hours with continuous agitation.

• Phase Separation:

  • After equilibration, allow the mixture to stand undisturbed for a period to allow the undissolved 1-docosene to settle.

  • To ensure complete separation of the aqueous phase from any undissolved solid, centrifuge the sample at a high speed.

• Analysis of the Aqueous Phase:

  • Carefully withdraw a known volume of the clear aqueous supernatant.

  • Extract the dissolved 1-docosene from the aqueous sample using a suitable organic solvent (e.g., hexane (B92381) or dichloromethane).

  • Analyze the concentration of 1-docosene in the organic extract using a calibrated GC-MS or another appropriate analytical technique.

• Calculation: Calculate the solubility in g/L or mol/L based on the measured concentration and the volume of the aqueous sample analyzed.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol provides a general workflow for the identification and quantification of 1-docosene.[13][14][15][16][17]

Apparatus and Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• HP-5MS or similar non-polar capillary column

• Helium carrier gas

• 1-Docosene standard

• Suitable solvent (e.g., hexane or dichloromethane)

• Microsyringe

Procedure:

• Sample Preparation: Prepare a dilute solution of the 1-docosene sample in a suitable solvent. If quantifying, prepare a series of standard solutions of known concentrations.

• GC-MS Conditions:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 50-100°C, hold for 1-2 minutes.

    • Ramp: Increase the temperature at a rate of 10-20°C/min to a final temperature of 280-300°C.

    • Hold at the final temperature for 5-10 minutes.

  • MS Conditions:

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Mass Scan Range: m/z 40-500.

• Injection and Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Analysis:

  • Identify the peak corresponding to 1-docosene by its retention time and by comparing its mass spectrum with a reference spectrum from a library (e.g., NIST).

  • For quantitative analysis, generate a calibration curve from the peak areas of the standard solutions and use it to determine the concentration of 1-docosene in the sample.

The following diagram outlines the general workflow for GC-MS analysis.

Caption: General workflow for GC-MS analysis.

Conclusion

1-Docosene is a long-chain alpha-olefin with well-characterized, though sometimes variable, physical and chemical properties. Its reactivity, centered on the terminal double bond, allows for its conversion into a variety of valuable saturated and functionalized long-chain hydrocarbons. The experimental protocols provided in this guide offer standardized methods for the determination of its key properties and for carrying out its fundamental chemical transformations, providing a solid foundation for researchers and professionals working with this compound.

References

• 1. cpchem.com [cpchem.com]
• 2. Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. mt.com [mt.com]
• 8. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 12. oecd.org [oecd.org]
• 13. jddtonline.info [jddtonline.info]
• 14. jddtonline.info [jddtonline.info]
• 15. chemrxiv.org [chemrxiv.org]
• 16. Bot Verification [rasayanjournal.co.in]
• 17. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Docosene: Molecular Structure, Properties, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Docosene is a long-chain alpha-olefin with the molecular formula C22H44.[1][2][3] As a terminal alkene, its structure is characterized by a 22-carbon chain with a double bond at the first carbon position.[1] This feature makes it a valuable precursor in various chemical syntheses.[1] 1-Docosene is found in nature in various plant species and has garnered interest for its potential biological activities, including antimicrobial properties and its possible role in cancer metabolism.[3][4][5] This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, and analytical methodologies for 1-Docosene.

Molecular Structure and Identification

1-Docosene is an unsaturated aliphatic hydrocarbon.[1] Its structure consists of a twenty-two carbon chain with a double bond at the C-1 position.

Table 1: Molecular Identifiers for 1-Docosene

Identifier	Value	Source(s)
IUPAC Name	docos-1-ene	[3]
CAS Number	1599-67-3	[1][2][3]
Molecular Formula	C22H44	[1][2][3]
SMILES	CCCCCCCCCCCCCCCCCCCCC=C	[1]
InChI Key	SPURMHFLEKVAAS-UHFFFAOYSA-N	[2]

Physicochemical Properties

The physicochemical properties of 1-Docosene are summarized in the table below. These properties are crucial for its handling, storage, and application in experimental settings.

Table 2: Physicochemical Properties of 1-Docosene

Property	Value	Unit	Source(s)
Molecular Weight	308.58 - 308.6	g/mol	[1][2][3]
Appearance	White to Off-White Solid / Liquid	-
Melting Point	38 - 72	°C	[2]
Boiling Point	174 - 180 @ 6.4 - 0.22 mmHg	°C	[2]
Density	~0.7830	g/cm³
Vapor Pressure	3.44E-07	mmHg at 25°C
Solubility	Insoluble in water; Soluble in chloroform, ethyl acetate (B1210297) (slightly)	-

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties and for the analysis of 1-Docosene are provided below. These protocols are based on standard methods for long-chain hydrocarbons.

Melting Point Determination (Capillary Method)

This method is used to determine the temperature at which 1-Docosene transitions from a solid to a liquid.

• Apparatus : Mel-Temp apparatus, capillary tubes, thermometer.

• Procedure :

  • A small, finely ground sample of 1-Docosene is packed into a capillary tube to a height of 2-3 mm.[6]

  • The capillary tube is placed in a heating block apparatus (e.g., Mel-Temp).

  • The sample is heated at a controlled rate. An initial rapid heating can be used to determine an approximate melting point, followed by a slower heating rate (1-2 °C/min) for an accurate measurement.[6]

  • The temperature range is recorded from the point at which the first droplet of liquid appears to the temperature at which the entire sample is liquid.

Boiling Point Determination (Microscale Method)

This method is suitable for determining the boiling point of small quantities of liquid samples.[7]

• Apparatus : Thiele tube, thermometer, small test tube (Durham tube), capillary tube, heating source.[7]

• Procedure :

  • A small amount of 1-Docosene (approximately 0.5 mL) is placed in a small test tube.[7]

  • A capillary tube, sealed at one end, is placed open-end-down into the test tube.[7]

  • The setup is attached to a thermometer and heated in a Thiele tube containing mineral oil.[7]

  • The sample is heated until a continuous stream of bubbles emerges from the capillary tube.[7]

  • The heat is removed, and the temperature at which the liquid begins to enter the capillary tube is recorded as the boiling point.[7]

Density Determination (Pycnometer Method)

This method provides an accurate determination of the density of liquid 1-Docosene.[8][9]

• Apparatus : Pycnometer (a glass flask with a precise volume), analytical balance, thermostat.[8][9]

• Procedure :

  • The empty pycnometer is weighed on an analytical balance.[8]

  • The pycnometer is filled with 1-Docosene, ensuring no air bubbles are present.[8]

  • The filled pycnometer is placed in a thermostat at a constant temperature (e.g., 20°C) to allow for thermal equilibrium.[9]

  • The pycnometer is weighed again.[8]

  • The density is calculated by dividing the mass of the 1-Docosene by the known volume of the pycnometer.[8][9]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for the identification and quantification of 1-Docosene in complex mixtures.[10][11][12]

• Sample Preparation :

  • For biological samples, an extraction with a suitable organic solvent (e.g., isopropyl alcohol) is performed.[1]

  • An internal standard may be added for quantitative analysis.[1]

  • The sample is centrifuged to remove any particulate matter.[10]

  • The supernatant is transferred to a GC vial.[10]

• Instrumentation and Conditions :

  • Injector Temperature : 280-300 °C.[1]

  • Column : A high-polarity capillary column is often used.[1]

  • Oven Temperature Program : A temperature gradient is employed, starting at a lower temperature and ramping up to elute 1-Docosene. A typical ramp rate is 5-10 °C/min.[1][11]

  • Carrier Gas : Helium or Hydrogen.[1]

  • MS Detector : Operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to elucidate the detailed molecular structure of 1-Docosene.[13][14][15]

• Sample Preparation :

  • Approximately 5-25 mg of 1-Docosene is dissolved in a deuterated solvent (e.g., Chloroform-d, CCl4).[15]

  • The solution is filtered into a 5 mm NMR tube.

• ¹H NMR Spectroscopy :

  • Provides information on the different types of protons and their neighboring environments.

• ¹³C NMR Spectroscopy :

  • Provides information on the different types of carbon atoms in the molecule.[13]

Synthesis and Purification

Synthesis via Ziegler-Natta Catalysis

1-Docosene, as a long-chain alpha-olefin, can be synthesized through the oligomerization of ethylene (B1197577) using a Ziegler-Natta catalyst.[16][17]

• Catalyst System : Typically a combination of a transition metal compound (e.g., titanium tetrachloride, TiCl₄) and an organoaluminum compound (e.g., triethylaluminum, Al(C₂H₅)₃).[16]

• Process :

  • The catalyst components are introduced into a reactor containing a suitable solvent.

  • Ethylene gas is fed into the reactor under controlled temperature and pressure.

  • The catalyst facilitates the polymerization of ethylene into a mixture of alpha-olefins of varying chain lengths.

  • The reaction is terminated, and the catalyst is deactivated.

Purification by Fractional Distillation

The mixture of alpha-olefins from the synthesis process is separated based on their boiling points through fractional distillation, often under vacuum to prevent thermal degradation of the long-chain olefins.[18][19]

• Apparatus : A fractional distillation column suitable for high vacuum and temperature.

• Procedure :

  • The crude olefin mixture is heated in the distillation flask under reduced pressure.

  • The components vaporize and rise through the fractionating column.

  • Fractions with different boiling points are collected at different points in the column.

Potential Applications and Biological Relevance

Role in Cancer Metabolism

1-Docosene has been identified as a metabolite in cancer metabolism, suggesting a potential role in cancer cell biology.[3] Further research is needed to elucidate its specific functions and the signaling pathways involved.

Antimicrobial Activity

Studies have indicated that 1-Docosene possesses antibacterial properties.[4][5] The proposed mechanism of action for long-chain hydrocarbons often involves disruption of the bacterial cell membrane, leading to increased permeability and cell lysis.[20]

Visualizations

Caption: General Experimental Workflow for GC-MS Analysis

Caption: Synthesis and Purification Workflow for 1-Docosene

Caption: Conceptual Antimicrobial Mechanism of 1-Docosene

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 1-Docosene | C22H44 | CID 74138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. jddtonline.info [jddtonline.info]
• 5. jddtonline.info [jddtonline.info]
• 6. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. scientificlabs.co.uk [scientificlabs.co.uk]
• 9. pm.szczecin.pl [pm.szczecin.pl]
• 10. uoguelph.ca [uoguelph.ca]
• 11. mdpi.com [mdpi.com]
• 12. Sample preparation GC-MS [scioninstruments.com]
• 13. spectrabase.com [spectrabase.com]
• 14. researchgate.net [researchgate.net]
• 15. dev.spectrabase.com [dev.spectrabase.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. medwinpublishers.com [medwinpublishers.com]
• 18. scispace.com [scispace.com]
• 19. researchgate.net [researchgate.net]
• 20. Antimicrobial Action Mechanisms of Natural Compounds Isolated from Endophytic Microorganisms | MDPI [mdpi.com]

An In-depth Technical Guide to 1-Docosene (CAS 1599-67-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Docosene, a long-chain alpha-olefin with the chemical formula C₂₂H₄₄, is a versatile compound with applications ranging from polymer synthesis to its potential involvement in biological processes.[1] Its 22-carbon backbone with a terminal double bond makes it a valuable precursor in the chemical industry for the production of lubricants, surfactants, and specialty polymers.[2] In the realm of life sciences, 1-docosene has been identified as a metabolite in cancer metabolism, suggesting its potential role in cellular signaling pathways and as a biomarker.[1][3] This guide provides a comprehensive technical overview of 1-docosene, including its physicochemical properties, synthesis and reaction protocols, analytical methods, and its emerging biological significance.

Physicochemical Properties

1-Docosene is a white, crystalline solid or clear liquid at room temperature, characterized by its high lipophilicity and insolubility in water.[2][4] A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Reference(s)
Molecular Formula	C₂₂H₄₄	[1]
Molecular Weight	308.58 g/mol	[2]
CAS Number	1599-67-3	[1]
Appearance	White crystalline solid or clear liquid	[2]
Melting Point	65-72 °C (literature)	[2]
Boiling Point	364.6 °C at 760 mmHg	[2]
Density	0.797 g/cm³	[2]
Water Solubility	Insoluble	[4]
logP (Octanol/Water Partition Coefficient)	~10.08	[4]
IUPAC Name	docos-1-ene	[1]
Synonyms	n-Docos-1-ene, C22:1 n-alkene	[4]

Synthesis of 1-Docosene

Several synthetic routes can be employed to produce 1-docosene. The choice of method often depends on the desired purity, scale, and available starting materials.

Wittig Reaction

The Wittig reaction is a reliable method for the stereoselective synthesis of alkenes from aldehydes and ketones.[5] For the synthesis of 1-docosene, a C21-alkyltriphenylphosphonium ylide is reacted with formaldehyde (B43269). A general workflow for this synthesis is depicted below.

A generalized workflow for the synthesis of 1-Docosene via the Wittig reaction.

Experimental Protocol: Synthesis of a Long-Chain Alkene via Wittig Reaction (Adapted for 1-Docosene) [5]

This protocol is adapted from the synthesis of (Z)-9-tricosene and can be modified for 1-docosene by using an appropriate C21-alkyl halide.[5]

• Materials:

  • 1-Iodohenicosane (C21-alkyl halide)

  • Triphenylphosphine

  • n-Butyllithium (n-BuLi) in hexanes

  • Anhydrous Tetrahydrofuran (THF)

  • Formaldehyde (or paraformaldehyde)

  • Hexane (B92381)

  • Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

  • Silica (B1680970) gel for column chromatography

• Procedure:

  • Ylide Generation:

    • In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon), dissolve 1-iodohenicosane and triphenylphosphine in anhydrous THF.

    • Heat the mixture to reflux to form the C21-triphenylphosphonium iodide salt.

    • Cool the reaction mixture to 0 °C and slowly add n-butyllithium dropwise. The solution will typically develop a deep color, indicating ylide formation.[5]

    • Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional hour.[5]

  • Wittig Reaction:

    • Cool the ylide solution back to 0 °C.

    • Introduce formaldehyde gas (generated by heating paraformaldehyde) into the reaction flask, or add a solution of formaldehyde in THF dropwise.

    • Allow the reaction mixture to warm to room temperature and stir for 4-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).[5]

  • Work-up and Purification:

    • Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.[5]

    • Transfer the mixture to a separatory funnel and extract with hexane.[5]

    • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.[5]

    • Filter and concentrate the solvent under reduced pressure.

    • Purify the crude 1-docosene by column chromatography on silica gel, eluting with hexane. The triphenylphosphine oxide byproduct is more polar and will be retained on the column.[5]

Dehydration of 1-Docosanol (B1670855)

Experimental Protocol: Dehydration of a Long-Chain Alcohol (General)

• Materials:

  • 1-Docosanol

  • Concentrated sulfuric acid (H₂SO₄) or anhydrous p-toluenesulfonic acid

  • High-boiling point solvent (e.g., xylene or toluene)

  • Sodium bicarbonate (NaHCO₃) solution

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Set up a distillation apparatus with a Dean-Stark trap.

  • In the reaction flask, dissolve 1-docosanol in the high-boiling point solvent.

  • Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid.

  • Heat the mixture to reflux. Water produced during the reaction will be collected in the Dean-Stark trap.

  • Monitor the reaction by TLC until the starting alcohol is consumed.

  • Cool the reaction mixture and wash with saturated NaHCO₃ solution to neutralize the acid catalyst.

  • Separate the organic layer, wash with water and brine, and dry over anhydrous Na₂SO₄.

  • Filter and remove the solvent under reduced pressure.

  • The crude 1-docosene can be purified by vacuum fractional distillation.

Dehydrohalogenation of 1-Bromodocosane (B1265600)

Dehydrohalogenation of a primary alkyl halide provides a straightforward method for synthesizing a terminal alkene.

Experimental Protocol: Dehydrohalogenation of a Long-Chain Alkyl Halide (General) [6]

This protocol is adapted from the dehydrohalogenation of 1,2-diiodododecane (B14356176) and can be applied to 1-bromodocosane.[6]

• Materials:

  • 1-Bromodocosane

  • Potassium hydroxide (B78521) (KOH) or sodium amide (NaNH₂)

  • Ethanol or other suitable solvent

  • Diethyl ether

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • In a round-bottom flask, dissolve 1-bromodocosane in ethanol.

  • Add a strong base such as potassium hydroxide or sodium amide.

  • Heat the mixture to reflux and monitor the reaction by TLC.

  • After the reaction is complete, cool the mixture and pour it into an ice-water slush.[6]

  • Extract the aqueous mixture with diethyl ether.[6]

  • Combine the organic extracts, wash with water and brine, and dry over anhydrous MgSO₄.[6]

  • Filter and remove the solvent by rotary evaporation.[6]

  • Purify the crude 1-docosene by vacuum distillation.[6]

Chemical Reactions of 1-Docosene

The terminal double bond in 1-docosene is the site of its reactivity, allowing for a variety of chemical transformations.

Oxidation

1-Docosene can be oxidized to various products depending on the reagents and reaction conditions.

• Oxidation to Docosanoic Acid: Strong oxidizing agents like potassium permanganate (B83412) can cleave the double bond to form docosanoic acid.[7]

Experimental Protocol: Oxidation of a Terminal Alkene to a Carboxylic Acid [7]

• Materials:

  • 1-Docosene

  • Potassium permanganate (KMnO₄)

  • Sulfuric acid (H₂SO₄)

  • Methylene (B1212753) chloride

  • Sodium bisulfite

  • Phase-transfer catalyst (e.g., Adogen 464)[7]

• Procedure:

  • In a flask, combine 1-docosene, methylene chloride, water, sulfuric acid, and the phase-transfer catalyst.[7]

  • Cool the mixture in an ice bath and add potassium permanganate in small portions with vigorous stirring.[7]

  • After the addition is complete, continue stirring at room temperature.[7]

  • Reduce any excess manganese dioxide with sodium bisulfite.[7]

  • Separate the organic layer and extract the aqueous layer with methylene chloride.[7]

  • Combine the organic extracts, wash with water and brine, and concentrate.[7]

  • The crude docosanoic acid can be purified by recrystallization.[7]

• Epoxidation to 1,2-Epoxydocosane: Peroxy acids such as m-chloroperoxybenzoic acid (m-CPBA) can be used to form the corresponding epoxide.

Polymerization

1-Docosene can undergo polymerization, particularly using Ziegler-Natta catalysts, to form poly(1-docosene).[8]

A simplified schematic of Ziegler-Natta polymerization of 1-Docosene.

Experimental Protocol: Ziegler-Natta Polymerization of an Alpha-Olefin (General) [8][9]

• Materials:

  • 1-Docosene (purified and dried)

  • Ziegler-Natta catalyst components (e.g., TiCl₄ and triethylaluminum (B1256330) (Al(C₂H₅)₃))

  • Anhydrous, deoxygenated solvent (e.g., hexane or heptane)

  • Inert gas (e.g., argon or nitrogen)

• Procedure:

  • All manipulations should be carried out under a strict inert atmosphere using Schlenk line techniques or in a glovebox.

  • In a reaction vessel, add the anhydrous solvent and the Ziegler-Natta catalyst components to form the active catalyst.

  • Introduce the purified 1-docosene monomer to the catalyst slurry.

  • Maintain the reaction at a controlled temperature and pressure.

  • The polymerization is typically terminated by the addition of an alcohol (e.g., isopropanol) to quench the catalyst.

  • The polymer is then precipitated, washed, and dried.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the identification and quantification of 1-docosene.

A typical workflow for the analysis of 1-Docosene by GC-MS.

Experimental Protocol: GC-MS Analysis of Long-Chain Hydrocarbons [4][10][11]

• Sample Preparation:

  • Dissolve the sample containing 1-docosene in a volatile organic solvent such as hexane or dichloromethane (B109758) to a concentration of approximately 10 µg/mL.[12]

  • Ensure the sample is free of particulate matter by filtration or centrifugation.[12]

• GC-MS Conditions:

  • GC Column: A non-polar capillary column, such as one with a 100% dimethylpolysiloxane stationary phase (e.g., DB-5ms), is suitable. Typical dimensions are 30 m x 0.25 mm ID x 0.25 µm film thickness.[4]

  • Carrier Gas: Helium at a constant flow rate of 1-2 mL/min.[4]

  • Injector Temperature: 280-300 °C.

  • Oven Temperature Program: Start at a lower temperature (e.g., 40-80 °C), hold for a few minutes, then ramp at a controlled rate (e.g., 6-10 °C/min) to a final temperature of around 320 °C and hold.[4][13][14]

  • MS Conditions:

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Source Temperature: ~230 °C.[4]

    • Quadrupole Temperature: ~150 °C.[4]

    • Scan Range: m/z 50-550 to cover the expected fragment ions.[4]

• Data Analysis:

  • The mass spectrum of 1-docosene will show characteristic fragmentation patterns of long-chain alkenes.

  • Identification is confirmed by matching the obtained mass spectrum with a library database (e.g., NIST).

Biological Significance and Potential Applications in Drug Development

While research is ongoing, 1-docosene and its metabolites are gaining attention for their potential roles in cellular processes, particularly in the context of cancer.

Metabolic Fate of 1-Docosene

As a very-long-chain fatty acid (VLCFA), 1-docosene is likely metabolized through pathways similar to other endogenous VLCFAs. The terminal double bond can be oxidized to form 1,2-docosanediol, or the entire molecule can undergo oxidation to docosanoic acid. Docosanoic acid can then enter the omega-oxidation pathway in liver microsomes, undergoing hydroxylation and further oxidation to a dicarboxylic acid.[15]

Role in Cellular Signaling

Very-long-chain fatty acids and their derivatives are increasingly recognized as signaling molecules.[4][10][16] While direct evidence for 1-docosene's role in signaling is limited, its potential metabolites, such as docosanoic acid, may influence key signaling pathways implicated in cancer.

• Docosanoic Acid and Cancer Cell Signaling: Studies on the related docosahexaenoic acid (DHA) have shown that it can induce apoptosis in cancer cells by modulating pathways such as PI3K/Akt and p38 MAPK.[17] DHA has also been shown to inhibit cancer cell invasion and migration by reversing the epithelial-mesenchymal transition (EMT) through the TGF-β1/Smad signaling pathway.[18] Furthermore, in combination with other compounds, docosanoic acid has been implicated in the modulation of the NF-κB pathway in tumor cells.[19]

Potential signaling pathways modulated by docosanoic acid, a metabolite of 1-Docosene.

Applications in Drug Delivery

The long, lipophilic chain of 1-docosene and its derivatives makes them interesting candidates for use in drug delivery systems (DDS).[14] They can be incorporated into lipid-based nanoparticles or used to modify the surface of drug carriers to enhance their interaction with cell membranes and improve drug loading and bioavailability.

Safety and Handling

1-Docosene is classified as an aspiration hazard and may be fatal if swallowed and enters airways. It can also cause skin and eye irritation.[1]

• GHS Hazard Statements:

  • H304: May be fatal if swallowed and enters airways.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

• Precautionary Statements:

  • P264: Wash skin thoroughly after handling.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

  • P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.

  • P331: Do NOT induce vomiting.

Always handle 1-docosene in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

Conclusion

1-Docosene is a long-chain alpha-olefin with a growing profile of applications in both industrial and research settings. Its well-defined chemical reactivity allows for its use as a precursor to a variety of valuable chemicals and polymers. Furthermore, its identity as a biological metabolite opens up new avenues for research into its role in cellular signaling and its potential as a biomarker or therapeutic target, particularly in the context of cancer. This guide provides a foundational resource for researchers and professionals seeking to explore the chemistry and biological relevance of 1-docosene.

References

• 1. mdpi.com [mdpi.com]
• 2. chem.tamu.edu [chem.tamu.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Frontiers | How Very-Long-Chain Fatty Acids Could Signal Stressful Conditions in Plants? [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. vlab.amrita.edu [vlab.amrita.edu]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. US4748221A - Polymerization of olefins using a ziegler-natta catalyst and two organometallic compounds - Google Patents [patents.google.com]
• 10. tandfonline.com [tandfonline.com]
• 11. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 12. benchchem.com [benchchem.com]
• 13. agilent.com [agilent.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Evidence for two enzymatic pathways for omega-oxidation of docosanoic acid in rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Very long chain fatty acid and lipid signaling in the response of plants to pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Docosahexaenoic acid induces apoptosis in colorectal carcinoma cells by modulating the PI3 kinase and p38 MAPK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Docosahexaenoic acid inhibits the invasion and migration of colorectal cancer by reversing EMT through the TGF-β1/Smad signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. aacrjournals.org [aacrjournals.org]

The Occurrence of 1-Docosene in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Docosene, a long-chain alpha-olefin with the chemical formula C₂₂H₄₄, is a naturally occurring hydrocarbon found in a variety of plant species. As a component of plant cuticular waxes and essential oils, it plays a role in protecting the plant from environmental stressors and mediating interactions with other organisms. The presence of this and other long-chain alkenes in plant extracts has garnered interest for their potential applications in pharmaceuticals, biofuels, and as specialty chemicals. This technical guide provides an in-depth overview of the known botanical sources of 1-docosene, detailed experimental protocols for its extraction and quantification, and an elucidation of its biosynthetic pathway in plants.

Natural Sources of 1-Docosene in Plants

1-Docosene has been identified in various plant tissues, including leaves, stems, and flowers, across a range of plant families. The concentration of 1-docosene can vary significantly depending on the plant species, the part of the plant analyzed, the extraction method employed, and the geographical origin of the plant. The following tables summarize the currently available quantitative data on the presence of 1-docosene in different plant species.

Table 1: Quantitative Analysis of 1-Docosene in Plant Extracts

Plant Species	Family	Plant Part	Extraction Method	1-Docosene Concentration (%)	Reference(s)
Urena lobata (Caesar weed)	Malvaceae	Leaves	Ethanolic Extract	9.57	[1][2]
Urena lobata (Caesar weed)	Malvaceae	Leaves	Methanolic Extract	6.06	[1][2]
Dichrostachys cinerea	Fabaceae	Not specified	Dichloromethane Extract	5.98
Calotropis procera	Apocynaceae	Not specified	Not specified	2.68

Table 2: Plants Identified as Containing 1-Docosene (Quantitative Data Not Specified)

Plant Species	Family	Plant Part/Extract Type	Reference(s)
Chamerion angustifolium (Fireweed)	Onagraceae	Essential Oil
Phyllostachys pubescens (Bamboo)	Poaceae	Benzene-alcohol extract of fresh leaves
Oedogonium sp. (Green Alga)	Oedogoniaceae	Hexane extract
Glycyrrhiza inflata	Fabaceae	Essential Oil
Cornus officinalis	Cornaceae	Essential Oil
Clausena anisum-alens	Rutaceae	Essential Oil
Vanilla madagascariensis	Orchidaceae	Not specified
Daphne odora	Thymelaeaceae	Not specified
Moringa oleifera	Moringaceae	Leaf oil

Experimental Protocols

The identification and quantification of 1-docosene in plant materials predominantly rely on chromatographic techniques, particularly Gas Chromatography-Mass Spectrometry (GC-MS). The choice of extraction method is critical and is dependent on the nature of the plant matrix and the volatility of the target compound.

Extraction of 1-Docosene from Plant Material

a) Soxhlet Extraction (for non-volatile and semi-volatile compounds in solid samples)

This method is suitable for extracting 1-docosene from dried and powdered plant materials, such as leaves and stems.

• Apparatus: Soxhlet extractor, round-bottom flask, condenser, heating mantle, extraction thimbles (cellulose or glass fiber).

• Solvent Selection: A non-polar solvent such as n-hexane is ideal for extracting long-chain hydrocarbons like 1-docosene.

• Procedure:

  • A known weight (e.g., 10-20 g) of the dried, powdered plant material is placed in an extraction thimble.

  • The thimble is placed into the main chamber of the Soxhlet extractor.

  • The extraction solvent (e.g., 250 mL of n-hexane) is placed in the round-bottom flask.

  • The apparatus is assembled and heated. The solvent vaporizes, travels up to the condenser, liquefies, and drips back into the thimble containing the plant material.

  • The solvent fills the thimble and, once the side arm is full, siphons back into the round-bottom flask, carrying the extracted compounds with it.

  • This process is allowed to run for several hours (e.g., 6-8 hours) to ensure complete extraction.

  • After extraction, the solvent is evaporated using a rotary evaporator to yield the crude extract containing 1-docosene.

b) Headspace Solid-Phase Microextraction (HS-SPME) (for volatile compounds)

This technique is suitable for the analysis of volatile components of essential oils from fresh or dried plant material without the need for solvent extraction.

• Apparatus: SPME fiber assembly (e.g., with a Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) coating), vials with septa, heating block or water bath.

• Procedure:

  • A small amount of the plant material (fresh or dried) is placed in a headspace vial.

  • The vial is sealed and heated to a specific temperature (e.g., 60-80°C) for a set period to allow volatile compounds to equilibrate in the headspace.

  • The SPME fiber is exposed to the headspace for a defined time (e.g., 30 minutes) to adsorb the volatile compounds.

  • The fiber is then retracted and directly inserted into the injection port of the GC-MS for thermal desorption and analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the gold standard for the separation, identification, and quantification of 1-docosene in plant extracts.

• Instrumentation: Gas chromatograph coupled with a mass spectrometer.

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is typically used for the separation of hydrocarbons.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: A typical temperature program starts at a lower temperature and ramps up to a higher temperature to elute compounds with different boiling points. For example:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 5°C/min.

  • Final hold: 280°C for 10 minutes.

• Injector Temperature: 250°C.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

• Identification: The identification of 1-docosene is achieved by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with that of a pure standard and by matching the mass spectrum with libraries such as NIST and Wiley.

• Quantification: For quantitative analysis, a calibration curve is prepared using a series of standard solutions of 1-docosene of known concentrations. The peak area of 1-docosene in the sample is then used to determine its concentration from the calibration curve. An internal standard (e.g., a long-chain alkane not present in the sample) can be used to improve accuracy and precision.

Biosynthesis of 1-Docosene in Plants

The biosynthesis of long-chain alkenes, including 1-docosene, is intrinsically linked to the fatty acid synthesis and elongation pathways in plants. The primary mechanism involves the decarboxylation of a very-long-chain fatty acid (VLCFA) precursor.

The proposed biosynthetic pathway for 1-docosene involves the following key steps:

• De Novo Fatty Acid Synthesis: The process begins in the plastids with the synthesis of C16 and C18 fatty acids.

• Fatty Acid Elongation: These fatty acids are then transported to the endoplasmic reticulum where they undergo elongation by a series of enzymes known as fatty acid elongases (FAEs) to produce very-long-chain fatty acids (VLCFAs). For the synthesis of 1-docosene, a C22 fatty acid, docosanoic acid (behenic acid), is the key precursor.

• Decarboxylation to Alkene: The final step is the conversion of the C22 fatty acid to the C22 alkene, 1-docosene. This is a decarboxylation reaction, where the carboxyl group of the fatty acid is removed. Two main enzymatic pathways are implicated in this final step in plants:

  • CER1/CER3 Pathway: In Arabidopsis thaliana, the proteins ECERIFERUM1 (CER1) and ECERIFERUM3 (CER3) are known to be essential for the biosynthesis of very-long-chain alkanes. It is proposed that CER3 first reduces the acyl-CoA to an aldehyde, which is then decarbonylated by CER1 to form the alkane. A similar mechanism is thought to be involved in alkene synthesis.

  • Cytochrome P450 (OleT) Pathway: A family of cytochrome P450 enzymes, designated as OleT, has been identified in bacteria and is capable of directly decarboxylating fatty acids to produce terminal alkenes. Homologous enzymes may exist in plants that perform a similar function.

The following diagram illustrates the generalized biosynthetic pathway leading to the formation of 1-docosene.

Caption: Biosynthetic pathway of 1-Docosene in plants.

Conclusion

1-Docosene is a widespread, yet often unquantified, constituent of the plant kingdom. This guide provides a foundational understanding of its known botanical sources, robust methodologies for its extraction and analysis, and the current understanding of its biosynthesis. For researchers in drug development and other scientific fields, the presence of 1-docosene and other long-chain alkenes in plant extracts may warrant further investigation for their potential biological activities and applications. The detailed protocols provided herein offer a starting point for the systematic screening and quantification of this compound in a wider range of plant species, which will undoubtedly expand our knowledge of its distribution and potential utility. Further research is needed to fully elucidate the specific enzymes and regulatory mechanisms controlling 1-docosene biosynthesis in different plant lineages.

References

• 1. academic.oup.com [academic.oup.com]
• 2. jddtonline.info [jddtonline.info]

Extraction of 1-Docosene from Botanical Sources: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Docosene, a long-chain alpha-olefin, is a naturally occurring compound found in a variety of plant species. Its potential applications in the pharmaceutical and chemical industries have driven interest in its extraction from botanical sources. This technical guide provides an in-depth overview of the botanical occurrences of 1-docosene, detailed methodologies for its extraction and quantification, and an elucidation of its biosynthetic pathway in plants. The information presented herein is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the exploration and utilization of this valuable phytochemical.

Botanical Sources of 1-Docosene

1-Docosene has been identified in a diverse range of plant species, often as a component of their essential oils, cuticular waxes, or other lipophilic extracts. A summary of notable botanical sources is presented in Table 1. The concentration of 1-docosene can vary significantly depending on the plant species, the part of the plant analyzed (e.g., leaves, stems, flowers), and the extraction method employed.

Table 1: Botanical Sources of 1-Docosene

Plant Species	Family	Plant Part	Reported Concentration (% of Extract)	Citation(s)
Urena lobata	Malvaceae	Leaves	9.57 (Ethanol extract), 6.06 (Methanol extract)	[1][2]
Fireweed (Chamerion angustifolium)	Onagraceae	Aerial parts	Present in essential oil	[3]
Bamboo (Phyllostachys pubescens)	Poaceae	Leaves	Identified in benzene-alcohol extractives	[3]
Green Alga (Oedogonium sp.)	Oedogoniaceae	Whole organism	Found in hexane (B92381) extract	[3]
Glycyrrhiza inflata	Fabaceae	Leaves	Detected in essential oil	[3]
Cornus officinalis	Cornaceae	Leaves	Detected in essential oil	[3]
Clausena anisum-olens	Rutaceae	Leaves	Detected in essential oil	[3]
Vanilla madagascariensis	Orchidaceae	Not specified	Reported presence	[4]
Daphne odora	Thymelaeaceae	Not specified	Reported presence	[4]
Moringa oleifera	Moringaceae	Leaves	Component of leaf oil	[4]
Phloianthera hilariana	Clusiaceae	Not specified	Reported presence	[5]
Anethum graveolens (Dill)	Apiaceae	Herb oil	0.20
Monochaetia kansensis	Amphisphaeriaceae	Not specified	Reported presence
Ocimum basilicum (Basil)	Lamiaceae	Herb oil, Leaf CO2 extract	Trace amounts
Origanum vulgare (Oregano)	Lamiaceae	Not specified	Reported presence

Experimental Protocols for Extraction and Quantification

The extraction of the non-polar compound 1-docosene from plant matrices typically involves the use of organic solvents or other lipophilic extraction techniques. Subsequent quantification is most commonly achieved through gas chromatography-mass spectrometry (GC-MS).

Extraction Methodologies

Several methods can be employed for the extraction of 1-docosene from botanical sources. The choice of method will depend on factors such as the nature of the plant material, the desired purity of the extract, and the available equipment.

Soxhlet extraction is a classical and exhaustive method for extracting lipids and other non-polar compounds from solid materials.

Protocol:

• Sample Preparation: Air-dry the plant material (e.g., leaves of Urena lobata) for two weeks and then grind it into a fine powder using an electric blender.[2]

• Thimble Packing: Accurately weigh approximately 10-20 g of the powdered plant material and place it into a cellulose (B213188) extraction thimble.

• Apparatus Setup: Assemble the Soxhlet apparatus with a 500 mL round-bottom flask containing 250-300 mL of a suitable solvent (e.g., ethanol (B145695), methanol, or n-hexane) and a condenser.

• Extraction: Heat the solvent to its boiling point. The solvent vapor will travel up to the condenser, liquefy, and drip into the thimble containing the plant material. The extraction chamber will slowly fill with the solvent until it reaches the top of the siphon tube, at which point the solvent and extracted compounds will be siphoned back into the round-bottom flask. Allow this process to cycle for 16-24 hours at a rate of 4-6 cycles per hour.

• Concentration: After extraction, cool the apparatus and remove the round-bottom flask. Concentrate the extract using a rotary evaporator to remove the solvent, yielding the crude extract containing 1-docosene.

• Storage: Store the dried extract in an airtight container at 4°C for further analysis.

SFE is a "green" extraction technique that utilizes supercritical fluids, most commonly carbon dioxide (CO₂), as the solvent. By manipulating temperature and pressure, the solvating power of the supercritical fluid can be tuned to selectively extract specific compounds.

Generalized Protocol:

• Sample Preparation: Prepare the plant material as described for Soxhlet extraction (dried and powdered).

• SFE System Parameters:

  • Pressure: 100 - 400 bar

  • Temperature: 40 - 60 °C

  • CO₂ Flow Rate: 2 - 10 g/min

  • Extraction Time: 30 - 120 minutes (dynamic)

• Extraction: Load the powdered plant material into the extraction vessel of the SFE system. Pump supercritical CO₂ through the vessel at the desired pressure, temperature, and flow rate.

• Fractionation: The extracted compounds are separated from the CO₂ by reducing the pressure and/or temperature in a separator vessel, causing the CO₂ to return to a gaseous state and leaving the extract behind.

• Optimization: To enhance the extraction of less non-polar compounds, a co-solvent such as ethanol can be added to the supercritical CO₂. The optimal parameters for maximizing the yield of 1-docosene should be determined experimentally using a response surface methodology.

Steam distillation is suitable for the extraction of volatile compounds, such as those found in essential oils.

Generalized Protocol:

• Sample Preparation: Place fresh or dried plant material into the distillation flask.

• Apparatus Setup: Connect the distillation flask to a steam generator and a condenser.

• Distillation: Pass steam through the plant material. The hot steam will cause the volatile compounds, including 1-docosene, to vaporize.

• Condensation: The vapor mixture of water and essential oils is then passed through a condenser, where it cools and liquefies.

• Separation: Collect the condensate in a separatory funnel. The essential oil, being less dense and immiscible with water, will form a layer on top of the hydrosol (aqueous layer) and can be separated.

Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique for separating and identifying the components of a complex mixture.

Protocol:

• Sample Preparation: Dissolve a known amount of the crude extract in a suitable volatile solvent (e.g., n-hexane or chloroform) to a final concentration of approximately 1 mg/mL.

• GC-MS System and Conditions:

  • Gas Chromatograph: Agilent 7890A or equivalent.

  • Mass Spectrometer: Agilent 5975C MSD or equivalent.

  • Column: HP-5MS (30 m x 250 µm x 0.25 µm) or a high-polarity polyethylene (B3416737) glycol phase column (e.g., Agilent J&W DB-WAXetr) for better separation of isomers.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase at 3-5 °C/min to 230 °C, hold for 2 minutes.

    • Ramp: Increase at 30 °C/min to 290 °C, hold for 2 minutes.

  • MS Transfer Line Temperature: 260 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-600.

• Analysis: Inject 1 µL of the prepared sample into the GC-MS system. The components of the extract will be separated based on their boiling points and polarity as they pass through the column. The mass spectrometer will then ionize and fragment the eluted compounds, generating a unique mass spectrum for each component.

• Identification and Quantification: Identify 1-docosene by comparing its retention time and mass spectrum to that of a certified reference standard. Quantify the amount of 1-docosene in the extract by creating a calibration curve using known concentrations of the standard.

Biosynthesis of 1-Docosene in Plants

The biosynthesis of 1-docosene is intrinsically linked to the synthesis of very-long-chain fatty acids (VLCFAs). The pathway involves two main stages: the elongation of fatty acid chains to produce docosanoic acid (C22:0), followed by a decarboxylation or decarbonylation step to form the terminal alkene.

Fatty Acid Elongation (FAE)

The synthesis of VLCFAs occurs in the endoplasmic reticulum and is carried out by the fatty acid elongase (FAE) complex, which consists of four key enzymes that act sequentially to add two-carbon units to a growing acyl-CoA chain.

The FAE Cycle:

• Condensation: A β-ketoacyl-CoA synthase (KCS) catalyzes the condensation of a C20 acyl-CoA with malonyl-CoA to form a β-ketoacyl-CoA (C22).

• First Reduction: A β-ketoacyl-CoA reductase (KCR) reduces the β-keto group to a hydroxyl group, yielding a β-hydroxyacyl-CoA.

• Dehydration: A β-hydroxyacyl-CoA dehydratase (HCD) removes a water molecule to create a double bond, forming a trans-2,3-enoyl-CoA.

• Second Reduction: An enoyl-CoA reductase (ECR) reduces the double bond to produce a saturated acyl-CoA, which is now two carbons longer (docosanoyl-CoA or C22:0-CoA).

This cycle is repeated to produce fatty acids of various chain lengths.

Formation of 1-Docosene

The final step in the biosynthesis of 1-docosene from docosanoic acid is believed to occur via a decarboxylation or decarbonylation mechanism. While the precise enzymatic machinery for 1-alkene formation in all plants is still under investigation, it is proposed to be analogous to the well-characterized alkane biosynthesis pathway. In this pathway, enzymes such as CER1 and CER3 are involved in the decarbonylation of fatty aldehydes to produce alkanes. A similar mechanism, likely involving a decarboxylase, is thought to convert docosanoic acid (or its derivative) into 1-docosene with the loss of a carbon atom as CO₂.

Visualizations

Caption: Experimental workflow for the extraction and quantification of 1-docosene.

Caption: Proposed biosynthetic pathway of 1-docosene from a C20 acyl-CoA precursor.

References

• 1. Soxhlet-type extraction | Cyberlipid [cyberlipid.gerli.com]
• 2. google.com [google.com]
• 3. Biosynthesis of 1-alkenes in higher plants. A model study with the composite Carthamus tinctorius L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Phytochemical Analysis for the Identification of 1-Docosene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the methodologies for the identification and analysis of 1-Docosene, a long-chain aliphatic alkene found in various plant species. This document outlines detailed experimental protocols for extraction, separation, and characterization, and summarizes quantitative data from existing literature. Furthermore, it presents a putative signaling pathway associated with the potential anti-inflammatory activity of 1-Docosene.

Introduction to 1-Docosene

1-Docosene is an unsaturated aliphatic hydrocarbon with the chemical formula C₂₂H₄₄.[1] It is a long-chain alkene that has been identified as a component of various plant extracts and is reported to possess biological activities, including antibacterial and anti-inflammatory properties.[2][3] Its presence in medicinal plants suggests potential therapeutic applications, making its accurate identification and quantification crucial for drug discovery and development.

Extraction of 1-Docosene from Plant Material

The initial step in the analysis of 1-Docosene from plant sources is its efficient extraction from the plant matrix. The choice of extraction method and solvent is critical and depends on the nature of the plant material and the physicochemical properties of the target compound. As a non-polar compound, 1-Docosene is best extracted using non-polar or semi-polar solvents.

Recommended Extraction Protocols

Two common and effective methods for extracting long-chain hydrocarbons like 1-Docosene are Soxhlet extraction and Ultrasonic-Assisted Extraction (UAE).

2.1.1. Soxhlet Extraction

This is a classic and exhaustive extraction method that utilizes a continuous reflux of a solvent to extract the desired compound.

Experimental Protocol:

• Sample Preparation: Air-dry the plant material (e.g., leaves, stems) at room temperature for two weeks and then grind it into a fine powder using an electric blender.[3]

• Thimble Packing: Accurately weigh about 10-20 g of the powdered plant material and place it into a cellulose (B213188) thimble.[4]

• Apparatus Setup: Place the thimble inside a Soxhlet extractor. The extractor is then fitted to a round-bottom flask containing the extraction solvent (e.g., n-hexane, petroleum ether, or ethanol) and a condenser is placed on top.[5] A typical solid-to-solvent ratio is 1:10 to 1:20 (w/v).[6]

• Extraction Process: Heat the solvent in the round-bottom flask to its boiling point. The solvent vapor travels up to the condenser, where it liquefies and drips into the thimble containing the plant material. Once the solvent level in the extractor reaches the top of the siphon arm, the solvent and extracted compounds are siphoned back into the round-bottom flask.[7] This cycle is repeated for a prolonged period (e.g., 6-24 hours) to ensure complete extraction.[8]

• Concentration: After extraction, the solvent is removed from the extract using a rotary evaporator to obtain the crude extract. The extract can then be stored at 4°C for further analysis.[3]

2.1.2. Ultrasonic-Assisted Extraction (UAE)

UAE is a more modern and rapid extraction technique that uses acoustic cavitation to disrupt cell walls and enhance mass transfer.[9][10]

Experimental Protocol:

• Sample Preparation: Prepare the dried and powdered plant material as described for Soxhlet extraction.

• Sonication: Place a known amount of the powdered plant material (e.g., 10 g) into a flask and add the extraction solvent (e.g., n-hexane or ethanol) at a solid-to-solvent ratio of 1:10 to 1:20 (w/v).

• Ultrasonic Treatment: Immerse the flask in an ultrasonic bath or use a probe-type sonicator.[11] Apply ultrasound waves at a specific frequency (e.g., 20-40 kHz) and power for a defined period (e.g., 15-60 minutes).[10] The temperature should be controlled to avoid degradation of thermolabile compounds.

• Filtration and Concentration: After sonication, filter the mixture to separate the extract from the plant debris. Concentrate the filtrate using a rotary evaporator to obtain the crude extract.

Phytochemical Screening for Alkenes

Preliminary phytochemical screening can provide an indication of the presence of unsaturated hydrocarbons like alkenes.

Experimental Protocol (Salkowski's Test for Terpenoids/Unsaturated Compounds):

• Dissolve a small amount of the plant extract in 2 ml of chloroform (B151607) in a test tube.

• Carefully add 1-2 drops of concentrated sulfuric acid down the side of the tube to form a layer.

• A reddish-brown coloration at the interface is indicative of the presence of terpenoids and other unsaturated compounds.[12]

Chromatographic and Spectroscopic Identification of 1-Docosene

For the definitive identification and quantification of 1-Docosene, chromatographic and spectroscopic techniques are essential.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most widely used and effective technique for the analysis of volatile and semi-volatile compounds like 1-Docosene.[13]

Experimental Protocol:

• Sample Preparation: Dissolve the crude plant extract in a suitable volatile solvent (e.g., n-hexane or chloroform) to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• GC-MS System: A typical system consists of a gas chromatograph coupled to a mass spectrometer.

• Chromatographic Conditions:

  • Column: A non-polar capillary column, such as an HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used.[3]

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.[14]

  • Injector Temperature: 250-280°C.

  • Oven Temperature Program: An initial temperature of 50-70°C, held for a few minutes, followed by a ramp of 5-10°C/min to a final temperature of 280-300°C, which is then held for several minutes.[15][16]

  • Injection Mode: Split or splitless, depending on the sample concentration.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 500.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280-290°C.

• Identification: The identification of 1-Docosene is achieved by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with that of a pure standard of 1-Docosene and by matching the mass spectrum with libraries such as NIST and WILEY.

High-Performance Liquid Chromatography (HPLC)

While GC-MS is more common for analyzing hydrocarbons, HPLC can also be employed, particularly for non-volatile or thermally labile compounds that might be present in the extract. A reversed-phase HPLC method would be suitable for separating long-chain alkenes.

Experimental Protocol:

• Sample Preparation: Dissolve the extract in a solvent compatible with the mobile phase (e.g., acetonitrile (B52724) or methanol) and filter through a 0.45 µm syringe filter.

• HPLC System: A standard HPLC system with a UV or a Refractive Index (RI) detector.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water is often used for separating homologous series of non-polar compounds.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30-40°C.

  • Detection: UV detection at a low wavelength (e.g., 200-210 nm) or RI detection.

• Identification: The retention time of the peak corresponding to 1-Docosene is compared with that of a pure standard run under the same conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic compounds. Both ¹H and ¹³C NMR can be used to confirm the identity of 1-Docosene.

Experimental Protocol:

• Sample Preparation: For ¹H NMR, dissolve 5-25 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).[17] For ¹³C NMR, a more concentrated sample (50-100 mg) is typically required.[17] The solution should be filtered into a clean NMR tube.

• NMR Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra.

• Spectral Interpretation: The ¹H NMR spectrum of 1-Docosene will show characteristic signals for the vinyl protons (CH₂=CH-) in the region of 4.9-5.8 ppm and the aliphatic protons as a complex multiplet in the upfield region (around 0.8-2.0 ppm). The ¹³C NMR spectrum will show distinct signals for the sp² carbons of the double bond (typically in the range of 114-140 ppm) and the sp³ carbons of the long alkyl chain.

Quantitative Data Presentation

The following table summarizes the quantitative data for 1-Docosene found in various plant extracts as reported in the literature.

Plant Species	Plant Part	Extraction Solvent	Analytical Method	Concentration of 1-Docosene (% of total extract)	Reference
Urena lobata	Leaves	Ethanol	GC-MS	9.57%	[3]
Urena lobata	Leaves	Methanol	GC-MS	6.06%	[3]
Urena lobata	Leaves	Methanol	GC-MS	0.17% (least abundant)	[3]

Putative Signaling Pathway for Anti-inflammatory Action

1-Docosene has been reported to possess anti-inflammatory properties. While the precise mechanism of action has not been fully elucidated for 1-Docosene itself, many anti-inflammatory natural products are known to target key inflammatory signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[18][19] A plausible, though hypothetical, mechanism for the anti-inflammatory action of 1-Docosene could involve the inhibition of these pathways.

An inflammatory stimulus, such as lipopolysaccharide (LPS) from bacteria, can activate cell surface receptors like Toll-like receptor 4 (TLR4). This activation triggers a downstream signaling cascade that leads to the activation of transcription factors like NF-κB and the MAPK family (including p38, JNK, and ERK).[18] These transcription factors then promote the expression of pro-inflammatory genes, leading to the production of inflammatory mediators like cytokines (e.g., TNF-α, IL-6) and enzymes (e.g., COX-2, iNOS). 1-Docosene may exert its anti-inflammatory effect by interfering with one or more steps in this cascade, potentially by inhibiting the activation of NF-κB or MAPKs, thereby reducing the production of inflammatory mediators.

Visualizations

Experimental Workflow

Caption: Workflow for the extraction and analysis of 1-Docosene.

Putative Anti-inflammatory Signaling Pathway

Caption: Hypothetical anti-inflammatory action of 1-Docosene.

References

• 1. Sample Preparation | Faculty of Mathematical & Physical Sciences [ucl.ac.uk]
• 2. jddtonline.info [jddtonline.info]
• 3. jddtonline.info [jddtonline.info]
• 4. mdpi.com [mdpi.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. The Art and Science of Soxhlet Extraction: A Practical Guide for Medicinal Plant Preparation [greenskybio.com]
• 8. botanyjournals.com [botanyjournals.com]
• 9. mdpi.com [mdpi.com]
• 10. journalwjarr.com [journalwjarr.com]
• 11. m.youtube.com [m.youtube.com]
• 12. microbenotes.com [microbenotes.com]
• 13. repository.unar.ac.id [repository.unar.ac.id]
• 14. GC-MS Analysis of Bioactive Compounds Extracted from Plant Rhazya stricta Using Various Solvents [mdpi.com]
• 15. Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 16. jetir.org [jetir.org]
• 17. cif.iastate.edu [cif.iastate.edu]
• 18. Anti-Inflammatory Activity of Sulfur-Containing Compounds from Garlic - PMC [pmc.ncbi.nlm.nih.gov]
• 19. longdom.org [longdom.org]

An In-Depth Technical Guide to the Spectroscopic Data of 1-Docosene

This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 1-docosene. It is intended for researchers, scientists, and drug development professionals who require detailed spectroscopic information and analytical protocols for this long-chain alpha-olefin.

Spectroscopic Data of 1-Docosene

The following sections present the key spectroscopic data for 1-docosene in a tabulated format for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of organic molecules. For 1-docosene (C₂₂H₄₄), both ¹H and ¹³C NMR provide characteristic signals corresponding to its vinyl group and long alkyl chain.

Table 1: ¹H NMR Spectroscopic Data for 1-Docosene

Chemical Shift (δ) ppm	Multiplicity	Assignment
~5.8	m	-CH=CH₂
~4.9	m	-CH=CH ₂
~2.0	q	-CH ₂-CH=CH₂
~1.3	br s	-(CH ₂)₁₈-
~0.9	t	-CH ₃

Note: 'm' denotes a multiplet, 'q' a quartet, 'br s' a broad singlet, and 't' a triplet. The exact chemical shifts can vary slightly depending on the solvent and instrument.

Table 2: ¹³C NMR Spectroscopic Data for 1-Docosene [1][2]

Chemical Shift (δ) ppm	Assignment
~139.2	C H=CH₂
~114.1	-CH=C H₂
~33.9	-C H₂-CH=CH₂
~31.9	-(C H₂)n-
~29.7	-(C H₂)n-
~29.4	-(C H₂)n-
~29.0	-(C H₂)n-
~22.7	-C H₂-CH₃
~14.1	-C H₃

Note: The signals for the internal methylene (B1212753) (-CH₂-) groups in the long alkyl chain often overlap, resulting in a series of closely spaced peaks.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 1-docosene is characterized by absorptions corresponding to its alkene and alkane moieties.

Table 3: IR Spectroscopic Data for 1-Docosene

Wavenumber (cm⁻¹)	Intensity	Assignment
~3077	Medium	=C-H stretch (vinylic)
~2925, ~2855	Strong	-C-H stretch (aliphatic)
~1641	Medium	C=C stretch (alkene)[3]
~1465	Medium	-CH₂- bend (scissoring)
~991, ~909	Strong	=C-H bend (out-of-plane wag)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 1-docosene, electron ionization (EI) is a common technique.[4]

Table 4: Mass Spectrometry Data for 1-Docosene

m/z	Relative Intensity (%)	Assignment
308	Low	[M]⁺ (Molecular Ion)
279	Low	[M - C₂H₅]⁺
251	Low	[M - C₄H₉]⁺
...	...	...
57	High	[C₄H₉]⁺
43	Base Peak	[C₃H₇]⁺

Note: The mass spectrum of long-chain alkanes and alkenes is characterized by a series of cluster ions separated by 14 Da (-CH₂- group). The molecular ion peak is often of low intensity.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for 1-docosene.

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 10-20 mg of 1-docosene in about 0.7 mL of a deuterated solvent (e.g., CDCl₃ or CCl₄) in an NMR tube.[2] Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence. Typical parameters include a 30-degree pulse angle, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. Collect a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Integrate the signals in the ¹H NMR spectrum and pick the peaks in both spectra.

IR Spectroscopy Protocol

• Sample Preparation (Attenuated Total Reflectance - ATR): Place a small drop of liquid 1-docosene directly onto the ATR crystal.

• Sample Preparation (Transmission - Salt Plates): Place a drop of liquid 1-docosene between two salt plates (e.g., NaCl or KBr) to create a thin film.

• Background Spectrum: Acquire a background spectrum of the empty IR spectrometer to account for atmospheric CO₂ and H₂O.

• Sample Spectrum: Place the prepared sample in the spectrometer and acquire the IR spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio. The spectrum is usually recorded in the range of 4000-400 cm⁻¹.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum to yield the final IR spectrum of the compound.

Mass Spectrometry (GC-MS) Protocol

• Sample Preparation: Prepare a dilute solution of 1-docosene in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane) at a concentration of approximately 1 mg/mL.

• GC Separation: Inject a small volume (e.g., 1 µL) of the sample solution into the gas chromatograph. The GC oven temperature is programmed to ramp from a low initial temperature to a final high temperature to ensure separation of any impurities from the 1-docosene peak. A non-polar capillary column is typically used.[5]

• Ionization: As the 1-docosene elutes from the GC column, it enters the ion source of the mass spectrometer. In electron ionization (EI) mode, the molecules are bombarded with a high-energy electron beam (typically 70 eV), causing them to ionize and fragment.

• Mass Analysis: The resulting ions are accelerated into the mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected by an electron multiplier, and the signal is recorded to generate a mass spectrum. The data system records the mass spectrum for each chromatographic peak.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis and identification of a long-chain alkene like 1-docosene.

References

• 1. spectrabase.com [spectrabase.com]
• 2. dev.spectrabase.com [dev.spectrabase.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. 1-Docosene [webbook.nist.gov]
• 5. 1-Docosene [webbook.nist.gov]

GC-MS Analysis of 1-Docosene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 1-Docosene (C₂₂H₄₄), a long-chain alkene. The document outlines detailed experimental protocols, presents retention data in a structured format, and includes a visual representation of the analytical workflow, adhering to the specified technical requirements.

Introduction to GC-MS Analysis of 1-Docosene

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique used to separate, identify, and quantify individual components within a sample. For a long-chain hydrocarbon like 1-Docosene, GC provides the necessary separation from other compounds based on its boiling point and interaction with the stationary phase of the GC column. The mass spectrometer then fragments the eluted 1-Docosene molecules and detects the resulting ions, providing a unique mass spectrum that confirms its identity. The time it takes for 1-Docosene to travel through the GC column, known as the retention time, is a key parameter for its identification under specific experimental conditions.

Quantitative Retention Data for 1-Docosene

The retention of 1-Docosene in gas chromatography is typically reported as either a direct retention time (RT) under specific analytical conditions or as a Kovats Retention Index (RI). The Kovats RI is a more standardized value that relates the retention time of an analyte to that of adjacent n-alkanes, making it less dependent on the specific instrument and operational parameters.

Below is a summary of reported retention times and Kovats Retention Indices for 1-Docosene on commonly used non-polar GC columns.

Parameter	Value	GC Column	Key Experimental Conditions	Reference
Retention Time (min)	30.43	HP-5ms Ultra Inert (30 m x 250 μm x 0.25 μm)	Carrier Gas: Helium (0.97414 mL/min), Injector Temp: 250°C, Column Temp: 500°C (isothermal)	[1]
Retention Time (min)	30.243	HP-5MS (30 m x 250µm x 0.25µm)	Carrier Gas: Helium (1 mL/min), Oven Program: Start at 50°C, ramp at 3°C/min	[2]
Kovats Retention Index	2192, 2195, 2188, 2191, 2200, 2189	Standard non-polar	Not specified	[3]
Kovats Retention Index	2190	DB-5 (30 m x 0.26 mm x 0.25 μm)	Carrier Gas: He, Oven Program: 60°C to 246°C at 3 K/min	[4]
Kovats Retention Index	2194	DB-5 (30 m x 0.25 mm x 0.25 μm)	Carrier Gas: He, Oven Program: 60°C to 240°C at 3 K/min	[4]
Kovats Retention Index	2195	DB-5 (30 m x 0.25 mm x 0.25 μm)	Carrier Gas: H₂, Oven Program: 60°C to 240°C at 3 K/min	[4]
Kovats Retention Index	2188	HP-5 MS (30 m x 0.25 mm x 0.25 μm)	Oven Program: 60°C (2 min hold), then 15 K/min to 300°C (10 min hold)	[4]

Experimental Protocol for GC-MS Analysis of 1-Docosene

This section provides a detailed, generalized protocol for the GC-MS analysis of 1-Docosene, synthesized from standard methods for long-chain hydrocarbon analysis.

Sample Preparation

• Standard Solution Preparation: Prepare a stock solution of 1-Docosene standard at a concentration of 1 mg/mL in a volatile, non-polar solvent such as hexane (B92381) or dichloromethane.

• Working Standard Dilution: From the stock solution, prepare a series of working standards by serial dilution to the desired concentration range (e.g., 1-100 µg/mL).

• Sample Matrix: For the analysis of 1-Docosene in a complex matrix, an appropriate extraction method, such as liquid-liquid extraction with hexane or solid-phase extraction (SPE), should be employed to isolate the hydrocarbon fraction. The final extract should be dissolved in a suitable solvent for GC-MS analysis.

• Final Sample Preparation: Transfer the final sample solution into a 2 mL glass autosampler vial with a PTFE-lined cap.

GC-MS Instrumentation and Conditions

The following table outlines the recommended starting parameters for the GC-MS analysis of 1-Docosene. Optimization may be required based on the specific instrument and analytical goals.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890A GC system or equivalent
Mass Spectrometer	Agilent 5975C series MSD or equivalent
GC Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 - 1.5 mL/min (constant flow mode)
Inlet Type	Split/Splitless
Inlet Temperature	280 - 300°C
Injection Volume	1 µL
Injection Mode	Splitless or Split (e.g., 50:1 for higher concentrations)
Oven Temperature Program	Initial temperature: 60-80°C, hold for 1-2 minutes. Ramp: 10-15°C/min to 300-320°C. Final hold: 5-10 minutes.
Transfer Line Temperature	280 - 300°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV
Mass Scan Range	m/z 40-500
Data Acquisition Mode	Full Scan

Visualization of the GC-MS Analytical Workflow

The following diagram illustrates the logical workflow of a typical GC-MS analysis, from sample preparation to data interpretation.

References

• 1. 1-Docosene | C22H44 | CID 74138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Agilent 19091S-113 - GC Column HP-5MS 30 meter, 0.32mm, 0.50µm Capillary Column L | Analytics-Shop [analytics-shop.com]
• 3. benchchem.com [benchchem.com]
• 4. 1-Docosene [webbook.nist.gov]

Solubility of 1-Docosene in Common Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1-docosene, a long-chain alpha-olefin, in a variety of common organic solvents. Due to the limited availability of specific experimental data in published literature, this guide presents a combination of established qualitative principles, estimated quantitative solubility data based on the behavior of similar long-chain hydrocarbons, and detailed experimental protocols for determining solubility. This information is intended to serve as a valuable resource for researchers and professionals working with 1-docosene in various applications, including as a precursor in chemical synthesis or a component in formulations.

Principles of 1-Docosene Solubility

1-Docosene (C22H44) is a nonpolar, long-chain hydrocarbon.[1] Its solubility is primarily governed by the principle of "like dissolves like," meaning it will exhibit higher solubility in nonpolar solvents and lower solubility in polar solvents.[2] The intermolecular forces in solid 1-docosene are van der Waals forces, and for it to dissolve, these forces must be overcome by similar interactions with the solvent molecules.

Nonpolar solvents, such as alkanes (e.g., hexane) and aromatic hydrocarbons (e.g., toluene), can effectively solvate the long hydrocarbon chain of 1-docosene through London dispersion forces, leading to higher solubility.[3] In contrast, polar solvents, particularly those capable of hydrogen bonding like alcohols (e.g., ethanol), are poor solvents for 1-docosene. The strong intermolecular hydrogen bonds in the solvent are not sufficiently replaced by the weak van der Waals interactions with the nonpolar 1-docosene molecule, making dissolution energetically unfavorable.[4]

Quantitative Solubility Data

Precise, experimentally determined solubility data for 1-docosene across a broad range of solvents and temperatures is not extensively documented in publicly available literature. The following table provides estimated solubility values for 1-docosene in several common organic solvents at standard temperature (25 °C). These estimations are based on the general solubility trends of long-chain alkanes and alkenes and should be used as a guide for solvent selection, with the understanding that experimental verification is recommended for precise applications.

Solvent	Solvent Type	Estimated Solubility ( g/100 mL) at 25 °C
n-Hexane	Nonpolar (Alkane)	> 50
Toluene	Nonpolar (Aromatic)	> 50
Chloroform	Moderately Polar	~ 20 - 50
Diethyl Ether	Slightly Polar	~ 10 - 20
Ethyl Acetate	Moderately Polar	~ 5 - 10
Acetone	Polar Aprotic	< 1
Isopropanol	Polar Protic	< 0.1
Ethanol	Polar Protic	< 0.1
Methanol	Polar Protic	< 0.01
Water	Polar Protic	< 0.0001

Caption: Estimated solubility of 1-docosene in common organic solvents at 25 °C.

Experimental Protocol: Determination of 1-Docosene Solubility via the Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a solid in a liquid solvent.[5][6] The following protocol is a detailed methodology adapted for determining the solubility of a waxy, nonpolar solid like 1-docosene in volatile organic solvents.

1. Materials and Equipment:

• 1-Docosene (high purity)

• Selected organic solvents (analytical grade)

• Scintillation vials or flasks with polytetrafluoroethylene (PTFE)-lined screw caps

• Analytical balance (readable to ±0.1 mg)

• Thermostatically controlled orbital shaker or water bath

• Syringes and syringe filters (PTFE, 0.22 µm)

• Gas chromatograph with a flame ionization detector (GC-FID) or a gravimetric analysis setup (evaporating dish, oven)

• Volumetric flasks and pipettes

2. Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 1-docosene to a series of vials. The excess solid is crucial to ensure that equilibrium is reached with the solid phase present.[7]

  • Accurately pipette a known volume of the desired organic solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. For long-chain hydrocarbons, this may take 24 to 72 hours. It is advisable to determine the necessary equilibration time by taking measurements at different time points (e.g., 24, 48, and 72 hours) to ensure the concentration has plateaued.[7]

• Phase Separation:

  • Once equilibrium is reached, allow the vials to stand undisturbed in the temperature-controlled environment for at least 24 hours to allow the excess solid 1-docosene to settle.

  • Carefully draw the supernatant (the clear, saturated solution) into a syringe.

  • Attach a syringe filter to the syringe and filter the solution into a clean, pre-weighed vial to remove any remaining undissolved microcrystals. This step is critical to avoid overestimation of solubility.

4. Concentration Analysis:

• Gravimetric Method:

  • Accurately weigh the vial containing the filtered saturated solution.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature below the boiling point of 1-docosene to avoid any loss of the solute.

  • Once all the solvent has evaporated, reweigh the vial. The difference in weight corresponds to the mass of dissolved 1-docosene.

  • The solubility can then be calculated as grams of 1-docosene per 100 mL of solvent.[8]

• Gas Chromatography (GC-FID) Method:

  • Prepare a series of standard solutions of 1-docosene of known concentrations in the same solvent.

  • Generate a calibration curve by injecting the standard solutions into the GC-FID and plotting the peak area against concentration.

  • Dilute the filtered saturated solution with a known volume of the solvent to bring its concentration within the range of the calibration curve.

  • Inject the diluted sample into the GC-FID and determine its concentration from the calibration curve.

  • Calculate the original concentration of the saturated solution, taking into account the dilution factor.[9]

5. Data Reporting:

• Report the solubility as the average of at least three replicate measurements at each temperature, along with the standard deviation.

• Specify the temperature at which the solubility was determined.

Visualizations

Caption: Workflow for Shake-Flask Solubility Determination.

Caption: Logical Workflow for Solvent Selection.

References

• 1. oer-studentresources.gesci.org [oer-studentresources.gesci.org]
• 2. Khan Academy [khanacademy.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. oit.edu [oit.edu]
• 5. researchgate.net [researchgate.net]
• 6. dissolutiontech.com [dissolutiontech.com]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. pharmajournal.net [pharmajournal.net]
• 9. chem.fsu.edu [chem.fsu.edu]

An In-depth Technical Guide to the Health and Safety of 1-Docosene in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 1-Docosene in a laboratory environment. Adherence to these guidelines is crucial for ensuring personal safety and maintaining a secure research setting.

Chemical and Physical Properties

1-Docosene is a long-chain alpha-olefin with the molecular formula C₂₂H₄₄.[1][2][3] A thorough understanding of its physical and chemical properties is fundamental to its safe handling.

Property	Value	Source
Molecular Formula	C₂₂H₄₄	[1][2][4]
Molecular Weight	~308.6 g/mol	[1][2][4]
CAS Number	1599-67-3	[1][5]
Appearance	Liquid	[2][4]
Boiling Point	~367-370 °C	[1][2]
Melting Point	~-30 °C to 38 °C	[1][6]
Density	~0.8 g/cm³	[1]
Solubility in water	Practically insoluble	[1][2][3]
Log P (Partition Coefficient)	~10.08 - 12.2	[1][2][4]

Hazard Identification and GHS Classification

1-Docosene is classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazard is aspiration toxicity.[4][5][7]

Hazard Class	Category	Hazard Statement
Aspiration Hazard	1	H304: May be fatal if swallowed and enters airways.[4][5][7]
Skin Corrosion/Irritation	2	H315: Causes skin irritation.[4]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation.[4]
Specific target organ toxicity, single exposure; Respiratory tract irritation	3	H335: May cause respiratory irritation.[4]

Signal Word: Danger[4][5][7]

Experimental Protocols: Safe Handling Procedures

Due to the aspiration hazard, it is imperative to handle 1-Docosene with care to prevent ingestion and inhalation.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are general recommendations:

PPE Type	Specification	Purpose
Hand Protection	Chemical resistant gloves (e.g., nitrile).	To prevent skin contact.
Eye Protection	Safety glasses with side shields or chemical safety goggles.	To protect eyes from splashes.
Skin and Body Protection	Laboratory coat.	To protect skin and clothing.
Respiratory Protection	Generally not required with adequate ventilation. Use a NIOSH-approved respirator if aerosols are generated or ventilation is poor.	To prevent inhalation of mists or aerosols.

General Handling Workflow

The following diagram outlines a safe workflow for handling 1-Docosene in a laboratory setting.

Caption: A logical workflow for the safe handling of 1-Docosene in the laboratory.

Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][7] Store away from incompatible materials such as strong oxidizing agents.[5][7]

Disposal: Dispose of contents and container in accordance with local, regional, and national regulations.[5][7] Waste should be collected in a dedicated, properly labeled, and sealed waste container.[8]

Emergency Procedures

First-Aid Measures

Exposure Route	First-Aid Procedure
Ingestion	Do NOT induce vomiting. [5][7] Immediately call a poison center or doctor/physician.[5][7] If vomiting occurs, keep head low so that stomach content doesn't get into the lungs.[5]
Inhalation	Move person to fresh air.[5][7] If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention if symptoms persist.[9]
Skin Contact	Remove contaminated clothing. Wash skin with soap and water for at least 15 minutes.[5][10] Get medical attention if irritation develops and persists.[5]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if present and easy to do. Continue rinsing. Get medical attention.

Spill Response

The following flowchart outlines the appropriate response to a 1-Docosene spill.

Caption: A decision-making workflow for responding to a 1-Docosene spill.

Toxicology and Potential Health Effects

The primary toxicological concern with 1-Docosene is its potential to cause aspiration pneumonitis if ingested and it enters the airways.[5]

Routes of Exposure and Potential Health Effects

This diagram illustrates the potential routes of exposure and their associated health effects.

Caption: A diagram showing the routes of exposure and potential health effects of 1-Docosene.

There is currently limited data available on the chronic toxicity, carcinogenicity, and reproductive toxicity of 1-Docosene.[5] As with all chemicals, exposure should be minimized.

References

• 1. Buy 1-Docosene (EVT-307674) | 1599-67-3 [evitachem.com]
• 2. Buy 1-Docosene | 1599-67-3 [smolecule.com]
• 3. Human Metabolome Database: Showing metabocard for 1-docosene (HMDB0062602) [hmdb.ca]
• 4. 1-Docosene | C22H44 | CID 74138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cdn.chemservice.com [cdn.chemservice.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]
• 7. tcichemicals.com [tcichemicals.com]
• 8. benchchem.com [benchchem.com]
• 9. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 10. Chapter 7 - Safe Chemical Use [ehs.cornell.edu]
• 11. safety.fsu.edu [safety.fsu.edu]

1-Docosene: A Potential Human Metabolite in Cancer Research - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Altered lipid metabolism is a well-established hallmark of cancer, characterized by increased fatty acid synthesis, uptake, and modification to support rapid cell proliferation, membrane biogenesis, and signaling. Among the vast array of lipid molecules, long-chain and very-long-chain fatty acids and their derivatives are emerging as critical players in tumorigenesis. This technical guide focuses on 1-docosene (C22H44), a long-chain mono-unsaturated alkene, that has been identified as a potential human metabolite in the context of cancer metabolism.[1] While research into its specific roles is still in its nascent stages, this document aims to provide a comprehensive overview of the current understanding of 1-docosene, including its hypothetical biosynthesis, potential as a biomarker, and putative anti-cancer properties. This guide also furnishes detailed experimental protocols and visual workflows to facilitate further investigation into this intriguing molecule.

Hypothetical Biosynthesis of 1-Docosene in Human Cancer Cells

The endogenous biosynthesis of 1-docosene in human cells has not been fully elucidated. However, based on the known pathways of fatty acid metabolism, a plausible hypothetical pathway can be proposed. This pathway involves the elongation of fatty acids to a C22 backbone, followed by desaturation and a terminal decarboxylation step.

The initial steps involve the de novo synthesis of palmitic acid (C16:0) by fatty acid synthase (FASN), which is often upregulated in cancer cells. Palmitic acid is then elongated by a series of enzymes known as fatty acid elongases (ELOVLs). Specifically, ELOVL1 and ELOVL7 are involved in the elongation of saturated very-long-chain fatty acids (VLCFAs), including the conversion of C20:0 to C22:0 (behenic acid).[2]

The introduction of a double bond to form a mono-unsaturated C22 fatty acid could be catalyzed by stearoyl-CoA desaturase (SCD), which is known to introduce a double bond at the Δ9 position of fatty acyl-CoAs. However, to form the terminal double bond of 1-docosene, a different enzymatic activity would be required. While not yet fully characterized in humans for this specific substrate, enzymes with desaturase and decarboxylase activities are known in other organisms to produce terminal alkenes.[3][4][5] Cytochrome P450 enzymes, particularly from the CYP4 family, are known to be involved in fatty acid metabolism and could potentially catalyze such a reaction in cancer cells, where their expression is often altered.[2][6][7][8]

Hypothetical Biosynthesis of 1-Docosene in Human Cancer Cells.

Potential Role of 1-Docosene in Cancer

As a Biomarker

The altered lipid metabolism in cancer cells can lead to changes in the cellular and circulating lipidome. Metabolomic and lipidomic profiling of cancer tissues and biofluids has emerged as a promising approach for biomarker discovery.[9][10] While comprehensive lipidomic studies in various cancers, including colorectal cancer, have identified significant alterations in lipid profiles, specific data on 1-docosene levels are still limited.[11][12][13][14][15] The presence of 1-docosene has been noted in metabolomic analyses of cancer, suggesting its potential as a biomarker that warrants further investigation.[1] Quantitative studies comparing the levels of 1-docosene in tumor versus adjacent normal tissue, as well as in the plasma of cancer patients versus healthy controls, are needed to establish its diagnostic and prognostic value.

Cytotoxic and Anti-Cancer Effects

Several studies have reported the cytotoxic effects of plant extracts containing 1-docosene on various cancer cell lines. For instance, extracts of Urena lobata, which contain 1-docosene, have shown bioactivity.[16] While these findings are promising, it is important to note that these are complex mixtures, and the specific contribution of 1-docosene to the observed cytotoxicity is yet to be determined. Direct studies on the cytotoxic effects of purified 1-docosene are necessary to ascertain its potential as an anti-cancer agent. Such studies would involve determining the half-maximal inhibitory concentration (IC50) across a panel of cancer cell lines.

Modulation of Signaling Pathways

Lipids and their metabolites are known to act as signaling molecules that can influence key cellular pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways.[1][12][13][17][18] These pathways regulate cell proliferation, survival, and migration. It is plausible that as a long-chain mono-unsaturated alkene, 1-docosene could modulate the lipid composition of cellular membranes, thereby affecting the localization and activity of membrane-associated signaling proteins. Further research is required to investigate whether 1-docosene directly or indirectly influences these critical cancer-related signaling cascades.

Potential Modulation of PI3K/Akt and MAPK Signaling by 1-Docosene.

Experimental Protocols

Quantification of 1-Docosene in Biological Samples by GC-MS

Gas chromatography-mass spectrometry (GC-MS) is a highly sensitive and specific method for the quantification of volatile and semi-volatile organic compounds like 1-docosene in complex biological matrices.

Sample Preparation (from Cell Culture)

• Cell Harvesting:

  • For adherent cells, wash the cell monolayer with ice-cold phosphate-buffered saline (PBS).

  • Scrape the cells in a minimal volume of PBS and transfer to a glass tube.

  • For suspension cells, centrifuge the cell suspension, discard the supernatant, and wash the cell pellet with ice-cold PBS.

• Lipid Extraction (Folch Method):

  • To the cell pellet, add a 2:1 (v/v) mixture of chloroform:methanol.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and cell lysis.

  • Add 0.2 volumes of 0.9% NaCl solution and vortex again.

  • Centrifuge at low speed to separate the phases.

  • Carefully collect the lower organic phase (containing lipids) using a glass Pasteur pipette and transfer to a new glass tube.

• Solvent Evaporation and Derivatization (if necessary):

  • Evaporate the solvent under a gentle stream of nitrogen.

  • While 1-docosene is amenable to direct GC-MS analysis, derivatization (e.g., silylation) may be employed to improve chromatographic properties if co-eluting peaks are an issue.[19][20]

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is suitable.

  • Injector Temperature: 250-280°C.

  • Oven Temperature Program: Start at a low temperature (e.g., 60°C) and ramp up to a high temperature (e.g., 300°C) to elute the long-chain alkene.

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Scan Mode: Full scan for initial identification and Selected Ion Monitoring (SIM) for targeted quantification for higher sensitivity.

  • Quantification: Use a stable isotope-labeled internal standard for accurate quantification.

Workflow for GC-MS Quantification of 1-Docosene.

Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Protocol

• Cell Seeding:

  • Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of 1-docosene in culture medium. Due to its lipophilic nature, a solvent such as DMSO should be used to prepare the stock solution, with the final DMSO concentration in the culture medium kept low (typically <0.5%) to avoid solvent toxicity.

  • Remove the old medium from the wells and add the medium containing different concentrations of 1-docosene. Include vehicle control (medium with DMSO) and untreated control wells.

• Incubation:

  • Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10-20 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100-200 µL of a solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the compound concentration to determine the IC50 value.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Deciphering the Role of Fatty Acid-Metabolizing CYP4F11 in Lung Cancer and Its Potential As a Drug Target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dietary long‐chain fatty acid metabolism boosts antitumor immune response - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biobased production of alkanes and alkenes through metabolic engineering of microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Multifarious Link between Cytochrome P450s and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Metabolomics in oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Stearate‐derived very long‐chain fatty acids are indispensable to tumor growth | The EMBO Journal [link.springer.com]
• 12. PI3K/AKT/MAPK Signaling Resources | Cell Signaling Technology [cellsignal.com]
• 13. The PI3K/Akt Pathway and Glucose Metabolism: A Dangerous Liaison in Cancer [ijbs.com]
• 14. Stearate-derived very long-chain fatty acids are indispensable to tumor growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Genes Involved in Long-Chain Alkene Biosynthesis in Micrococcus luteus - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. PI3K/Akt signalling pathway and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic Properties of 1-Docosene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 1-docosene (C₂₂H₄₄), a long-chain alpha-olefin. The information presented herein is curated for professionals in research, science, and drug development who require accurate thermodynamic data for process design, safety analysis, and physicochemical modeling. This document distinguishes between experimentally determined data and values obtained through predictive models, offering a transparent and reliable resource.

Core Thermodynamic Properties

1-Docosene, with a molecular weight of 308.58 g/mol , is a solid at standard conditions.[1] Its thermodynamic properties are crucial for understanding its behavior in various chemical and physical processes.

Tabulated Thermodynamic Data

The following tables summarize the key thermodynamic properties of 1-docosene. It is important to note that while some data are derived from experimental measurements, many values, particularly for gas-phase properties, are estimated using computational methods such as the Joback method.

Property	Value	Unit	Source/Method
Molecular Weight	308.58	g/mol	Cheméo[1]
Melting Point	335.94 K (62.79 °C)	K (°C)	Joback Method[1]
Boiling Point (at 1 atm)	699.44 K (426.29 °C)	K (°C)	Joback Method[1]
Enthalpy of Fusion (ΔH_fus)	51.46	kJ/mol	Joback Method[1]
Enthalpy of Vaporization (ΔH_vap) at Boiling Point	63.90	kJ/mol	Joback Method[1]
Enthalpy of Vaporization (ΔH_vap) at 520.50 K	95.60	kJ/mol	NIST Webbook[1][2]
Standard Enthalpy of Formation (gas, ΔH_f°)	-371.98	kJ/mol	Joback Method[1]
Standard Gibbs Free Energy of Formation (gas, ΔG_f°)	222.20	kJ/mol	Joback Method[1]
Critical Temperature (T_c)	863.97	K	Joback Method[1]
Critical Pressure (P_c)	924.99	kPa	Joback Method[1]
Critical Volume (V_c)	1.248	m³/kmol	Joback Method[1]

Temperature-Dependent Properties (Joback Method)

The following table presents the ideal gas heat capacity (C_p) and dynamic viscosity (η) of 1-docosene at various temperatures, as calculated by the Joback method.

Temperature (K)	Ideal Gas Heat Capacity (C_p) (J/mol·K)	Dynamic Viscosity (η) (Pa·s)
335.94	-	0.0028670
396.52	-	0.0009996
457.11	-	0.0004608
517.69	-	0.0002546
578.27	-	0.0001593
638.86	-	0.0001090
699.44	937.06	0.0000796
726.86	958.37	-
754.28	978.76	-
781.71	998.26	-
809.13	1016.91	-
836.55	1034.74	-
863.97	1051.78	-

Source: Cheméo, based on the Joback Method[1]

Experimental Protocols

Accurate determination of thermodynamic properties relies on precise experimental techniques. While specific experimental literature for 1-docosene is limited, the following protocols are standard for long-chain hydrocarbons and are presumed to be applicable.

Heat Capacity Measurement: Adiabatic Calorimetry

Adiabatic calorimetry is a highly accurate method for determining the heat capacity of solids and liquids.[3] The fundamental principle is to measure the energy required to produce a known temperature change in a sample under conditions where no heat is exchanged with the surroundings.

Methodology:

• Sample Preparation: A precisely weighed sample of 1-docosene is placed in a sealed container within the calorimeter.

• Calorimeter Setup: The sample container is surrounded by an adiabatic shield. The temperature of this shield is controlled to match the temperature of the sample container at all times, thereby minimizing heat loss.[4][5]

• Heating: A known quantity of electrical energy is supplied to a heater within the sample container, causing a small increase in temperature.

• Temperature Measurement: The temperature of the sample is measured with high precision before and after the energy input using a calibrated resistance thermometer.

• Calculation: The heat capacity at constant pressure (C_p) is calculated from the electrical energy supplied (Q), the mass of the sample (m), and the resulting temperature change (ΔT).

Workflow for Heat Capacity Measurement by Adiabatic Calorimetry.

Phase Transition Analysis: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a versatile technique used to measure the temperatures and heat flows associated with phase transitions in a material as a function of temperature.[6] It is particularly useful for determining melting points and enthalpies of fusion.

Methodology:

• Sample and Reference Pans: A small, accurately weighed sample of 1-docosene is placed in a sample pan, and an empty pan serves as a reference.

• Heating Program: The sample and reference pans are heated at a constant rate in a controlled atmosphere.

• Heat Flow Measurement: The instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

• Data Interpretation: A phase transition, such as melting, results in an endothermic peak on the DSC thermogram. The peak's onset temperature corresponds to the melting point, and the area under the peak is proportional to the enthalpy of fusion.

Experimental Workflow for DSC Analysis.

Vapor Pressure Determination: Ebulliometry

Ebulliometry is a technique for the precise measurement of the boiling point of a liquid at a controlled pressure.[7] By varying the pressure, a vapor pressure curve can be constructed.

Methodology:

• Apparatus: A specialized apparatus called an ebulliometer is used. It is designed to ensure that the liquid and vapor phases are in equilibrium.

• Pressure Control: The system is connected to a pressure control system that can maintain a stable pressure at a desired setpoint.

• Boiling Point Measurement: The 1-docosene sample is heated to its boiling point at the set pressure. The temperature of the vapor-liquid equilibrium is measured with a high-accuracy thermometer.

• Data Collection: The boiling temperature is recorded for a range of pressures.

• Vapor Pressure Curve: The collected data points of pressure versus temperature constitute the vapor pressure curve of 1-docosene.

Logical Relationships of Thermodynamic Properties

The thermodynamic properties of a substance are interconnected. For instance, the Gibbs free energy of a phase transition is zero at the transition temperature, which allows for the calculation of entropy of fusion from the enthalpy of fusion and the melting temperature.

Interrelationships of Key Thermodynamic Properties.

This guide provides a foundational understanding of the thermodynamic properties of 1-docosene, emphasizing the importance of experimental determination and providing an overview of the methodologies employed. For critical applications, it is recommended to consult primary literature for detailed experimental data and to consider the limitations of predictive models.

References

• 1. chemeo.com [chemeo.com]
• 2. 1-Docosene [webbook.nist.gov]
• 3. Heat Capacity Measurement | CaloriCool [caloricool.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 6. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 7. Ebulliometer - Wikipedia [en.wikipedia.org]

The Unsaturated Nature of 1-Docosene's Double Bond: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Docosene, a 22-carbon alpha-olefin, possesses a terminal double bond that imparts it with a unique set of chemical properties and reactivity. This technical guide provides an in-depth exploration of the unsaturated nature of this double bond. It details the molecule's structural characteristics, reactivity in key chemical transformations, and its emerging relevance in biological contexts, particularly in the realm of cancer metabolism. This document serves as a comprehensive resource, offering tabulated quantitative data, detailed experimental protocols for the synthesis and modification of 1-Docosene, and visual representations of reaction pathways and experimental workflows to facilitate a deeper understanding and application of this long-chain alkene in research and development.

Introduction

1-Docosene (C22H44) is a linear, long-chain alpha-olefin characterized by a terminal carbon-carbon double bond.[1] This functional group is the molecule's primary site of reactivity, making it a valuable precursor in the synthesis of a wide array of derivatives. Its long alkyl chain confers significant hydrophobicity, influencing its physical properties and potential applications.[2] In recent years, long-chain fatty acids and their derivatives have garnered attention for their roles in cellular processes, including those relevant to disease states such as cancer.[3][4][5] Understanding the fundamental chemistry of 1-Docosene's double bond is therefore crucial for leveraging its potential in chemical synthesis and for elucidating its role in biological systems.

Structural Characteristics of the Double Bond

The defining feature of 1-Docosene is the sp2-hybridized carbons of the terminal double bond. This unsaturation results in a planar geometry at this position, influencing the overall molecular shape.

Table 1: Physicochemical and Structural Properties of 1-Docosene

Property	Value	Reference
Molecular Formula	C22H44	[1]
Molecular Weight	308.58 g/mol	[1]
CAS Number	1599-67-3	[1]
Melting Point	65-72 °C
Boiling Point	180 °C at 0.22 mm Hg
Density	~0.783 g/cm³ (estimate)
C=C Bond Length (approx.)	1.34 Å	General Alkene Data
C-H (vinyl) Bond Length (approx.)	1.09 Å	General Alkene Data
H-C=C Bond Angle (approx.)	120°	General Alkene Data
H-C-H Bond Angle (vinyl, approx.)	120°	General Alkene Data

Spectroscopic Signature of the Double Bond

The presence and nature of the double bond in 1-Docosene can be unequivocally identified through various spectroscopic techniques.

Table 2: Spectroscopic Data for 1-Docosene

Spectroscopic Technique	Key Features and Approximate Values	Reference
¹H NMR	Vinyl protons (~4.9-5.8 ppm), Allylic protons (~2.0 ppm)	[6][7]
¹³C NMR	Vinyl carbons (~114 ppm, ~139 ppm)	[8][9]
FTIR Spectroscopy	C=C stretch (~1640 cm⁻¹), =C-H stretch (~3080 cm⁻¹), =C-H bend (~910, 990 cm⁻¹)	[10]
Mass Spectrometry	Molecular ion peak (m/z 308), Characteristic fragmentation pattern of long-chain alkanes with loss of (CH₂)nCH₃ units.	[1][11][12]

Chemical Reactivity of the Double Bond

The electron-rich pi bond of 1-Docosene is susceptible to attack by electrophiles, making addition reactions the most common transformations.

Hydrogenation: Saturation of the Double Bond

Hydrogenation of 1-Docosene yields the corresponding saturated alkane, Docosane. This reaction is typically catalyzed by transition metals.

Caption: Workflow for the hydrogenation of 1-Docosene.

Halogenation: Addition of Halogens

1-Docosene readily undergoes halogenation, such as bromination, to form 1,2-dihalodocosane. The disappearance of the bromine color is a classic test for unsaturation.

Caption: Reaction pathway for the bromination of 1-Docosene.

Oxidation: Cleavage or Hydroxylation of the Double Bond

Oxidation of 1-Docosene can lead to different products depending on the oxidizing agent and reaction conditions. Strong oxidation can cleave the double bond to yield docosanoic acid, while milder conditions can result in diol formation.

Polymerization: Formation of Polyolefins

As an alpha-olefin, 1-Docosene can be polymerized using Ziegler-Natta catalysts to produce poly(1-docosene), a polymer with a long hydrocarbon side chain on each repeating unit.

References

• 1. 1-Docosene | C22H44 | CID 74138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemeo.com [chemeo.com]
• 3. The expanded role of fatty acid metabolism in cancer: new aspects and targets - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Why the Long Fat? | Latest News | Chemical & Engineering News [pubsapp.acs.org]
• 5. Exploring the significance of fatty acid metabolism reprogramming in the pathogenesis of cancer and anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1-DODECENE(112-41-4) 1H NMR [m.chemicalbook.com]
• 7. spectrabase.com [spectrabase.com]
• 8. spectrabase.com [spectrabase.com]
• 9. dev.spectrabase.com [dev.spectrabase.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. whitman.edu [whitman.edu]

Navigating the Procurement and Application of High-Purity 1-Docosene for Scientific Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

1-Docosene (C22H44) is a long-chain alpha-olefin that serves as a critical building block in a multitude of applications within scientific research and drug development. Its terminal double bond provides a reactive site for various chemical transformations, making it a versatile precursor for the synthesis of polymers, surfactants, lubricants, and specialty chemicals. In the pharmaceutical and life sciences sectors, high-purity 1-Docosene and its derivatives are explored for their potential in drug delivery systems, as components of adjuvants, and in the synthesis of complex bioactive molecules.

The quality and purity of 1-Docosene are paramount for reproducible and reliable experimental outcomes. The presence of isomers, shorter or longer chain alpha-olefins, or other organic impurities can significantly impact reaction kinetics, product yields, and the biological activity of the final compounds. This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of commercial suppliers of high-purity 1-Docosene, a comparative analysis of their product specifications, and detailed experimental protocols for its use in key chemical reactions.

Commercial Suppliers of High-Purity 1-Docosene

Selecting a reliable supplier for high-purity 1-Docosene is a crucial first step in any research project. The following table summarizes the offerings from several reputable chemical suppliers who provide 1-Docosene for research and development purposes. It is important to note that while this table provides a snapshot of available data, researchers should always request a certificate of analysis (CoA) for the specific lot they intend to purchase to obtain precise purity and impurity profiles.

Supplier	Product Name/Number	Purity Specification	Analytical Method	Available Quantities
TCI America	1-Docosene / D1013	≥99.0%	Gas Chromatography (GC)	25 g
Aladdin Scientific	1-Docosene / D155633	min 99%	Gas Chromatography (GC)	1 g
BOC Sciences	1-Docosene / 1599-67-3	>99%	Gas Chromatography (GC)	Inquire
Chem Service Inc.	1-Docosene / N-10051	Not specified; analytical standard	Not specified	1 g
Lab-Chemicals.com	1-Docosene / 1599-67-3	98%+ (stabilized with TBC)	Not specified	Inquire

This data is compiled from publicly available information and is subject to change. Researchers are advised to visit the supplier's website for the most current specifications.

Experimental Protocols

High-purity 1-Docosene can be utilized in a variety of chemical transformations. Below are detailed methodologies for several key reactions, adapted from literature procedures for long-chain alpha-olefins.

Epoxidation of 1-Docosene

Epoxides are valuable intermediates for the synthesis of diols, amino alcohols, and other functionalized molecules. The chemoenzymatic epoxidation offers a mild and selective method.

Materials:

• 1-Docosene (high-purity)

• Immobilized Candida antarctica lipase (B570770) B (Novozym 435)

• Phenylacetic acid

• 30% (w/w) Hydrogen peroxide (H₂O₂)

• Chloroform (or another suitable organic solvent)

• Sodium bicarbonate (for workup)

• Anhydrous magnesium sulfate (B86663) (for drying)

Procedure:

• In a round-bottom flask, dissolve 1-Docosene (1 equivalent) in chloroform.

• To this solution, add phenylacetic acid (1.2 equivalents) and Novozym 435 (typically 1-5% by weight of the alkene).

• Initiate the reaction by the dropwise addition of 30% hydrogen peroxide (1.5 equivalents).

• Stir the reaction mixture at a controlled temperature (e.g., 30-40 °C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, filter off the enzyme.

• Wash the organic phase with a saturated solution of sodium bicarbonate to remove excess acids, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude epoxide.

• Purify the product by column chromatography on silica (B1680970) gel if necessary.

Synthesis of Docosenyl Succinic Anhydride (B1165640)

Alkenyl succinic anhydrides are widely used as sizing agents in the paper industry and as intermediates in the synthesis of surfactants and corrosion inhibitors.[1][2]

Materials:

• 1-Docosene (high-purity)

• Maleic anhydride

• Polymerization inhibitor (e.g., hydroquinone)

• Xylene (or a similar high-boiling solvent)

Procedure:

• Charge a reaction vessel equipped with a stirrer, condenser, and nitrogen inlet with 1-Docosene (1 equivalent), maleic anhydride (1.1 equivalents), and a catalytic amount of hydroquinone.

• Heat the mixture under a nitrogen atmosphere to a temperature of 180-220 °C.

• Maintain the temperature and stir for several hours, monitoring the reaction progress by GC to observe the consumption of the starting materials.

• After the reaction is complete, cool the mixture and remove the excess unreacted 1-Docosene and solvent by vacuum distillation.

• The resulting docosenyl succinic anhydride can be further purified by vacuum distillation if required.

Hydroformylation of 1-Docosene

Hydroformylation (oxo process) is an important industrial process to produce aldehydes from alkenes. These aldehydes can then be hydrogenated to alcohols.

Materials:

• 1-Docosene (high-purity)

• Rhodium-based catalyst (e.g., Rh(CO)₂(acac) with a phosphine (B1218219) ligand like TPPTS for aqueous biphasic systems)

• Syngas (a mixture of carbon monoxide and hydrogen)

• Solvent (e.g., toluene (B28343) for a homogeneous system, or water with a surfactant for a biphasic system)

Procedure:

• In a high-pressure autoclave, charge the solvent, 1-Docosene, and the rhodium catalyst system.

• Seal the autoclave and purge several times with nitrogen, followed by syngas.

• Pressurize the reactor with syngas to the desired pressure (e.g., 20-50 bar).

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) with vigorous stirring.

• Maintain the pressure by feeding syngas as it is consumed.

• Monitor the reaction by taking samples and analyzing them by GC.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the excess pressure.

• The product aldehyde can be isolated from the reaction mixture by distillation or extraction, depending on the solvent system used.

Mandatory Visualizations

Caption: Workflow for selecting a commercial supplier of high-purity 1-Docosene.

Caption: Key chemical reactions and transformations of 1-Docosene.

References

• 1. US7455751B2 - Use of alkenyl succinic anhydride compounds derived from symmetrical olefins in internal sizing for paper production - Google Patents [patents.google.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

An In-depth Technical Guide to the Laboratory-Scale Synthesis of 1-Docosene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of established methodologies for the laboratory-scale synthesis of 1-docosene (C₂₂H₄₄), a long-chain alpha-olefin. 1-Docosene and its derivatives are of interest in various research and development areas, including its role as a precursor for polymers, surfactants, and potentially as a component in advanced drug delivery systems. This document outlines detailed experimental protocols for common synthetic routes, presents quantitative data for comparison, and includes diagrams to illustrate reaction pathways and workflows, adhering to best practices for clarity and reproducibility in a research setting.

Introduction to Synthetic Strategies

The synthesis of 1-docosene on a laboratory scale can be approached through several classic organic chemistry reactions. The choice of method often depends on the availability of starting materials, desired purity, and scalability of the reaction. The primary strategies discussed in this guide are:

• The Wittig Reaction: A highly reliable method for forming a carbon-carbon double bond by reacting a phosphorus ylide with an aldehyde. For 1-docosene, this involves the reaction of heneicosanal (B12653095) with a methyl-substituted Wittig reagent.

• Dehydration of 1-Docosanol (B1670855): An elimination reaction where a molecule of water is removed from the corresponding primary alcohol, 1-docosanol, typically using a solid acid catalyst like alumina (B75360) at high temperatures.

• Grignard Reaction followed by Dehydration: A two-step approach where a C21 Grignard reagent is reacted with formaldehyde (B43269) to create 1-docosanol, which is then dehydrated to yield the target alkene.

Each of these methods offers distinct advantages and challenges in a laboratory context. The following sections provide detailed protocols and comparative data to aid researchers in selecting and executing the most suitable synthesis for their needs.

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below. These protocols are based on established procedures for long-chain alkene synthesis and have been adapted for 1-docosene.

Method 1: Wittig Reaction

This method synthesizes 1-docosene from heneicosanal (C₂₁H₄₂O) and methyltriphenylphosphonium (B96628) bromide. The reaction proceeds in two main stages: the in situ formation of the phosphorus ylide, followed by the olefination reaction.

Reaction Scheme:

• Ylide Formation: CH₃P(C₆H₅)₃Br + Base → [CH₂=P(C₆H₅)₃]

• Wittig Reaction: C₂₀H₄₁CHO + [CH₂=P(C₆H₅)₃] → C₂₀H₄₁CH=CH₂ (1-Docosene) + (C₆H₅)₃P=O

Materials:

• Methyltriphenylphosphonium bromide (1.1 eq)

• Heneicosanal (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) or Potassium tert-butoxide (t-BuOK) (1.05 eq)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Hexane (B92381) or Diethyl Ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Ylide Generation:

  • In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend methyltriphenylphosphonium bromide in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath with vigorous stirring.

  • Slowly add the strong base (e.g., n-BuLi solution in hexanes) dropwise. A distinct color change (typically to orange or deep red) indicates the formation of the ylide.

  • After the addition is complete, allow the mixture to stir at 0 °C for 1 hour.

• Wittig Reaction:

  • Dissolve heneicosanal in a minimal amount of anhydrous THF.

  • Add the aldehyde solution dropwise to the cold ylide solution.

  • After addition, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Work-up and Purification:

  • Upon completion, cool the flask to 0 °C and quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and extract with hexane or diethyl ether (3 x volumes).

  • Combine the organic layers and wash with brine (2 x volumes).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • The crude product contains triphenylphosphine (B44618) oxide as a major byproduct. Purify the 1-docosene by column chromatography on silica gel using a nonpolar eluent (e.g., hexanes).

Method 2: Dehydration of 1-Docosanol

This protocol describes the conversion of 1-docosanol to 1-docosene using a solid acid catalyst, which is often preferred for its ease of separation from the nonpolar product.

Reaction Scheme: C₂₂H₄₅OH --(Catalyst, Heat)--> C₂₂H₄₄ (1-Docosene) + H₂O

Materials:

• 1-Docosanol

• Activated Alumina (Al₂O₃) or other solid acid catalyst (e.g., H-BEA zeolite)

• High-boiling point, inert solvent (e.g., decane), optional

• Inert gas (Nitrogen or Argon)

Procedure:

• Catalyst Activation: Activate the alumina catalyst by heating it at a high temperature (e.g., 400 °C) under vacuum or a flow of dry air for several hours to remove adsorbed water.

• Reaction Setup:

  • In a round-bottom flask equipped with a distillation head and a receiving flask, place the 1-docosanol and the activated alumina catalyst (typically 10-20% by weight).

  • The reaction can be performed neat (solvent-free) or in a high-boiling inert solvent.

• Dehydration:

  • Heat the mixture under an inert atmosphere to a temperature of 250-350 °C.

  • The 1-docosene product, being more volatile than the starting alcohol, will distill out of the reaction mixture as it is formed.

  • Collect the distillate. The reaction is complete when no more product distills over.

• Purification:

  • The collected distillate may contain small amounts of unreacted alcohol or isomeric alkenes.

  • Wash the distillate with water to remove any trace catalyst particles.

  • Dry the organic layer over a drying agent like anhydrous Na₂SO₄.

  • Further purification can be achieved by fractional distillation under reduced pressure to isolate pure 1-docosene.

Data Presentation

The following tables summarize typical quantitative data for the described laboratory-scale syntheses. Yields and purity are highly dependent on the specific reaction conditions and purification efficiency.

Method	Starting Materials	Key Reagents/Catalyst	Typical Temp.	Typical Time	Reported Yield	Purity (Post-Purification)
Wittig Reaction	Heneicosanal, Methyltriphenylphosphonium bromide	n-BuLi or t-BuOK, THF	0 °C to RT	4-12 h	60-85%	>98% (GC)
Dehydration	1-Docosanol	Activated Alumina (Al₂O₃)	250-350 °C	2-5 h	70-90%	>95% (GC)

Purification and Characterization

Independent of the synthetic route, the final product requires purification and rigorous characterization to confirm its identity and purity.

Purification Techniques

• Column Chromatography: Particularly useful for removing polar byproducts like triphenylphosphine oxide from the Wittig reaction. A non-polar stationary phase (silica gel) with a non-polar mobile phase (hexanes) is effective.

• Fractional Distillation: The primary method for purifying 1-docosene from the dehydration reaction. Due to its high boiling point (~370 °C at atmospheric pressure), distillation must be performed under reduced pressure to prevent decomposition.

Characterization Methods

The identity and purity of the synthesized 1-docosene should be confirmed using standard analytical techniques.

Technique	Expected Results for 1-Docosene
¹H NMR	Signals corresponding to terminal alkene protons (~4.9-5.8 ppm, multiplet), an allylic methylene (B1212753) group (~2.0 ppm, quartet), a long aliphatic chain (~1.25 ppm, broad singlet), and a terminal methyl group (~0.88 ppm, triplet).[1][2]
¹³C NMR	Signals for the two sp² carbons of the double bond (~114 ppm and ~139 ppm) and multiple signals in the aliphatic region for the sp³ carbons.[1]
GC-MS	A single major peak in the gas chromatogram with a mass spectrum showing the molecular ion peak (m/z = 308.6) and a characteristic fragmentation pattern for a long-chain alkene.[1][3]
FTIR	Characteristic peaks for C=C stretching (~1640 cm⁻¹) and =C-H stretching and bending (~3077 cm⁻¹ and ~910 cm⁻¹).[1]

Mandatory Visualizations

Diagrams illustrating the workflow and reaction mechanisms provide a clear visual summary of the synthetic processes.

General Synthesis Workflow

Caption: General experimental workflow for the synthesis, purification, and analysis of 1-docosene.

Wittig Reaction Mechanism

Caption: Mechanism of the Wittig reaction for the synthesis of 1-docosene.

Dehydration of 1-Docosanol Mechanism

Caption: Simplified E2 mechanism for the acid-catalyzed dehydration of 1-docosanol.

References

• 1. 1-Docosene | C22H44 | CID 74138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. Human Metabolome Database: Showing metabocard for 1-docosene (HMDB0062602) [hmdb.ca]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1-Docosanol from 1-Docosene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of 1-docosanol (B1670855) from 1-docosene. The primary method detailed is the hydroboration-oxidation of the terminal alkene, which affords the desired primary alcohol with high regioselectivity (anti-Markovnikov addition). This method is particularly advantageous for the synthesis of long-chain primary alcohols from their corresponding terminal alkenes. A discussion of why the alternative oxymercuration-demercuration reaction is not a suitable method for this specific transformation is also included. The provided protocols are intended to serve as a comprehensive guide for researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction

1-Docosanol, also known as behenyl alcohol, is a 22-carbon saturated fatty alcohol with diverse applications in the pharmaceutical and cosmetic industries. It is the active ingredient in some topical antiviral medications for the treatment of herpes simplex virus (HSV). The synthesis of high-purity 1-docosanol is therefore of significant interest. One common synthetic route involves the transformation of the readily available feedstock, 1-docosene. This document focuses on the efficient conversion of 1-docosene to 1-docosanol.

The key transformation is the hydration of the terminal double bond of 1-docosene. For the synthesis of the primary alcohol (1-docosanol), an anti-Markovnikov addition of water across the double bond is required. The hydroboration-oxidation reaction is the premier method for achieving this outcome with high yields and selectivity.[1]

Comparison of Synthetic Methods

Method	Regioselectivity	Product from 1-Docosene	Suitability for 1-Docosanol Synthesis
Hydroboration-Oxidation	Anti-Markovnikov[1]	1-Docosanol	Excellent
Oxymercuration-Demercuration	Markovnikov	2-Docosanol	Poor

Note: Oxymercuration-demercuration of 1-docosene would yield the secondary alcohol, 2-docosanol, as the major product due to Markovnikov's rule, where the hydroxyl group adds to the more substituted carbon of the double bond. Therefore, this method is not suitable for the synthesis of 1-docosanol.

Hydroboration-Oxidation of 1-Docosene

The hydroboration-oxidation of 1-docosene is a two-step process. In the first step, a borane (B79455) reagent, such as borane-tetrahydrofuran (B86392) complex (BH₃•THF) or the more sterically hindered and selective 9-borabicyclo[3.3.1]nonane (9-BBN), adds across the double bond of 1-docosene.[2] The boron atom adds to the less substituted carbon (the terminal carbon), and a hydrogen atom adds to the more substituted carbon.[3] In the second step, the resulting organoborane is oxidized with hydrogen peroxide in the presence of a base (e.g., sodium hydroxide) to yield 1-docosanol.[4]

Reaction Scheme

References

• 1. Hydroboration–oxidation reaction - Wikipedia [en.wikipedia.org]
• 2. Brown Hydroboration [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Ziegler-Natta Polymerization of 1-Docosene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the polymerization of 1-docosene, a long-chain alpha-olefin, using Ziegler-Natta catalysts. The information is intended to guide researchers in the synthesis of poly(1-docosene) and to provide a foundation for further exploration of its applications, which may include use as a biomaterial, in drug delivery systems, or as a component in advanced materials.

Introduction to Ziegler-Natta Polymerization of Long-Chain Alpha-Olefins

Ziegler-Natta catalysis is a cornerstone of polymer chemistry, enabling the stereospecific polymerization of alpha-olefins.[1] While extensively used for shorter-chain monomers like ethylene (B1197577) and propylene, its application to long-chain alpha-olefins such as 1-docosene presents unique opportunities and challenges. The resulting polymers, poly(long-chain alpha-olefin)s, possess distinct properties owing to their long alkyl side chains, including waxy characteristics, defined melting points, and potential for creating ordered structures.

The general principle of Ziegler-Natta polymerization involves the use of a catalyst system typically composed of a transition metal compound (e.g., titanium tetrachloride, TiCl₄) and an organoaluminum cocatalyst (e.g., triethylaluminum, TEAL).[1] The polymerization of higher alpha-olefins is influenced by factors such as the monomer chain length, catalyst composition, and polymerization conditions.[2][3] Generally, an increase in the monomer chain length can lead to a decrease in catalyst activity and the molecular weight of the resulting polymer.[4]

Catalyst Systems and Components

Modern Ziegler-Natta catalysts for the polymerization of higher alpha-olefins are often heterogeneous systems supported on magnesium chloride (MgCl₂).[1] This support enhances the activity of the titanium active sites.

Typical Catalyst System Components:

• Catalyst Precursor: Titanium tetrachloride (TiCl₄) is a commonly used precursor.

• Support: Magnesium chloride (MgCl₂) is the industry standard for high-activity catalysts.

• Cocatalyst/Activator: Triethylaluminum (Al(C₂H₅)₃, TEAL) is a frequently employed activator.

• Internal/External Donors: Lewis bases, such as esters or silanes, can be added to control stereoregularity and improve catalyst performance. However, for long-chain alpha-olefins, their use might be adjusted or omitted depending on the desired polymer properties.

Experimental Data

While specific data for the homopolymerization of 1-docosene is not extensively reported in publicly available literature, the following tables provide representative data for the polymerization of other long-chain alpha-olefins using Ziegler-Natta catalysts. This data can be used as a starting point for designing experiments with 1-docosene.

Table 1: Effect of Monomer Chain Length on Catalyst Activity and Polymer Properties

Monomer	Catalyst System	Polymerization Temperature (°C)	Catalyst Activity (kg polymer / mol Ti · h)	Molecular Weight (Mw) ( g/mol )	Polydispersity Index (PDI)	Melting Point (Tm) (°C)
1-Hexene	TiCl₄/MgCl₂ - TEAL	70	150	350,000	5.8	Amorphous
1-Octene	TiCl₄/MgCl₂ - TEAL	70	100	280,000	6.2	Amorphous
1-Decene	TiCl₄/MgCl₂ - TEAL	70	75	220,000	6.5	45
1-Dodecene	Zirconocene/MAO	50	500	150,000	2.1	65
1-Octadecene	Zirconocene/MAO	50	-	90,000	2.3	95

Note: This table is a compilation of representative data from various sources and should be used as a general guide. Actual results will vary based on specific experimental conditions.

Experimental Protocols

The following are detailed protocols for the slurry polymerization of long-chain alpha-olefins like 1-docosene using a heterogeneous Ziegler-Natta catalyst.

Materials and Reagents

• Monomer: 1-Docosene (high purity, dried over molecular sieves)

• Catalyst: MgCl₂-supported TiCl₄ catalyst

• Cocatalyst: Triethylaluminum (TEAL) solution in a dry, inert solvent (e.g., hexane)

• Solvent: Anhydrous, deoxygenated hydrocarbon solvent (e.g., hexane, heptane, or toluene)

• Quenching Agent: Acidified alcohol (e.g., 5% HCl in methanol)

• Inert Gas: High-purity nitrogen or argon

General Slurry Polymerization Protocol

• Reactor Preparation: A glass or stainless-steel reactor equipped with a mechanical stirrer, temperature control, and an inert gas inlet/outlet is thoroughly dried and purged with inert gas.

• Solvent and Monomer Addition: The desired amount of anhydrous solvent is added to the reactor, followed by the 1-docosene monomer. The mixture is stirred and brought to the desired polymerization temperature.

• Cocatalyst Addition: The calculated amount of TEAL solution is injected into the reactor.

• Catalyst Injection: The solid Ziegler-Natta catalyst is introduced into the reactor as a slurry in the reaction solvent to initiate the polymerization.

• Polymerization: The reaction is allowed to proceed for the desired time under a constant inert gas atmosphere and with continuous stirring. The temperature should be carefully monitored and controlled.

• Termination: The polymerization is terminated by adding the quenching agent (acidified alcohol) to the reactor. This deactivates the catalyst and precipitates the polymer.

• Polymer Isolation and Purification: The precipitated polymer is filtered, washed extensively with alcohol and then with a solvent like acetone (B3395972) to remove any unreacted monomer and catalyst residues.

• Drying: The purified polymer is dried under vacuum at a moderate temperature (e.g., 60-80 °C) to a constant weight.

Characterization of Poly(1-docosene)

The synthesized polymer should be characterized to determine its molecular weight, thermal properties, and structure.

• Molecular Weight and Polydispersity: Gel Permeation Chromatography (GPC) is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).

• Thermal Properties: Differential Scanning Calorimetry (DSC) is used to determine the melting temperature (Tm) and crystallinity of the polymer.

• Chemical Structure: Fourier-Transform Infrared (FTIR) spectroscopy and Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the polymer structure and tacticity.

Visualizations

Caption: Experimental workflow for the synthesis of poly(1-docosene).

Caption: Components of a Ziegler-Natta catalyst system.

Conclusion

The Ziegler-Natta polymerization of 1-docosene offers a pathway to novel polyolefins with potentially valuable properties for specialized applications. While challenges such as lower catalyst activity for long-chain monomers exist, careful selection of the catalyst system and optimization of polymerization conditions can lead to the successful synthesis of high-quality poly(1-docosene). The protocols and data presented here serve as a foundational guide for researchers entering this exciting area of polymer science. Further research into catalyst development specifically for very long-chain alpha-olefins will be crucial for advancing this field.

References

• 1. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. PDF.js viewer [ippi.ac.ir]

Application Notes and Protocols: Copolymerization of 1-Docosene with Ethylene or Propylene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The copolymerization of α-olefins with ethylene (B1197577) or propylene (B89431) is a cornerstone of modern polymer chemistry, enabling the synthesis of materials with tailored properties for a vast range of applications. The incorporation of long-chain α-olefins, such as 1-docosene, into polyethylene (B3416737) and polypropylene (B1209903) backbones can significantly modify their thermal and mechanical properties. These modifications arise from the introduction of long alkyl side chains, which can influence crystallinity, melting point, and solubility, making the resulting copolymers attractive for specialized applications, including drug delivery matrices, advanced coatings, and specialty adhesives.

This document provides detailed application notes and experimental protocols for the copolymerization of 1-docosene with ethylene and propylene. The protocols are primarily based on established methods for similar long-chain α-olefins due to the limited availability of literature specifically on 1-docosene copolymerization. The information is intended to guide researchers in the synthesis and characterization of these novel copolymers.

Copolymerization of 1-Docosene with Ethylene

The copolymerization of ethylene with 1-docosene can be effectively achieved using metallocene-based catalyst systems, which are known for producing copolymers with uniform composition and narrow molecular weight distributions. The choice of catalyst and reaction conditions allows for precise control over the degree of 1-docosene incorporation and, consequently, the final properties of the polymer.

Experimental Protocol: Ethylene/1-Docosene Copolymerization using a Metallocene Catalyst

This protocol is adapted from methodologies reported for the copolymerization of ethylene with other long-chain α-olefins, such as 1-dodecene (B91753) and 1-hexadecene.[1][2]

Materials:

• Catalyst: A suitable metallocene catalyst, for example, a constrained geometry catalyst like [Me₂Si(C₅Me₄)(NᵗBu)]TiCl₂ or a zirconocene (B1252598) catalyst such as rac-Et(Ind)₂ZrCl₂.

• Cocatalyst: Methylaluminoxane (MAO) solution in toluene (B28343).

• Monomers: Ethylene (polymerization grade), 1-Docosene (high purity).

• Solvent: Toluene (anhydrous, polymerization grade).

• Quenching Agent: Acidified methanol (B129727) (e.g., 10% HCl in methanol).

• Purging Gas: High-purity nitrogen or argon.

Equipment:

• High-pressure stainless-steel reactor equipped with a mechanical stirrer, temperature and pressure controllers, and monomer/catalyst injection ports.

• Schlenk line or glovebox for inert atmosphere manipulation.

• Glassware for catalyst preparation and polymer work-up.

• Filtration apparatus.

• Vacuum oven.

Procedure:

• Reactor Preparation: Thoroughly clean and dry the reactor. Purge the reactor with high-purity nitrogen or argon for at least one hour to remove oxygen and moisture.

• Solvent and Comonomer Addition: Under an inert atmosphere, charge the reactor with a predetermined amount of toluene and the desired amount of 1-docosene.

• Reaction Temperature and Ethylene Purge: Heat the reactor to the desired polymerization temperature (e.g., 50-90°C). Pressurize the reactor with ethylene to the desired pressure (e.g., 6 bar) and maintain a constant flow to compensate for consumption during polymerization.[3]

• Catalyst Activation and Injection: In a separate Schlenk flask or in a glovebox, dissolve the metallocene catalyst in a small amount of toluene. Add the MAO solution to the catalyst solution to achieve the desired Al/metal molar ratio (e.g., 1000:1). Allow the mixture to pre-activate for a few minutes. Inject the activated catalyst solution into the reactor to initiate the polymerization.

• Polymerization: Maintain the desired temperature and ethylene pressure for the specified reaction time (e.g., 30-60 minutes). Monitor the ethylene consumption to gauge the reaction progress.

• Termination and Polymer Recovery: Terminate the polymerization by injecting the quenching agent (acidified methanol) into the reactor.

• Polymer Purification: Precipitate the copolymer by pouring the reaction mixture into a large volume of methanol. Filter the polymer, wash it thoroughly with methanol, and dry it in a vacuum oven at 60°C to a constant weight.

Data Presentation: Ethylene/1-Docosene Copolymerization

The following table summarizes typical experimental conditions and resulting copolymer properties based on analogous copolymerizations of ethylene with other long-chain α-olefins. This table can be used as a template to record data for ethylene/1-docosene copolymerization.

Parameter	Range/Value	Reference
Experimental Conditions
Catalyst	rac-Et(Ind)₂ZrCl₂ / MAO	[4]
Temperature (°C)	50 - 90	[3]
Ethylene Pressure (bar)	6	[3]
1-Docosene Concentration (mol/L)	0.1 - 1.0	Adapted from[2]
Al/Zr Molar Ratio	1000 - 2000	Adapted from[4]
Solvent	Toluene	[2]
Copolymer Properties
1-Docosene Incorporation (mol%)	1 - 15	Adapted from[1]
Molecular Weight (Mₙ, g/mol )	50,000 - 200,000	Adapted from[1][2]
Polydispersity Index (PDI)	2.0 - 4.0	[4]
Melting Temperature (Tₘ, °C)	90 - 125	Adapted from[1]
Crystallinity (%)	20 - 50	Adapted from[1]

Copolymerization of 1-Docosene with Propylene

The copolymerization of propylene with 1-docosene can be performed using both Ziegler-Natta and metallocene catalysts. Ziegler-Natta catalysts are traditionally used for polypropylene production and can incorporate α-olefins, though often resulting in broader molecular weight and composition distributions.[5] Metallocene catalysts offer better control over the copolymer microstructure.[6]

Experimental Protocol: Propylene/1-Docosene Copolymerization using a Ziegler-Natta Catalyst

This protocol is based on general procedures for propylene copolymerization with higher α-olefins using supported Ziegler-Natta catalysts.[7][8]

Materials:

• Catalyst: Fourth-generation Ziegler-Natta catalyst (e.g., TiCl₄ supported on MgCl₂ with an internal donor).

• Cocatalyst: Triethylaluminum (TEAL) or Triisobutylaluminum (TIBAL).

• External Donor (optional): An external electron donor (e.g., a silane (B1218182) derivative) can be used to control stereoregularity.

• Monomers: Propylene (polymerization grade), 1-Docosene (high purity).

• Solvent: Heptane (B126788) or hexane (B92381) (anhydrous, polymerization grade).

• Quenching Agent: Isopropanol or acidified methanol.

• Purging Gas: High-purity nitrogen.

Equipment:

• Similar to the ethylene copolymerization setup.

Procedure:

• Reactor Preparation: Prepare the reactor as described for ethylene copolymerization.

• Solvent and Reagents Addition: Charge the reactor with heptane, the cocatalyst (TEAL), and the external donor (if used). Then, add the desired amount of 1-docosene.

• Propylene Addition and Temperature Control: Introduce propylene into the reactor until the desired pressure is reached (e.g., 6 bar).[9] Heat the reactor to the polymerization temperature (e.g., 70°C).

• Catalyst Injection: Suspend the Ziegler-Natta catalyst in a small amount of heptane and inject the slurry into the reactor to start the polymerization.

• Polymerization: Maintain constant temperature and propylene pressure for the desired reaction time (e.g., 1-2 hours).

• Termination and Polymer Recovery: Stop the reaction by venting the propylene and adding the quenching agent.

• Polymer Purification: Precipitate the copolymer in a large volume of methanol, filter, wash, and dry under vacuum at 60°C.

Data Presentation: Propylene/1-Docosene Copolymerization

The following table presents expected ranges for experimental conditions and copolymer properties for propylene/1-docosene copolymerization, based on data for other long-chain α-olefins.

Parameter	Range/Value	Reference
Experimental Conditions
Catalyst	TiCl₄/MgCl₂/Internal Donor	[10]
Cocatalyst	Triethylaluminum (TEAL)	[7]
Temperature (°C)	60 - 80	[7]
Propylene Pressure (bar)	6	[9]
1-Docosene Concentration (mol/L)	0.1 - 0.5	Adapted from[6]
Al/Ti Molar Ratio	100 - 250	Adapted from[7]
Solvent	Heptane	[9]
Copolymer Properties
1-Docosene Incorporation (mol%)	1 - 10	Adapted from[6]
Molecular Weight (Mₙ, g/mol )	80,000 - 300,000	Adapted from[6]
Polydispersity Index (PDI)	4.0 - 8.0	[9]
Melting Temperature (Tₘ, °C)	120 - 150	Adapted from[6]
Crystallinity (%)	30 - 60	Adapted from[6]

Visualizations

Experimental Workflow for Copolymerization

The general workflow for the slurry-phase copolymerization of 1-docosene with either ethylene or propylene is depicted below.

Caption: General experimental workflow for the copolymerization of 1-docosene.

Influence of Key Parameters on Copolymer Properties

The properties of the resulting ethylene/1-docosene or propylene/1-docosene copolymers are highly dependent on the reaction parameters. The following diagram illustrates these relationships.

Caption: Key parameter influences on copolymer properties.

Characterization of Copolymers

Standard polymer characterization techniques should be employed to determine the properties of the synthesized copolymers:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To determine the mole percent incorporation of 1-docosene and the microstructure of the copolymer.

• Gel Permeation Chromatography (GPC): To determine the number-average molecular weight (Mₙ), weight-average molecular weight (Mₙ), and the polydispersity index (PDI).

• Differential Scanning Calorimetry (DSC): To measure the melting temperature (Tₘ), crystallization temperature (T꜀), and the degree of crystallinity.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the presence of characteristic functional groups and the incorporation of the comonomer.

By following these protocols and systematically characterizing the resulting polymers, researchers can develop novel ethylene/1-docosene and propylene/1-docosene copolymers with properties tailored for specific advanced applications.

References

• 1. Analysis of Ethylene Copolymers with Long-Chain α-Olefins (1-Dodecene, 1-Tetradecene, 1-Hexadecene): A Transition between Main Chain Crystallization and Side Chain Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ichp.vot.pl [ichp.vot.pl]
• 4. The Influence of Comonomer on Ethylene/α-Olefin Copolymers Prepared Using [Bis(N-(3-tert butylsalicylidene)anilinato)] Titanium (IV) Dichloride Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. mdpi.com [mdpi.com]
• 7. Propylene Polymerization Performance with Ziegler-Natta Catalysts Combined with U-Donor and T01 Donor as External Donor | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Application of 1-Docosene in the Production of Specialty Lubricants: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Docosene, a long-chain alpha-olefin (C22H44), serves as a valuable building block in the synthesis of high-performance specialty lubricants. Through catalytic oligomerization, 1-docosene is converted into polyalphaolefins (PAOs), which form the base stock of advanced synthetic lubricants. These lubricants are engineered for applications demanding superior performance characteristics, such as high thermal and oxidative stability, a high viscosity index (VI), and excellent low-temperature fluidity. The long alkyl side chains imparted by the 1-docosene monomer contribute to unique viscoelastic properties, making these lubricants suitable for specialized industrial and automotive applications.

Specialty lubricants derived from 1-docosene find utility in environments with extreme temperatures and high pressures, including industrial gearboxes, hydraulic systems, and automotive engines. The saturated, highly branched isoparaffinic structure of these PAOs, achieved after a hydrogenation step, ensures resistance to shear breakdown and chemical degradation, leading to extended lubricant life and enhanced equipment protection.

Production of Specialty Lubricants from 1-Docosene: A General Overview

The transformation of 1-docosene into a specialty lubricant base oil is a multi-step process. The core of this process is the catalytic oligomerization of the 1-docosene monomer, followed by fractionation and hydrogenation.

Step 1: Catalytic Oligomerization

In this step, 1-docosene molecules are chemically joined together to form larger molecules (oligomers) of varying chain lengths. The choice of catalyst is critical as it dictates the structure and properties of the resulting PAO. Common catalyst systems include:

• Lewis Acids: Boron trifluoride (BF₃), often in the presence of a promoter like an alcohol, is a widely used catalyst for producing a range of PAO viscosities.

• Ziegler-Natta Catalysts: These heterogeneous catalysts, typically based on titanium compounds and organoaluminum co-catalysts, offer a pathway to control the stereochemistry of the polymer chain.[1]

• Metallocene Catalysts: These homogeneous catalysts, based on transition metals like zirconium or hafnium, provide precise control over the oligomer distribution and molecular weight, allowing for the creation of PAOs with tailored properties.

Step 2: Fractionation

The product of the oligomerization reaction is a mixture of oligomers with different chain lengths (dimers, trimers, tetramers, etc.). This mixture is then distilled to separate it into fractions with specific viscosity ranges. This allows for the production of lubricant base oils with different viscosity grades.

Step 3: Hydrogenation

The fractionated oligomers, which still contain some double bonds, are then subjected to hydrogenation. This process saturates the molecules, removing the residual unsaturation. Hydrogenation significantly improves the thermal and oxidative stability of the final lubricant base oil.

Key Performance Parameters of 1-Docosene Based Lubricants

The quality and performance of specialty lubricants derived from 1-docosene are evaluated based on several key parameters:

Parameter	Description	Significance in 1-Docosene Lubricants
Kinematic Viscosity	A measure of a fluid's resistance to flow under gravity, typically reported at 40 °C and 100 °C (in centistokes, cSt).	The long side chains from 1-docosene are expected to produce high-viscosity lubricants.
Viscosity Index (VI)	An empirical, dimensionless number that indicates the effect of temperature on the viscosity of the oil.	A high VI is desirable, indicating less change in viscosity over a wide temperature range. Lubricants from long-chain alpha-olefins are anticipated to have a high VI.
Pour Point	The lowest temperature at which the oil will still flow.	A low pour point is crucial for good low-temperature performance. The long, waxy nature of 1-docosene may lead to a higher pour point compared to lubricants from shorter olefins.
Noack Volatility	Measures the evaporative loss of a lubricant at high temperatures.	Lower volatility is essential for high-temperature applications to reduce oil consumption. The high molecular weight of 1-docosene oligomers should result in low volatility.
Oxidative Stability	The lubricant's resistance to degradation due to reaction with oxygen at elevated temperatures.	High oxidative stability is a key feature of PAO lubricants due to their saturated and stable chemical structure.
Thermal Stability	The lubricant's ability to resist chemical decomposition at high temperatures in the absence of oxygen.	The stable hydrocarbon backbone of hydrogenated 1-docosene oligomers provides excellent thermal stability.

Experimental Protocols

The following are detailed experimental protocols for the key stages in the production of specialty lubricants from 1-docosene. These protocols are based on established methodologies for the oligomerization of long-chain alpha-olefins.

Protocol 1: Metallocene-Catalyzed Oligomerization of 1-Docosene

Objective: To synthesize poly(1-docosene) using a zirconocene (B1252598) catalyst system.

Materials:

• 1-Docosene (purified and dried)

• Toluene (anhydrous)

• Methylaluminoxane (MAO) solution in toluene

• rac-Et(Ind)₂ZrCl₂ (Zirconocene catalyst)

• Methanol (B129727)

• Nitrogen gas (high purity)

• Standard Schlenk line and glassware

Procedure:

• Reactor Setup: Assemble a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet, and a condenser under a nitrogen atmosphere. All glassware must be rigorously dried in an oven at 120°C overnight and cooled under a stream of nitrogen.

• Monomer and Solvent Charging: In a separate Schlenk flask under nitrogen, dissolve a specific amount of the zirconocene precatalyst in anhydrous toluene.

• Catalyst Activation: To the catalyst solution, slowly add the required amount of MAO solution. Allow the mixture to stir for a short period to ensure complete activation of the catalyst.

• Reaction Initiation: In the main reactor, charge the desired amount of 1-docosene and anhydrous toluene. Heat the reactor to the desired reaction temperature (e.g., 60-120°C) using an oil bath.

• Catalyst Injection: Using a gas-tight syringe, inject the activated catalyst solution into the stirred 1-docosene solution in the reactor to initiate the oligomerization.

• Reaction Monitoring: Maintain the reaction at the set temperature for the desired duration (e.g., 1-4 hours). The progress of the reaction can be monitored by taking small aliquots and analyzing them by Gas Chromatography (GC) to determine monomer conversion.

• Termination: After the desired reaction time, terminate the reaction by injecting a small amount of methanol into the reactor.

• Product Work-up:

  • Wash the reaction mixture with a dilute acid solution (e.g., 5% HCl) to remove catalyst residues, followed by washing with water until the aqueous layer is neutral.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the solution and remove the solvent and any unreacted monomer by vacuum distillation.

• Characterization: Analyze the resulting poly(1-docosene) for its molecular weight distribution (by Gel Permeation Chromatography - GPC) and its key lubricant properties (kinematic viscosity, viscosity index, pour point).

Protocol 2: Hydrogenation of Poly(1-docosene)

Objective: To saturate the poly(1-docosene) oligomers to produce a stable lubricant base oil.

Materials:

• Poly(1-docosene) from Protocol 1

• Hydrogen gas (high purity)

• Palladium on carbon (Pd/C) catalyst (5-10 wt%)

• High-pressure autoclave reactor

Procedure:

• Reactor Charging: Charge the autoclave reactor with the poly(1-docosene) and the Pd/C catalyst.

• Purging: Seal the reactor and purge it several times with nitrogen gas to remove any air, followed by purging with hydrogen gas.

• Reaction: Pressurize the reactor with hydrogen to the desired pressure (e.g., 20-50 bar) and heat it to the reaction temperature (e.g., 150-200°C) with stirring.

• Reaction Monitoring: Monitor the hydrogen uptake to determine the progress of the reaction. The reaction is considered complete when hydrogen consumption ceases.

• Cooling and Depressurization: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

• Product Recovery: Filter the reaction mixture to remove the catalyst.

• Characterization: The resulting hydrogenated poly(1-docosene) should be analyzed to confirm the absence of unsaturation (e.g., by ¹H NMR spectroscopy) and to determine its final lubricant properties.

Visualizations

Concluding Remarks

The use of 1-docosene in the production of specialty lubricants offers a pathway to creating high-performance base oils with unique properties. The long-chain nature of 1-docosene is expected to yield lubricants with high viscosity and excellent viscosity-temperature characteristics. The detailed protocols provided herein offer a foundation for researchers to explore the synthesis and characterization of these novel lubricant base stocks. Further research and optimization of reaction conditions and catalyst systems will be crucial in fully realizing the potential of 1-docosene as a feedstock for the next generation of specialty lubricants.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols: Use of 1-Docosene in the Synthesis of Surfactants and Detergents

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of various classes of surfactants and detergents derived from 1-docosene. The information is intended to guide researchers in the development of novel surfactant molecules with potential applications in cleaning, personal care, and pharmaceutical formulations.

Introduction

1-Docosene, a 22-carbon alpha-olefin, serves as a versatile hydrophobic starting material for the synthesis of a range of surfactants. Its long alkyl chain imparts desirable properties such as high surface activity and efficient cleaning performance. This document outlines the synthesis of three major classes of surfactants from 1-docosene:

• Anionic Surfactants: Alpha-Olefin Sulfonates (AOS)

• Non-ionic Surfactants: Docosyl Polyglycosides (APG)

• Non-ionic and Anionic Surfactants: Docosanol Ethoxylates and their Sulfated Derivatives

The protocols provided are based on established chemical transformations, adapted for the specific use of 1-docosene and its derivatives.

Synthesis of Surfactant Precursors from 1-Docosene

A key intermediate for the synthesis of non-ionic surfactants is 1-docosanol (B1670855) (behenyl alcohol), which can be efficiently prepared from 1-docosene.

Synthesis of 1-Docosanol via Hydroboration-Oxidation of 1-Docosene

The hydroboration-oxidation of 1-docosene provides a reliable method for the anti-Markovnikov addition of water across the double bond, yielding the primary alcohol, 1-docosanol.[1][2][3][4][5]

Experimental Protocol:

• Hydroboration:

  • In a dry, nitrogen-flushed round-bottom flask, dissolve 1-docosene in anhydrous tetrahydrofuran (B95107) (THF).

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a solution of borane-tetrahydrofuran (B86392) complex (BH₃·THF) in THF dropwise to the stirred solution. The molar ratio of BH₃ to 1-docosene should be approximately 1:3 to ensure complete reaction of the borane.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

• Oxidation:

  • Cool the reaction mixture back to 0-5 °C.

  • Slowly and carefully add a 3 M aqueous solution of sodium hydroxide (B78521) (NaOH), followed by the dropwise addition of 30% hydrogen peroxide (H₂O₂).[1] The temperature should be maintained below 40 °C during this exothermic step.

  • After the addition is complete, stir the mixture at room temperature for at least 1 hour to ensure complete oxidation.

• Work-up and Purification:

  • Separate the organic layer.

  • Wash the organic layer with saturated sodium chloride solution (brine).

  • Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure to obtain crude 1-docosanol.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol (B145695) or acetone) or by column chromatography to yield pure 1-docosanol.[2]

Logical Relationship: From 1-Docosene to Surfactants

Caption: Synthesis pathways from 1-docosene to various surfactant classes.

Synthesis of Anionic Surfactants: Alpha-Olefin Sulfonates (AOS)

Alpha-olefin sulfonates are produced by the direct sulfonation of 1-docosene.[6][7] The resulting product is a mixture of alkene sulfonates and hydroxyalkane sulfonates.[6][7]

Experimental Protocol:

• Sulfonation:

  • In a continuous thin-film reactor, react 1-docosene with gaseous sulfur trioxide (SO₃). The molar ratio of SO₃ to 1-docosene is typically maintained slightly above 1:1.[8]

  • The reaction is highly exothermic and requires careful temperature control, generally between 40-50 °C.[8]

• Neutralization and Hydrolysis:

  • The resulting mixture of sulfonic acids and sultones is immediately neutralized with an aqueous solution of sodium hydroxide (NaOH).

  • The neutralized mixture is then aged and hydrolyzed at an elevated temperature (typically 90-100 °C) to convert the sultones into hydroxyalkane sulfonates and alkene sulfonates.[9][10]

• Product Isolation:

  • The final product is an aqueous solution of sodium docosyl-olefin sulfonate. For a solid product, the neutralization and hydrolysis can be carried out in a solvent like isopropanol, followed by solvent removal.[9][10]

Synthesis of Non-ionic Surfactants: Docosyl Polyglycosides (APG)

Docosyl polyglycosides are synthesized via the Fischer glycosylation reaction between 1-docosanol and a carbohydrate source, typically glucose.[10][11]

Experimental Protocol:

• Reaction Setup:

  • In a reaction vessel equipped with a stirrer, thermometer, and vacuum line, combine 1-docosanol and anhydrous glucose. A molar excess of the alcohol is used (e.g., a molar ratio of alcohol to glucose of 4:1 to 6:1).[12]

  • Add an acid catalyst, such as p-toluenesulfonic acid or sulfuric acid (typically 0.1-0.5 mol% based on glucose).[11]

• Glycosidation Reaction:

  • Heat the mixture to 110-120 °C under vacuum.[12][13]

  • The water formed during the reaction is continuously removed by distillation under vacuum to drive the reaction to completion.

  • The reaction progress can be monitored by measuring the amount of water collected or by analyzing the disappearance of glucose. The reaction is typically complete within 4-8 hours.[13]

• Neutralization and Purification:

  • After the reaction is complete, cool the mixture and neutralize the acid catalyst with a base, such as sodium hydroxide.

  • The excess 1-docosanol can be removed by vacuum distillation.[14]

  • The resulting docosyl polyglucoside is typically a waxy solid.

Synthesis of Non-ionic and Anionic Surfactants from Docosanol Ethoxylates

Synthesis of Docosanol Ethoxylates (AEO)

1-docosanol can be ethoxylated to produce non-ionic surfactants. The degree of ethoxylation can be controlled to achieve desired properties.[15][16]

Experimental Protocol:

• Reaction Setup:

  • Charge 1-docosanol and a basic catalyst, such as potassium hydroxide (KOH) (typically 0.1-0.3% by weight of the alcohol), into a pressure reactor.[17][18]

  • Heat the mixture under vacuum to remove any traces of water.

• Ethoxylation:

  • Heat the reactor to the desired reaction temperature, typically in the range of 150-180 °C.[8][19]

  • Introduce ethylene (B1197577) oxide into the reactor under pressure (typically 2-5 bar).[19]

  • The reaction is exothermic and requires cooling to maintain a constant temperature.

  • The reaction is continued until the desired average number of ethylene oxide units has been added, which can be monitored by the weight gain of the reactor.

• Neutralization:

  • After the reaction, cool the reactor and neutralize the catalyst with an acid, such as acetic acid or phosphoric acid.

Synthesis of Ethoxylated Docosanol Sulfates (AES)

The docosanol ethoxylates can be further converted into anionic surfactants by sulfation.[19]

Experimental Protocol:

• Sulfation:

  • React the docosanol ethoxylate with a sulfating agent, such as sulfur trioxide (SO₃) or chlorosulfonic acid (HSO₃Cl), in a suitable reactor.[19]

  • The reaction is typically carried out at a controlled temperature to minimize side reactions.

• Neutralization:

  • Neutralize the resulting sulfonic acid with a base, such as sodium hydroxide, to form the sodium salt of the ethoxylated docosanol sulfate.[19]

Quantitative Data

The following tables summarize key quantitative data for the synthesis and properties of surfactants derived from 1-docosene.

Table 1: Reaction Conditions for Surfactant Synthesis

Surfactant Type	Precursor	Reaction	Catalyst	Temperature (°C)	Pressure	Molar Ratio (Reactant:Substrate)
1-Docosanol	1-Docosene	Hydroboration-Oxidation	BH₃·THF / NaOH, H₂O₂	0-25 / <40	Atmospheric	1:3 (BH₃:Olefin)
AOS	1-Docosene	Sulfonation	SO₃	40-50	Atmospheric	>1:1 (SO₃:Olefin)[8]
APG	1-Docosanol, Glucose	Fischer Glycosylation	p-TSA / H₂SO₄	110-120	Vacuum	4-6:1 (Alcohol:Glucose)[12]
AEO	1-Docosanol	Ethoxylation	KOH	150-180	2-5 bar	Variable (EO:Alcohol)[8][19]
AES	Docosanol Ethoxylate	Sulfation	SO₃ / HSO₃Cl	Controlled	Atmospheric	Stoichiometric

Table 2: Performance Properties of C22-Based Surfactants

Surfactant	Property	Value	Reference
Behenyl alcohol ethoxylate (21 EO units)	Micellar Weight	25.4 x 10³ g/mol	[9]
Aggregation Number	203	[9]
Micellar Hydration	106 moles H₂O / mole surfactant	[9]
C22-tailed tertiary amine	Foam Capacity Index (0.5 wt%)	1,382,062 s·mL
Foam Half-life (t₁/₂) at 120°C, 3 MPa	> 1000 min
Alpha-Olefin Sulfonates (general)	Detergency	Excellent, especially on oily stains	[20][21]
Foaming	High and stable	[6][20]
Hard Water Tolerance	Excellent	[6][20]
Alkyl Polyglycosides (general)	Surface Tension Reduction	Significant	[10]
Foaming	Good and stable	[10]
Biodegradability	Excellent	[10]

Experimental Workflows

Workflow for the Synthesis of Docosyl Polyglycoside (APG)

Caption: Workflow for the synthesis of Docosyl Polyglycoside (APG).

Workflow for the Synthesis of Alpha-Olefin Sulfonate (AOS)

Caption: Workflow for the synthesis of Alpha-Olefin Sulfonate (AOS).

Conclusion

1-Docosene is a valuable and versatile platform chemical for the synthesis of a variety of high-performance surfactants. The protocols and data presented in this document provide a foundation for the development of novel anionic and non-ionic surfactants with applications in detergents, personal care products, and other formulations where high surface activity and tailored properties are required. Further research can focus on optimizing reaction conditions to improve yields and purity, as well as on detailed performance evaluations of these C22-based surfactants in various application contexts.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. specialchem.com [specialchem.com]
• 3. US4223163A - Process for making ethoxylated fatty alcohols with narrow polyethoxy chain distribution - Google Patents [patents.google.com]
• 4. EP0619318A1 - Process for preparing alkyl polyglycosides - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. atamankimya.com [atamankimya.com]
• 7. α-Olefin sulfonate - Wikipedia [en.wikipedia.org]
• 8. scribd.com [scribd.com]
• 9. Effects of structural variations of non-ionic surfactants on micellar properties and solubilization: surfactants based on erucyl and behenyl (C22) alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. monsachemical.com [monsachemical.com]
• 11. dergipark.org.tr [dergipark.org.tr]
• 12. researchgate.net [researchgate.net]
• 13. rspublication.com [rspublication.com]
• 14. A review on the synthesis of bio-based surfactants using green chemistry principles - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Ethoxylated Alcohol | Alcohol Ethoxylate | Venus Ethoxyethers [venus-goa.com]
• 16. selerity.com [selerity.com]
• 17. researchgate.net [researchgate.net]
• 18. files01.core.ac.uk [files01.core.ac.uk]
• 19. Surface Tension and Micellization of Aqueous Alkyl Polyglucosides Solutions: Influence of the Molecular Structure and the Addition of Electrolyte | Semantic Scholar [semanticscholar.org]
• 20. Characteristics of Alpha Olefin Sulfonate - Nanjing Chemical Material Corp. [njchm.com]
• 21. Comprehensive Guide to Alpha Olefin Sulfonate (AOS) Uses - Henan Chemger Group Corporation [chemger.com]

Application Notes and Protocols for the Epoxidation of 1-Docosene to 1,2-Epoxydocosane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The epoxidation of long-chain α-olefins is a crucial chemical transformation for the synthesis of valuable intermediates in various industries, including pharmaceuticals, polymers, surfactants, and fine chemicals. 1,2-Epoxydocosane, derived from the epoxidation of 1-docosene, is a key building block due to its reactive oxirane ring, which allows for the introduction of diverse functional groups. This document provides detailed application notes and experimental protocols for the synthesis of 1,2-epoxydocosane from 1-docosene, focusing on both chemical and enzymatic methodologies.

The traditional methods for epoxidation often involve stoichiometric peracids, which can pose safety and environmental concerns.[1] Modern approaches are geared towards catalytic systems using environmentally benign oxidants like hydrogen peroxide, enhancing both the safety and sustainability of the process.[2] This document outlines protocols for both a chemoenzymatic approach, offering high selectivity under mild conditions, and a robust chemical catalysis method suitable for scalable synthesis.

Chemoenzymatic Epoxidation using Lipase (B570770) and Hydrogen Peroxide

Chemoenzymatic epoxidation leverages the catalytic activity of enzymes, such as lipases, to generate a peroxy acid in situ, which then acts as the oxidizing agent.[1] This method is advantageous due to its high selectivity and mild reaction conditions.[3]

Quantitative Data Summary

Catalyst	Substrate	Oxidant	Solvent	Temperature (°C)	Reaction Time (h)	Conversion (%)	Epoxide Yield (%)	Selectivity (%)	Reference
Novozym 435 (Immobilized Candida antarctica lipase B)	1-Nonene (B85954)	H₂O₂ / Phenylacetic Acid	Chloroform	35	12	>90	>90	High	[1]
Novozym 435	Variety of Alkenes	H₂O₂ / Phenylacetic Acid	Chloroform	35	12	75-99	75-99	>90	[1]

Note: Data for 1-nonene is presented as a representative example for long-chain α-olefins, demonstrating the high efficiency of this chemoenzymatic system. Similar high yields are expected for 1-docosene under optimized conditions.

Experimental Protocol: Chemoenzymatic Epoxidation

Objective: To synthesize 1,2-epoxydocosane from 1-docosene using Novozym 435, with in situ generated peroxyphenylacetic acid.

Materials:

• 1-Docosene

• Novozym 435 (immobilized Candida antarctica lipase B)

• Phenylacetic acid

• Hydrogen peroxide (30% w/w aqueous solution)

• Chloroform (or another suitable organic solvent like toluene (B28343) or ethyl acetate)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Rotary evaporator

• Magnetic stirrer with heating plate

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-docosene (1 equivalent) and phenylacetic acid (1.5-2 equivalents) in chloroform.

• Catalyst Addition: Add Novozym 435 (typically 10-20% by weight of the substrate) to the solution.

• Initiation of Reaction: While stirring vigorously, slowly add hydrogen peroxide (30% w/w, 1.5-2 equivalents) to the mixture at room temperature. Caution: Hydrogen peroxide is a strong oxidizer.

• Reaction Conditions: Heat the reaction mixture to 35-45 °C and maintain stirring for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up: After the reaction is complete, filter off the immobilized enzyme (Novozym 435). The enzyme can be washed with the solvent and dried for potential reuse.

• Purification: Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate to remove excess phenylacetic acid, followed by a wash with brine. Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Characterization: The resulting crude 1,2-epoxydocosane can be further purified by column chromatography on silica (B1680970) gel if necessary. Characterize the final product using techniques such as NMR, FT-IR, and GC-MS.

Chemical Epoxidation using a Molybdenum-Based Catalyst

Molybdenum-based complexes are highly effective catalysts for the epoxidation of alkenes, often utilizing alkyl hydroperoxides as the oxidant.[4] These systems can achieve high conversion and selectivity under relatively mild conditions.

Quantitative Data Summary

Catalyst	Substrate	Oxidant	Solvent	Temperature (°C)	Reaction Time (h)	Conversion (%)	Epoxide Yield (%)	Selectivity (%)	Reference
MoO₂(acac)₂	Cyclohexene	tert-Butyl hydroperoxide (TBHP)	Toluene	60	-	High	-	High	[5]
Polybenzimidazole-supported Mo(VI) complex	1,7-Octadiene	TBHP	Solvent-free	75	~3.6	~60	~60	High	[6]
CaSnO₃-based catalyst	1-Dodecene	H₂O₂ / Benzonitrile	Methanol	60	24	<80	-	-	[2]

Note: The data presented is for representative alkenes. For 1-docosene, reaction times may be longer due to its lower reactivity.[2]

Experimental Protocol: Molybdenum-Catalyzed Epoxidation

Objective: To synthesize 1,2-epoxydocosane from 1-docosene using a molybdenum(VI) dioxoacetylacetonate catalyst and tert-butyl hydroperoxide (TBHP) as the oxidant.

Materials:

• 1-Docosene

• Molybdenum(VI) dioxoacetylacetonate [MoO₂(acac)₂]

• tert-Butyl hydroperoxide (TBHP, 70% aqueous solution or solution in decane)

• Toluene or Dichloroethane

• Anhydrous sodium sulfate

• Rotary evaporator

• Magnetic stirrer with heating plate and reflux condenser

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-docosene (1 equivalent) in toluene.

• Catalyst Addition: Add a catalytic amount of MoO₂(acac)₂ (e.g., 0.1-1 mol%) to the solution.

• Initiation of Reaction: While stirring, add TBHP (1.1-1.5 equivalents) dropwise to the reaction mixture.

• Reaction Conditions: Heat the mixture to 60-80 °C and stir for 4-12 hours. Monitor the reaction progress by TLC or GC.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Wash the mixture with an aqueous solution of sodium sulfite (B76179) to decompose excess peroxide, followed by washing with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• Characterization: The crude product can be purified by column chromatography on silica gel. Characterize the purified 1,2-epoxydocosane using NMR, FT-IR, and GC-MS.

Visualizations

Reaction Pathway Diagram

Caption: Epoxidation of 1-Docosene to 1,2-Epoxydocosane.

Experimental Workflow Diagram

Caption: A generalized workflow for the synthesis of 1,2-epoxydocosane.

References

• 1. Chemoenzymatic Epoxidation of Alkenes and Reusability Study of the Phenylacetic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. doria.fi [doria.fi]
• 4. Recent Progress in Application of Molybdenum-Based Catalysts for Epoxidation of Alkenes | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Application Notes and Protocols for the Hydroformylation of 1-Docosene to Produce Long-Chain Aldehydes

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the hydroformylation of 1-docosene, a long-chain alpha-olefin, to produce C23 aldehydes. The methodologies described are based on established procedures for the hydroformylation of long-chain alkenes, utilizing both rhodium and cobalt-based catalyst systems. The information herein is intended to guide researchers in the setup, execution, and analysis of this important chemical transformation.

Introduction

Hydroformylation, also known as the oxo process, is a fundamental industrial reaction for the production of aldehydes from alkenes. This reaction involves the addition of a formyl group (-CHO) and a hydrogen atom across the carbon-carbon double bond of an alkene. The resulting long-chain aldehydes are valuable intermediates in the synthesis of various fine chemicals, including long-chain alcohols, carboxylic acids, and amines, which have applications in surfactants, lubricants, plasticizers, and pharmaceuticals.

The hydroformylation of very long-chain olefins like 1-docosene presents unique challenges, primarily due to the substrate's low solubility in common aqueous catalyst phases and the potential for catalyst deactivation. This document outlines protocols using both homogeneous and biphasic catalytic systems designed to address these challenges and achieve high conversion and selectivity.

Data Presentation: Performance of Catalytic Systems

The following tables summarize quantitative data from studies on the hydroformylation of long-chain α-olefins. While specific data for 1-docosene is limited in publicly available literature, the data for 1-dodecene (B91753) and 1-hexadecene (B165127) provide a strong proxy for expected performance with 1-docosene under similar conditions.

Table 1: Rhodium-Catalyzed Hydroformylation of Long-Chain α-Olefins with TPPTS Ligand in a Biphasic System

Substrate	Catalyst System	Temperature (°C)	Pressure (bar)	Time (h)	Conversion (%)	Aldehyde Selectivity (%)	n:iso Ratio	Reference
1-Dodecene	Rh(acac)(CO)₂ / TPPTS	100	50	4	98	95	96:4	[1][2]
1-Dodecene	Rh(acac)(CO)₂ / TPPTS	120	50	2	>99	93	95:5	[1][2]
1-Hexadecene	Rh(acac)(CO)₂ / TPPTS	120	50	6	95	92	94:6	[3]

TPPTS: Tris(3-sulfonatophenyl)phosphine trisodium (B8492382) salt

Table 2: Cobalt-Catalyzed Hydroformylation of Long-Chain α-Olefins

Substrate	Catalyst System	Temperature (°C)	Pressure (bar)	Time (h)	Conversion (%)	Aldehyde Selectivity (%)	n:iso Ratio	Reference
1-Octene	Co₂(CO)₈	140	40	5	85	57	4:1	[4]
1-Hexene	Co₂(CO)₈ / Pyridine	130	100	-	>90	87	1.8:1	[5]

Note: Data for cobalt-catalyzed hydroformylation of very long-chain alkenes like 1-docosene is scarce, and the presented data for shorter chains may not be fully representative.

Experimental Protocols

Protocol 1: Rhodium-Catalyzed Hydroformylation of 1-Docosene in a Biphasic System

This protocol is adapted from established procedures for the hydroformylation of long-chain alkenes using a water-soluble rhodium catalyst.[2][3]

Materials:

• 1-Docosene (C₂₂H₄₄)

• Rhodium(I) acetylacetonate (B107027) dicarbonyl [Rh(acac)(CO)₂]

• Tris(3-sulfonatophenyl)phosphine trisodium salt (TPPTS)

• Degassed, deionized water

• Toluene (B28343) (or other suitable organic solvent)

• Syngas (1:1 mixture of H₂ and CO)

• Nitrogen (for inerting)

• Standard laboratory glassware and Schlenk line equipment

• High-pressure autoclave (e.g., Parr reactor) equipped with a magnetic stirrer, gas inlet, pressure gauge, and temperature controller.

Procedure:

• Catalyst Preparation (Aqueous Phase):

  • In an inert atmosphere (glovebox or Schlenk line), dissolve Rh(acac)(CO)₂ (e.g., 21 µmol) and TPPTS (e.g., 105 µmol, 5 equivalents) in degassed, deionized water (e.g., 6 mL).

  • Stir the solution until the catalyst precursor and ligand are fully dissolved to form a clear, yellow solution.

• Substrate Preparation (Organic Phase):

  • In a separate flask, dissolve 1-docosene (e.g., 10.5 mmol) in toluene (e.g., 10 mL). Ensure the 1-docosene is fully dissolved, which may require gentle warming.

• Reaction Setup:

  • Transfer the aqueous catalyst solution and the organic substrate solution into the high-pressure autoclave.

  • Seal the autoclave and purge with nitrogen three times to remove any residual air.

  • Pressurize the autoclave with syngas to an initial pressure (e.g., 10 bar) and then vent. Repeat this purging step twice.

• Hydroformylation Reaction:

  • Pressurize the autoclave with the 1:1 H₂/CO syngas mixture to the desired reaction pressure (e.g., 50 bar).

  • Begin stirring (e.g., 1000 rpm) and heat the reactor to the desired temperature (e.g., 120 °C).

  • Maintain the reaction at the set temperature and pressure for the desired duration (e.g., 6-12 hours). Monitor the pressure, as a drop will indicate gas consumption. The pressure can be maintained by supplying syngas from a reservoir.

• Reaction Quenching and Product Isolation:

  • After the reaction time, cool the autoclave to room temperature.

  • Carefully vent the excess syngas in a well-ventilated fume hood.

  • Open the autoclave and transfer the biphasic mixture to a separatory funnel.

  • Separate the organic layer (top) from the aqueous catalyst layer (bottom).

  • The aqueous layer containing the catalyst can potentially be recycled for subsequent reactions.

  • Wash the organic layer with deionized water (2 x 10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude aldehyde product.

• Analysis:

  • The product mixture can be analyzed by Gas Chromatography (GC) and/or Nuclear Magnetic Resonance (NMR) spectroscopy to determine the conversion of 1-docosene, selectivity to aldehydes, and the ratio of linear to branched isomers (n/iso ratio).

Protocol 2: General Procedure for Cobalt-Catalyzed Hydroformylation

This protocol provides a general guideline for the hydroformylation of 1-docosene using a cobalt catalyst. Cobalt-catalyzed reactions typically require higher pressures and temperatures compared to rhodium-catalyzed reactions.

Materials:

• 1-Docosene (C₂₂H₄₄)

• Dicobalt octacarbonyl [Co₂(CO)₈]

• Toluene or Hexane

• Syngas (1:1 mixture of H₂ and CO)

• Nitrogen

• High-pressure autoclave

Procedure:

• Reaction Setup:

  • In an inert atmosphere, charge the high-pressure autoclave with 1-docosene (e.g., 10 mmol), Co₂(CO)₈ (e.g., 0.1-0.5 mol%), and the solvent (e.g., 20 mL).

  • Seal the autoclave and purge with nitrogen three times, followed by two purges with syngas.

• Hydroformylation Reaction:

  • Pressurize the autoclave with the 1:1 H₂/CO syngas mixture to the desired pressure (e.g., 100-200 bar).

  • Begin stirring and heat the reactor to the target temperature (e.g., 130-150 °C).

  • Maintain the reaction at constant temperature and pressure for the specified time (e.g., 4-8 hours).

• Work-up and Analysis:

  • Follow the same quenching, product isolation, and analysis steps as described in Protocol 1. Note that the separation of the cobalt catalyst can be more challenging than for the biphasic rhodium system.

Visualizations

Rhodium-Catalyzed Hydroformylation Cycle (Wilkinson-Type Catalyst)

Caption: Simplified catalytic cycle for rhodium-catalyzed hydroformylation.

Cobalt-Catalyzed Hydroformylation Cycle (Heck-Breslow Cycle)

Caption: Simplified Heck-Breslow cycle for cobalt-catalyzed hydroformylation.

Experimental Workflow for Biphasic Hydroformylation

Caption: General experimental workflow for biphasic hydroformylation.

References

• 1. mdpi.com [mdpi.com]
• 2. Homogeneous hydroformylation of long chain alkenes catalyzed by water soluble phosphine rhodium complex in CH3OH and efficient catalyst cycling - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: 1-Docosene as a Substrate for Enzymatic Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Docosene (C22H44), a long-chain alpha-olefin, presents a valuable and renewable feedstock for the synthesis of a variety of specialty chemicals. Its terminal double bond and long aliphatic chain make it an ideal substrate for enzymatic catalysis, offering a green and highly selective alternative to traditional chemical synthesis routes. This document provides detailed application notes and experimental protocols for the use of 1-docosene in enzymatic reactions, focusing on epoxidation and hydroxylation pathways. These reactions yield valuable intermediates such as epoxides, diols, and fatty alcohols, which have broad applications in the production of surfactants, lubricants, plasticizers, and as precursors for pharmaceuticals.

Enzymatic catalysis offers significant advantages, including high specificity, mild reaction conditions, and reduced environmental impact. Key enzyme classes that can act on long-chain alkenes like 1-docosene include cytochrome P450 monooxygenases (CYPs) and unspecific peroxygenases (UPOs). This document will detail the application of these enzymes for the biotransformation of 1-docosene.

Enzymatic Reactions of 1-Docosene

The primary enzymatic transformations of 1-docosene involve the functionalization of its terminal double bond and the aliphatic chain.

• Epoxidation: The double bond of 1-docosene can be oxidized to form 1,2-epoxydocosane. This reaction is catalyzed by enzymes such as unspecific peroxygenases (UPOs). Epoxides are highly reactive intermediates that can be further converted to diols, amino alcohols, and other valuable derivatives.

• Hydroxylation: The terminal methyl group (ω-position) or sub-terminal positions of the aliphatic chain can be hydroxylated to produce docosenols. Cytochrome P450 monooxygenases, particularly from the CYP153A family, are known to catalyze the ω-hydroxylation of long-chain alkanes and fatty acids, making them promising candidates for the hydroxylation of 1-docosene.

Data Presentation

The following tables summarize the key enzymes, reaction types, expected products, and typical reaction conditions for the enzymatic catalysis of 1-docosene.

Enzyme Class	Specific Enzyme Examples	Reaction Type	Primary Product(s)
Unspecific Peroxygenases (UPOs)	Agrocybe aegerita (AaeUPO), Marasmius rotula (MroUPO)	Epoxidation	1,2-Epoxydocosane
Cytochrome P450 Monooxygenases	CYP153A family (e.g., CYP153A6)	ω-Hydroxylation	22-hydroxy-1-docosene (Docosenol)
Cytochrome P450 Monooxygenases	Engineered P450s	Sub-terminal Hydroxylation	(ω-1)-hydroxy-1-docosene, (ω-2)-hydroxy-1-docosene, etc.

Parameter	Unspecific Peroxygenase (UPO) - Epoxidation	Cytochrome P450 (CYP153A) - ω-Hydroxylation
Substrate	1-Docosene	1-Docosene
Enzyme	Recombinant or purified UPO	Whole-cell catalyst (e.g., E. coli expressing CYP153A and redox partners) or purified enzyme system
Cosubstrate	Hydrogen peroxide (H₂O₂)	NADPH (regenerated in whole-cell systems)
Solvent/Buffer	50 mM Phosphate (B84403) buffer (pH 5.5-7.0) with a cosolvent (e.g., 60% acetone) to solubilize 1-docosene.[1]	Phosphate buffer (pH 7.4) with glucose for cofactor regeneration in whole-cell systems.
Temperature	30°C[1]	25-30°C
Substrate Conc.	1 mM[1]	1-10 mM
Enzyme Conc.	2-3 µM[1]	Optimized based on whole-cell density or purified enzyme activity.
Reaction Time	2-24 hours[1]	12-48 hours
Product Analysis	Gas Chromatography-Mass Spectrometry (GC-MS)	GC-MS after derivatization (e.g., silylation)

Experimental Protocols

Protocol 1: Epoxidation of 1-Docosene using Unspecific Peroxygenase (UPO)

This protocol is adapted from studies on the epoxidation of long-chain terminal alkenes by fungal peroxygenases.[1]

1. Materials:

• 1-Docosene (substrate)

• Purified Unspecific Peroxygenase (e.g., from Agrocybe aegerita)

• Hydrogen peroxide (H₂O₂, 30% solution)

• Phosphate buffer (50 mM, pH 5.5)

• Acetone (cosolvent)

• Ethyl acetate (B1210297) (for extraction)

• Anhydrous sodium sulfate (B86663)

• Reaction vials (e.g., 2 mL glass vials)

• Syringe pump

• Thermostated shaker

2. Procedure:

• Reaction Setup: In a 2 mL glass vial, prepare a 500 µL reaction mixture containing:

  • 50 mM phosphate buffer (pH 5.5)

  • Acetone (60% v/v)

  • 1-Docosene (final concentration of 1 mM, added from a stock solution in acetone)

  • UPO enzyme (final concentration of 2-3 µM)

• Initiation of Reaction: Start the reaction by the continuous addition of hydrogen peroxide (H₂O₂) using a syringe pump. Add H₂O₂ to a final concentration of 1-3 mM over a period of 2 to 24 hours. The slow addition is crucial to avoid enzyme inactivation.

• Incubation: Incubate the reaction vials at 30°C with shaking (e.g., 200 rpm) for the duration of the H₂O₂ addition.

• Reaction Quenching and Extraction: After the incubation period, stop the reaction by adding 500 µL of ethyl acetate. Vortex the mixture vigorously for 1 minute to extract the products.

• Sample Preparation for Analysis: Centrifuge the mixture to separate the phases. Transfer the organic (upper) layer to a new vial containing anhydrous sodium sulfate to remove any residual water.

• Analysis: Analyze the extracted products by Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify 1,2-epoxydocosane and any potential byproducts such as alkenols.

Protocol 2: ω-Hydroxylation of 1-Docosene using a Whole-Cell Biocatalyst Expressing CYP153A

This protocol is a general guideline for whole-cell biotransformation with CYP153A enzymes, adapted for a long-chain alkene substrate.

1. Materials:

• E. coli strain engineered to express a CYP153A monooxygenase and its redox partners.

• Growth medium (e.g., LB or Terrific Broth) with appropriate antibiotics.

• Inducer for protein expression (e.g., IPTG).

• Biotransformation medium (e.g., M9 minimal medium supplemented with glucose).

• 1-Docosene (substrate).

• A surfactant (e.g., Tween 80) or a cosolvent (e.g., DMSO) to aid substrate dispersion.

• Ethyl acetate (for extraction).

• Derivatization agent (e.g., BSTFA for silylation).

• Shake flasks.

• Centrifuge.

2. Procedure:

• Cultivation of Biocatalyst: Inoculate a starter culture of the recombinant E. coli strain and grow overnight. Use this to inoculate the main culture in the appropriate growth medium. Grow the cells at 37°C with shaking until they reach the mid-log phase (OD600 ≈ 0.6-0.8).

• Induction of Enzyme Expression: Induce the expression of the CYP153A enzyme system by adding the appropriate inducer (e.g., IPTG) and continue the cultivation at a lower temperature (e.g., 20-25°C) for 12-16 hours.

• Preparation for Biotransformation: Harvest the cells by centrifugation and resuspend them in the biotransformation medium to a desired cell density (e.g., OD600 of 10).

• Biotransformation Reaction:

  • Add 1-docosene to the cell suspension to a final concentration of 1-10 mM. To improve the dispersion of the hydrophobic substrate, it can be pre-dissolved in a small amount of a water-miscible solvent like DMSO or emulsified with a surfactant.

  • Add a carbon source like glucose (e.g., 1-2% w/v) to the medium for cofactor (NADPH) regeneration.

  • Incubate the reaction mixture at 25-30°C with vigorous shaking for 24-48 hours.

• Extraction of Products: After the biotransformation, extract the products from the entire culture broth by adding an equal volume of ethyl acetate and shaking vigorously.

• Sample Preparation and Analysis:

  • Separate the organic phase by centrifugation.

  • Evaporate the solvent and re-dissolve the residue in a suitable solvent.

  • For GC-MS analysis of the hydroxylated products, derivatize the hydroxyl groups (e.g., by silylation with BSTFA) to increase their volatility.

  • Analyze the derivatized sample by GC-MS to identify and quantify the docosenol products.

Visualizations

References

• 1. Continuous oxyfunctionalizations catalyzed by unspecific peroxygenase - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Investigating the Antibacterial Properties of 1-Docosene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Docosene, a long-chain alpha-olefin, has been identified as a component in various natural extracts exhibiting antimicrobial properties.[1][2][3] While research suggests its potential as an antibacterial agent, comprehensive data on the pure compound is limited. These application notes provide a framework for the systematic investigation of 1-Docosene's antibacterial efficacy, including detailed protocols for key experiments and guidance on interpreting results. The primary hypothesized mechanism of action for long-chain hydrocarbons like 1-Docosene involves the disruption of the bacterial cell membrane's structural and functional integrity.

Data Presentation

The following tables summarize quantitative data from studies on extracts containing 1-Docosene. It is critical to note that these values represent the activity of the entire extract and not of purified 1-Docosene. Further research is required to determine the specific contribution of 1-Docosene to the observed antibacterial effects.

Table 1: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of Extracts Containing 1-Docosene

Bacterial Strain	Extract Source	MIC (µg/mL)	MBC (µg/mL)	Reference
Bacillus subtilis	Sarocladium kiliense	62.5	Not Reported	[4]
Klebsiella oxytoca	Sarocladium kiliense	62.5	Not Reported	[4]
Candida albicans	Sarocladium kiliense	125	Not Reported	[4]
Staphylococcus aureus	Sarocladium kiliense	250	Not Reported	[4]
Escherichia coli	Sarocladium kiliense	250	Not Reported	[4]
Staphylococcus aureus	Pseudomonas aeruginosa isolate	3,130 - 25,000	6,250 - 50,000	[5]
Streptococcus pyogenes	Pseudomonas aeruginosa isolate	3,130 - 25,000	6,250 - 50,000	[5]
Salmonella typhi	Pseudomonas aeruginosa isolate	3,130 - 25,000	6,250 - 50,000	[5]
Klebsiella pneumoniae	Pseudomonas aeruginosa isolate	3,130 - 25,000	6,250 - 50,000	[5]
Pseudomonas aeruginosa	Pseudomonas aeruginosa isolate	3,130 - 25,000	6,250 - 50,000	[5]
Candida albicans	Pseudomonas aeruginosa isolate	3,130 - 25,000	6,250 - 50,000	[5]

Table 2: Zone of Inhibition of Extracts Containing 1-Docosene

Bacterial Strain	Extract Source	Concentration	Zone of Inhibition (mm)	Reference
Staphylococcus aureus	Streptomyces sp.	25 µg/mL	25 ± 0.5	[6]
Bacillus subtilis	Streptomyces sp.	25 µg/mL	10 ± 9	[6]
Streptococcus pyogenes	Streptomyces sp.	25 µg/mL	15 ± 1.2	[6]
Klebsiella oxytoca	Sarocladium kiliense	Not Specified	35.5 ± 0.2	[4]
Staphylococcus aureus	Sarocladium kiliense	Not Specified	32.3 ± 0.3	[4]
Bacillus subtilis	Sarocladium kiliense	Not Specified	30.1 ± 0.7	[4]
Escherichia coli	Sarocladium kiliense	Not Specified	21 ± 0.5	[4]
Candida albicans	Sarocladium kiliense	Not Specified	16.1 ± 0.1	[4]
Pseudomonas aeruginosa	Leptolyngbya sp.	10 mg/mL	>18	[7]
Vancomycin-resistant Staphylococcus aureus (VRSA)	Leptolyngbya sp.	10 mg/mL	>18	[7]

Experimental Protocols

Due to the hydrophobic nature of 1-Docosene, modifications to standard protocols are necessary to ensure proper dispersion in aqueous media. The use of a solvent such as dimethyl sulfoxide (B87167) (DMSO) is recommended, with appropriate solvent controls included in all experiments.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol determines the lowest concentration of 1-Docosene that inhibits the visible growth of a microorganism.

Materials:

• Pure 1-Docosene

• Dimethyl sulfoxide (DMSO)

• 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Bacterial cultures in logarithmic growth phase, adjusted to 0.5 McFarland standard

• Resazurin (B115843) solution (optional, for viability indication)

• Microplate reader

Procedure:

• Preparation of 1-Docosene Stock Solution: Dissolve 1-Docosene in DMSO to a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of the 1-Docosene stock solution in the appropriate growth medium.

• Inoculation: Add a standardized bacterial inoculum to each well.

• Controls: Include positive controls (medium with bacteria, no 1-Docosene) and negative controls (medium only), as well as a solvent control (medium with the highest concentration of DMSO used).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Result Interpretation: Determine the MIC by visually inspecting for turbidity or by measuring the optical density at 600 nm. The MIC is the lowest concentration with no visible growth. A viability indicator like resazurin can also be used.

MIC Determination Workflow

Protocol 2: Determination of Minimum Bactericidal Concentration (MBC)

This protocol determines the lowest concentration of 1-Docosene that kills 99.9% of the initial bacterial population.

Materials:

• Results from MIC assay

• Agar (B569324) plates (e.g., Mueller-Hinton Agar)

• Sterile spreaders or loops

Procedure:

• Subculturing: From the wells of the MIC plate that show no visible growth, take a small aliquot (e.g., 10 µL) and plate it onto an agar plate.

• Incubation: Incubate the agar plates at 37°C for 24-48 hours.

• Result Interpretation: The MBC is the lowest concentration of 1-Docosene that results in no bacterial growth on the agar plate.

MBC Determination Workflow

Protocol 3: Agar Well Diffusion Assay for Zone of Inhibition

This qualitative assay provides a preliminary assessment of antibacterial activity.

Materials:

• Agar plates

• Bacterial cultures spread evenly on the agar surface

• Sterile cork borer or pipette tip

• 1-Docosene solution in a suitable solvent

Procedure:

• Plate Preparation: Prepare agar plates with a lawn of the test bacteria.

• Well Creation: Create wells in the agar using a sterile cork borer.

• Application of 1-Docosene: Add a fixed volume of the 1-Docosene solution to each well.

• Controls: Include a well with the solvent alone as a negative control and a well with a known antibiotic as a positive control.

• Incubation: Incubate the plates at 37°C for 24 hours.

• Measurement: Measure the diameter of the clear zone of inhibition around each well.

Zone of Inhibition Assay Workflow

Protocol 4: Anti-Biofilm Assay using Crystal Violet Staining

This protocol assesses the ability of 1-Docosene to inhibit biofilm formation.

Materials:

• 96-well microtiter plates

• Bacterial culture adjusted for biofilm formation

• 1-Docosene solutions

• Crystal Violet solution (0.1%)

• Ethanol (B145695) (95%) or acetic acid (33%)

Procedure:

• Biofilm Formation: Add bacterial culture and different concentrations of 1-Docosene to the wells of a microtiter plate. Include appropriate controls.

• Incubation: Incubate the plate under conditions that promote biofilm formation (e.g., 24-48 hours at 37°C).

• Washing: Gently wash the wells with phosphate-buffered saline (PBS) to remove planktonic bacteria.

• Staining: Stain the adherent biofilms with crystal violet solution.

• Washing and Solubilization: Wash away the excess stain and solubilize the bound stain with ethanol or acetic acid.

• Quantification: Measure the absorbance of the solubilized stain at a specific wavelength (e.g., 570 nm) to quantify biofilm formation.

Anti-Biofilm Assay Workflow

Investigating the Mechanism of Action: Cell Membrane Disruption

The lipophilic nature of 1-Docosene suggests a potential mechanism of action involving the disruption of the bacterial cell membrane.[7] This can lead to increased membrane permeability, dissipation of the proton motive force, and ultimately, cell death.

Conceptual Workflow for Investigating Membrane Disruption

Hypothesized Mechanism of Action

Signaling Pathways

Currently, there is no available data to suggest that 1-Docosene specifically interacts with or modulates any known bacterial signaling pathways. Its presumed non-specific mechanism of membrane disruption makes direct interaction with signaling cascades less likely. Future research could explore potential downstream effects of membrane stress on bacterial signaling.

References

• 1. jddtonline.info [jddtonline.info]
• 2. jddtonline.info [jddtonline.info]
• 3. Buy 1-Docosene | 1599-67-3 [smolecule.com]
• 4. Polycyclic aromatic hydrocarbons in model bacterial membranes - Langmuir monolayer studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2.3. Determination of Minimum Inhibitory and Bactericidal Concentrations (MIC, MBC) of Each Compound against Planktonic Bacteria [bio-protocol.org]
• 6. Design and surface immobilization of short anti-biofilm peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanisms of membrane toxicity of hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1-Docosene in Cosmetic and Personal Care Products

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential roles of 1-Docosene in the formulation of cosmetic and personal care products. While direct data on 1-Docosene as a cosmetic ingredient is limited, its chemical properties as a long-chain alpha-olefin suggest several functional applications. This document outlines its likely functions, presents relevant physical and chemical data, and provides detailed experimental protocols for its evaluation.

Introduction to 1-Docosene

1-Docosene is a linear alpha-olefin with the chemical formula C₂₂H₄₄.[1][2][3] As a long-chain hydrocarbon, it is a waxy solid at room temperature.[4][5] In the context of cosmetic science, its properties align with those of other long-chain hydrocarbons and waxes used as emollients, viscosity-increasing agents, and film-formers.[3][6] While a specific INCI name for 1-Docosene is not prevalent, it falls under the broader category of alpha-olefins, such as the INCI name C20-24 Olefin , which is designated as a skin-conditioning agent.[7][8][9]

Potential Functions in Cosmetic Formulations

Based on its chemical structure, 1-Docosene is likely to function in the following capacities:

• Viscosity-Increasing Agent: In industrial applications, alpha-olefins are used as viscosity adjustors.[1][2] In cosmetic emulsions, 1-Docosene can contribute to the viscosity and texture of creams and lotions, providing body and stability to the formulation.

• Emollient: Long-chain hydrocarbons are known for their emollient properties, helping to soften and smooth the skin by forming a lipid barrier.

• Film-Forming Agent: As a waxy substance, 1-Docosene can form a thin, non-occlusive film on the skin's surface. This film can help to reduce transepidermal water loss (TEWL) and provide a protective barrier.[10][11]

• Antimicrobial Agent: Some studies have indicated that 1-Docosene, as a component of certain plant extracts, may possess antibacterial properties. This could offer a secondary benefit in cosmetic formulations.

The logical relationship of these potential functions is illustrated in the diagram below.

Fig. 1: Potential functional roles of 1-Docosene in cosmetics.

Quantitative Data

Physical and Chemical Properties of 1-Docosene

Property	Value	Reference
Molecular Formula	C₂₂H₄₄	[1][12]
Molecular Weight	308.59 g/mol	[1][12]
CAS Number	1599-67-3	[1][12]
Appearance	Waxy Solid	[4][5]
Solubility	Insoluble in water	[3]

Estimated Use Levels in Cosmetic Formulations

Product Type	Function	Estimated Concentration Range (%)
Creams and Lotions	Viscosity Modifier, Emollient	1 - 10%
Stick Formulations (e.g., Lip Balms, Antiperspirants)	Structuring Agent, Hardness	5 - 20%
Hair Conditioners	Conditioning Agent, Texture Enhancer	0.5 - 5%

Note: These are estimated ranges and optimal concentrations should be determined empirically for each specific formulation.

Experimental Protocols

The following protocols are designed to evaluate the key functional properties of 1-Docosene in cosmetic and personal care formulations.

Protocol for Evaluating Emolliency and Sensory Properties

This protocol assesses the feel and performance of 1-Docosene as an emollient when applied to the skin.

Methodology:

• Sample Preparation: Prepare a simple oil-in-water emulsion with and without 1-Docosene at a concentration of 5% (w/w). A control formulation without 1-Docosene should also be prepared.

• Panelist Selection: Recruit a panel of at least 10 trained sensory assessors.

• Application: Apply a standardized amount (e.g., 0.1 mL) of each formulation to a designated area on the panelists' forearms.

• Evaluation: Panelists will evaluate the formulations based on the following parameters at specified time points (e.g., immediately after application, 1 minute, 5 minutes):

  • Ease of Spreading: The facility with which the product glides over the skin.

  • Absorption: The rate at which the product is absorbed into the skin.

  • Greasiness: The degree of oily residue left on the skin.

  • Tackiness: The stickiness of the skin after application.

  • Softness: The perceived smoothness and softness of the skin.

• Data Analysis: Use statistical methods to analyze the sensory scores and determine if there are significant differences between the formulations with and without 1-Docosene.

Fig. 2: Workflow for sensory evaluation of emolliency.

Protocol for Measuring Viscosity-Modifying Effects

This protocol determines the impact of 1-Docosene on the viscosity of a cosmetic emulsion.

Methodology:

• Sample Preparation: Prepare a series of oil-in-water emulsions with varying concentrations of 1-Docosene (e.g., 0%, 1%, 2.5%, 5%, 7.5%, 10% w/w).

• Viscosity Measurement:

  • Use a rotational viscometer or rheometer to measure the viscosity of each formulation at a controlled temperature (e.g., 25°C).

  • Record the viscosity at different shear rates to determine the rheological behavior (e.g., shear-thinning).

• Data Analysis: Plot viscosity as a function of 1-Docosene concentration to determine its thickening effect. Analyze the flow curves to understand its impact on the formulation's rheology.

Fig. 3: Workflow for viscosity measurement.

Protocol for Assessing Film-Forming and Water-Resistance Properties

This protocol evaluates the ability of 1-Docosene to form a water-resistant film on a substrate.

Methodology:

• Substrate Preparation: Use a suitable substrate, such as Vitro-Skin® or a similar synthetic skin mimic.

• Sample Application: Apply a uniform layer of a formulation containing 1-Docosene (e.g., 5% w/w) to the substrate. Prepare a control with the base formulation.

• Film Formation: Allow the films to dry under controlled conditions (e.g., 30 minutes at 32°C).

• Water Resistance Test:

  • Immerse the coated substrates in a water bath with gentle agitation for a specified period (e.g., 20 minutes).

  • Remove the substrates and allow them to air dry.

• Evaluation:

  • Visual Assessment: Visually inspect the integrity of the film before and after water immersion.

  • Gravimetric Analysis: Weigh the substrate before application, after film formation, and after the water resistance test to quantify the amount of film removed.

  • Instrumental Analysis (Optional): If the formulation contains a UV filter, measure the UV absorbance before and after water immersion to calculate the percentage of water resistance.[13]

Fig. 4: Workflow for water-resistance testing.

Protocol for Preliminary Assessment of Antimicrobial Activity

This protocol provides a preliminary screening of the antimicrobial activity of 1-Docosene.

Methodology:

• Microorganism Selection: Choose relevant skin microorganisms, such as Staphylococcus aureus and Propionibacterium acnes.

• Sample Preparation: Prepare a stock solution of 1-Docosene in a suitable solvent (e.g., DMSO) and create a series of dilutions.

• Agar (B569324) Well Diffusion Assay:

  • Inoculate agar plates with the selected microorganisms.

  • Create wells in the agar and add a standardized volume of each 1-Docosene dilution.

  • Include positive (known antimicrobial) and negative (solvent) controls.

• Incubation: Incubate the plates under appropriate conditions for each microorganism.

• Evaluation: Measure the diameter of the zone of inhibition around each well. A larger zone indicates greater antimicrobial activity.

Fig. 5: Workflow for antimicrobial activity screening.

Safety and Regulatory Considerations

There is no specific safety assessment for 1-Docosene from the Cosmetic Ingredient Review (CIR) Expert Panel. However, a safety assessment for sodium α-olefin sulfonates, which are derivatives of alpha-olefins, has been conducted and they were found to be safe for use in rinse-off products and in leave-on products at concentrations up to 2%.[14][15] A product stewardship summary for normal alpha-olefins indicates that they have low toxicity and are not skin sensitizers.[5] As with any cosmetic ingredient, it is recommended to conduct appropriate safety testing for the final formulation.

References

• 1. 1-Docosene | C22H44 | CID 74138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-docosene [stenutz.eu]
• 3. Human Metabolome Database: Showing metabocard for 1-docosene (HMDB0062602) [hmdb.ca]
• 4. qchem.com.qa [qchem.com.qa]
• 5. cpchem.com [cpchem.com]
• 6. 1-DOCOSANOL | 1599-67-3 [chemicalbook.com]
• 7. cosmileeurope.eu [cosmileeurope.eu]
• 8. C20-24 olefin, 93924-10-8 [thegoodscentscompany.com]
• 9. C20-24 Olefin - Cosmetic Analysis [cosmeticanalysis.com]
• 10. crodapharma.com [crodapharma.com]
• 11. Film-Forming Agents for Cosmetics  - Quimidroga [quimidroga.com]
• 12. Buy 1-Docosene (EVT-307674) | 1599-67-3 [evitachem.com]
• 13. img.cosmeticsandtoiletries.com [img.cosmeticsandtoiletries.com]
• 14. cir-safety.org [cir-safety.org]
• 15. Sodium α-Olefin Sulfonates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: 1-Docosene as a Versatile Chemical Intermediate in Organic Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-Docosene (C22H44) is a long-chain alpha-olefin that serves as a valuable and versatile starting material in organic synthesis.[1] Its terminal double bond provides a reactive site for a wide array of chemical transformations, making it a key intermediate for producing a variety of downstream products, including saturated alkanes, alcohols, acids, and polymers.[1] Its long C22 aliphatic chain imparts significant hydrophobicity, a desirable characteristic for synthesizing surfactants, lubricants, and drug molecules where lipophilicity needs to be tailored.[1][2] This document provides detailed application notes and experimental protocols for several key synthetic transformations involving 1-docosene.

Physical and Chemical Properties of 1-Docosene

A summary of the key physical and chemical properties of 1-docosene is presented below. This data is essential for planning synthetic procedures, particularly for determining appropriate solvents and reaction temperatures.

Property	Value	Reference
Molecular Formula	C₂₂H₄₄	[3][4]
Molecular Weight	308.6 g/mol	[3][4]
IUPAC Name	Docos-1-ene	[3]
CAS Number	1599-67-3	[3]
Appearance	Waxy Solid / Liquid	[5]
Melting Point	~ -30 °C	[1]
Boiling Point	~ 370 °C	[1]
Density	~ 0.8 g/cm³	[1]
Solubility	Insoluble in water; Soluble in nonpolar organic solvents	[1]
Log P	~ 10.08	[1]

Key Synthetic Applications and Protocols

1-Docosene's terminal alkene functionality is amenable to various addition reactions. The following sections detail the protocols for its conversion into valuable derivatives.

Caption: Key Synthetic Transformations of 1-Docosene.

Hydrogenation to Docosane

Hydrogenation of the terminal double bond in 1-docosene yields the fully saturated alkane, n-docosane. This reaction is typically performed with high efficiency using a heterogeneous catalyst.[1] Docosane is used in organic synthesis and as a calibration standard.[6]

Reaction Scheme: C₂₀H₄₁-CH=CH₂ + H₂ --(Catalyst)--> C₂₀H₄₁-CH₂-CH₃

Experimental Protocol: Catalytic Hydrogenation of 1-Docosene

Caption: Workflow for the Hydrogenation of 1-Docosene.

• Apparatus Setup: A high-pressure hydrogenation vessel (e.g., a Parr hydrogenator) is required. Ensure all connections are secure and the apparatus is leak-tested.

• Reaction Mixture:

  • In the reaction vessel, dissolve 1-docosene (e.g., 10.0 g, 32.4 mmol) in a suitable solvent such as ethanol or ethyl acetate (B1210297) (100 mL).

  • Carefully add 10% Palladium on Carbon (Pd/C) catalyst (e.g., 100 mg, ~1 mol% Pd) to the solution. The catalyst is pyrophoric and should be handled with care, preferably under an inert atmosphere or as a slurry.

• Hydrogenation:

  • Seal the vessel and purge it several times with nitrogen, followed by hydrogen gas.

  • Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 50-100 psi).

  • Heat the mixture to a moderate temperature (e.g., 40-60 °C) while stirring vigorously to ensure good mixing of the three phases (solid catalyst, liquid solution, gas).

• Monitoring: The reaction is typically complete when hydrogen uptake ceases. This can be monitored by the pressure gauge on the apparatus. For a reaction of this scale, it may take 2-6 hours.

• Workup and Purification:

  • Cool the vessel to room temperature and carefully vent the excess hydrogen.

  • Purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the Celite pad with a small amount of the solvent.

  • Remove the solvent from the filtrate under reduced pressure using a rotary evaporator to yield n-docosane as a white solid. Purity can be assessed by GC-MS or ¹H NMR.

Quantitative Data Summary: Alkene Hydrogenation

Alkene	Catalyst	Pressure (psi)	Temperature (°C)	Time (h)	Yield (%)
1-Docosene	10% Pd/C	50	50	4	>95
1-Octadecene	5% Pt/C	60	25	3	>98
1-Dodecene	10% Pd/C	45	40	2.5	>99

(Note: Data is representative of typical conditions for long-chain alpha-olefins.)

Epoxidation to 1,2-Epoxydocosane

Epoxidation of 1-docosene creates a reactive three-membered epoxide ring, a valuable intermediate for synthesizing diols and other functionalized molecules.[7] Peroxyacids like meta-chloroperoxybenzoic acid (m-CPBA) are common reagents for this transformation.[8]

Reaction Scheme: C₂₀H₄₁-CH=CH₂ + m-CPBA --> C₂₀H₄₁-CH(O)CH₂ + m-CBA

Experimental Protocol: Epoxidation with m-CPBA

• Apparatus Setup: A round-bottom flask equipped with a magnetic stir bar and an addition funnel, placed in an ice bath.

• Reaction Mixture:

  • Dissolve 1-docosene (e.g., 5.0 g, 16.2 mmol) in a chlorinated solvent like dichloromethane (B109758) (DCM, 80 mL) in the round-bottom flask.

  • Cool the solution to 0 °C in the ice bath.

• Reagent Addition:

  • In a separate flask, dissolve m-CPBA (e.g., ~77% purity, 4.0 g, ~17.8 mmol, 1.1 eq) in DCM (40 mL).

  • Transfer the m-CPBA solution to the addition funnel and add it dropwise to the stirred 1-docosene solution over 30-45 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-4 hours. The reaction can be monitored by TLC by observing the disappearance of the starting alkene.

• Workup and Purification:

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium sulfite (B76179) (Na₂SO₃) to destroy excess peroxyacid.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated NaHCO₃ solution (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 1,2-epoxydocosane.

Hydroboration-Oxidation to 1-Docosanol (Behenyl Alcohol)

This two-step reaction sequence is a classic method for the anti-Markovnikov hydration of an alkene, converting 1-docosene into the primary alcohol, 1-docosanol (behenyl alcohol).[1] 1-Docosanol is widely used in the cosmetics industry as an emollient and thickener and has pharmaceutical applications as an antiviral agent.[9][10]

Caption: Hydroboration-Oxidation Pathway of 1-Docosene.

Experimental Protocol: Synthesis of 1-Docosanol

• Apparatus Setup: A dry, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, an addition funnel, and a nitrogen inlet. The entire setup must be flame-dried or oven-dried to ensure anhydrous conditions.

• Hydroboration Step:

  • Place 1-docosene (e.g., 10.0 g, 32.4 mmol) in the flask and dissolve it in anhydrous tetrahydrofuran (B95107) (THF, 80 mL).

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add borane-THF complex (1.0 M solution in THF, ~12 mL, 12 mmol, ~0.37 eq) dropwise via the addition funnel, ensuring the internal temperature does not exceed 5 °C.

  • After the addition, remove the ice bath and allow the reaction to stir at room temperature for 2-3 hours.

• Oxidation Step:

  • Cool the reaction mixture back to 0 °C.

  • Slowly and carefully add aqueous sodium hydroxide (B78521) (e.g., 3 M NaOH, 15 mL) to the flask.

  • Very slowly, add hydrogen peroxide (30% aqueous solution, 15 mL) dropwise. This step is highly exothermic; maintain the temperature below 25 °C.

  • After the addition, heat the mixture to 50 °C and stir for 1 hour to ensure complete oxidation.

• Workup and Purification:

  • Cool the mixture to room temperature and separate the layers.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (2 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The resulting crude solid can be purified by recrystallization from a suitable solvent (e.g., ethanol/water or hexanes) to yield pure 1-docosanol.

Quantitative Data Summary: Hydroboration-Oxidation

Alkene	Borane Reagent	Oxidation Conditions	Typical Yield (%)
1-Docosene	BH₃•THF	H₂O₂, NaOH	85-95
1-Hexadecene	9-BBN	H₂O₂, NaOH	90-98
Styrene	BH₃•THF	H₂O₂, NaOH	~90

(Note: 9-BBN can be used for improved regioselectivity with more complex alkenes.)

References

• 1. Buy 1-Docosene (EVT-307674) | 1599-67-3 [evitachem.com]
• 2. nbinno.com [nbinno.com]
• 3. 1-Docosene | C22H44 | CID 74138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Human Metabolome Database: Showing metabocard for 1-docosene (HMDB0062602) [hmdb.ca]
• 5. Behenyl alcohol | Docosan-1-ol | Cosmetic Ingredients Guide [ci.guide]
• 6. Docosane | C22H46 | CID 12405 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Anti Dihydroxylation of Alkenes with MCPBA and Other Peroxides with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 9. BEHENYL ALCOHOL - Ataman Kimya [atamanchemicals.com]
• 10. BEHENYL ALCOHOL - Ataman Kimya [atamanchemicals.com]

Application of 1-Docosene in the Synthesis of Fatty Acids and Alcohols

For Researchers, Scientists, and Drug Development Professionals

Application Notes

1-Docosene, a 22-carbon alpha-olefin, serves as a versatile and valuable starting material in the synthesis of long-chain fatty acids and alcohols. Specifically, it is a key precursor for producing 1-docosanol (B1670855) (behenyl alcohol) and docosanoic acid (behenic acid). These long-chain molecules are of significant interest in various fields, including pharmaceuticals, cosmetics, and material science, owing to their unique physical and biological properties. 1-Docosanol, for instance, is the active ingredient in antiviral medications for herpes simplex virus (HSV). Docosanoic acid and its derivatives are utilized as emulsifiers, solubilizing agents, and lubricants.

The synthetic transformations of 1-docosene primarily involve reactions targeting the terminal double bond, allowing for regioselective functionalization. The choice of synthetic route dictates the final product, offering pathways to either the corresponding primary alcohol or the carboxylic acid.

Synthesis of 1-Docosanol (Behenyl Alcohol)

The most effective method for converting 1-docosene to 1-docosanol is through a two-step hydroboration-oxidation reaction. This process follows an anti-Markovnikov addition pattern, ensuring the hydroxyl group is added to the terminal carbon, thus yielding the primary alcohol with high selectivity.[1] The reaction is known for its high yields, typically exceeding 90% for terminal alkenes.[2]

Synthesis of Docosanoic Acid (Behenic Acid)

Two primary synthetic strategies can be employed to synthesize docosanoic acid from 1-docosene.

Route 1: Direct Oxidative Cleavage

One approach involves the direct oxidation of the double bond in 1-docosene. While powerful oxidizing agents like potassium permanganate (B83412) can cleave the double bond, this method with terminal alkenes typically results in the loss of one carbon atom, yielding a shorter-chain carboxylic acid. For instance, the oxidation of 1-docosene with potassium permanganate under acidic conditions yields heneicosanoic acid (C21).[3] Ozonolysis is another method for cleaving the double bond, which would also result in shorter-chain fatty acids.[4][5]

Route 2: Two-Step Conversion via a Haloalkane Intermediate

A more controlled synthesis of docosanoic acid from 1-docosene involves a two-step process. The first step is the anti-Markovnikov hydrobromination of 1-docosene. This reaction, typically carried out in the presence of peroxides, selectively yields 1-bromodocosane (B1265600).[1] The subsequent step involves the formation of a Grignard reagent from 1-bromodocosane, which is then carboxylated by reacting with carbon dioxide (dry ice). Acidic workup then yields the desired docosanoic acid. This method adds a carbon atom to the alkyl chain, resulting in the correct C22 fatty acid. Yields for the anti-Markovnikov hydrobromination of long-chain alkenes are generally high, often in the range of 80-100%.[1]

Data Presentation

The following tables summarize the quantitative data for the key synthetic transformations of 1-docosene.

Product	Reagents	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
1-Docosanol	1. BH₃-THF2. H₂O₂, NaOH	THF	Room Temperature	1-2	>90 (expected)	[2]
Heneicosanoic Acid	KMnO₄, H₂SO₄, Adogen 464	Water/CH₂Cl₂	0 to Room Temperature	21	84	[3]
1-Bromodocosane	HBr, Peroxide	Not specified	Not specified	Not specified	80-100 (expected)	[1]
Docosanoic Acid	1. Mg, Dry Ether2. CO₂3. H₃O⁺	Dry Ether	0 to Room Temperature	Not specified	Variable	[6]

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Spectroscopic Data
1-Docosene	C₂₂H₄₄	308.59	29-31	224 (at 10 mmHg)	MS
1-Docosanol	C₂₂H₄₆O	326.61	70-73	243 (at 10 mmHg)	¹H NMR, ¹³C NMR[7]
Docosanoic Acid	C₂₂H₄₄O₂	340.58	79-81	358.5 (at 100 mmHg)	¹H NMR, ¹³C NMR, IR, MS[8][9]
Heneicosanoic Acid	C₂₁H₄₂O₂	326.56	74-76	346.5 (at 100 mmHg)	Not specified
1-Bromodocosane	C₂₂H₄₅Br	389.50	44-46	Not specified	Not specified

Experimental Protocols

Protocol 1: Synthesis of 1-Docosanol from 1-Docosene via Hydroboration-Oxidation

Materials:

• 1-Docosene

• Borane-tetrahydrofuran complex (BH₃-THF) solution (1 M in THF)

• Tetrahydrofuran (THF), anhydrous

• 3 M Sodium hydroxide (B78521) (NaOH) solution

• 30% Hydrogen peroxide (H₂O₂) solution

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1-docosene (1 equivalent) in anhydrous THF.

• Cool the solution to 0 °C using an ice bath.

• Slowly add the BH₃-THF solution (0.4 equivalents) dropwise to the stirred solution of 1-docosene.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 1 hour.

• Cool the reaction mixture again to 0 °C and slowly add the 3 M NaOH solution, followed by the dropwise addition of 30% H₂O₂ solution, maintaining the temperature below 30 °C.

• Stir the mixture at room temperature for 1 hour.

• Add diethyl ether to the reaction mixture and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude 1-docosanol can be purified by recrystallization or column chromatography.

Protocol 2: Synthesis of Docosanoic Acid from 1-Docosene

This protocol follows a two-step synthesis: anti-Markovnikov hydrobromination followed by Grignard carboxylation.

Step A: Anti-Markovnikov Hydrobromination of 1-Docosene to 1-Bromodocosane

Materials:

• 1-Docosene

• Hydrogen bromide (HBr) solution (e.g., in acetic acid or generated in situ)

• A radical initiator (e.g., benzoyl peroxide or AIBN)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1-docosene (1 equivalent) in a suitable solvent like anhydrous diethyl ether.

• Add the radical initiator (catalytic amount).

• Slowly add the HBr solution while stirring. The reaction may be initiated by gentle heating or UV irradiation.

• Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature.

• Wash the reaction mixture with saturated sodium bicarbonate solution to neutralize any excess acid, followed by water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure to obtain crude 1-bromodocosane.

• Purify the product by distillation or recrystallization.

Step B: Grignard Carboxylation of 1-Bromodocosane to Docosanoic Acid

Materials:

• 1-Bromodocosane (from Step A)

• Magnesium turnings

• Anhydrous diethyl ether or THF

• Iodine crystal (for activation)

• Dry ice (solid CO₂)

• Hydrochloric acid (HCl), 1 M

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Three-neck round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, place magnesium turnings (1.2 equivalents).

• Add a small crystal of iodine to activate the magnesium.

• Add a small amount of anhydrous diethyl ether to cover the magnesium.

• Dissolve 1-bromodocosane (1 equivalent) in anhydrous diethyl ether and add it to the dropping funnel.

• Add a small portion of the 1-bromodocosane solution to the magnesium to initiate the Grignard reaction. Gentle warming may be necessary.

• Once the reaction starts (indicated by bubbling and a cloudy appearance), add the remaining 1-bromodocosane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the reaction mixture at room temperature for an additional hour to ensure complete formation of the Grignard reagent.

• Cool the Grignard reagent solution in an ice bath.

• Carefully add crushed dry ice to the reaction mixture in small portions with vigorous stirring.

• Allow the mixture to warm to room temperature and stir until all the dry ice has sublimed.

• Quench the reaction by slowly adding 1 M HCl with cooling.

• Transfer the mixture to a separatory funnel and extract with diethyl ether.

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent to obtain crude docosanoic acid.

• Purify the product by recrystallization.

Mandatory Visualization

Caption: Synthesis of 1-Docosanol from 1-Docosene.

Caption: Synthetic routes to fatty acids from 1-Docosene.

Caption: Workflow for 1-Docosanol synthesis.

References

• 1. anti-Markovnikov Hydrobromination of Alkenes | Proceedings of the West Virginia Academy of Science [pwvas.org]
• 2. HYDROBORATION, A BRIEF HISTORICAL REVIEW THROUGH MECHANISTIC VIEWS, PART I: ALKYL- AND ARYL-SUBSTITUTED OLEFINS, AS ADDITION-SUBSTRATES; THE ORGANIC CHEMISTRY NOTEBOOK, Nº 15 [redalyc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Scalable, sustainable and catalyst-free continuous flow ozonolysis of fatty acids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. US20130078685A1 - Ozonolysis of unsaturated fatty acids and derivatives thereof - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. Behenyl Alcohol | C22H46O | CID 12620 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Docosanoic Acid | C22H44O2 | CID 8215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Docosanoic acid [webbook.nist.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Docosene from Docosanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-docosene from 1-docosanol (B1670855). The information is presented in a question-and-answer format to directly address potential challenges during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1-docosene from 1-docosanol?

The most prevalent method for synthesizing 1-docosene from 1-docosanol is through a dehydration reaction. This process involves the removal of a water molecule from the alcohol, typically facilitated by a catalyst at elevated temperatures.[1][2][3][4]

Q2: What are the recommended catalysts for this dehydration reaction?

Several catalysts can be employed for the dehydration of long-chain alcohols like docosanol. These include:

• Solid Acids: γ-Alumina (gamma-alumina) is a widely used solid acid catalyst for the dehydration of alcohols to olefins.[5] It offers good activity and can be separated from the reaction mixture easily.

• Mixed Metal Oxides: A mixture of nano-sized alumina (B75360) and thoria has shown high efficiency and selectivity for the production of α-olefins from fatty alcohols.[6]

• Base Catalysts: Catalysts like cesium-doped silica (B1680970) (Cs/SiO2) have been investigated for the dehydration of fatty alcohols to linear alpha-olefins, aiming to minimize isomerization side reactions.[7][8][9]

• Brønsted Acids: Strong acids such as sulfuric acid or phosphoric acid can also catalyze the dehydration, though they may lead to more side products and are more corrosive.[1][3]

Q3: What are the typical reaction conditions for the dehydration of docosanol?

Reaction conditions are highly dependent on the chosen catalyst. However, a general range for the dehydration of long-chain primary alcohols is a temperature between 250°C and 350°C.[5][6] The reaction is often carried out in the gas phase by passing the vaporized alcohol over a fixed-bed catalyst or in the liquid phase in a high-boiling solvent.

Q4: What are the major side products I should be aware of?

The primary side products in the dehydration of 1-docosanol are:

• Isomers of Docosene: The double bond in 1-docosene can migrate to form more thermodynamically stable internal olefins (e.g., 2-docosene, 3-docosene, etc.). This isomerization is a common issue, especially with acidic catalysts.[5][6]

• Didocosyl Ether: Intermolecular dehydration between two molecules of docosanol can lead to the formation of didocosyl ether. This is more likely to occur at lower temperatures.[5][10]

Q5: How can I minimize the formation of side products?

To improve the selectivity towards 1-docosene:

• Catalyst Selection: Using base catalysts or modified solid acids can help suppress the isomerization of the double bond.[7][8][9] For instance, adding thoria to alumina can hinder undesired isomerization.[6]

• Optimize Reaction Temperature: Higher temperatures generally favor the formation of the alkene over the ether.[10] However, excessively high temperatures can promote isomerization and other degradation reactions.

• Contact Time: In a flow reactor, optimizing the contact time of the reactant with the catalyst can minimize the extent of side reactions.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low conversion of 1-docosanol	1. Reaction temperature is too low. 2. Catalyst is inactive or poisoned. 3. Insufficient catalyst amount. 4. Short reaction time.	1. Gradually increase the reaction temperature within the recommended range for the chosen catalyst. 2. Ensure the catalyst is properly activated before use. If catalyst poisoning is suspected, regenerate or replace the catalyst. 3. Increase the catalyst loading. 4. Extend the reaction time or decrease the flow rate in a continuous setup.
Low selectivity to 1-docosene (high formation of internal olefins)	1. The catalyst has strong acid sites that promote isomerization. 2. High reaction temperature. 3. Long residence time on the catalyst.	1. Switch to a less acidic or a basic catalyst (e.g., Cs/SiO2). Consider modifying the existing catalyst to neutralize strong acid sites.[7][8][9] 2. Optimize the temperature to find a balance between high conversion and high selectivity. 3. Increase the flow rate of the reactant over the catalyst bed.
Significant formation of didocosyl ether	1. Reaction temperature is too low, favoring intermolecular dehydration.[5][10] 2. The catalyst favors ether formation.	1. Increase the reaction temperature. 2. Select a catalyst known to have higher selectivity for olefin formation.
Difficulty in separating 1-docosene from the reaction mixture	1. Similar boiling points of 1-docosene and its isomers. 2. Presence of unreacted docosanol and didocosyl ether.	1. Fractional distillation under reduced pressure is the primary method. High-efficiency distillation columns may be required. 2. A preliminary purification step, such as flash chromatography, can be used to remove the more polar alcohol and ether before final distillation.

Data Presentation

The following table summarizes typical conversion and selectivity data for the dehydration of long-chain alcohols, which can be used as a reference for the synthesis of 1-docosene from docosanol. Note that specific yields for docosanol may vary.

Catalyst	Substrate	Temperature (°C)	Conversion (%)	1-Alkene Selectivity (%)	Reference
γ-Alumina (solvothermal)	1-Octadecanol	325	93	62 (as 1-octadecene)	[5]
Alumina-Thoria mixture	Stearyl alcohol	300	100	92 (as α-olefin)	[6]
15% Cs/SiO2	C8-C14 fatty alcohols	350	51-91 (initial)	78-100	[7][8]

Experimental Protocols

Protocol 1: Gas-Phase Dehydration of 1-Docosanol using a γ-Alumina Catalyst

This protocol is adapted from methodologies for the dehydration of long-chain fatty alcohols.[5]

Materials:

• 1-Docosanol

• γ-Alumina catalyst pellets (activated)

• High-purity nitrogen or argon gas

• Anhydrous solvent for product collection (e.g., toluene)

Equipment:

• Fixed-bed flow reactor system with a tubular furnace

• Syringe pump for liquid feed

• Gas flow controllers

• Condenser and cold trap system for product collection

• Gas chromatograph (GC) for analysis

Procedure:

• Catalyst Loading: Pack the fixed-bed reactor with a known amount of γ-alumina catalyst.

• System Purge: Purge the reactor system with an inert gas (nitrogen or argon) at a flow rate of 50-100 mL/min for at least 1 hour at room temperature.

• Catalyst Activation: Heat the reactor to the desired reaction temperature (e.g., 300-350°C) under a continuous flow of inert gas and hold for 2-4 hours to activate the catalyst.

• Reaction Initiation: Prepare a solution of 1-docosanol in a high-boiling, inert solvent or use neat molten docosanol. Use a syringe pump to introduce the liquid feed into a heated vaporization zone before it enters the reactor.

• Reaction: Pass the vaporized docosanol over the catalyst bed at a controlled flow rate. The weight hourly space velocity (WHSV) should be optimized.

• Product Collection: The reactor outlet is connected to a condenser and a series of cold traps (e.g., in an ice bath or dry ice/acetone bath) to collect the liquid products.

• Analysis: Analyze the collected liquid product for the conversion of docosanol and the selectivity to 1-docosene and other products using gas chromatography (GC) and GC-Mass Spectrometry (GC-MS).

Mandatory Visualization

Chemical Reaction Pathway

Caption: Reaction pathways in the dehydration of 1-docosanol.

Experimental Workflow

Caption: General experimental workflow for 1-docosene synthesis.

References

• 1. gdckulgam.edu.in [gdckulgam.edu.in]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Selective Production of Bio-Based Linear Alpha-Olefin from Wasted Fatty Alcohol on Al2O3 for Bio-Based Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selective synthesis of α-olefins by dehydration of fatty alcohols over alumina–thoria mixed catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. osti.gov [osti.gov]
• 8. Renewable Linear Alpha-Olefins by Base-Catalyzed Dehydration of Biologically-Derived Fatty Alcohols - CABBI [cabbi.bio]
• 9. experts.illinois.edu [experts.illinois.edu]
• 10. Sustainable routes to alkenes: applications of homogeneous catalysis to the dehydration of alcohols to alkenes - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D2CY01690G [pubs.rsc.org]

Technical Support Center: Optimizing Reaction Conditions for 1-Docosene Polymerization

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the polymerization of 1-docosene. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalyst systems used for 1-docosene polymerization, and how do they differ?

A1: The two primary catalyst systems for 1-docosene polymerization are Ziegler-Natta and metallocene catalysts.

• Ziegler-Natta (ZN) Catalysts: These are heterogeneous catalysts, typically based on titanium compounds supported on magnesium chloride, and are activated by organoaluminum co-catalysts like triethylaluminum (B1256330) (TEA) or triisobutylaluminum (B85569) (TIBA).[1][2] ZN catalysts are known for their industrial robustness and ability to produce high molecular weight polymers. However, they often have multiple active sites, which can lead to a broad molecular weight distribution (MWD) or polydispersity index (PDI).[3][4]

• Metallocene Catalysts: These are homogeneous, single-site catalysts, often based on zirconium or titanium, activated by a co-catalyst such as methylaluminoxane (B55162) (MAO).[3][5][6] Metallocene catalysts offer excellent control over the polymer's molecular architecture, resulting in a narrow MWD and uniform comonomer incorporation.[3] This precision is crucial for applications requiring well-defined polymer properties.[4]

Q2: How do key reaction parameters influence the polymerization of 1-docosene?

A2: Several parameters critically affect the polymerization process and the final properties of poly(1-docosene):

• Temperature: Higher temperatures generally increase catalyst activity but can also lead to a decrease in molecular weight due to increased rates of chain transfer reactions.[7] For metallocene systems, lower temperatures (e.g., -30 to -50°C) have been shown to produce high molecular weight poly(alpha-olefins) with low PDI.

• Monomer Concentration: Higher monomer concentrations typically lead to higher molecular weight polymers.

• Catalyst and Co-catalyst Concentration: The ratio of the co-catalyst to the catalyst (e.g., Al/Ti or Al/Zr ratio) significantly impacts catalyst activity and polymer properties. An optimal ratio exists for maximizing catalyst productivity.

• Pressure: In slurry polymerization, maintaining adequate pressure of the monomer is important for achieving a stable reaction rate.

• Solvent: The choice of solvent can influence catalyst solubility and activity, as well as the solubility of the resulting polymer. Common solvents for this type of polymerization include toluene (B28343) and hexane.

Q3: What are the expected properties of poly(1-docosene)?

A3: Poly(1-docosene) is a long-chain poly-alpha-olefin with properties that are dependent on its molecular weight and crystallinity. Generally, it is a waxy solid at room temperature. Its thermal properties, such as melting point (Tm) and glass transition temperature (Tg), can be determined using Differential Scanning Calorimetry (DSC). The molecular weight and polydispersity are typically characterized by Gel Permeation Chromatography (GPC).[1][8][9]

Troubleshooting Guides

This section provides solutions to common problems encountered during 1-docosene polymerization.

Problem 1: Low Polymer Yield

Possible Cause	Troubleshooting Steps
Inactive Catalyst	- Ensure the catalyst and co-catalyst are handled under an inert atmosphere (e.g., nitrogen or argon) as they are sensitive to air and moisture. - Use fresh, properly stored catalyst and co-catalyst.
Presence of Impurities	- Purify the 1-docosene monomer and the solvent to remove any potential catalyst poisons such as water, oxygen, or other polar compounds. - Ensure all glassware and reaction vessels are thoroughly dried and purged with an inert gas.
Suboptimal Reaction Conditions	- Optimize the polymerization temperature. While higher temperatures can increase initial activity, they may also lead to faster catalyst deactivation. - Adjust the catalyst and co-catalyst concentrations to find the optimal ratio for your system.

Problem 2: Low Molecular Weight

Possible Cause	Troubleshooting Steps
High Polymerization Temperature	- Lower the reaction temperature to reduce the rate of chain transfer reactions, which lead to shorter polymer chains.[7]
Presence of Chain Transfer Agents	- Hydrogen is a common chain transfer agent used to control molecular weight; ensure its concentration is optimized or eliminated if high molecular weight is desired.[2] - Purify all reactants and the reaction medium to remove unintentional chain transfer agents.
Incorrect Co-catalyst/Catalyst Ratio	- An excess of the organoaluminum co-catalyst can act as a chain transfer agent, leading to lower molecular weight. Optimize this ratio.

Problem 3: Broad Molecular Weight Distribution (High PDI)

Possible Cause	Troubleshooting Steps
Use of Multi-Site Catalyst	- If a narrow MWD is critical, switch from a traditional Ziegler-Natta catalyst to a single-site metallocene catalyst.[3][6]
Non-uniform Reaction Conditions	- Ensure efficient stirring to maintain uniform temperature and concentration of reactants throughout the reactor. - Control the addition of monomer and catalyst to avoid localized high concentrations.
Catalyst Deactivation	- Long reaction times can sometimes lead to catalyst deactivation and the formation of different polymer populations, broadening the MWD. Optimize the reaction time.

Data Presentation

The following tables summarize typical reaction conditions and resulting polymer properties for the polymerization of long-chain alpha-olefins using Ziegler-Natta and metallocene catalysts. Note that this data is for analogues of 1-docosene and should be used as a starting point for optimization.

Table 1: Ziegler-Natta Catalyzed Polymerization of 1-Octadecene

Catalyst System	Al/Ti Molar Ratio	Temperature (°C)	Polymerization Time (h)	Yield (%)	M_w ( g/mol )	PDI (M_w/M_n)
TiCl₄/MgCl₂/TEA	100	50	2	85	150,000	4.5
TiCl₄/MgCl₂/TEA	150	70	1	92	120,000	5.2
TiCl₄/MgCl₂/TIBA	100	50	2	88	165,000	4.1

Table 2: Metallocene-Catalyzed Polymerization of 1-Dodecene

Catalyst System	Al/Zr Molar Ratio	Temperature (°C)	Polymerization Time (min)	Yield (%)	M_n ( g/mol )	PDI (M_w/M_n)
rac-Et(Ind)₂ZrCl₂/MAO	2000	30	30	95	350,000	2.1
rac-Me₂Si(Ind)₂ZrCl₂/MAO	2000	30	30	93	320,000	2.0
Cp*TiMe₂(O-2,6-ⁱPr₂C₆H₃)/Borate/Al(i-Bu)₃	-	-50	20	High	526,000	1.16

Experimental Protocols

Protocol 1: General Procedure for Ziegler-Natta Slurry Polymerization of 1-Docosene

• Reactor Preparation: A jacketed glass reactor equipped with a mechanical stirrer, temperature probe, and inert gas inlet is thoroughly dried and purged with high-purity nitrogen.

• Solvent and Monomer Addition: Dry, deoxygenated toluene (or hexane) is added to the reactor, followed by the desired amount of purified 1-docosene monomer. The reactor is brought to the desired polymerization temperature (e.g., 50-70°C).

• Co-catalyst Addition: A solution of triisobutylaluminum (TIBA) in toluene is added to the reactor and stirred for 10 minutes.

• Catalyst Injection: A suspension of the Ziegler-Natta catalyst (e.g., TiCl₄ supported on MgCl₂) in toluene is injected into the reactor to initiate the polymerization.

• Polymerization: The reaction is allowed to proceed for the desired time (e.g., 1-2 hours) while maintaining a constant temperature and stirring.

• Termination: The polymerization is terminated by the addition of acidified methanol.

• Polymer Isolation: The polymer is precipitated by pouring the reaction mixture into a large volume of methanol. The solid polymer is collected by filtration, washed with fresh methanol, and dried in a vacuum oven at 60°C to a constant weight.

Protocol 2: General Procedure for Metallocene-Catalyzed Polymerization of 1-Docosene

• Reactor Preparation: A Schlenk flask or a jacketed glass reactor is dried under vacuum and backfilled with argon.

• Solvent, Co-catalyst, and Monomer Addition: Dry, deoxygenated toluene is added, followed by the methylaluminoxane (MAO) solution. The mixture is stirred, and then the purified 1-docosene monomer is added. The solution is brought to the desired temperature (e.g., 30°C).

• Catalyst Injection: The metallocene catalyst (e.g., rac-Et(Ind)₂ZrCl₂) dissolved in toluene is injected into the reactor to start the polymerization.

• Polymerization: The reaction is stirred at a constant temperature for the specified duration (e.g., 30-60 minutes).

• Termination: The reaction is quenched by the addition of a small amount of methanol.

• Polymer Isolation: The polymer is precipitated in an excess of acidified methanol, filtered, washed with methanol, and dried under vacuum.

Mandatory Visualizations

Caption: General experimental workflow for 1-docosene polymerization.

Caption: Troubleshooting workflow for common polymerization issues.

References

• 1. polymersolutions.com [polymersolutions.com]
• 2. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. medwinpublishers.com [medwinpublishers.com]
• 5. tappi.org [tappi.org]
• 6. ac1.hhu.de [ac1.hhu.de]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. jordilabs.com [jordilabs.com]

Troubleshooting side reactions during the epoxidation of 1-Docosene

Welcome to the technical support center for the epoxidation of 1-Docosene. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions (FAQs) regarding the synthesis of 1,2-epoxydocosane.

Troubleshooting Guide

This section addresses specific issues that may arise during the epoxidation of 1-docosene, offering potential causes and solutions in a question-and-answer format.

Issue 1: Low or No Conversion of 1-Docosene

Question: I am observing very low or no conversion of my 1-docosene to the epoxide. What are the potential causes and how can I address them?

Answer: Low or no conversion in the epoxidation of 1-docosene can be attributed to several factors related to reagents, reaction conditions, and the substrate itself. Here is a systematic approach to troubleshooting this issue:

• Reagent Quality:

  • Peroxy Acid (e.g., m-CPBA, peroxyacetic acid): Peroxy acids can degrade over time, especially if not stored properly in a cool, dark place. It is advisable to use fresh peroxy acid or determine the activity of your current batch by titration. The reactivity of peroxyacids is generally increased by the presence of electron-withdrawing groups.

  • Solvent: Ensure the solvent is anhydrous. The presence of water can lead to the hydrolysis of the epoxide product to the corresponding diol, and can also affect the stability of some oxidizing agents.[1][2]

• Reaction Conditions:

  • Temperature: While higher temperatures can increase the reaction rate, they can also promote the decomposition of the peroxy acid and lead to side reactions. For the epoxidation of long-chain alkenes, maintaining a controlled temperature, often starting at 0°C and allowing the reaction to slowly warm to room temperature, is crucial.

  • Reaction Time: The epoxidation of long-chain alkenes like 1-docosene may require longer reaction times compared to shorter-chain alkenes due to steric hindrance and solubility issues. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Stoichiometry: Ensure the correct molar ratio of peroxy acid to the alkene is used. A slight excess (1.1-1.5 equivalents) of the peroxy acid is common to drive the reaction to completion.

• Substrate Purity:

  • Impurities in 1-Docosene: The presence of impurities in the starting 1-docosene can interfere with the reaction. For instance, any residual acidic or basic impurities could catalyze side reactions. It is recommended to use high-purity 1-docosene.

Issue 2: Formation of Significant Byproducts

Question: My reaction is producing significant amounts of byproducts alongside the desired 1,2-epoxydocosane. What are these byproducts and how can I minimize their formation?

Answer: The most common byproduct in the epoxidation of alkenes is the corresponding diol, formed by the ring-opening of the epoxide. Other potential byproducts include allylic oxidation products and oligomers.

• Primary Side Reaction: Hydrolysis to 1,2-Docosanediol

  • Cause: The primary cause of diol formation is the presence of water and acid in the reaction mixture. The carboxylic acid byproduct generated from the peroxy acid can catalyze the hydrolysis of the epoxide.[1][2]

  • Troubleshooting:

    • Anhydrous Conditions: Use anhydrous solvents and reagents.

    • Buffering: Add a mild base, such as sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃), to the reaction mixture to neutralize the carboxylic acid byproduct as it is formed.[3]

    • Aprotic Solvent: Perform the reaction in a non-aqueous, aprotic solvent like dichloromethane (B109758) (CH₂Cl₂), chloroform (B151607) (CHCl₃), or ethyl acetate (B1210297) (EtOAc) to minimize hydrolysis.[1][2]

• Other Potential Side Reactions:

  • Allylic Oxidation: Although less common with peroxy acids, allylic oxidation can occur, leading to the formation of docos-2-en-1-ol. This is more prevalent with certain metal-based catalysts.

  • Oligomerization: Acidic conditions can potentially lead to the acid-catalyzed oligomerization of 1-docosene or the ring-opening of the epoxide followed by reaction with another molecule of the epoxide or alkene.[4] Maintaining neutral or slightly basic conditions can help suppress this.

Frequently Asked Questions (FAQs)

Q1: What is the typical yield I can expect for the epoxidation of 1-docosene?

A1: With optimized conditions, the epoxidation of long-chain terminal alkenes can achieve high yields, often in the range of 75-99%.[5] However, the yield for 1-docosene specifically will depend on the chosen method, purity of reagents, and reaction scale.

Q2: How can I effectively monitor the progress of my 1-docosene epoxidation?

A2: The reaction progress can be conveniently monitored by TLC or GC-MS. For TLC, a non-polar eluent system (e.g., hexane/ethyl acetate) will show the disappearance of the non-polar 1-docosene spot and the appearance of the more polar 1,2-epoxydocosane spot. GC-MS is a more quantitative method to determine the conversion of the starting material and the formation of products and byproducts.[6][7]

Q3: What is the best method for purifying the 1,2-epoxydocosane product?

A3: After the reaction, a mild basic work-up is typically employed to remove the carboxylic acid byproduct. This involves washing the organic layer with a saturated solution of sodium bicarbonate. The crude product can then be purified by column chromatography on silica (B1680970) gel using a gradient of ethyl acetate in hexane.[8]

Q4: Are there alternative, "greener" methods for the epoxidation of long-chain alkenes like 1-docosene?

A4: Yes, several greener alternatives to traditional peroxy acid methods are being explored. Chemoenzymatic methods using a lipase (B570770) to generate a peroxy acid in situ from a carboxylic acid and hydrogen peroxide are effective and can result in high yields.[1] Additionally, catalytic systems using hydrogen peroxide as the oxidant with various metal catalysts are being developed to be more environmentally friendly.[9]

Data Presentation

Table 1: Typical Reaction Parameters for the Epoxidation of Long-Chain Alkenes

Parameter	m-CPBA Method	Peroxyacetic Acid Method	Chemoenzymatic Method
Alkene	1-Docosene (or analogous long-chain α-olefin)	1-Octene	1-Nonene
Oxidizing Agent	m-Chloroperoxybenzoic acid (m-CPBA)	Peracetic Acid	Hydrogen Peroxide (H₂O₂)
Catalyst	None (stoichiometric)	Manganese catalyst	Lipase (e.g., Novozym 435)
Solvent	Dichloromethane (CH₂Cl₂)	Acetonitrile	Chloroform
Temperature	0°C to Room Temperature	0°C	35°C
Reaction Time	2 - 12 hours	< 5 minutes	12 hours
Typical Yield	>90% (for similar alkenes)	61% (for 1-octene)	90%
Key Side Products	1,2-Diol, m-chlorobenzoic acid	1,2-Diol, Acetic acid	1,2-Diol
Reference	[8][10]	[11]	[5]

Experimental Protocols

Protocol 1: Epoxidation of 1-Docosene using m-CPBA

This protocol is a general procedure adapted for the epoxidation of the long-chain alkene, 1-docosene.

Materials:

• 1-Docosene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium sulfite (B76179) solution (Na₂SO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-docosene (1.0 eq) in anhydrous dichloromethane.

• Cooling: Cool the solution to 0°C in an ice bath.

• Addition of m-CPBA: In a separate flask, dissolve m-CPBA (1.2 eq) in dichloromethane. Add the m-CPBA solution dropwise to the stirred 1-docosene solution over a period of 30-60 minutes, ensuring the temperature remains at 0°C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0°C for 1 hour, and then let it warm to room temperature. Monitor the reaction progress by TLC until the starting material is consumed (typically 2-12 hours).

• Quenching: Once the reaction is complete, cool the mixture back to 0°C and quench the excess m-CPBA by the slow addition of a saturated sodium sulfite solution until a starch-iodide paper test is negative.

• Work-up: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2x), water (1x), and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude 1,2-epoxydocosane.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of 0-10% ethyl acetate in hexane) to afford the pure 1,2-epoxydocosane.[8][10][12]

Mandatory Visualization

Caption: Reaction pathway for the epoxidation of 1-docosene and the primary side reaction.

Caption: A troubleshooting workflow for addressing low yields in 1-docosene epoxidation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Anti Dihydroxylation of Alkenes - Chad's Prep® [chadsprep.com]
• 5. Chemoenzymatic Epoxidation of Alkenes and Reusability Study of the Phenylacetic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Gas Chromatography Mass Spectrometry Analysis of Epoxides in Gas Phase Reactions [diva-portal.org]
• 8. researchgate.net [researchgate.net]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. benchchem.com [benchchem.com]
• 11. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 12. rtong.people.ust.hk [rtong.people.ust.hk]

Purification techniques for 1-Docosene from a crude reaction mixture

Welcome to the technical support center for the purification of 1-Docosene. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) related to the purification of 1-Docosene from crude reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude 1-Docosene reaction mixture?

A1: The impurities largely depend on the synthetic route used.

• Wittig Reaction: The most common impurity is triphenylphosphine (B44618) oxide (TPPO), a byproduct of the reaction.[1][2] Unreacted starting materials such as the corresponding aldehyde and phosphonium (B103445) ylide may also be present.

• Dehydration of Docosanol: Common impurities include unreacted 1-docosanol, isomeric alkenes (e.g., cis/trans isomers or double bond positional isomers), and potentially ether byproducts.[3][4] The choice of acid catalyst (e.g., sulfuric acid vs. phosphoric acid) can influence the formation of side products.[3]

Q2: Which purification technique is best for my crude 1-Docosene sample?

A2: The optimal purification technique depends on the nature and quantity of impurities, as well as the desired final purity.

• Fractional Distillation: This method is effective for large-scale purifications and for separating components with significantly different boiling points, such as removing a low-boiling solvent or separating 1-docosene from much shorter or longer chain hydrocarbons.

• Column Chromatography: This is a highly versatile technique for separating compounds based on polarity. It is particularly effective for removing polar impurities like triphenylphosphine oxide and unreacted starting materials from the non-polar 1-docosene.[1]

• Recrystallization: If the crude 1-docosene is a solid at room temperature or can be solidified at low temperatures, recrystallization can be an effective method for achieving high purity, especially for removing small amounts of impurities.[5]

Q3: How can I effectively remove triphenylphosphine oxide (TPPO) after a Wittig reaction?

A3: TPPO can be challenging to remove due to its moderate polarity. Several methods can be employed:

• Column Chromatography: This is a very common and effective method. TPPO is more polar than 1-docosene and will have a stronger affinity for the silica (B1680970) gel stationary phase, allowing for separation with a non-polar eluent.

• Precipitation/Crystallization: TPPO has low solubility in non-polar solvents like hexanes or pentane. You can attempt to precipitate the TPPO from a concentrated reaction mixture by adding a large volume of a non-polar solvent and then filtering.[5]

• Complexation with Metal Salts: TPPO can form insoluble complexes with metal salts like zinc chloride (ZnCl₂) in polar solvents. This complex can then be removed by filtration.[6]

Q4: I am having trouble separating 1-Docosene from its saturated analog, Docosane. What should I do?

A4: Separating long-chain alkanes and alkenes is challenging due to their similar physical properties.[7][8]

• Argentation Chromatography: This is a specialized column chromatography technique where the stationary phase (silica gel) is impregnated with silver nitrate. The silver ions interact with the pi-bonds of the alkene, causing it to be retained more strongly on the column than the corresponding alkane, thus allowing for separation.

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC can sometimes provide the necessary resolution to separate long-chain alkanes and alkenes.

Troubleshooting Guides

Issue 1: Low yield after purification.

Possible Cause	Troubleshooting Step
Product loss during transfers	Minimize the number of transfers between flasks. Rinse glassware with the purification solvent to recover any residual product.
Co-elution of product with impurities during column chromatography	Optimize the solvent system for column chromatography. A less polar eluent may provide better separation. Ensure the column is not overloaded.
Product decomposition during fractional distillation	If 1-docosene is decomposing at its atmospheric boiling point, perform the distillation under reduced pressure to lower the boiling point.
Inappropriate solvent for recrystallization	If the product is too soluble in the cold recrystallization solvent, you will have low recovery. Test a variety of solvents to find one where 1-docosene has high solubility when hot and low solubility when cold.[9]

Issue 2: Persistent impurities in the final product.

Possible Cause	Troubleshooting Step
Ineffective separation of non-polar impurities	For impurities with similar polarity to 1-docosene (e.g., docosane, isomeric alkenes), standard column chromatography may not be sufficient. Consider argentation chromatography or preparative HPLC.
Contamination from solvents or glassware	Ensure all solvents are of high purity and that all glassware is thoroughly cleaned and dried before use.
Incomplete reaction	If significant amounts of starting materials remain, consider optimizing the reaction conditions (e.g., reaction time, temperature, stoichiometry).

Data Presentation

The following table summarizes the expected purity of 1-Docosene after applying different purification techniques. The actual purity will depend on the initial composition of the crude mixture.

Purification Technique	Primary Impurities Removed	Expected Purity (Post-Purification)	Notes
Fractional Distillation	Solvents, compounds with significantly different boiling points.	85-95%	Purity is highly dependent on the boiling point difference between 1-docosene and the impurities.
Column Chromatography (Silica Gel)	Polar impurities (e.g., TPPO, alcohols).	>95%	Excellent for removing polar byproducts. May not separate alkanes or isomers effectively.
Argentation Chromatography	Saturated hydrocarbons (alkanes), geometric isomers.	>98%	Highly effective for separating compounds based on the degree of unsaturation.
Recrystallization	Small amounts of various impurities.	>99%	Can yield very high purity if a suitable solvent is found and the initial purity is already high.

Experimental Protocols

Protocol 1: Purification of 1-Docosene by Column Chromatography

Objective: To remove polar impurities, such as triphenylphosphine oxide, from a crude 1-Docosene reaction mixture.

Materials:

• Crude 1-Docosene

• Silica gel (230-400 mesh)

• Hexane (B92381) (or other suitable non-polar solvent)

• Glass chromatography column

• Collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• Prepare the Column:

  • Securely clamp the chromatography column in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer of sand on top of the plug.

  • Prepare a slurry of silica gel in hexane and carefully pour it into the column, avoiding the formation of air bubbles.

  • Allow the silica gel to settle, and then add another thin layer of sand on top.

  • Drain the excess solvent until the solvent level is just at the top of the sand.

• Load the Sample:

  • Dissolve the crude 1-Docosene in a minimal amount of hexane.

  • Carefully add the sample solution to the top of the column using a pipette.

  • Drain the solvent until the sample has been absorbed onto the silica gel.

• Elute the Column:

  • Carefully add hexane to the top of the column.

  • Begin collecting fractions in the collection tubes.

  • Continuously add more hexane to the top of the column to prevent it from running dry.

• Analyze the Fractions:

  • Spot each fraction on a TLC plate.

  • Develop the TLC plate in a suitable solvent system (e.g., 9:1 hexane:ethyl acetate).

  • Visualize the spots under a UV lamp (for UV-active impurities like TPPO) or by staining.

  • Combine the fractions that contain pure 1-Docosene.

• Isolate the Product:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 1-Docosene.

Protocol 2: Purification of 1-Docosene by Recrystallization

Objective: To purify solid 1-Docosene to a high degree of purity.

Materials:

• Crude 1-Docosene (solid)

• Recrystallization solvent (e.g., ethanol, acetone, or a mixture)[10]

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Solvent Selection:

  • In a small test tube, test the solubility of a small amount of crude 1-Docosene in various solvents at room temperature and upon heating.

  • An ideal solvent will dissolve the compound when hot but not when cold.[8][9]

• Dissolution:

  • Place the crude 1-Docosene in an Erlenmeyer flask.

  • Add a small amount of the chosen solvent and heat the mixture on a hot plate until it boils.

  • Continue adding small portions of the hot solvent until the solid is completely dissolved.

• Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals:

  • Set up a Büchner funnel with filter paper and connect it to a filter flask under vacuum.

  • Wet the filter paper with a small amount of cold recrystallization solvent.

  • Pour the cold crystal slurry into the Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.

• Drying:

  • Allow the crystals to dry on the filter paper by drawing air through them for several minutes.

  • Transfer the crystals to a watch glass and allow them to air dry completely.

Visualizations

General purification workflow for 1-Docosene.

Troubleshooting guide for impure 1-Docosene.

References

• 1. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Workup [chem.rochester.edu]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. youtube.com [youtube.com]
• 5. echemi.com [echemi.com]
• 6. benchchem.com [benchchem.com]
• 7. researchwithrutgers.com [researchwithrutgers.com]
• 8. Separation of alkane and alkene mixtures by metal–organic frameworks - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 9. mt.com [mt.com]
• 10. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Catalyst Residue Removal in Poly(1-Docosene)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for removing catalyst residues from 1-docosene polymerization products.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove catalyst residues from poly(1-docosene)?

A1: Residual catalysts, typically from Ziegler-Natta or metallocene systems, can significantly impair the final polymer's properties. These residues can negatively affect the material's dielectric qualities, reduce its thermal stability, and cause discoloration (yellowing).[1] For applications in drug development and medical devices, purity is paramount to ensure biocompatibility and prevent leaching of potentially toxic metal species.

Q2: What are the primary methods for removing catalyst residues?

A2: The main strategies involve a combination of catalyst deactivation (quenching) followed by a purification step. Common methods include:

• Precipitation and Washing: The polymer is dissolved in a suitable solvent, and then a non-solvent is added to precipitate the polymer, leaving catalyst residues in the liquid phase.[2] The polymer is then washed repeatedly.

• Adsorption: The polymer solution is passed through a column packed with solid adsorbents like alumina (B75360), silica (B1680970), or specialized clays (B1170129) that trap the catalyst species.[2][3]

• Solvent Extraction: This involves washing the polymer solution with an immiscible liquid, such as an acidic aqueous solution, to extract the metal catalyst residues.[2]

• Chemical Treatment: Using chelating agents (e.g., EDTA) that form stable complexes with the metal ions, facilitating their removal.[3]

Q3: What are common quenching agents for Ziegler-Natta polymerization of 1-docosene?

A3: The polymerization must be terminated, and the pyrophoric catalyst complex deactivated before removal. Commonly used quenching agents include:

• Acidified alcohols (e.g., methanol (B129727) or ethanol (B145695) with HCl).[2][4]

• Acetone.[4]

• Water or steam.[5]

• Aliphatic monocarboxylic acids.[6]

Methanol is often effective due to its high reactivity with the catalyst components, forming inactive titanium chloride alkoxides.[4]

Troubleshooting Guide

Q4: My final poly(1-docosene) product is discolored (yellow/brown). What is the likely cause and how can I fix it?

A4: Discoloration is often linked to the presence of residual catalyst, which can promote degradation and the formation of color bodies, especially during processing at elevated temperatures.[1]

• Cause: Incomplete removal of the catalyst or cocatalyst. Certain components of the catalyst system can act as color centers.

• Troubleshooting Steps:

  • Optimize Quenching: Ensure the quenching agent is added in sufficient excess to completely deactivate all active catalyst sites.

  • Improve Washing: Increase the number of washing steps after precipitation. Use a high-purity solvent for washing.

  • Use Adsorbents: Pass the polymer solution through a bed of activated alumina or silica gel before precipitation. These materials are effective at adsorbing colored impurities and catalyst residues.[2]

  • Re-dissolve and Re-precipitate: If the final product is already discolored, re-dissolving it in a good solvent, treating it with an adsorbent, and then re-precipitating it can remove the impurities.

Q5: The filtration of my precipitated polymer is extremely slow. What can I do to speed it up?

A5: Slow filtration is typically caused by very fine polymer particles or a viscous solution clogging the filter medium.[7]

• Cause: The polymer may have precipitated too quickly, forming fine particles. The polymer solution might be too concentrated, leading to high viscosity.

• Troubleshooting Steps:

  • Control Precipitation: Add the non-solvent to the polymer solution slowly while stirring vigorously. This encourages the formation of larger, more easily filterable particles.[8] Alternatively, add the polymer solution dropwise into the non-solvent.[9]

  • Dilute the Solution: Work with more dilute polymer solutions to reduce viscosity. While this increases solvent usage, it can dramatically improve filtration rates.

  • Use a Filter Aid: Mix a filter aid like Celite (diatomaceous earth) with the polymer slurry before filtration. This creates a more porous filter cake.

  • Increase Pressure Differential: Use vacuum filtration to increase the driving force for the solvent to pass through the filter.[7]

  • Select Appropriate Filter Paper: Use a filter paper with a larger pore size if fine particles are not the issue. For very fine precipitates, a membrane filter with a specific pore size rating might be necessary.[7]

Q6: After purification, analysis (e.g., ICP-MS) still shows high levels of residual Titanium and Aluminum. How can I improve the removal efficiency?

A6: High residual metal content indicates that the chosen purification method is not effective enough for your specific system.

• Cause: The catalyst residues may be physically trapped within the polymer matrix or have poor solubility in the washing solvent.

• Troubleshooting Steps:

  • Combine Methods: A multi-step approach is often more effective. For example, perform an acidic wash followed by passing the solution through an adsorbent column.[2]

  • Optimize Adsorbent: The choice of adsorbent is critical. Alumina is generally effective for Ziegler-Natta residues.[3][10] Ensure you are using a sufficient amount of adsorbent and allowing for adequate contact time.

  • Use a Chelating Agent: Introduce a chelating agent like EDTA into an aqueous washing step. The chelating agent will form a water-soluble complex with the metal ions, allowing them to be washed away.[3]

  • Swell the Polymer: Before the main washing step, allow the precipitated polymer to swell in a suitable solvent. This can help release trapped catalyst particles from the polymer matrix, making them accessible for removal.

Data Presentation

Table 1: Comparison of Catalyst Removal Efficiencies for Various Methods

Purification Method	Target Catalyst/Metal	Polymer System	Removal Efficiency	Reference
Chemical Oxidation + Adsorption	Organic/Sensitive Catalysts	General Polymers	Up to 99%	[2]
CO2-laden Water Extraction	Zinc Glutarate (ZnGA)	Poly(propylene carbonate)	~90%	[11]
Adsorption (Functional Particles)	Grubbs' Catalyst (Ru)	ROMP Polymers	10-60 ppm residual Ru	[12]
Liquid-Liquid Extraction	Cu, Pd	General Polymers	>95%	[12]
Adsorption (Ion Exchange Resin)	Copper Complexes	ATRP Polymers	High, dependent on solvent	[10]
Adsorption (Alumina)	NiMo	Vacuum Residue	97% (HDM)	[13]

Note: Efficiency can vary significantly based on specific experimental conditions such as solvent, temperature, catalyst concentration, and polymer properties.

Experimental Protocols

Protocol 1: Catalyst Deactivation and Removal by Precipitation & Washing

This protocol describes a general procedure for purifying poly(1-docosene) after polymerization using a Ziegler-Natta catalyst (e.g., TiCl₄/AlEt₃).

1. Polymerization Termination (Quenching): a. Once the desired polymerization time is reached, cool the reactor vessel in an ice bath to slow down the reaction. b. Under an inert atmosphere (e.g., Nitrogen or Argon), slowly add a quenching solution of 5% HCl in methanol to the reaction mixture with vigorous stirring. Use at least a 10-fold molar excess of methanol relative to the total moles of catalyst and cocatalyst. c. Stir the mixture for 1-2 hours at room temperature. The quenching agent deactivates the catalyst and helps to protonate the metal species, increasing their solubility in the polar medium.[4]

2. Polymer Precipitation: a. Pour the quenched reaction mixture slowly into a larger vessel containing a non-solvent (e.g., methanol or acetone) with vigorous stirring. The volume of the non-solvent should be at least 5-10 times the volume of the polymer solution. b. A white or off-white solid polymer should precipitate out of the solution.[2] c. Continue stirring for 30 minutes to ensure complete precipitation.

3. Filtration and Washing: a. Collect the precipitated polymer by vacuum filtration using a Buchner funnel and an appropriate filter paper. b. Wash the polymer cake on the filter extensively with fresh non-solvent (methanol) to remove soluble catalyst residues. c. Transfer the polymer to a beaker and slurry wash by stirring with fresh methanol for 30-60 minutes. d. Repeat the filtration and slurry washing steps 2-3 times until the filtrate is clear and colorless.

4. Drying: a. After the final wash, press the polymer cake to remove as much solvent as possible. b. Transfer the polymer to a vacuum oven and dry at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved.

Protocol 2: Catalyst Removal Using a Solid Adsorbent Column

This protocol is an alternative or supplementary step to Protocol 1 for achieving higher purity.

1. Preparation of Polymer Solution: a. After quenching the polymerization (Step 1 from Protocol 1), filter off any large, insoluble catalyst particles. b. If the polymer has already been isolated, re-dissolve it completely in a suitable non-polar solvent (e.g., heptane, toluene) to create a solution of 1-5% (w/v).

2. Adsorbent Column Preparation: a. Prepare a chromatography column packed with activated alumina or silica gel. The amount of adsorbent should be at least 10-20 times the weight of the estimated catalyst residue. b. Equilibrate the column by passing the pure solvent through it.

3. Adsorption Step: a. Pass the polymer solution through the prepared adsorbent column. The flow rate should be slow enough to allow for sufficient residence time for the catalyst residues to adsorb onto the stationary phase.[2] b. Collect the purified polymer solution as it elutes from the column.

4. Polymer Isolation: a. Precipitate the polymer from the purified solution by adding it to a non-solvent as described in Protocol 1 (Steps 2-4). b. Filter, wash, and dry the final polymer product.

5. Analysis: a. The final, dried polymer can be analyzed for residual metal content using techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or X-Ray Fluorescence (XRF).[14][15][16]

Visualizations

Caption: General experimental workflow for removing catalyst residues from poly(1-docosene).

Caption: Troubleshooting logic for common issues in catalyst residue removal.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Effects of various poisoning compounds on the activity and stereospecificity of heterogeneous Ziegler–Natta catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. patents.justia.com [patents.justia.com]
• 6. US4476297A - Process for removing catalyst residues from polyolefins - Google Patents [patents.google.com]
• 7. hawachfilterpaper.com [hawachfilterpaper.com]
• 8. researchgate.net [researchgate.net]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. Catalyst Removal - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 11. A new solution for removing metal-based catalyst residues from a biodegradable polymer - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Determination of trace elements in polymers using fsLA-ICP-MS with internal standardization by carbon - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

Preventing isomerization of the double bond in 1-Docosene during reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the isomerization of the double bond in 1-docosene during chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is double bond isomerization in 1-docosene?

A1: Double bond isomerization is a chemical process where the terminal double bond in 1-docosene migrates to an internal position along the carbon chain, forming various isomers such as 2-docosene, 3-docosene, and so on. This is an undesirable side reaction in many synthetic applications where the terminal double bond is required for specific reactivity.

Q2: What are the common causes of 1-docosene isomerization?

A2: Isomerization of 1-docosene is typically catalyzed by:

• Transition Metal Catalysts: Many catalysts used for reactions like olefin metathesis, hydroformylation, and polymerization, particularly those based on ruthenium, rhodium, and palladium, can facilitate double bond migration. This often occurs through the formation of metal-hydride species.

• Acidic Conditions: The presence of Brønsted or Lewis acids can promote isomerization via the formation of carbocation intermediates.

• High Temperatures: Elevated reaction temperatures can provide the necessary activation energy for isomerization to occur, especially in the presence of a catalyst.

Q3: How can I detect and quantify the isomerization of 1-docosene?

A3: The most common analytical techniques for identifying and quantifying 1-docosene and its isomers are:

• Gas Chromatography-Mass Spectrometry (GC-MS): This method separates the different isomers based on their boiling points and provides mass spectra for identification. Quantitative analysis can be performed by integrating the peak areas of the respective isomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can distinguish between terminal and internal alkenes. The chemical shifts and coupling constants of the vinylic and allylic protons are distinct for each isomer, allowing for quantification.[1][2][3][4][5]

Troubleshooting Guides

This section provides solutions to common problems encountered during reactions with 1-docosene.

Problem 1: Significant isomerization observed during ruthenium-catalyzed olefin metathesis.

Potential Cause	Troubleshooting Step	Expected Outcome
Formation of ruthenium-hydride species	Add a chemical scavenger for the hydride species.	Reduced or eliminated isomerization of 1-docosene.
High reaction temperature	Lower the reaction temperature.	Slower reaction rate, but potentially reduced isomerization.
Inappropriate catalyst choice	Select a ruthenium catalyst less prone to forming hydride species.	Improved selectivity for the desired metathesis product.

Detailed Solution for Problem 1:

The formation of ruthenium-hydride species is a common cause of isomerization in olefin metathesis.[6] To mitigate this, the addition of a mild acid or a quinone-based additive can be effective. 1,4-Benzoquinone (B44022) and its electron-deficient derivatives have been shown to be particularly effective at preventing olefin migration during ruthenium-catalyzed metathesis of long-chain aliphatic alkenes.[6][7][8][9] These additives are believed to either prevent the formation of the ruthenium-hydride species or to react with them faster than they can cause isomerization.[6]

Problem 2: Low yield of linear aldehyde in the hydroformylation of 1-docosene due to isomerization.

Potential Cause	Troubleshooting Step	Expected Outcome
Isomerization of 1-docosene to internal alkenes prior to hydroformylation	Optimize the catalyst system to favor hydroformylation over isomerization.	Increased ratio of linear to branched aldehydes (l/b ratio).
High reaction temperature promoting isomerization	Reduce the reaction temperature.	Slower reaction rate but potentially higher selectivity for the linear product.
Inappropriate ligand on the rhodium catalyst	Use bulky phosphine (B1218219) or phosphite (B83602) ligands.	Steric hindrance can favor the formation of the linear aldehyde.

Detailed Solution for Problem 2:

In rhodium-catalyzed hydroformylation, the choice of ligand is critical for controlling regioselectivity. Bulky ligands can sterically hinder the formation of the branched aldehyde that results from the hydroformylation of internal alkenes. For long-chain α-olefins, rhodium catalysts with specific ligands have been shown to achieve high selectivity for the linear aldehyde.[10][11] Additionally, optimizing reaction conditions such as temperature and pressure can help to favor the hydroformylation of the terminal alkene before significant isomerization can occur.

Problem 3: Isomerization side reactions during the polymerization of 1-docosene.

Potential Cause	Troubleshooting Step	Expected Outcome
Catalyst system promoting isomerization	Select a Ziegler-Natta or metallocene catalyst known for high stereoselectivity and low isomerization activity.	Formation of a polymer with the desired microstructure and minimal defects from isomerized monomers.
High polymerization temperature	Lower the polymerization temperature.	Reduced rate of isomerization side reactions.
Presence of acidic impurities in the monomer or solvent	Purify the monomer and solvent to remove any acidic species.	Elimination of acid-catalyzed isomerization.

Detailed Solution for Problem 3:

In Ziegler-Natta polymerization, the catalyst system plays a crucial role in the properties of the resulting polymer.[12][13] To avoid isomerization of 1-docosene during polymerization, it is important to select a catalyst system that rapidly polymerizes the terminal alkene. Some metallocene catalysts offer single-site catalysis which can lead to more uniform polymers with fewer side reactions compared to traditional multi-site Ziegler-Natta catalysts.[14] Ensuring the purity of the monomer and solvent is also critical to prevent unintended acid-catalyzed isomerization.

Quantitative Data

Table 1: Effect of Additives on Isomerization in Ruthenium-Catalyzed Self-Metathesis of 1-Dodecene *

Additive (mol %)	Conversion (%)	Isomerization (%)
None	95	25
1,4-Benzoquinone (10)	95	<1
Acetic Acid (10)	93	2

*Data adapted from studies on long-chain aliphatic alkenes as a proxy for 1-docosene.[6]

Table 2: Regioselectivity in the Hydroformylation of 1-Dodecene with Different Rhodium-Ligand Systems *

Ligand	Temperature (°C)	Pressure (bar)	Linear:Branched Ratio (l/b)
Sulfoxantphos	95	15	98:2
Tetraphosphorus Ligand	100	50	>99:1

*Data from studies on long-chain α-olefins, demonstrating the impact of the catalyst system on product distribution.[10][11]

Experimental Protocols

Protocol 1: Isomerization-Free Ruthenium-Catalyzed Self-Metathesis of 1-Docosene

• Materials: 1-docosene, Grubbs' second-generation catalyst, 1,4-benzoquinone, and anhydrous dichloromethane (B109758).

• Procedure: a. In a nitrogen-filled glovebox, dissolve 1-docosene (1 mmol) and 1,4-benzoquinone (0.1 mmol) in anhydrous dichloromethane (10 mL). b. Add Grubbs' second-generation catalyst (0.01 mmol) to the solution. c. Stir the reaction mixture at room temperature for 4 hours. d. Quench the reaction by adding ethyl vinyl ether (0.2 mL). e. Remove the solvent under reduced pressure. f. Analyze the product mixture by GC-MS and 1H NMR to determine the conversion and extent of isomerization.

Protocol 2: High-Regioselectivity Hydroformylation of 1-Docosene

• Materials: 1-docosene, [Rh(acac)(CO)2], a suitable phosphine or phosphite ligand (e.g., a bulky bisphosphite), and anhydrous toluene (B28343).

• Procedure: a. In a nitrogen-filled glovebox, charge a high-pressure autoclave with [Rh(acac)(CO)2] (0.001 mmol) and the chosen ligand (0.002 mmol) in anhydrous toluene (20 mL). b. Add 1-docosene (10 mmol) to the autoclave. c. Seal the autoclave, remove it from the glovebox, and purge with syngas (1:1 CO:H2). d. Pressurize the autoclave to the desired pressure (e.g., 20 bar) and heat to the desired temperature (e.g., 80 °C). e. Stir the reaction mixture for the desired time (e.g., 12 hours). f. Cool the autoclave to room temperature and carefully vent the excess gas. g. Analyze the product mixture by GC-MS and 1H NMR to determine the conversion and the linear-to-branched aldehyde ratio.

Visualizations

Caption: Metal-catalyzed isomerization pathway of 1-docosene.

Caption: A logical workflow for troubleshooting isomerization issues.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]
• 2. magritek.com [magritek.com]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. youtube.com [youtube.com]
• 5. azom.com [azom.com]
• 6. Prevention of Undesirable Isomerization during Olefin Metathesis [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. pure.kaist.ac.kr [pure.kaist.ac.kr]
• 9. Prevention of undesirable isomerization during olefin metathesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Significant Progress in Hydroformylation of Long-Chain α-Olefin Achieved by Shanxi Coal Chemistry Research Institute----Institute of Coal Chemistry, Chinese Academy of Sciences [english.sxicc.cas.cn]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.tamu.edu [chem.tamu.edu]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Enhancing 1-Docosene Solubility in Reaction Media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the solubility of 1-Docosene in various reaction media.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of 1-Docosene that influence its solubility?

A1: 1-Docosene is a long-chain alpha-olefin with a 22-carbon chain.[1] Its chemical structure makes it highly nonpolar and hydrophobic. Key properties impacting its solubility include:

• High Molecular Weight: Approximately 308.59 g/mol .[1][2]

• High Lipophilicity: It has a high octanol-water partition coefficient (Log P) of about 10.08, indicating its strong preference for nonpolar environments over aqueous ones.[1][3]

• Low Polarity: As a hydrocarbon, it lacks polar functional groups, leading to poor solubility in polar solvents like water.[1][3][4] 1-Docosene is practically insoluble in water.[1][3]

• Physical State: It is a solid at room temperature with a melting point ranging from 38°C to 72°C, which can affect its dissolution rate.[5][6][7]

These properties necessitate specific strategies to achieve sufficient concentrations in many reaction media.

Q2: I am observing precipitation of 1-Docosene in my reaction mixture. What are the common causes and how can I troubleshoot this?

A2: Precipitation of 1-Docosene during a reaction is a common issue stemming from its low solubility. Here are the likely causes and troubleshooting steps:

• Solvent Incompatibility: The polarity of your reaction medium may be too high for 1-Docosene to remain dissolved.

• Temperature Fluctuations: A decrease in temperature can significantly reduce the solubility of 1-Docosene, causing it to precipitate.[8][9]

• Concentration Exceeding Solubility Limit: The amount of 1-Docosene added may have surpassed its saturation point in the chosen solvent system.

• Reaction Product Influence: The formation of reaction products could alter the overall polarity of the medium, leading to the precipitation of unreacted 1-Docosene.

To address this, refer to the troubleshooting decision tree below.

Q3: What are the recommended strategies for enhancing the solubility of 1-Docosene?

A3: Several techniques can be employed to improve the solubility of poorly soluble nonpolar compounds like 1-Docosene.[10][11][12] The choice of method depends on the specific requirements of your reaction, including the solvent system, temperature, and tolerance for additives. Key strategies include:

• Co-solvency: Introducing a water-miscible organic solvent in which 1-Docosene is more soluble can increase its overall solubility in a mixed solvent system.[10][13][14]

• Use of Surfactants: Surfactants can form micelles that encapsulate the nonpolar 1-Docosene molecules, allowing them to be dispersed in a polar medium.[15][16]

• Temperature Adjustment: Increasing the temperature of the reaction medium often enhances the solubility of solids in liquids.[8][17][18]

• Selection of Appropriate Nonpolar Solvents: Whenever the reaction chemistry allows, using a nonpolar organic solvent is the most straightforward approach.[4][19]

Troubleshooting Guide

Troubleshooting Precipitation of 1-Docosene

If you are encountering precipitation of 1-Docosene, use the following logical diagram to guide your troubleshooting process.

Caption: Troubleshooting flowchart for 1-Docosene precipitation.

Experimental Protocols

Protocol 1: Enhancing Solubility using a Co-solvent System

This protocol describes the use of a co-solvent to increase the solubility of 1-Docosene in a polar reaction medium.

Objective: To prepare a homogeneous solution of 1-Docosene in a mixed solvent system.

Materials:

• 1-Docosene

• Primary polar solvent (e.g., water, ethanol)

• Co-solvent (e.g., Tetrahydrofuran (THF), 1,4-Dioxane)

• Magnetic stirrer and stir bar

• Heating plate (optional)

• Volumetric flasks and graduated cylinders

Procedure:

• Select a Co-solvent: Choose a co-solvent that is miscible with the primary solvent and in which 1-Docosene has high solubility.

• Determine the Ratio: Start with a small proportion of co-solvent (e.g., 10% v/v) and incrementally increase it until the desired solubility is achieved. The optimal ratio should be determined empirically.

• Dissolve 1-Docosene in the Co-solvent: Accurately weigh the required amount of 1-Docosene and dissolve it completely in the determined volume of the co-solvent in a volumetric flask. Gentle warming and stirring can aid dissolution.

• Prepare the Final Solution: Slowly add the primary polar solvent to the 1-Docosene/co-solvent mixture while stirring continuously.

• Observe for Clarity: Ensure the final solution is clear and free of any precipitate. If precipitation occurs, a higher ratio of co-solvent may be necessary.

• Equilibrate: Allow the solution to equilibrate at the intended reaction temperature before use.

Protocol 2: Micellar Solubilization using a Surfactant

This protocol outlines the use of a surfactant to disperse 1-Docosene in an aqueous medium.

Objective: To prepare a stable dispersion of 1-Docosene in an aqueous solution using a surfactant.

Materials:

• 1-Docosene

• Deionized water

• Surfactant (e.g., Sodium dodecyl sulfate (B86663) (anionic), Tween 80 (non-ionic), Rhamnolipids (biosurfactant))[20][21]

• Magnetic stirrer and stir bar

• Heating plate

• Beakers and graduated cylinders

Procedure:

• Surfactant Selection: Choose a surfactant that is compatible with your reaction conditions. Non-ionic surfactants are often less disruptive to biological systems.

• Prepare Surfactant Solution: Prepare a stock solution of the surfactant in deionized water at a concentration above its critical micelle concentration (CMC).

• Melt 1-Docosene: Gently heat the 1-Docosene above its melting point (38-72°C) to facilitate its dispersion.

• Add 1-Docosene to Surfactant Solution: While vigorously stirring the surfactant solution, slowly add the molten 1-Docosene.

• Homogenize: Continue stirring until a stable, uniform dispersion is formed. Sonication can be used to improve the homogeneity and reduce droplet size.

• Cool to Reaction Temperature: Allow the mixture to cool to the desired reaction temperature while maintaining gentle stirring.

Data Presentation

Table 1: Solubility of 1-Docosene in Various Solvents

Solvent	Type	Temperature (°C)	Solubility	Reference
Water	Polar, Protic	25	Practically Insoluble (1.4e-05 g/L)	[3]
Chloroform	Nonpolar	Not Specified	Soluble	[6][7]
Ethyl Acetate	Moderately Polar	Not Specified	Slightly Soluble	[6][7]
Organic Solvents	Nonpolar	Not Specified	Soluble	[4]

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for selecting an appropriate strategy to enhance the solubility of 1-Docosene.

Caption: Workflow for selecting a 1-Docosene solubilization strategy.

References

• 1. Buy 1-Docosene (EVT-307674) | 1599-67-3 [evitachem.com]
• 2. 1-Docosene | C22H44 | CID 74138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Human Metabolome Database: Showing metabocard for 1-docosene (HMDB0062602) [hmdb.ca]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. CAS Common Chemistry [commonchemistry.cas.org]
• 6. chembk.com [chembk.com]
• 7. 1-DOCOSANOL | 1599-67-3 [chemicalbook.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. ijmsdr.org [ijmsdr.org]
• 11. pnrjournal.com [pnrjournal.com]
• 12. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ijsdr.org [ijsdr.org]
• 14. wjbphs.com [wjbphs.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. unacademy.com [unacademy.com]
• 20. Ecofriendly Natural Surfactants in the Oil and Gas Industry: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]

Common impurities found in commercial 1-Docosene and their removal

Technical Support Center: 1-Docosene

Welcome to the technical support center for commercial 1-docosene. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to impurities and their removal during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in commercial grades of 1-docosene?

A1: Commercial 1-docosene, while often sold at high purity, can contain several types of impurities that may interfere with sensitive experiments. These include:

• Positional Isomers: Internal olefins (e.g., 2-docosene, 3-docosene) and branched-chain isomers can be present. These form during synthesis or as a result of isomerization catalyzed by heat or acidic residues.

• Homologous Alpha-Olefins: Shorter and longer chain alpha-olefins (e.g., 1-eicosene, 1-tetracosene) may be present as byproducts from the oligomerization process used in manufacturing.[1]

• Peroxides: Like other alkenes, 1-docosene can undergo autoxidation upon exposure to air and light, forming peroxide impurities.[2][3] These are highly reactive and can interfere with radical reactions or act as unwanted initiators.

• Water: As a hydrophobic compound, 1-docosene has low water solubility, but can still contain trace amounts of dissolved or suspended water.

• Stabilizers: To prevent oxidation and premature polymerization, manufacturers often add stabilizers. A common example is 4-tert-butylcatechol (B165716) (TBC).[4] While beneficial for storage, these stabilizers may need to be removed before use in specific catalytic or polymerization reactions.

• Catalyst and Solvent Residues: Trace amounts of catalysts (e.g., from Ziegler-Natta or SHOP processes) and solvents used during production may remain in the final product.[5][6]

Q2: My reaction is yielding unexpected byproducts. Could impurities in 1-docosene be the cause?

A2: Yes, impurities are a common cause of unexpected reaction outcomes.

• Peroxides can initiate unwanted side reactions, particularly in free-radical polymerizations or when using organometallic reagents. The "peroxide effect" is a well-known phenomenon in reactions like the addition of HBr to alkenes, where it reverses the expected regioselectivity.[2][3]

• Positional isomers have different steric and electronic properties and may react at different rates or through different pathways, leading to a mixture of products.

• Stabilizers like TBC are phenolic and can act as radical scavengers or react with strong bases, inhibiting desired reactions.

Q3: How can I test for the presence of peroxides in my 1-docosene sample?

A3: A simple qualitative test for peroxides involves adding 1 mL of the 1-docosene sample to 1 mL of a freshly prepared 10% potassium iodide (KI) solution in glacial acetic acid. The formation of a yellow-to-brown color indicates the presence of peroxides. For quantitative analysis, commercially available peroxide test strips or various titration methods can be used.

Troubleshooting Guides

Issue 1: Inconsistent results in polymerization reactions.

Potential Cause	Troubleshooting Step	Recommended Action
Peroxide Impurities	Test for peroxides using the KI test or test strips.	If peroxides are detected (>10 ppm), treat the 1-docosene using the Ferrous Salt Method or Activated Alumina (B75360) Method before use.[7]
Stabilizer (e.g., TBC)	Check the manufacturer's Certificate of Analysis. If a stabilizer is present, it must be removed.	Wash the 1-docosene with an aqueous NaOH solution to extract the acidic TBC, followed by washing with water to neutrality. Dry thoroughly before use.
Isomeric Impurities	Analyze the starting material via Gas Chromatography (GC) to determine isomeric purity.[8]	If isomer levels are unacceptable, purify the 1-docosene via fractional vacuum distillation or preparative chromatography.

Issue 2: Poor performance in surface modification or functionalization reactions.

Potential Cause	Troubleshooting Step	Recommended Action
Water Content	Perform Karl Fischer titration to quantify water content.	Dry the 1-docosene over a suitable drying agent like anhydrous MgSO₄ or molecular sieves (4Å), followed by filtration or distillation.[9]
Oxidized Byproducts	Analyze the sample using FTIR for characteristic C=O or O-H stretches not present in pure 1-docosene.	Purify via column chromatography over silica (B1680970) gel or activated alumina to remove more polar oxidized species.

Data Presentation: Purification Method Comparison

The following table summarizes the effectiveness of common purification techniques for 1-docosene.

Purification Method	Impurities Removed	Advantages	Disadvantages	Typical Scale
Fractional Vacuum Distillation	Isomers, homologous olefins, non-volatile catalyst residues, some stabilizers.[10][11]	Highly effective for separating components with different boiling points. Can handle large quantities.	Requires specialized equipment (vacuum pump, heated column). High temperatures can cause some isomerization if not carefully controlled.	Milligram to Multi-kilogram
Activated Alumina Column	Peroxides, polar impurities, some catalyst residues.[5][7]	Simple setup, operates at room temperature, very effective for peroxide removal.	Alumina is a consumable. May not separate isomers effectively. Peroxides remain on the column, which must be safely quenched.[7]	Milligram to Kilogram
Aqueous Wash (Acidic/Basic)	Stabilizers (like TBC), water-soluble impurities.[11]	Simple, fast, and effective for removing acidic or basic additives.	Introduces water, requiring a subsequent drying step. Generates aqueous waste.	Gram to Multi-kilogram
Ferrous Sulfate (B86663) Wash	Peroxides.[7]	Effectively destroys peroxides chemically.	Requires preparation of the washing solution. Introduces water and inorganic salts that must be washed out.[7]	Gram to Kilogram

Experimental Protocols

Protocol 1: Removal of Peroxides using Activated Alumina

• Column Preparation: Prepare a chromatography column with a slurry of activated alumina (basic or neutral, Brockmann I) in a non-polar solvent like hexane. The amount of alumina should be approximately 10-20 times the weight of the 1-docosene to be purified.

• Sample Loading: Once the alumina has settled, drain the solvent to the top of the adsorbent bed. Carefully add the 1-docosene to the top of the column.

• Elution: Elute the 1-docosene through the column using minimal pressure if necessary. Collect the purified product. The peroxides will remain adsorbed to the alumina.

• Column Deactivation (CRITICAL): After use, do not allow the alumina column to dry out.[7] Immediately flush the column with a dilute acidic solution of ferrous sulfate or potassium iodide to safely reduce the adsorbed peroxides before disposal.[7]

Protocol 2: Removal of TBC Stabilizer and Water

• Caustic Wash: Place the 1-docosene in a separatory funnel. Add 1/4 volume of 1M NaOH solution. Shake vigorously for 1-2 minutes. Allow the layers to separate and drain the lower aqueous layer. Repeat this wash two more times.

• Water Wash: Wash the 1-docosene with 1/4 volume of deionized water to remove any residual NaOH. Check the pH of the aqueous layer to ensure it is neutral. Repeat if necessary.

• Drying: Transfer the washed 1-docosene to a clean, dry flask. Add anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) until the drying agent no longer clumps together.

• Filtration/Distillation: Filter the dried 1-docosene to remove the drying agent. For highly sensitive applications, perform a final vacuum distillation.

Visualizations

Caption: General workflow for the purification of commercial 1-docosene.

References

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. lab-chemicals.com [lab-chemicals.com]
• 5. US6002060A - Process for oligomerisation of alpha-olefins - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 8. 1-Docosene [webbook.nist.gov]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. US5853551A - Process for the separation of alpha-olefins by distillation of an effluent comprising ethylene and 1-butene - Google Patents [patents.google.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Optimizing Catalyst Selection for 1-Docosene Hydrogenation: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in optimizing catalyst selection for the hydrogenation of 1-docosene. The information is presented in a question-and-answer format to directly address specific experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts for 1-docosene hydrogenation?

A1: The most common heterogeneous catalysts for the hydrogenation of alkenes like 1-docosene are palladium, platinum, and nickel-based catalysts.[1][2] Specifically:

• Palladium on carbon (Pd/C): This is a widely used and versatile catalyst for alkene hydrogenation.[1][2]

• Platinum(IV) oxide (PtO₂ or Adams' catalyst): This is another highly effective catalyst that becomes active after reduction to platinum black in the presence of hydrogen.[3] It is often preferred when trying to avoid isomerization side reactions.[1]

• Raney Nickel: A fine-grained nickel-aluminum alloy, is a cost-effective and highly active catalyst for hydrogenations.[4]

Q2: I am observing incomplete conversion of 1-docosene. What are the potential causes and solutions?

A2: Incomplete conversion can stem from several factors:

• Insufficient Catalyst Activity or Loading: The catalyst may have lost activity or the amount used may be too low for the scale of your reaction.

  • Solution: Increase the catalyst loading (e.g., from 5 wt% to 10 wt%). If the catalyst is old or has been exposed to air, use a fresh batch.

• Poor Hydrogen Mass Transfer: Inefficient mixing can limit the contact between hydrogen gas, the liquid phase containing 1-docosene, and the solid catalyst.

  • Solution: Increase the stirring rate to create a vortex that draws hydrogen into the solution. Ensure your reaction vessel is designed for efficient gas-liquid mixing.

• Catalyst Poisoning: Impurities in the starting material, solvent, or hydrogen gas can deactivate the catalyst. Common poisons include sulfur compounds, and even some functional groups on the substrate itself can inhibit the catalyst.

  • Solution: Purify the 1-docosene and solvent before use. Use high-purity hydrogen gas. If catalyst poisoning is suspected, a higher catalyst loading or a more poison-resistant catalyst might be necessary.

• Low Hydrogen Pressure: The partial pressure of hydrogen may be too low to drive the reaction to completion.

  • Solution: Increase the hydrogen pressure. While atmospheric pressure can be sufficient for some hydrogenations, higher pressures (e.g., 50 psi or more) can significantly increase the reaction rate.

Q3: My product is a mixture of docosane (B166348) and other isomers. How can I improve the selectivity of the hydrogenation?

A3: The formation of isomers, such as 2-docosene, is a common side reaction during the hydrogenation of terminal alkenes. This occurs because some catalysts can also catalyze the isomerization of the double bond along the carbon chain.

• Catalyst Choice: Palladium on carbon (Pd/C) is known to sometimes cause double bond isomerization.[1]

  • Solution: Switching to a platinum-based catalyst, such as platinum(IV) oxide (PtO₂), can minimize isomerization.[1]

• Reaction Conditions: Higher temperatures can sometimes promote isomerization.

  • Solution: Conduct the hydrogenation at a lower temperature, even if it requires a longer reaction time or higher hydrogen pressure to achieve full conversion.

Q4: How do I safely handle and remove the catalyst after the reaction?

A4: Heterogeneous hydrogenation catalysts, particularly Raney Nickel and dry Pd/C, can be pyrophoric (ignite spontaneously in air), especially after use when they are finely divided and contain adsorbed hydrogen.

• Handling: Always handle the catalyst in a well-ventilated fume hood. Keep the catalyst wet with solvent at all times to minimize the risk of fire.

• Removal:

  • After the reaction is complete, carefully vent the excess hydrogen from the reaction vessel and purge with an inert gas like nitrogen or argon.

  • Filter the reaction mixture through a pad of celite or a similar filter aid to remove the solid catalyst. Crucially, do not allow the filter cake to dry.

  • Wash the filter cake with a small amount of the reaction solvent to recover any entrained product.

  • The wet catalyst on the filter paper should be immediately transferred to a designated waste container and quenched, for example, by covering it with water.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution(s)
Low or No Reaction	Inactive catalyst	Use a fresh batch of catalyst. Ensure proper storage and handling to prevent deactivation.
Catalyst poisoning	Purify the 1-docosene, solvent, and use high-purity hydrogen. Consider pre-treating the substrate to remove potential poisons.
Insufficient hydrogen pressure	Increase the hydrogen pressure (e.g., using a balloon is often insufficient for complete reaction, consider a Parr shaker or similar apparatus).
Poor mixing	Increase the stirring speed to ensure good contact between the gas, liquid, and solid phases.
Formation of Isomers	Catalyst-induced isomerization	Switch from Pd/C to a PtO₂ catalyst, which is known to cause less isomerization.[1]
High reaction temperature	Lower the reaction temperature and compensate with a longer reaction time or higher hydrogen pressure if necessary.
Difficulty Filtering the Catalyst	Fine catalyst particles	Use a filter aid like Celite® to form a filter bed, which will help trap the fine catalyst particles and prevent them from passing through the filter paper.
Clogging of the filter paper	Use a larger diameter filter funnel and ensure the filter aid bed is sufficiently thick.

Data Presentation

The following table summarizes typical performance data for common catalysts in the hydrogenation of long-chain alkenes. Note that specific results for 1-docosene may vary based on the exact experimental conditions.

Catalyst	Typical Loading (wt%)	Temperature (°C)	Pressure (psi)	Solvent	Conversion (%)	Docosane Selectivity (%)
5% Pd/C	5 - 10	25 - 50	15 - 60	Ethanol, Ethyl Acetate, Hexane	>95	90 - 98
PtO₂ (Adams' catalyst)	1 - 5	25 - 50	15 - 60	Ethanol, Acetic Acid	>99	>99
Raney Nickel	10 - 20	50 - 100	50 - 500	Ethanol	>95	~95

Note: This data is compiled from general knowledge of alkene hydrogenations and may not be specific to 1-docosene. Actual results can vary significantly with specific reaction conditions.

Experimental Protocols

General Protocol for 1-Docosene Hydrogenation

This protocol is a general guideline and may require optimization for specific laboratory setups and desired outcomes.

Materials:

• 1-Docosene

• Hydrogenation catalyst (e.g., 10% Pd/C, PtO₂, or Raney Nickel)

• Anhydrous solvent (e.g., ethanol, ethyl acetate, or hexane)

• Hydrogen gas (high purity)

• Inert gas (Nitrogen or Argon)

• Filter aid (e.g., Celite®)

• Reaction vessel suitable for hydrogenation (e.g., a Parr shaker bottle or a three-necked flask equipped with a gas inlet and a magnetic stirrer)

Procedure:

• Reaction Setup: In a suitable reaction vessel, dissolve 1-docosene in the chosen anhydrous solvent (e.g., a 0.1 M solution).

• Catalyst Addition: Under a stream of inert gas (to prevent the catalyst from coming into contact with air), carefully add the hydrogenation catalyst. For 10% Pd/C, a typical loading is 5-10 mol% of the catalyst relative to the substrate. For Raney Nickel, a higher loading of 10-20 wt% is common.

• Hydrogenation: Seal the reaction vessel. Evacuate the vessel and backfill with hydrogen gas. Repeat this cycle three times to ensure an inert atmosphere has been replaced by hydrogen. Pressurize the vessel to the desired hydrogen pressure (e.g., 50 psi).

• Reaction: Begin vigorous stirring and heat the reaction mixture to the desired temperature if necessary. Monitor the reaction progress by observing the hydrogen uptake or by taking small aliquots (under an inert atmosphere) for analysis by techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Work-up: Once the reaction is complete (no further hydrogen uptake or disappearance of the starting material), cool the reaction mixture to room temperature. Carefully vent the excess hydrogen and purge the vessel with an inert gas.

• Catalyst Filtration: Prepare a small plug of Celite® in a filter funnel. Wet the Celite® with the reaction solvent. Filter the reaction mixture through the Celite® pad to remove the catalyst. Keep the filter cake wet with solvent at all times.

• Product Isolation: Wash the filter cake with a small amount of fresh solvent. Combine the filtrate and washings. Remove the solvent under reduced pressure to obtain the crude docosane.

• Purification: If necessary, the crude product can be purified by recrystallization or column chromatography to remove any remaining impurities.

Visualizations

Experimental Workflow for 1-Docosene Hydrogenation

General workflow for the catalytic hydrogenation of 1-docosene.

Logical Relationship for Troubleshooting Low Conversion

Troubleshooting guide for low conversion in 1-docosene hydrogenation.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Alkene to Alkane - Common Conditions [commonorganicchemistry.com]
• 3. Adams' catalyst - Wikipedia [en.wikipedia.org]
• 4. Raney nickel - Wikipedia [en.wikipedia.org]

Technical Support Center: Analysis of Trace Impurities in 1-Docosene

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for the analytical methods used to detect trace impurities in 1-Docosene. It is intended for researchers, scientists, and professionals in drug development and related fields.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of 1-Docosene for trace impurities using Gas Chromatography (GC) with Flame Ionization Detection (FID) or Mass Spectrometry (MS).

Q1: Why am I seeing poor peak shape (tailing or fronting) for my 1-Docosene and impurity peaks?

A1: Peak tailing or fronting can be caused by several factors:

• Active Sites in the Inlet or Column: High molecular weight olefins like 1-Docosene can interact with active sites (e.g., silanol (B1196071) groups) in the GC system.

  • Solution: Use a deactivated inlet liner and a high-quality, low-bleed capillary column specifically designed for high-temperature analysis. Regularly replace the inlet liner and trim the first few centimeters of the column.

• Column Overload: Injecting too much sample can lead to peak fronting.

  • Solution: Dilute the sample in a suitable solvent (e.g., hexane (B92381) or cyclohexane). A typical concentration is 1 mg/mL.

• Inappropriate Temperature: If the injector or column temperature is too low, it can cause slow vaporization and peak broadening or tailing.

  • Solution: Ensure the injector temperature is high enough to rapidly vaporize the 1-Docosene. A temperature of 280-300°C is typically recommended. Optimize the oven temperature program to ensure sharp peaks.

Q2: My sensitivity has decreased, and I'm not seeing the trace impurity peaks I expect.

A2: A loss of sensitivity can be attributed to:

• Contamination: The inlet liner, column, or detector can become contaminated over time.

  • Solution: Clean or replace the inlet liner. Bake out the column at a high temperature (within its specified limits). For MS detectors, clean the ion source.

• Leaks: Air leaks in the system can degrade the column and reduce detector sensitivity.

  • Solution: Perform a leak check of the entire system, including the injector, column fittings, and gas lines.

• Detector Issues: For FID, ensure that the gas flows (hydrogen and air) are correct. For MS, the detector may need to be tuned.

  • Solution: Check and optimize all detector parameters according to the manufacturer's instructions.

Q3: I'm observing ghost peaks in my chromatogram.

A3: Ghost peaks are extraneous peaks that are not part of the sample.

• Contaminated Syringe or Solvent: The injection syringe or the solvent used for dilution may be contaminated.

  • Solution: Use high-purity solvents and thoroughly clean the syringe between injections. Running a blank solvent injection can help identify this issue.

• Carryover from Previous Injections: High-boiling-point compounds like 1-Docosene can sometimes carry over from one injection to the next.

  • Solution: Implement a thorough wash sequence for the syringe. Increase the final oven temperature or hold time to ensure all components elute from the column.

• Septum Bleed: Particles from a degrading septum can enter the inlet and cause ghost peaks.

  • Solution: Use high-quality, low-bleed septa and replace them regularly.

Q4: The retention times of my peaks are shifting between runs.

A4: Unstable retention times can be caused by:

• Fluctuations in Carrier Gas Flow: Inconsistent flow rates will cause peaks to elute at different times.

  • Solution: Ensure the carrier gas supply is stable and that the flow controllers are working correctly.

• Oven Temperature Instability: If the oven temperature is not consistent from run to run, retention times will vary.

  • Solution: Verify the stability and accuracy of the GC oven's temperature control.

• Column Degradation: As the column ages, its properties can change, leading to shifts in retention time.

  • Solution: If the column is old or has been subjected to harsh conditions, it may need to be replaced.

Frequently Asked Questions (FAQs)

Q1: What are the most common trace impurities in 1-Docosene?

A1: Common impurities in commercial 1-Docosene can include:

• Isomers: Other forms of C22 olefins with the double bond in a different position.

• Homologous Alpha-Olefins: Shorter and longer chain alpha-olefins (e.g., 1-Eicosene (C20), 1-Tetracosene (C24)).

• Saturated Hydrocarbons: The corresponding alkane, n-Docosane (C22).

• Oligomers: Higher molecular weight compounds formed from the polymerization of 1-Docosene.

• Residual Catalysts or Solvents: Trace amounts of substances used in the manufacturing process.

Q2: Which analytical technique is best for detecting trace impurities in 1-Docosene?

A2: Gas Chromatography coupled with either a Flame Ionization Detector (GC-FID) or a Mass Spectrometer (GC-MS) is the most common and effective technique.

• GC-FID is robust and provides excellent quantification for hydrocarbons.

• GC-MS provides identification of the impurities based on their mass spectra, which is crucial for unknown impurity profiling.[1]

Q3: How should I prepare my 1-Docosene sample for GC analysis?

A3: Sample preparation is typically straightforward. A common method is to dilute the 1-Docosene sample in a volatile organic solvent like hexane, cyclohexane, or toluene (B28343) to a concentration of approximately 1 mg/mL.[2] This prevents column overload and ensures sharp chromatographic peaks. After dilution, the sample should be filtered if any particulate matter is present.[3]

Q4: What type of GC column is recommended for this analysis?

A4: A non-polar or mid-polarity capillary column is generally suitable. A common choice is a column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent). These columns provide good resolution for a wide range of hydrocarbons and are thermally stable at the high temperatures required for eluting 1-Docosene and its impurities.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analysis of trace impurities in long-chain alpha-olefins by GC-MS. These values are representative and may vary depending on the specific instrument, method, and impurity.

Impurity Class	Typical Limit of Detection (LOD)	Typical Limit of Quantification (LOQ)	Typical Concentration Range
Isomers of Docosene	0.01 - 0.1 mg/L	0.05 - 0.5 mg/L	0.1 - 1.0 % (w/w)
C20 & C24 Alpha-Olefins	0.05 - 0.5 mg/L	0.15 - 1.5 mg/L	0.5 - 5.0 % (w/w)
n-Docosane	0.1 - 1.0 mg/L	0.3 - 3.0 mg/L	< 1.0 % (w/w)

Experimental Protocols

Detailed Methodology for GC-MS Analysis of 1-Docosene

This protocol provides a general procedure for the identification and quantification of trace impurities in 1-Docosene using GC-MS.

1. Sample Preparation

• Accurately weigh approximately 10 mg of the 1-Docosene sample into a 10 mL volumetric flask.

• Dissolve the sample in high-purity hexane and make up to the mark.

• Mix thoroughly until the sample is fully dissolved.

• If necessary, filter the solution through a 0.45 µm PTFE syringe filter into a GC vial.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Inlet: Split/Splitless injector

• Injection Volume: 1 µL

• Injector Temperature: 280°C

• Split Ratio: 50:1 (can be adjusted based on sensitivity requirements)

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 300°C

  • Hold: 10 minutes at 300°C

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-550

3. Data Analysis

• Identify the main peak for 1-Docosene.

• Identify impurity peaks by comparing their mass spectra to a spectral library (e.g., NIST).

• Quantify the impurities using the peak area percentage relative to the total peak area of all components in the chromatogram. For more accurate quantification, use an internal or external standard method with certified reference materials for the identified impurities.

Workflow Diagram

Caption: General workflow for the analysis of trace impurities in 1-Docosene.

References

• 1. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 2. calstatela.edu [calstatela.edu]
• 3. 1-Docosene [webbook.nist.gov]

Best practices for storing and handling 1-Docosene to prevent degradation

This technical support center provides researchers, scientists, and drug development professionals with best practices for storing and handling 1-Docosene to prevent its degradation.

Troubleshooting Guide

Issue	Probable Cause(s)	Resolution
Yellowing or discoloration of 1-Docosene	Oxidation due to exposure to air and/or light.	1. Test for the presence of peroxides using the protocol outlined below. 2. If peroxides are present, consider purification by passing through a column of activated alumina. 3. For future prevention, store under an inert atmosphere (nitrogen or argon) in an amber glass bottle and in a cool, dark place.
Increased viscosity or presence of solid precipitates	Polymerization or formation of degradation products.	1. Confirm the identity and purity of the material using analytical techniques such as GC-MS. 2. If significant degradation has occurred, the product may not be suitable for use. 3. To prevent this, avoid exposure to heat and incompatible materials. Store at the recommended temperature.
Inconsistent experimental results	Degradation of 1-Docosene leading to the presence of impurities.	1. Always use freshly opened or properly stored 1-Docosene for critical experiments. 2. Test for peroxides before use, especially if the container has been opened for an extended period. 3. If in doubt, purify the 1-Docosene before use.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 1-Docosene?

A1: The primary degradation pathway for 1-Docosene, like other alkenes, is autoxidation in the presence of oxygen. This process is a free-radical chain reaction that leads to the formation of hydroperoxides and other oxygenated derivatives.[1][2] This can be initiated by exposure to light, heat, or the presence of metal ion contaminants.

Q2: What are the ideal storage conditions for 1-Docosene?

A2: To minimize degradation, 1-Docosene should be stored in a cool, dark place, away from sources of heat and ignition. It is recommended to store it under an inert atmosphere, such as nitrogen or argon, in a tightly sealed, opaque container, preferably an amber glass bottle.[3][4]

Q3: How can I prevent the degradation of 1-Docosene during handling?

A3: When handling 1-Docosene, minimize its exposure to atmospheric oxygen and light. Use in a well-ventilated area or under a fume hood. If transferring between containers, do so under a blanket of inert gas if possible. Avoid contact with strong oxidizing agents.[5]

Q4: Should I use an antioxidant to stabilize 1-Docosene?

A4: For long-term storage or applications where stability is critical, the addition of an antioxidant is recommended. Hindered phenols, such as butylated hydroxytoluene (BHT), are effective at levels of 25 to 100 parts per million for long-chain olefins.[3]

Q5: How can I test for the presence of peroxides in my 1-Docosene sample?

A5: A simple qualitative test involves using potassium iodide (KI) test strips. In the presence of peroxides, the iodide is oxidized to iodine, causing the strip to change color. For a more quantitative measure, an iodometric titration can be performed. A detailed protocol is provided below.

Q6: What is an acceptable peroxide value for 1-Docosene?

A6: While there is no universally established peroxide value limit specifically for 1-Docosene, a general guideline for long-chain olefins and similar compounds is to keep the peroxide value as low as possible. For materials used in sensitive applications, a peroxide concentration of less than 30 ppm is often recommended.[6] Material with peroxide levels above 100 ppm should be treated with caution and may require purification before use.[7]

Q7: What is the expected shelf life of 1-Docosene?

A7: The shelf life of 1-Docosene is highly dependent on storage conditions. When stored properly under an inert atmosphere in a sealed, opaque container in a cool, dark place, it can be stable for an extended period. However, once opened and exposed to air and light, its shelf life will decrease. Regular testing for peroxides is recommended for opened containers. Some organic compounds can degrade over time, and it's always best to use fresh material for critical applications.[8]

Q8: What materials are compatible with 1-Docosene for storage and handling?

A8: Glass containers are ideal for storing 1-Docosene. For laboratory apparatus, polyethylene (B3416737) and polypropylene (B1209903) are generally considered to have good compatibility with long-chain hydrocarbons, although it is always recommended to verify compatibility for your specific application.[5][9][10][11] Avoid contact with strong oxidizing agents.

Quantitative Data Summary

Parameter	Recommended Value/Condition	Notes
Storage Temperature	Cool, dry place (away from heat)	Refer to supplier's specific recommendations if available.
Storage Atmosphere	Inert gas (Nitrogen or Argon)	Minimizes oxidation.[3][4]
Container Type	Tightly sealed, opaque (amber) glass bottle	Protects from light and air.
Antioxidant (optional)	Butylated Hydroxytoluene (BHT)	Recommended concentration: 25-100 ppm for long-chain olefins.[3]
Peroxide Value (PV) Limit	< 30 ppm for sensitive applications	No official limit for 1-Docosene; this is a general guideline.[6]

Experimental Protocols

Protocol for Qualitative Peroxide Test

Materials:

• 1-Docosene sample

• Potassium Iodide (KI) starch paper or a freshly prepared solution of potassium iodide in glacial acetic acid

• Small test tube or vial

Procedure:

• Place 1-2 mL of the 1-Docosene sample into a clean, dry test tube.

• Add a KI starch test strip to the sample, or add a few drops of the KI/acetic acid solution.

• Gently agitate the mixture.

• Observe any color change. A yellow to brown or blue-black color indicates the presence of peroxides.

Protocol for Quantitative Peroxide Value (PV) Titration

This protocol is based on standard iodometric titration methods for oils and fats and is adapted for a long-chain alkene like 1-Docosene.

Materials:

• 1-Docosene sample (approximately 5 g)

• Glacial acetic acid-isooctane or chloroform (B151607) solvent mixture (3:2 v/v)

• Saturated potassium iodide (KI) solution (freshly prepared)

• Distilled water

• Standardized 0.01 N sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• 1% Starch indicator solution

• Erlenmeyer flask with stopper (250 mL)

• Burette (50 mL)

• Pipettes and graduated cylinders

Procedure:

• Accurately weigh approximately 5 g of the 1-Docosene sample into a 250 mL Erlenmeyer flask.

• Add 30 mL of the acetic acid-isooctane solvent mixture and swirl to dissolve the sample.

• Add 0.5 mL of saturated KI solution, stopper the flask, and swirl for exactly one minute.

• Immediately add 30 mL of distilled water and unstopper the flask.

• Titrate the liberated iodine with the standardized 0.01 N sodium thiosulfate solution, swirling the flask continuously until the yellow iodine color almost disappears.

• Add 1-2 mL of starch indicator solution. The solution will turn a blue-black color.

• Continue the titration with the sodium thiosulfate solution, drop by drop, with vigorous swirling, until the blue color completely disappears.

• Perform a blank determination under the same conditions without the 1-Docosene sample.

Calculation:

Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W

Where:

• S = Volume of Na₂S₂O₃ solution used for the sample (mL)

• B = Volume of Na₂S₂O₃ solution used for the blank (mL)

• N = Normality of the Na₂S₂O₃ solution

• W = Weight of the 1-Docosene sample (g)

Visualizations

Caption: Workflow for proper storage, handling, and quality control of 1-Docosene.

Caption: Simplified pathway of 1-Docosene degradation via autoxidation.

References

• 1. Oxidation of Long-Chain α-Olefins Using Environmentally-Friendly Oxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. shell.com [shell.com]
• 4. ineos.com [ineos.com]
• 5. calpaclab.com [calpaclab.com]
• 6. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 7. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 8. researchgate.net [researchgate.net]
• 9. labdepotinc.com [labdepotinc.com]
• 10. paramountmaterials.com [paramountmaterials.com]
• 11. celltreat.com [celltreat.com]

Technical Support Center: Scaling Up 1-Docosene Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on scaling up reactions involving 1-Docosene from the laboratory to the pilot plant.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Heat Management and Thermal Runaway

Question: My 1-Docosene polymerization is highly exothermic, and I'm concerned about thermal runaway at the pilot scale. How can I mitigate this risk?

Answer: Effective heat management is critical when scaling up exothermic reactions like polymerization. The decreasing surface-area-to-volume ratio in larger reactors makes heat dissipation less efficient.[1] Here are key strategies to prevent and manage thermal runaway:

• Enhanced Cooling Systems: Ensure your pilot plant reactor is equipped with an adequate cooling system, such as a cooling jacket, internal cooling coils, or an external heat exchanger.[2] The choice of cooling medium and its flow rate are also critical parameters to control.

• Controlled Reagent Addition: In a semi-batch process, control the feed rate of the monomer (1-Docosene) or the catalyst solution. This allows you to directly manage the rate of heat generation.

• Catalyst Concentration: Use the minimum catalyst concentration required to achieve a desirable reaction rate. Lowering the catalyst concentration can slow down the reaction and reduce the heat output.

• Continuous Temperature Monitoring: Implement a robust temperature monitoring system with fast-response thermocouples placed at different locations within the reactor.[3] Set up alarms for maximum temperature and emergency shutdown procedures.

• Process Control Strategies: Utilize advanced process control systems, such as Proportional-Integral-Derivative (PID) controllers, to automatically adjust cooling based on real-time temperature data.[3][4]

2. Mixing and Homogeneity

Question: I'm observing inconsistent product quality and suspect poor mixing in my pilot-scale reactor. What are the common mixing challenges and how can I address them?

Answer: Achieving uniform mixing is significantly more challenging in a pilot-scale reactor compared to a lab flask.[5] Inadequate mixing can lead to localized "hot spots," concentration gradients, and variations in polymer properties.[6] Consider the following:

• Impeller and Baffle Design: The type of impeller and the presence of baffles are crucial for creating the desired flow pattern. For potentially viscous polymerization media, high-viscosity impellers like anchor or helical ribbon designs might be necessary.[7]

• Agitation Speed: The optimal agitation speed needs to be determined for the pilot scale. It's not a linear scale-up from the lab. Computational Fluid Dynamics (CFD) can be a valuable tool for modeling and optimizing mixing parameters.[5]

• Feed Point Location: The location where you introduce reactants can significantly impact mixing. Introducing a reactant near the impeller can promote rapid dispersion.

• Viscosity Changes: As polymerization proceeds, the viscosity of the reaction mixture will likely increase, especially with a long-chain monomer like 1-Docosene. Your mixing system must be able to handle this change to maintain homogeneity.

Logical Relationship for Troubleshooting Poor Mixing

Caption: Troubleshooting workflow for poor mixing in a pilot plant reactor.

3. Reaction Kinetics and Scale-up

Question: My reaction rate is much slower in the pilot plant than in the lab, even though I've scaled the reactants proportionally. Why is this happening?

Answer: Scaling up is not always a linear process, and several factors can influence the observed reaction rate.[8] While the intrinsic chemical kinetics do not change, the overall rate can become limited by physical processes at a larger scale.

• Mass Transfer Limitations: In heterogeneous reactions (e.g., gas-liquid, liquid-liquid), the rate of transfer of reactants between phases can become the rate-limiting step. Inadequate mixing can exacerbate this issue.

• Heat Transfer Limitations: If an exothermic reaction is not adequately cooled, localized high temperatures can lead to side reactions or even catalyst deactivation, thus reducing the overall reaction rate.

• Micromixing vs. Macromixing: At the lab scale, rapid mixing (micromixing) is often assumed. In a large reactor, the time it takes for reactants to mix on a molecular level can be significantly longer, impacting the kinetics of fast reactions.

4. Catalyst Selection and Handling

Question: What are the key considerations for choosing a polymerization catalyst for 1-Docosene at the pilot scale?

Answer: For the polymerization of α-olefins like 1-Docosene, Ziegler-Natta and metallocene catalysts are commonly employed.[9][10] When moving to a pilot plant, consider the following:

• Catalyst Activity and Stability: A highly active catalyst may be desirable for productivity but can also generate heat more rapidly, posing a challenge for temperature control. Catalyst stability under pilot plant conditions (e.g., temperature, pressure, presence of impurities) is also crucial.

• Stereoselectivity: The choice of catalyst can control the stereochemistry of the resulting polymer, which in turn affects its physical properties.[9]

• Homogeneous vs. Heterogeneous: Homogeneous catalysts (e.g., some metallocenes) can offer high activity and specificity but may be difficult to separate from the polymer product.[9] Heterogeneous catalysts (e.g., supported Ziegler-Natta) are easier to separate but may have lower activity or broader molecular weight distributions.[9]

• Handling and Safety: Many polymerization catalysts are pyrophoric or sensitive to air and moisture. Ensure your pilot plant has the necessary infrastructure for safe handling and storage of these materials under an inert atmosphere.

Experimental Workflow for Catalyst Screening and Scale-Up

Caption: A typical experimental workflow for catalyst selection and scaling up 1-Docosene polymerization.

Data Presentation

Table 1: Physical Properties of 1-Docosene

Property	Value
Molecular Formula	C₂₂H₄₄
Molecular Weight	308.6 g/mol [11]
Boiling Point	~370 °C[11]
Melting Point	~ -30 °C[11]
Density	~0.8 g/cm³[11]
Solubility in Water	Practically insoluble[11]

Table 2: Illustrative Comparison of Polymerization Parameters (Lab vs. Pilot Scale)

Note: These values are illustrative and will vary depending on the specific reaction, catalyst system, and equipment.

Parameter	Lab Scale (1 L Reactor)	Pilot Scale (100 L Reactor)	Key Scale-Up Consideration
Batch Size	50-200 g	5-20 kg	Proportional increase in reactants.
Solvent Volume	0.5 - 0.8 L	50 - 80 L	Maintain similar concentration.
Catalyst Loading	10-50 mg	1-5 g	May need adjustment based on activity and heat removal.
Agitation	Magnetic Stirrer (500-1000 rpm)	Mechanical Agitator (100-300 rpm)	Maintain similar mixing intensity (e.g., constant power per unit volume).
Heat Transfer Area/Volume	High	Low	Heat removal is a major challenge.[1]
Addition Time (Monomer)	5-10 minutes	1-2 hours	Slower addition to control exotherm.
Typical Mixing Time	< 10 seconds	1-5 minutes	Can impact kinetics of fast reactions.[8]

Experimental Protocols

1. General Protocol for Lab-Scale Ziegler-Natta Polymerization of 1-Docosene

• Reactor Setup: A 500 mL jacketed glass reactor equipped with a mechanical stirrer, thermocouple, nitrogen inlet, and a septum for injections is assembled and dried under vacuum with a heat gun. The reactor is then purged with dry, oxygen-free nitrogen.

• Reagent Preparation:

  • Dry toluene (B28343) (200 mL) is cannulated into the reactor.

  • 1-Docosene (20 g, pre-dried over molecular sieves) is added to the reactor.

  • The reactor is brought to the desired reaction temperature (e.g., 70 °C) using a circulating bath.

• Catalyst Addition:

  • Triethylaluminum (co-catalyst) solution in toluene is injected into the reactor.

  • The mixture is stirred for 10 minutes.

  • A slurry of TiCl₄ on MgCl₂ support (catalyst) in toluene is injected to initiate the polymerization.

• Reaction and Quenching:

  • The reaction is allowed to proceed for the desired time (e.g., 1-2 hours), monitoring the temperature for any exotherm.

  • The polymerization is quenched by the slow addition of acidified methanol.

• Product Isolation:

  • The polymer precipitates upon quenching.

  • The solid polymer is collected by filtration, washed with methanol, and dried under vacuum at 60 °C to a constant weight.

2. Key Considerations for Pilot-Scale Protocol Adaptation

• Reactor Preparation: The pilot reactor (e.g., 100 L stainless steel) must be thoroughly cleaned, dried, and purged with nitrogen to remove air and moisture, which can poison the catalyst.

• Reagent Transfer: All reagents must be transferred under a nitrogen atmosphere using closed systems to avoid contamination.

• Heat Management: The reactor's cooling jacket must be operational, and the coolant flow should be initiated before starting the catalyst addition. The rate of monomer and/or catalyst addition will be the primary means of controlling the reaction temperature.

• Mixing: The mechanical agitator's speed should be set to a pre-determined value (based on modeling or previous experience) to ensure adequate mixing without excessive shear, which could degrade the polymer.

• Safety: All safety protocols for handling flammable solvents and pyrophoric catalysts at a large scale must be strictly followed. This includes proper personal protective equipment (PPE), grounding of equipment to prevent static discharge, and having an emergency response plan.[12][13]

References

• 1. Rules of Thumb: Scale-up - Features - The Chemical Engineer [thechemicalengineer.com]
• 2. m.youtube.com [m.youtube.com]
• 3. Temperature Control Systems for Exothermic Polymerizations [eureka.patsnap.com]
• 4. chemicalprocessing.com [chemicalprocessing.com]
• 5. How to Conduct Scale-Up Studies for CSTR Reactors | Zhanghua [filter-dryer.com]
• 6. researchgate.net [researchgate.net]
• 7. amarequip.com [amarequip.com]
• 8. Evaluating Mixing Techniques for Scale-up Processes | AIChE [aiche.org]
• 9. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 10. pslc.ws [pslc.ws]
• 11. Buy 1-Docosene (EVT-307674) | 1599-67-3 [evitachem.com]
• 12. pilotchemical.com [pilotchemical.com]
• 13. airgas.com [airgas.com]

Addressing viscosity issues in processing 1-Docosene-based polymers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-docosene-based polymers. The information provided is based on established principles of polyolefin rheology and processing. Direct, citable quantitative data for 1-docosene homopolymers and its specific copolymers is limited in publicly available literature. Therefore, where specific data is presented, it is drawn from studies on closely related long-chain alpha-olefin (LCAO) copolymers and long-chain branched polyethylenes, which serve as a scientifically relevant proxy.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the viscosity of my 1-docosene-based polymer during processing?

A1: The viscosity of your 1-docosene-based polymer is primarily influenced by a combination of molecular and processing factors:

• Molecular Weight: Higher molecular weight polymers have longer, more entangled chains, which significantly increases melt viscosity.[1]

• Molecular Weight Distribution (MWD): A broader MWD can lead to different shear thinning behavior compared to a narrow MWD.

• Chain Branching: The long docosyl (C22) side chains in poly(1-docosene) and its copolymers introduce long-chain branching, which can increase viscosity at low shear rates but enhance shear thinning at higher processing rates.[2][3]

• Temperature: Increasing the melt temperature lowers the viscosity, making the polymer flow more easily. This is a critical parameter for process control.

• Shear Rate: 1-Docosene-based polymers, like most polyolefins, are pseudoplastic (shear-thinning), meaning their viscosity decreases as the shear rate (e.g., screw speed in an extruder) increases.[2][3]

• Additives and Fillers: The incorporation of additives, plasticizers, or fillers can either increase or decrease the viscosity of the composite material.

Q2: How does the long side chain of 1-docosene affect the polymer's processing behavior compared to shorter alpha-olefins like 1-octene?

A2: The C20 side chain resulting from 1-docosene incorporation has a profound effect on the polymer's rheology and thermal properties. Compared to copolymers with shorter alpha-olefins, you can expect:

• Increased Low-Shear Viscosity: The long, entangled side chains increase the resistance to flow at low shear rates.[2][3]

• Pronounced Shear Thinning: The long branches facilitate easier disentanglement under high shear, leading to a more significant drop in viscosity during processing.[2]

• Modified Crystallization Behavior: The long side chains can interfere with the main chain crystallization, potentially leading to lower crystallinity and melting points compared to linear polyethylene (B3416737). In some cases, with high 1-docosene content, side-chain crystallization may occur.[4]

Q3: What is Melt Flow Index (MFI), and how does it relate to the viscosity of my 1-docosene-based polymer?

A3: The Melt Flow Index (MFI) or Melt Flow Rate (MFR) is a single-point measurement that indicates the ease of flow of a molten polymer.[5] It is inversely related to viscosity; a high MFI indicates low viscosity, and a low MFI indicates high viscosity.[1] For processing, a higher MFI is generally preferred for injection molding, while a lower MFI is often better for extrusion and blow molding to maintain melt strength.[1]

Q4: Can I use solution viscosity measurements to characterize my 1-docosene-based polymer?

A4: Yes, solution viscometry is a common technique to determine the intrinsic viscosity of a polymer, which can be related to its average molecular weight through the Mark-Houwink equation ([η] = K * M^a). The key challenge is finding a suitable solvent that can dissolve the polymer at a reasonable temperature. High-temperature solvents like 1,2,4-trichlorobenzene (B33124) or decalin are often used for polyolefins.[6][7] The Mark-Houwink parameters, K and a, are specific to the polymer-solvent-temperature system and would need to be determined experimentally if not available in the literature.[6]

Troubleshooting Guides

Issue 1: Viscosity is Unexpectedly High

This can manifest as high extruder torque, high back pressure, incomplete mold filling, or slow processing speeds.

Potential Cause	Troubleshooting Action	Rationale
Processing Temperature is Too Low	Gradually increase the barrel and die temperatures in 5-10°C increments.	Increasing temperature reduces the melt viscosity of the polymer, allowing it to flow more easily.
Molecular Weight is Higher Than Expected	Verify the grade of the polymer. If synthesizing, review the polymerization conditions (e.g., lower monomer-to-catalyst ratio).	Higher molecular weight leads to greater chain entanglement and thus higher viscosity.
Cross-linking During Processing	Reduce processing temperature or residence time. Check for and eliminate potential contaminants that could initiate cross-linking. Ensure adequate stabilization with antioxidants.	Excessive heat or the presence of certain impurities can cause polymer chains to form a network, drastically increasing viscosity.
Inadequate Shear	Increase screw speed within the recommended range for the equipment and polymer.	For shear-thinning polymers, higher shear rates lead to lower viscosity.
Use of Processing Aids	Consider the addition of processing aids or lubricants to the formulation.	These additives can reduce friction between the polymer and equipment surfaces and lower the overall melt viscosity.

Issue 2: Viscosity is Unexpectedly Low

This may result in poor melt strength, die swell, or difficulty in maintaining product dimensions.

Potential Cause	Troubleshooting Action	Rationale
Processing Temperature is Too High	Gradually decrease the barrel and die temperatures in 5-10°C increments.	Lowering the temperature will increase the melt viscosity and improve melt strength.
Molecular Weight is Lower Than Expected	Verify the polymer grade. If synthesizing, review polymerization conditions (e.g., higher monomer-to-catalyst ratio).	Lower molecular weight polymers have shorter chains that are less entangled, resulting in lower viscosity.
Polymer Degradation (Chain Scission)	Reduce processing temperature and/or residence time. Ensure proper stabilization with antioxidants.	Excessive thermal or oxidative stress can break the polymer chains, reducing molecular weight and viscosity.
Excessive Shear	Reduce screw speed.	While shear-thinning is desirable, excessive shear can sometimes contribute to polymer degradation.

Quantitative Data Summary

The following table summarizes typical rheological and thermal properties for copolymers containing long-chain alpha-olefins (LCAO), which can be used as an initial guide for 1-docosene-based systems.

Property	Typical Value Range	Unit	Notes
Melt Flow Rate (MFR)	0.3 - 5.0	g/10 min	For ethylene-α-olefin copolymers. Lower values indicate higher viscosity.[8]
Processing Temperature (Ethylene/α-olefin Copolymers)	55 - 95	°C	Polymerization temperature. Extrusion temperatures are significantly higher.[8]
Zero Shear Viscosity (Polyethylene with LCB)	Increases with LCB density	Pa·s	At a given molecular weight, long-chain branching increases low-shear viscosity.[2][3]
Shear Thinning Behavior (Polyethylene with LCB)	Becomes more pronounced with increasing LCB	-	The viscosity drop with increasing shear rate is more significant for polymers with long-chain branches.[2]
Melting Temperature (Tm) of Ethylene/LCAO Copolymers	Decreases with increasing LCAO content	°C	The long side chains disrupt the polyethylene crystal lattice.[4]

Experimental Protocols

Protocol 1: Melt Flow Index (MFI) Measurement (ASTM D1238 / ISO 1133)

This protocol provides a standardized method for determining the MFI of a thermoplastic polymer.

• Apparatus: A standard MFI apparatus consisting of a heated barrel, a piston, a standard die, and a set of weights.

• Sample Preparation: Ensure the polymer pellets or powder are completely dry to avoid hydrolytic degradation.

• Procedure: a. Set the barrel temperature to the specified value for the polymer type (e.g., 190°C or 230°C for polyolefins). Allow the temperature to stabilize. b. Load a specified amount of the polymer into the barrel. c. Allow the polymer to melt and reach thermal equilibrium for a pre-set time (typically 6-8 minutes). d. Place the specified weight on the piston to extrude the molten polymer through the die. e. After a steady flow is established, collect the extrudate for a fixed period (e.g., 1 minute). f. Weigh the collected extrudate. g. Calculate the MFI in grams per 10 minutes.

• Reporting: Report the MFI value along with the test temperature and the weight used.

Protocol 2: Solution Viscosity for Molecular Weight Estimation

This protocol describes the determination of intrinsic viscosity using a capillary viscometer, which can be correlated to the viscosity-average molecular weight (Mv).

• Apparatus: Ubbelohde or similar capillary viscometer, constant temperature bath, volumetric flasks, and a timer.

• Solvent Selection: Choose a solvent that can dissolve the 1-docosene-based polymer. For high molecular weight polyolefins, high-temperature solvents like 1,2,4-trichlorobenzene or decalin at elevated temperatures (e.g., 135°C) are typically required.

• Procedure: a. Prepare a stock solution of the polymer at a known concentration (e.g., 0.5 g/dL). This may require heating and stirring for several hours. b. Prepare a series of dilutions from the stock solution (e.g., 0.4, 0.3, 0.2, 0.1 g/dL). c. Place the viscometer in the constant temperature bath and allow it to equilibrate. d. Measure the flow time of the pure solvent (t₀) through the capillary. Repeat at least three times for an average. e. Clean and dry the viscometer, then measure the flow time (t) for each polymer dilution, starting from the lowest concentration.

• Calculations: a. Calculate the relative viscosity (η_rel = t/t₀). b. Calculate the specific viscosity (η_sp = η_rel - 1). c. Calculate the reduced viscosity (η_red = η_sp / c). d. Plot reduced viscosity versus concentration and extrapolate to zero concentration to find the intrinsic viscosity ([η]).

• Molecular Weight Estimation: Use the Mark-Houwink equation, Mv = ([η]/K)^(1/a), if the parameters K and a are known for the specific polymer-solvent-temperature system.

Visualizations

Caption: Troubleshooting workflow for unexpectedly high viscosity.

Caption: Factors leading to polymer degradation and reduced viscosity.

Caption: Factors leading to polymer cross-linking and increased viscosity.

References

• 1. asaclean.com [asaclean.com]
• 2. cpsm.kpi.ua [cpsm.kpi.ua]
• 3. scielo.br [scielo.br]
• 4. pubs.acs.org [pubs.acs.org]
• 5. specialchem.com [specialchem.com]
• 6. srd.nist.gov [srd.nist.gov]
• 7. kinampark.com [kinampark.com]
• 8. US6667375B1 - Ethylene-α-olefin copolymer and polyethylene composition - Google Patents [patents.google.com]

Reference Data & Comparative Studies

1-Docosene vs. 1-Eicosene: A Comparative Study in Copolymerization with Ethylene

A Guide for Researchers in Polymer Science and Drug Development

In the realm of polymer chemistry, the selection of comonomers is a critical determinant of the final properties of a copolymer. For applications requiring tailored thermal and mechanical characteristics, such as in advanced drug delivery systems and specialized materials, long-chain α-olefins are of particular interest. This guide provides a comparative analysis of two such α-olefins, 1-docosene (C22) and 1-eicosene (B165122) (C20), in the context of their copolymerization with ethylene (B1197577). While direct comparative studies are limited, this document extrapolates data from research on similar long-chain α-olefins to provide a predictive comparison of their performance and impact on copolymer properties.

Introduction to Long-Chain α-Olefin Copolymers

Copolymerization of ethylene with long-chain α-olefins, such as 1-eicosene and 1-docosene, is a key strategy for producing linear low-density polyethylene (B3416737) (LLDPE) with controlled short-chain branching. The length of the α-olefin comonomer directly influences the length of these branches, which in turn affects the polymer's crystallinity, melting point, and mechanical strength.[1][2] Generally, as the length of the α-olefin comonomer increases, the disruption to the polyethylene backbone becomes more significant, leading to a more pronounced decrease in crystallinity and melting temperature.[3]

Comparative Performance in Ethylene Copolymerization

Based on established trends with α-olefins of varying chain lengths, we can project the expected performance of 1-eicosene and 1-docosene in copolymerization with ethylene, typically catalyzed by metallocene or Ziegler-Natta systems.[1][4]

Key Performance Indicators:

• Reactivity and Incorporation: Both 1-eicosene and 1-docosene are expected to exhibit lower reactivity ratios compared to shorter α-olefins due to steric hindrance. However, modern metallocene catalysts have shown high efficacy in incorporating long-chain α-olefins.[3] It is anticipated that 1-eicosene, with its slightly shorter chain length, may incorporate into the polyethylene backbone at a marginally higher rate than 1-docosene under identical polymerization conditions.

• Effect on Copolymer Properties: The longer alkyl side chain of 1-docosene (C20H41) compared to 1-eicosene (C18H37) is predicted to cause a greater disruption of the polyethylene crystal lattice. This would likely result in a lower degree of crystallinity and a lower melting point for ethylene/1-docosene copolymers compared to ethylene/1-eicosene copolymers at similar comonomer incorporation levels.[3]

Data Summary

The following table summarizes the extrapolated and observed data for the copolymerization of long-chain α-olefins with ethylene. The values for 1-eicosene and 1-docosene are predictive and based on trends observed with shorter-chain analogs.

Property	Ethylene/1-Dodecene (C12)	Ethylene/1-Tetradecene (C14)	Ethylene/1-Hexadecene (C16)	Ethylene/1-Eicosene (C20) (Predicted)	Ethylene/1-Docosene (C22) (Predicted)
Comonomer Content (mol%)	1.5 - 15.5	1.2 - 12.0	1.1 - 7.1	1.0 - 6.0	0.8 - 5.0
Weight-Average Molecular Weight (Mw, kg/mol )	150 - 300	140 - 280	130 - 260	120 - 240	110 - 220
Melting Point (Tm, °C)	105 - 120	100 - 118	98 - 115	95 - 112	92 - 110
Crystallinity (%)	30 - 50	28 - 48	25 - 45	22 - 42	20 - 40

Note: Data for C12, C14, and C16 olefins are based on values reported in the literature.[3] Data for C20 and C22 olefins are extrapolated based on observed trends.

Experimental Protocols

A generalized experimental protocol for the metallocene-catalyzed copolymerization of ethylene with a long-chain α-olefin is provided below. This protocol is a synthesis of methodologies reported in the literature for similar reactions.[3][5]

Materials:

• Ethylene (polymerization grade)

• 1-Eicosene or 1-Docosene (high purity)

• Toluene (B28343) (anhydrous)

• Metallocene catalyst (e.g., rac-Et(Ind)2ZrCl2)

• Cocatalyst (e.g., Methylaluminoxane, MAO)

• Methanol (B129727) (for quenching)

• Hydrochloric acid solution (for catalyst residue removal)

• Acetone (for washing)

Procedure:

• Reactor Preparation: A high-pressure stainless-steel reactor is thoroughly dried and purged with nitrogen to ensure an inert atmosphere.

• Solvent and Comonomer Addition: Anhydrous toluene and the desired amount of 1-eicosene or 1-docosene are introduced into the reactor.

• Catalyst Activation: In a separate Schlenk flask under nitrogen, the metallocene catalyst is dissolved in toluene. The MAO solution is then added, and the mixture is stirred for a specified time to allow for catalyst activation.

• Polymerization: The reactor is heated to the desired polymerization temperature (e.g., 70-90 °C). The activated catalyst solution is then injected into the reactor. Ethylene is continuously fed into the reactor to maintain a constant pressure.

• Quenching: After the desired reaction time, the ethylene feed is stopped, and the reaction is quenched by injecting an excess of methanol.

• Product Isolation and Purification: The polymer product is precipitated, filtered, and then washed sequentially with a hydrochloric acid solution in methanol (to remove catalyst residues) and then with pure methanol and acetone.

• Drying: The purified copolymer is dried in a vacuum oven at a controlled temperature (e.g., 60 °C) until a constant weight is achieved.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for the copolymerization of ethylene with a long-chain α-olefin.

Caption: Experimental workflow for ethylene/α-olefin copolymerization.

Conclusion

The choice between 1-docosene and 1-eicosene as a comonomer in ethylene copolymerization will depend on the specific properties desired in the final polymer. Based on established structure-property relationships, 1-docosene is expected to yield copolymers with lower crystallinity and melting points compared to 1-eicosene at similar incorporation levels. This makes it a potentially better candidate for applications requiring greater flexibility and a lower processing temperature. Conversely, 1-eicosene may be preferred where a slightly higher degree of stiffness and thermal stability is desired. Further experimental investigation is necessary to fully elucidate the nuanced differences in their copolymerization behavior and the precise properties of the resulting materials.

References

• 1. The Effect of Comonomer Type and Content on the Properties of Ziegler-Natta Bimodal High-Density Polyethylene -Journal of the Korean Chemical Society | Korea Science [koreascience.kr]
• 2. epub.jku.at [epub.jku.at]
• 3. Analysis of Ethylene Copolymers with Long-Chain α-Olefins (1-Dodecene, 1-Tetradecene, 1-Hexadecene): A Transition between Main Chain Crystallization and Side Chain Crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. poj.ippi.ac.ir [poj.ippi.ac.ir]
• 5. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of the Reactivity of 1-Docosene and Other Long-Chain Alpha-Olefins

An Objective Guide for Researchers in Chemical and Pharmaceutical Development

Long-chain alpha-olefins (LAOs) are fundamental building blocks in the chemical industry, serving as precursors for a diverse array of products, including plastics, synthetic lubricants, surfactants, and pharmaceuticals. The reactivity of these linear alkenes is of paramount importance in tailoring the efficiency and outcome of various chemical transformations. This guide provides a comparative analysis of the reactivity of 1-docosene (C22) with other long-chain alpha-olefins in key industrial reactions, supported by experimental data. A general trend observed across multiple reaction types is a decrease in reactivity with increasing carbon chain length, which is often attributed to steric hindrance and differences in physical properties.

Epoxidation

Epoxidation, the conversion of an alkene to an epoxide, is a critical step in the synthesis of fine chemicals and pharmaceuticals. The reactivity of alpha-olefins in epoxidation reactions generally decreases as the carbon chain length increases. This trend is likely due to increased steric hindrance around the double bond, making it more difficult for the oxidizing agent to approach and react.

Table 1: Comparison of Conversion Rates in the Epoxidation of Various Long-Chain Alpha-Olefins

Alpha-Olefin	Carbon Number	Conversion Rate (%)	Reaction Time (h)
1-Hexene	C6	90	18
1-Heptene	C7	85	18
1-Octene	C8	85.2	18
1-Decene	C10	94	24
1-Dodecene	C12	< 80	24[1]
C30+ α-olefins*	C30+	61 (for 1 equiv. H₂O₂)	10

*Note: The C30+ alpha-olefin mixture contains 1-docosene. The lower conversion with 1 equivalent of oxidant is due to consumption in subsequent reactions.[2]

Experimental Protocol: Epoxidation of Long-Chain Alpha-Olefins

A representative experimental protocol for the epoxidation of long-chain alpha-olefins using a CaSnO₃-based catalyst is as follows:

• Catalyst Preparation: A CaSnO₃ catalyst is synthesized via a hydrothermal method.

• Reaction Setup: A mixture of the alpha-olefin (3.9 mmol), benzonitrile (B105546) (10.5 mmol), the catalyst (0.2 g), and methanol (B129727) (10 mL) is placed in a reaction vessel.

• Reaction Execution: The mixture is heated to 60°C with stirring. 30% hydrogen peroxide (2 mL) is then added dropwise.

• Monitoring and Analysis: The reaction progress is monitored by gas chromatography (GC) using an internal standard such as dodecane.

• Work-up: Upon completion, the catalyst is filtered off, and the product is isolated from the reaction mixture.[1]

References

• 1. mdpi.com [mdpi.com]
• 2. Oxidation of Long-Chain α-Olefins Using Environmentally-Friendly Oxidants | MDPI [mdpi.com]

1-Docosene: An Evaluation of its Antibacterial Efficacy Against Escherichia coli

For Researchers, Scientists, and Drug Development Professionals

Comparative Antibacterial Activity

The antibacterial efficacy of a compound is primarily determined by its Minimum Inhibitory Concentration (MIC), the lowest concentration that prevents visible growth of a bacterium, and its Minimum Bactericidal Concentration (MBC), the lowest concentration that results in bacterial death.

While a specific MIC for 1-docosene against E. coli is not documented, a recent study on (Z)-13-docosenamide , a C22 unsaturated amide derivative, reported a MIC of approximately 10 µg/mL against E. coli.[1][2] This provides a valuable reference point for the potential activity of C22 long-chain unsaturated hydrocarbons.

For comparison, the following table summarizes the MIC values of several common antibiotics against the reference strain E. coli ATCC 25922.

Compound	Class	MIC Range against E. coli ATCC 25922 (µg/mL)
(Z)-13-docosenamide	Long-chain amide	~10
Ampicillin	β-Lactam	2 - 8
Ciprofloxacin	Fluoroquinolone	0.004 - 0.015
Gentamicin	Aminoglycoside	0.25 - 1.0
Tetracycline	Tetracycline	1 - 4
Ceftriaxone	Cephalosporin (3rd gen)	0.03 - 0.125
Fosfomycin	Phosphonic acid derivative	0.5 - 2.0

Note: MIC values can vary slightly between studies and testing conditions.

Experimental Protocols

The following are detailed methodologies for determining the MIC and MBC of a test compound against E. coli.

Minimum Inhibitory Concentration (MIC) Determination via Broth Microdilution

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Test compound (e.g., 1-Docosene)

• E. coli strain (e.g., ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer

• Pipettes and sterile tips

• Incubator (35 ± 2 °C)

Procedure:

• Inoculum Preparation: a. Aseptically pick 3-5 well-isolated colonies of E. coli from an agar (B569324) plate and inoculate into a tube containing 5 mL of CAMHB. b. Incubate the broth culture at 35 ± 2 °C until it reaches the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). c. Dilute the standardized bacterial suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Test Compound Dilutions: a. Prepare a stock solution of the test compound in a suitable solvent. b. Perform serial two-fold dilutions of the stock solution in CAMHB in the wells of a 96-well microtiter plate to achieve a range of desired concentrations. Typically, 100 µL of CAMHB is added to each well, and then 100 µL of the compound solution is added to the first well and serially diluted down the plate.

• Inoculation and Incubation: a. Add 100 µL of the diluted bacterial suspension to each well, bringing the final volume to 200 µL. b. Include a positive control well (bacteria and broth, no compound) and a negative control well (broth only). c. Seal the plate and incubate at 35 ± 2 °C for 16-20 hours.

• Result Interpretation: a. Following incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the test compound at which there is no visible growth.

Minimum Bactericidal Concentration (MBC) Determination

This assay is performed after the MIC is determined to ascertain the concentration at which the compound is bactericidal.

Procedure:

• From the wells of the MIC plate that show no visible growth, take a 10-100 µL aliquot.

• Spread the aliquot onto a fresh, antibiotic-free agar plate (e.g., Mueller-Hinton Agar).

• Incubate the agar plates at 35 ± 2 °C for 18-24 hours.

• The MBC is the lowest concentration of the test compound that results in a ≥99.9% reduction in the initial inoculum count (i.e., no more than 0.1% of the original bacteria survive).

Visualizing the Experimental Workflow and Mechanism

To better illustrate the processes described, the following diagrams are provided.

References

• 1. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 2. Broth Microdilution | MI [microbiology.mlsascp.com]

Comparative Analysis of Catalysts for 1-Docosene Metathesis: A Guide for Researchers

For researchers, scientists, and drug development professionals, the selection of an optimal catalyst is paramount for the successful synthesis of long-chain olefins like 1-docosene through metathesis. This guide provides a comparative analysis of common catalysts, supported by experimental data from related long-chain α-olefins, to inform catalyst selection for 1-docosene metathesis.

The metathesis of 1-docosene, a C22 α-olefin, is a powerful reaction for the synthesis of specialty chemicals, polymers, and pharmaceutical intermediates. The choice of catalyst significantly impacts reaction efficiency, selectivity, and functional group tolerance. This analysis focuses on the three main classes of catalysts employed for this transformation: ruthenium-based, molybdenum-based, and tungsten-based systems. While specific data for 1-docosene is limited in publicly available literature, extensive research on similar long-chain α-olefins such as 1-octene (B94956) and 1-dodecene (B91753) provides valuable insights into catalyst performance.

Performance Comparison of Metathesis Catalysts

The efficacy of a catalyst in olefin metathesis is evaluated based on several key metrics: conversion, selectivity, turnover number (TON), and turnover frequency (TOF). The following table summarizes the performance of representative ruthenium, molybdenum, and tungsten catalysts in the metathesis of long-chain α-olefins, which can be considered indicative for 1-docosene metathesis.

Catalyst Type	Representative Catalyst	Substrate	Conversion (%)	Selectivity (%)	TON	TOF (h⁻¹)	Key Features & Limitations
Ruthenium	Grubbs 2nd Generation	1-Dodecene	>95	>98	up to 100,000	High	High functional group tolerance, air and moisture stability. Potential for isomerization side reactions.[1]
Hoveyda-Grubbs 2nd Gen.	1-Octene	High	High	High	High	Increased stability and lower catalyst loading compared to Grubbs catalysts.[2]
CAAC-Ru Complexes	1-Dodecene	Excellent	Excellent	as low as 10 ppm loading	Very High	Highly active and selective, sensitive to steric hindrance.[1]
Molybdenum	Schrock Catalyst (Mo-Imido)	General Alkenes	Very High	Very High	Very High	Very High	Extremely high activity, suitable for challenging substrates. Sensitive to air, moisture, and functional groups.[3][4][5]
Molybdenum Oxide on Alumina	Propene	High	High	-	-	Heterogeneous catalyst, suitable for industrial processes. Requires high temperatures.[5]
Tungsten	Tungsten Hexachloride-based	1-Butene	High	Moderate	-	-	Early generation catalyst, often part of multi-component systems. Less defined active species.[6]
WOx/SiO₂	Propene	High	High	-	-	Heterogeneous catalyst, activity depends on W loading and support.[7][8]

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon existing research. Below are representative protocols for olefin metathesis using different catalyst systems.

Protocol 1: Self-Metathesis of a Long-Chain α-Olefin using a Ruthenium Catalyst

This protocol is adapted from studies on 1-dodecene and can be applied to 1-docosene.[1]

• Materials: Grubbs 2nd Generation catalyst, 1-docosene, anhydrous dichloromethane (B109758) (DCM), argon or nitrogen gas.

• Procedure:

  • In a glovebox or under an inert atmosphere, dissolve the Grubbs 2nd Generation catalyst (e.g., 10 ppm relative to the substrate) in anhydrous DCM.

  • Add 1-docosene to the catalyst solution.

  • The reaction can be run at room temperature or slightly elevated temperatures (e.g., 40 °C) to increase the reaction rate.

  • To drive the reaction to completion, ethylene, a byproduct, can be removed by applying a vacuum or by bubbling argon through the reaction mixture.

  • Monitor the reaction progress by Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

  • Upon completion, the catalyst can be quenched by adding ethyl vinyl ether. The product can be purified by column chromatography.

Protocol 2: High-Temperature Metathesis using a Heterogeneous Tungsten Catalyst

This protocol is based on studies with shorter-chain olefins and is relevant for continuous flow processes.[6][9]

• Materials: W/SiO₂/Al₂O₃ catalyst, 1-docosene, inert gas (e.g., nitrogen).

• Procedure:

  • Pack a fixed-bed reactor with the W/SiO₂/Al₂O₃ catalyst.

  • Activate the catalyst by heating under a flow of inert gas at a high temperature (e.g., 550 °C) for several hours.

  • Cool the reactor to the desired reaction temperature (e.g., 400-450 °C).

  • Introduce a feed of 1-docosene, potentially diluted with an inert solvent or carrier gas, into the reactor.

  • Collect the product stream at the reactor outlet and analyze the composition using GC.

  • The catalyst can be regenerated by high-temperature treatment to remove coke deposits.

Visualizing the Metathesis Process

To better understand the underlying mechanisms and workflows, the following diagrams are provided.

Caption: Generalized catalytic cycle for olefin metathesis.

Caption: Typical experimental workflow for 1-docosene metathesis.

Concluding Remarks

The choice of catalyst for 1-docosene metathesis is a critical decision that depends on the specific requirements of the synthesis. Ruthenium-based catalysts, particularly the second and third-generation Grubbs and Hoveyda-Grubbs catalysts, offer an excellent balance of high activity, stability, and broad functional group tolerance, making them suitable for a wide range of applications in research and development. Molybdenum and tungsten catalysts, while often exhibiting higher intrinsic activity, are more sensitive to impurities and functional groups, which can limit their applicability in complex molecule synthesis but makes them valuable for specific, high-throughput industrial processes. The provided data and protocols, derived from studies on similar long-chain α-olefins, serve as a strong foundation for initiating research into the metathesis of 1-docosene.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Schrock molybdenum alkylidene catalyst enables selective formation of macrocyclic unsaturated lactones by ring-closing metathesis at high-concentration - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Molybdenum and tungsten imido alkylidene complexes as efficient olefin-metathesis catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 7. researchgate.net [researchgate.net]
• 8. Propene Metathesis over Supported Tungsten Oxide Catalysts: A Study of Active Site Formation (Journal Article) | OSTI.GOV [osti.gov]
• 9. researchspace.ukzn.ac.za [researchspace.ukzn.ac.za]

1-Docosene as an internal standard for long-chain hydrocarbon analysis in GC

An objective comparison of 1-docosene and other common alternatives for accurate quantification of long-chain hydrocarbons.

Introduction to Internal Standards in Gas Chromatography (GC)

In quantitative gas chromatography, an internal standard (IS) is a chemical substance added in a consistent amount to all samples, calibration standards, and blanks.[1] This technique is crucial for achieving high accuracy and precision. The core principle of the internal standard method is to use the ratio of the analyte's peak area to the internal standard's peak area for quantification. This approach effectively corrects for variations in injection volume, sample evaporation, and other potential sources of error during sample preparation and analysis, thereby improving the reliability and repeatability of results.[2]

Long-chain hydrocarbons (LCHCs), such as those found in waxes, petroleum products, and biological samples, often require high-temperature GC analysis. The selection of a suitable internal standard is critical for the accurate quantification of these compounds. An ideal internal standard should be chemically similar to the analytes of interest, not naturally present in the sample, and should elute near the target analytes without co-eluting.[3][4] 1-Docosene (C22H44), a long-chain alkene, is often considered for this role. This guide provides a comparative analysis of 1-docosene against other common internal standards for LCHC analysis.

Comparative Analysis of 1-Docosene and Alternatives

The choice of an internal standard significantly impacts data quality. While 1-docosene is a viable option, other long-chain alkanes and isotopically labeled compounds are also frequently used. The ideal choice depends on the specific analytes, the sample matrix, and the analytical objectives. Long-chain alkanes are often chosen for their chemical inertness and predictable chromatographic behavior.[4] For GC-MS analysis, stable isotopically labeled analogs (e.g., deuterated compounds) are considered the gold standard as they exhibit nearly identical physicochemical properties to the analyte, ensuring the most accurate correction for matrix effects and sample preparation losses.[1][5]

The following table summarizes the key performance characteristics of 1-docosene and common alternatives.

Parameter	1-Docosene	Tetracosane (n-C24)	Octacosane (n-C28)	Dotriacontane (n-C32)	Isotopically Labeled Analogs
Chemical Formula	C22H44	C24H50	C28H58	C32H66	Varies (e.g., Analyte-d_x_)
Molecular Weight	308.59 g/mol [6]	338.67 g/mol	394.77 g/mol	450.88 g/mol	Varies (slightly higher than analyte)
Structure	Long-chain alkene	Long-chain n-alkane	Long-chain n-alkane	Long-chain n-alkane	Chemically identical to analyte
Boiling Point	374.5 °C (approx.)	391 °C	432 °C	467 °C	Nearly identical to analyte
Retention Time Stability	High, but the double bond may introduce slight variability compared to saturated alkanes.	High repeatability under stable chromatographic conditions.[4]	Excellent stability with modern electronic pressure control.[4]	Very stable, but more sensitive to temperature fluctuations than shorter alkanes.[4]	Co-elutes with the analyte, providing the best correction for retention time shifts.[1]
Peak Shape	Generally good, but potential for tailing on less inert columns due to the double bond.	Good peak shape is achievable with high-temperature, inert GC systems.[4]	Good, but prone to broadening if cold spots exist in the GC system.[4]	Requires a high-temperature setup to avoid peak broadening.[4]	Mirrors the peak shape of the analyte.
Inertness	Generally inert, but the C=C bond can be more reactive than C-C bonds under certain conditions.	Highly inert, with minimal interaction with active sites in the GC system.[4]	Chemically inert, making it a robust internal standard.[4]	Highly inert, but its high boiling point increases column residence time.[4]	Identical to the analyte.
Typical Applications	Analysis of long-chain alkanes and alkenes in the C20-C30 range.	Analysis of heavier semi-volatiles, petroleum hydrocarbons, and plant waxes.[4]	Quantification of high-molecular-weight compounds like waxes and plasticizers.[4]	Analysis of very-long-chain compounds, such as in heavy waxes and petroleum products.[4]	Gold standard for GC-MS quantification, especially in complex matrices.[1][7]

Experimental Protocols

Detailed methodologies are essential for reproducible and valid analytical results. Below is a representative protocol for the analysis of long-chain hydrocarbons using an internal standard with a Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID).

Standard and Sample Preparation

• Internal Standard (IS) Stock Solution:

  • Accurately weigh a known amount of 1-docosene (or other selected IS) and dissolve it in a suitable solvent (e.g., hexane, toluene, or methylene (B1212753) chloride) to create a stock solution of a high concentration (e.g., 1000 µg/mL).[4]

• Analyte Stock Solution:

  • Prepare a stock solution containing a mixture of the target long-chain hydrocarbon analytes at a known concentration (e.g., 1000 µg/mL) in the same solvent.

• Calibration Standards:

  • Create a series of calibration standards by adding varying amounts of the analyte stock solution to separate volumetric flasks.

  • Add a fixed, constant volume of the Internal Standard Stock Solution to each calibration standard flask.

  • Dilute all calibration standards to the final volume with the solvent. This ensures the IS concentration is constant across all standards while the analyte concentration varies.

• Sample Preparation:

  • Accurately weigh or measure a known amount of the sample.

  • Extract the hydrocarbons using an appropriate solvent and technique if the sample is in a complex matrix.

  • Add the same fixed, constant volume of the Internal Standard Stock Solution to the sample extract.

  • Dilute the sample to a final known volume with the solvent.

GC-FID Instrumentation and Conditions

• Gas Chromatograph: A system equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Column: A non-polar capillary column suitable for high-temperature analysis (e.g., HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness).[8]

• Injector:

  • Temperature: 320°C (or a temperature appropriate for the analytes' boiling points).

  • Mode: Splitless (for trace analysis) or Split.

  • Injection Volume: 1 µL.[9]

• Oven Temperature Program:

  • Initial Temperature: 150°C, hold for 1 minute.

  • Ramp: 10°C/min to 350°C.

  • Final Hold: Hold at 350°C for 10 minutes.[4] (Note: This program should be optimized based on the specific analytes and column).

• Detector (FID):

  • Temperature: 360°C.[4]

  • Hydrogen Flow: 40 mL/min.

  • Air Flow: 450 mL/min.

  • Makeup Gas (Helium or Nitrogen): 30 mL/min.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).

Data Analysis

• Peak Integration: Integrate the peak areas of the target analytes and the internal standard in all chromatograms (standards and samples).

• Calibration Curve Construction:

  • For each calibration standard, calculate the ratio of the analyte peak area to the internal standard peak area (Area_Analyte / Area_IS).

  • Also, calculate the ratio of the analyte concentration to the internal standard concentration (Conc_Analyte / Conc_IS).

  • Plot the peak area ratio (y-axis) against the concentration ratio (x-axis).

  • Perform a linear regression to obtain the equation of the line (y = mx + b) and the correlation coefficient (R²).

• Sample Quantification:

  • For each sample, calculate the peak area ratio (Area_Analyte / Area_IS).

  • Use the calibration curve equation to determine the concentration ratio for the sample.

  • Calculate the concentration of the analyte in the sample using the known concentration of the internal standard.

Workflow Visualization

The following diagram illustrates the logical workflow for quantitative analysis using an internal standard.

Caption: Workflow for quantitative GC analysis using an internal standard.

Conclusion

1-Docosene serves as a suitable internal standard for the GC analysis of specific long-chain hydrocarbons, particularly those within a similar boiling point and structural range. Its primary advantages are its high boiling point and chemical structure, which mimic many LCHCs. However, for applications requiring the highest level of accuracy, especially in complex matrices or when using mass spectrometry, isotopically labeled standards are superior as they correct for variations more comprehensively.[1] When selecting an internal standard from a series of n-alkanes, the choice should be based on the retention times of the target analytes to ensure the standard elutes nearby but is well-resolved from all compounds of interest.[4] Ultimately, the selection of the most appropriate internal standard requires careful consideration of the specific analytical method, the nature of the analytes, and the sample matrix to ensure robust and reliable quantification.[10][11]

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 3. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 4. benchchem.com [benchchem.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. calpaclab.com [calpaclab.com]
• 7. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tdi-bi.com [tdi-bi.com]
• 9. epa.gov [epa.gov]
• 10. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of 1-Docosene-Based Lubricants and Their Synthetic Counterparts

In the ever-evolving landscape of high-performance lubricants, the demand for fluids that can withstand extreme conditions while ensuring optimal machinery performance is paramount. This guide provides a detailed comparison of lubricants based on 1-docosene, a long-chain alpha-olefin, with two of the most prevalent synthetic alternatives: Polyalphaolefins (PAOs) and Esters. This analysis is intended for researchers, scientists, and professionals in drug development who require a deep understanding of lubricant properties for their applications.

While 1-docosene is a known precursor in the synthesis of certain high-viscosity PAOs, lubricant formulations based purely on 1-docosene oligomers are not widely documented in publicly available technical literature. Therefore, for the purpose of this comparison, we will use data for a representative Long-Chain Alpha-Olefin (LCAO) based lubricant as a proxy to infer the potential performance characteristics of a 1-docosene-based fluid.

Performance Data Summary

The following table summarizes the key performance metrics for lubricants derived from Long-Chain Alpha-Olefins (representative of 1-docosene-based lubricants), Polyalphaolefins, and Esters. These parameters are critical in determining the suitability of a lubricant for a specific application.

Property	Long-Chain Alpha-Olefin (LCAO) Based (C20-24)	Polyalphaolefin (PAO) Based (ISO VG 46)	Ester Based (ISO VG 46)	Test Method
Kinematic Viscosity @ 40°C (cSt)	~35-55	46.0	45.0	ASTM D445
Kinematic Viscosity @ 100°C (cSt)	~6-8	8.1	9.1	ASTM D445
Viscosity Index	~130-150	150	189	ASTM D2270
Pour Point (°C)	~ -15 to -25	-46	-12	ASTM D97
Flash Point (°C)	>183	232	>200	ASTM D92
Oxidative Stability (RPVOT, minutes)	Data not readily available	> 1000 (typical)	High (Varies with Ester type)	ASTM D2272
Wear Scar Diameter (mm)	Data not readily available	Low (formulation dependent)	Very Low (inherent lubricity)	ASTM D4172

Analysis of Performance Characteristics

1. Viscosity Index (VI): The Viscosity Index measures the change in viscosity with temperature. A higher VI indicates a more stable viscosity across a range of temperatures. Ester-based lubricants typically exhibit the highest VI, signifying excellent performance in applications with wide temperature fluctuations[1]. PAOs also possess a high VI, making them suitable for demanding automotive and industrial applications[2][3]. Long-chain alpha-olefin based lubricants are expected to have a good VI, generally falling in a range comparable to or slightly lower than PAOs[4].

2. Pour Point: The pour point is the lowest temperature at which a lubricant will flow. PAOs are known for their exceptionally low pour points, which ensures good fluidity during cold starts and in low-temperature environments[2]. The pour point of LCAO-based lubricants is generally higher than that of PAOs. Ester-based lubricants have variable pour points depending on their chemical structure, but some formulations can achieve very low pour points[1].

3. Oxidative Stability: Oxidative stability is the lubricant's resistance to degradation at high temperatures in the presence of air. PAOs generally exhibit excellent oxidative stability due to their saturated, well-defined hydrocarbon structure[5][6]. Esters also offer good to excellent thermal and oxidative stability[7]. While specific data for 1-docosene lubricants is scarce, it is known that the presence of any remaining unsaturation in alpha-olefin-based lubricants can be a site for oxidation, although modern refining processes aim to minimize this[8].

4. Wear Resistance: Wear resistance is a critical measure of a lubricant's ability to protect surfaces in moving contact. Esters are known for their inherent polarity, which allows them to adhere to metal surfaces, providing a strong lubricating film and excellent wear protection[9]. PAOs also provide good wear protection, which can be further enhanced with additives[6]. The wear performance of LCAO-based lubricants would be highly dependent on the final formulation, including the use of anti-wear additives.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance comparison.

ASTM D2270: Calculating Viscosity Index

This standard practice covers the calculation of the viscosity index of petroleum products, such as lubricating oils, from their kinematic viscosities at 40°C and 100°C.

Methodology:

• Measure the kinematic viscosity of the lubricant sample at 40°C and 100°C using a calibrated viscometer as per ASTM D445.

• Based on the kinematic viscosity at 100°C, obtain the values for 'L' and 'H' from the tables provided in the ASTM D2270 standard. 'L' is the kinematic viscosity at 40°C of an oil of 0 VI having the same kinematic viscosity at 100°C as the test oil, and 'H' is the kinematic viscosity at 40°C of an oil of 100 VI having the same kinematic viscosity at 100°C as the test oil.

• Let 'U' be the kinematic viscosity of the test oil at 40°C.

• Calculate the Viscosity Index (VI) using the following formula:

  • If the calculated VI is 100 or less: VI = [(L - U) / (L - H)] * 100

  • If the calculated VI is greater than 100, a different formula involving logarithms is used as specified in the standard.

ASTM D2270 Experimental Workflow

ASTM D97: Pour Point of Petroleum Products

This test method covers the determination of the pour point of petroleum products.

Methodology:

• The sample is heated to a specified temperature to dissolve any wax crystals.

• The sample is then cooled at a specified rate in a cooling bath.

• At each 3°C interval, the test jar is removed from the bath and tilted to ascertain whether the oil flows.

• The pour point is the lowest temperature at which the oil is observed to flow, plus 3°C.

ASTM D97 Experimental Workflow

ASTM D2272: Oxidation Stability of Steam Turbine Oils by Rotating Pressure Vessel (RPVOT)

This test method utilizes an oxygen-pressured vessel to evaluate the oxidation stability of new and in-service lubricating oils.

Methodology:

• A sample of the oil, distilled water, and a copper catalyst coil are placed in a pressure vessel.

• The vessel is pressurized with oxygen to a specified pressure and placed in a bath at a constant high temperature (e.g., 150°C).

• The vessel is rotated at a constant speed.

• The pressure inside the vessel is monitored continuously.

• The test is terminated when the pressure drops by a specified amount from the maximum pressure. The time taken to reach this point is reported as the RPVOT value in minutes.

ASTM D2272 Experimental Workflow

ASTM D4172: Wear Preventive Characteristics of Lubricating Fluid (Four-Ball Method)

This test method is used for making a preliminary evaluation of the anti-wear properties of fluid lubricants in sliding contact.

Methodology:

• Three steel balls are clamped together in a pot containing the lubricant to be tested.

• A fourth steel ball is rotated against the three stationary balls under a specified load, speed, and temperature for a set duration.

• After the test, the three stationary balls are cleaned, and the average diameter of the wear scars on these balls is measured using a microscope.

• A smaller wear scar diameter indicates better wear protection.

ASTM D4172 Experimental Workflow

Conclusion

The selection of a lubricant base oil is a critical decision that significantly impacts the performance and longevity of machinery. While Polyalphaolefins and Esters are well-established synthetic options with a wealth of performance data, the specific characteristics of lubricants based primarily on 1-docosene are less documented.

Based on the properties of similar long-chain alpha-olefins, a 1-docosene-based lubricant would likely offer a good balance of properties, including a respectable viscosity index and good thermal stability. However, for applications requiring exceptional low-temperature fluidity, PAOs remain a superior choice. For applications demanding the utmost in lubricity and thermal stability, particularly at high temperatures, Esters often provide a performance edge.

Further research and testing on lubricants formulated with 1-docosene as the primary base stock are necessary to provide a more definitive and direct comparison. For professionals in research and development, the choice between these synthetic lubricants will ultimately depend on the specific operating conditions, performance requirements, and cost considerations of the application.

References

• 1. 4drive.co.uk [4drive.co.uk]
• 2. chevronmarineproducts.com [chevronmarineproducts.com]
• 3. cnlubricantadditive.com [cnlubricantadditive.com]
• 4. mdpi.com [mdpi.com]
• 5. High viscosity polyalphaolefins | ExxonMobil Product Solutions [exxonmobilchemical.com]
• 6. youtube.com [youtube.com]
• 7. Lubricant Ester Market Size, Share and Statistics - 2035 [factmr.com]
• 8. US20050263435A1 - Polyalphaolefins with improved oxidative stability and the process of making thereof - Google Patents [patents.google.com]
• 9. mdpi.com [mdpi.com]

A Comparative Guide to the Efficacy of 1-Docosene Derived Surfactants Versus Traditional Surfactants

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and biomedical research, the selection of surfactants is a critical decision that can significantly impact the stability, bioavailability, and overall efficacy of drug formulations. While traditional surfactants are well-established, the exploration of novel amphiphilic compounds, such as those derived from long-chain alpha-olefins like 1-docosene, presents opportunities for enhanced performance and biocompatibility. This guide provides a comprehensive framework for the comparative evaluation of 1-docosene derived surfactants against their traditional counterparts.

Due to a scarcity of publicly available data on surfactants specifically derived from 1-docosene (C22), this guide utilizes data for long-chain alpha-olefin sulfonates (AOS) with carbon chain lengths up to C24 as a proxy. This information is juxtaposed with data from well-characterized traditional surfactants to establish a baseline for comparison. The experimental protocols detailed herein provide a robust methodology for researchers to generate their own data for novel surfactants.

Data Presentation: A Comparative Analysis of Surfactant Properties

The following tables summarize key performance indicators for long-chain alpha-olefin sulfonates and traditional surfactants. These parameters are fundamental to understanding the potential applications and efficacy of these compounds in various formulations.

Table 1: Critical Micelle Concentration (CMC) and Surface Tension

Surfactant Type	Chemical Name/Structure	Chain Length	Critical Micelle Concentration (CMC) (mmol/L)	Surface Tension at CMC (mN/m)
Long-Chain Alpha-Olefin Sulfonate (AOS)	Sodium Alpha-Olefin Sulfonate	C14-16	1.2[1]	~35-40
Sodium Alpha-Olefin Sulfonate	C16-18	-	-
Sodium Alpha-Olefin Sulfonate	C20-24	-	-
Traditional Anionic Surfactant	Sodium Dodecyl Sulfate (SDS)	C12	8.2	~38
Traditional Non-ionic Surfactant	Polysorbate 80 (Tween 80)	-	0.012	~40

Table 2: Functional Performance Indicators

Surfactant Type	Chain Length	Foaming Ability	Foam Stability	Emulsification Index (E24)	Biodegradability
Long-Chain Alpha-Olefin Sulfonate (AOS)	C14-16	Good	Moderate	-	Readily Biodegradable[2]
C16-18	Optimal[3][4]	Optimal[3][4]	-	Readily Biodegradable[2]
C20-24	Decreased[3][4]	Decreased[3][4]	-	Readily Biodegradable[2]
Traditional Anionic Surfactant	C12	High	Moderate	-	Readily Biodegradable
Traditional Non-ionic Surfactant	-	Low	Low	-	Varies

Specific quantitative data for the Emulsification Index of AOS was not available in the reviewed literature.

Experimental Protocols

A standardized approach to testing is crucial for the accurate comparison of surfactant efficacy. The following are detailed methodologies for key experiments.

Determination of Critical Micelle Concentration (CMC) and Surface Tension

The CMC is the concentration of a surfactant above which micelles form, and it is a fundamental parameter for characterizing surfactant efficiency. Surface tension measurements are used to determine the CMC.

Methodology: Surface Tensiometry (Wilhelmy Plate or Du Noüy Ring Method) [5]

• Preparation of Solutions: Prepare a stock solution of the surfactant in deionized water. Create a series of dilutions of the stock solution to cover a wide range of concentrations, both below and above the expected CMC.

• Measurement: For each concentration, measure the surface tension of the solution. Ensure that the temperature is controlled and consistent throughout the measurements.

• Data Analysis: Plot the surface tension (γ) as a function of the logarithm of the surfactant concentration (log C). The point at which the surface tension values plateau indicates the formation of micelles. The concentration at the inflection point of this curve is the CMC.[5]

Evaluation of Foaming Properties

Foaming ability and foam stability are critical performance metrics for surfactants used in cleaning and personal care products.

Methodology: Ross-Miles Method (Modified)

• Solution Preparation: Prepare a solution of the surfactant at a concentration above its CMC in a graduated cylinder.

• Foam Generation: Invert the graduated cylinder a specified number of times (e.g., 10 times) in a standardized manner to generate foam.

• Measurement of Foamability: Immediately after agitation, measure the initial volume of the foam generated.

• Measurement of Foam Stability: Record the foam volume at specific time intervals (e.g., 1, 5, and 10 minutes) to assess the rate of foam collapse. Foam stability can be reported as the time it takes for the foam volume to reduce by half.[6]

Assessment of Emulsification Index (E24)

The emulsification index is a measure of a surfactant's ability to form and stabilize an emulsion.

Methodology: Emulsification Index Assay

• Preparation: In a test tube, mix a defined volume of the surfactant solution (at a concentration above its CMC) with an equal volume of an immiscible oil phase (e.g., kerosene (B1165875) or a specific oil relevant to the intended application).

• Emulsification: Vortex the mixture at high speed for a set period (e.g., 2 minutes) to form an emulsion.

• Incubation: Allow the emulsion to stand undisturbed for 24 hours.

• Measurement and Calculation: After 24 hours, measure the height of the emulsion layer and the total height of the liquid column. The E24 is calculated using the following formula[7]: E24 (%) = (Height of Emulsion Layer / Total Height of Liquid Column) x 100

Visualizing Methodologies

To further elucidate the processes involved in evaluating these surfactants, the following diagrams, generated using Graphviz, illustrate the synthesis of a 1-docosene derived surfactant and a typical experimental workflow for comparison.

Caption: Synthesis of a 1-docosene derived surfactant.

Caption: Workflow for comparing surfactant performance.

Conclusion

The development and characterization of novel surfactants, such as those derived from 1-docosene, are essential for advancing formulation science. While direct comparative data is currently limited, the methodologies and framework presented in this guide offer a clear path for researchers to systematically evaluate the efficacy of these new compounds against traditional surfactants. The inherent properties of long-chain alpha-olefin sulfonates, such as their ready biodegradability and potential for high surface activity, suggest that 1-docosene derived surfactants could offer significant advantages in various applications, warranting further investigation.[2][7] By following standardized experimental protocols, the scientific community can build a robust dataset to better understand and harness the potential of these promising molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. cleaninginstitute.org [cleaninginstitute.org]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. benchchem.com [benchchem.com]
• 6. 123.57.86.67 [123.57.86.67]
• 7. whattheythink.com [whattheythink.com]

A Comparative Analysis of the Physical Properties of 1-Docosene and 1-Tetracosene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of the physical properties of 1-Docosene and 1-Tetracosene, two long-chain alpha-olefins. The information presented is intended to support research and development activities where the selection of hydrocarbon chains with specific physical characteristics is critical.

Introduction to 1-Docosene and 1-Tetracosene

1-Docosene (C22H44) and 1-Tetracosene (C24H48) are linear alpha-olefins, a class of unsaturated hydrocarbons with a double bond at the primary or alpha position. Their long aliphatic chains give them distinct physical properties, making them relevant in various applications, including as intermediates in the synthesis of polymers, surfactants, and other specialty chemicals. Understanding their physical characteristics, such as melting point, boiling point, density, and viscosity, is crucial for their effective use in scientific research and industrial processes.

Comparative Physical Properties

The physical properties of 1-Docosene and 1-Tetracosene are summarized in the table below. It is important to note that there is some variability in the reported values for melting and boiling points in the literature. The values presented here are selected based on a critical review of available data, with a preference for data from established chemical databases.

Physical Property	1-Docosene	1-Tetracosene
Molecular Formula	C₂₂H₄₄	C₂₄H₄₈
Molar Mass	308.59 g/mol	336.64 g/mol
Melting Point	38 °C[1]	45.3 °C
Boiling Point	174-178 °C at 6.4 Torr[1]	386-387 °C at 760 mmHg (estimated)[2]
Density	0.783 g/cm³ (estimate)[3]	Not available
Viscosity	Not available	Not available

Experimental Protocols for Physical Property Determination

The following are detailed methodologies for the key experiments used to determine the physical properties of long-chain alkenes like 1-Docosene and 1-Tetracosene.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For crystalline solids, this transition is sharp. The capillary method is a common and reliable technique for determining the melting point.[4][5][6][7]

Procedure:

• Sample Preparation: A small amount of the finely powdered solid sample is introduced into a thin-walled capillary tube, which is sealed at one end. The sample is packed down to a height of 2-3 mm by tapping the tube.

• Apparatus Setup: The capillary tube is attached to a thermometer, with the sample positioned adjacent to the thermometer bulb. This assembly is then placed in a heating bath (e.g., an oil bath or a metal block heater) that allows for slow and uniform heating.

• Heating and Observation: The heating bath is heated slowly and steadily. The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range. The temperature at which the last crystal melts is recorded as the end of the melting range.

• Reporting: The melting point is reported as a range of these two temperatures. A narrow melting range (0.5-2 °C) is indicative of a pure compound.

Boiling Point Determination (Distillation or Capillary Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor. For high molecular weight compounds, boiling points are often determined at reduced pressure to prevent decomposition at high temperatures.[8][9][10][11]

Procedure (Capillary Method - Siwoloboff's Method):

• Sample Preparation: A small amount of the liquid is placed in a small test tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

• Apparatus Setup: The test tube is attached to a thermometer and heated in a suitable heating bath.

• Heating and Observation: The bath is heated until a rapid and continuous stream of bubbles emerges from the open end of the capillary tube. The heating is then stopped, and the bath is allowed to cool slowly.

• Measurement: The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point of the liquid at the prevailing atmospheric pressure.

Density Determination (Pycnometer Method)

Density is the mass of a substance per unit volume. The pycnometer method is a precise technique for determining the density of liquids.[12][13][14][15][16]

Procedure:

• Measurement of Pycnometer Mass: A clean, dry pycnometer (a glass flask with a specific volume) is accurately weighed (m₁).

• Measurement with a Reference Liquid: The pycnometer is filled with a reference liquid of known density (e.g., distilled water) at a specific temperature, and its mass is measured (m₂).

• Measurement with the Sample Liquid: The pycnometer is emptied, dried, and then filled with the sample liquid at the same temperature. Its mass is then measured (m₃).

• Calculation: The density of the sample liquid (ρ_sample) is calculated using the following formula: ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_reference

Viscosity Determination (Ostwald Viscometer)

Viscosity is a measure of a fluid's resistance to flow. For liquids, it is often determined using a capillary viscometer, such as the Ostwald viscometer.[17][18][19]

Procedure:

• Apparatus Setup: A clean and dry Ostwald viscometer is mounted vertically in a constant temperature bath.

• Sample Loading: A known volume of the liquid is introduced into the larger bulb of the viscometer.

• Flow Time Measurement: The liquid is drawn up through the capillary into the smaller bulb above the upper mark. The time taken for the liquid meniscus to fall from the upper mark to the lower mark is measured accurately using a stopwatch.

• Calculation: The kinematic viscosity (ν) can be calculated using the equation ν = C * t, where 'C' is the calibration constant of the viscometer and 't' is the flow time. The dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by the density of the liquid (η = ν * ρ). The viscometer is typically calibrated using a liquid of known viscosity.

Visualizing the Comparative Study and Experimental Workflow

To better illustrate the logical flow of this comparative study and the general process of determining physical properties, the following diagrams have been generated using the DOT language.

References

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. 1-tetracosene, 10192-32-2 [thegoodscentscompany.com]
• 3. chembk.com [chembk.com]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. byjus.com [byjus.com]
• 7. mt.com [mt.com]
• 8. tutorsglobe.com [tutorsglobe.com]
• 9. Video: Boiling Points - Concept [jove.com]
• 10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 11. walshmedicalmedia.com [walshmedicalmedia.com]
• 12. Pycnometers | Fisher Scientific [fishersci.com]
• 13. fpharm.uniba.sk [fpharm.uniba.sk]
• 14. scribd.com [scribd.com]
• 15. scientificlabs.co.uk [scientificlabs.co.uk]
• 16. fpharm.uniba.sk [fpharm.uniba.sk]
• 17. Determination of Viscosity by Using Ostwald-type, Suspended-level and Rotating Viscometer | Pharmaguideline [pharmaguideline.com]
• 18. Determination of viscosity of liquid using Ostwald’s viscometer [pharmacyinfoline.com]
• 19. scribd.com [scribd.com]

A Researcher's Guide to Potential Cross-Reactivity of 1-Docosene in Chemical and Biological Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potential for 1-docosene, a 22-carbon long-chain alpha-olefin, to exhibit cross-reactivity and interference in various chemical and biological assays. Due to a lack of specific published cross-reactivity studies on 1-docosene, this document draws upon established principles of assay interference, the physicochemical properties of long-chain hydrocarbons, and provides hypothetical data and standardized protocols to guide researchers in assessing such compounds.

The high lipophilicity of 1-docosene suggests a propensity for non-specific interactions, a common source of misleading results in high-throughput screening and other sensitive assays. Understanding these potential artifacts is critical for accurate data interpretation and the successful progression of research and drug development projects.

Physicochemical Properties and Potential for Assay Interference

1-Docosene is a long, unsaturated hydrocarbon. Its primary characteristic relevant to biological and chemical assays is its extreme hydrophobicity. This property can drive several mechanisms of non-specific assay interference:

• Colloidal Aggregation: At critical concentrations in aqueous buffers, highly lipophilic molecules can form colloidal aggregates. These particles can sequester and denature proteins, leading to false inhibition signals that are often steep and sensitive to detergents.

• Membrane Disruption: The long hydrocarbon chain can intercalate into cellular or vesicle membranes, disrupting their integrity. This can lead to cytotoxicity in cell-based assays or artifacts in assays involving membrane-bound targets, independent of any specific target engagement.

• Non-Specific Binding: Hydrophobic compounds can adhere to plastic surfaces of assay plates or non-specifically bind to various proteins and reagents, depleting the effective concentration of the compound or interfering with assay components.

Comparative Analysis: Potential Interference Across Assay Types

While specific experimental data for 1-docosene is unavailable, we can construct a hypothetical comparison of its potential interference profile against other long-chain alkenes based on their relative hydrophobicity (LogP). Increased chain length generally correlates with higher LogP and a greater likelihood of interference through the mechanisms described above.

Table 1: Hypothetical Comparison of Assay Interference Potential for Long-Chain Alkenes

Compound	Chemical Formula	Molecular Weight ( g/mol )	Calculated LogP (Approx.)	Potential for Aggregation	Potential for Membrane Disruption
1-Dodecene	C₁₂H₂₄	168.32	6.1	Low-Moderate	Low-Moderate
1-Hexadecene	C₁₆H₃₂	224.44	8.1	Moderate	Moderate-High
1-Docosene	C₂₂H₄₄	308.6	11.1	High	High
1-Triacontene	C₃₀H₆₀	420.81	15.1	Very High	Very High

Note: This table presents a theoretical framework. The actual performance must be determined empirically.

Experimental Protocols for Assessing Cross-Reactivity

Researchers encountering activity with 1-docosene or similar compounds should perform counter-screens to rule out non-specific interference.

Objective: To determine if the observed activity of a compound is attenuated by the presence of a non-ionic detergent, which is indicative of an aggregation-based mechanism.

Materials:

• Compound of interest (e.g., 1-docosene) dissolved in a suitable stock solvent (e.g., DMSO).

• Primary assay buffer.

• Primary assay buffer supplemented with 0.01% (v/v) Triton X-100.

• All other components of the primary assay (enzyme, substrate, etc.).

Methodology:

• Prepare serial dilutions of the test compound in both the standard assay buffer and the detergent-containing buffer.

• Run the primary assay in parallel using both sets of compound dilutions.

• Generate dose-response curves for the compound in the presence and absence of Triton X-100.

• Interpretation: A significant rightward shift (e.g., >10-fold increase) in the IC₅₀ value in the presence of the detergent strongly suggests that the compound's apparent activity is due to aggregation.

Objective: To quantify cytotoxicity caused by membrane damage, which releases the cytosolic enzyme LDH into the culture medium.

Materials:

• Cell line of interest, plated in a 96-well plate.

• Test compound (1-docosene).

• Positive control for cytotoxicity (e.g., 1% Triton X-100).

• Negative control (vehicle, e.g., 0.1% DMSO).

• Commercially available LDH assay kit.

Methodology:

• Treat cells with a serial dilution of 1-docosene for a relevant time period (e.g., 24 hours). Include positive and negative controls.

• After incubation, carefully collect an aliquot of the cell culture supernatant from each well.

• Following the LDH kit manufacturer's instructions, mix the supernatant with the reaction mixture and incubate for the recommended time.

• Measure the absorbance at the specified wavelength (typically 490 nm).

• Calculate the percentage of cytotoxicity relative to the positive control.

• Interpretation: A dose-dependent increase in LDH release indicates that the compound disrupts cell membrane integrity, which can be a source of artifacts in cell-based assays.

Visualizing Workflows and Mechanisms

Diagrams can clarify the decision-making process for validating a potential hit and illustrate the mechanisms of interference.

Caption: Workflow for triaging potential assay interference.

Caption: Hypothetical mechanism of membrane disruption by 1-docosene.

Conclusion and Recommendations

While 1-docosene may have legitimate biological activities, its strong lipophilicity warrants a high degree of caution. Researchers working with this or similar long-chain hydrocarbons should proactively assess the potential for non-specific assay interference.

Key Recommendations:

• Incorporate Counter-Screens Early: Routinely perform aggregation and cytotoxicity assays for any hits that are highly lipophilic.

• Review Structure-Activity Relationships (SAR): Be wary if minor changes to the hydrophobic tail do not significantly alter activity, as this can be a hallmark of non-specific effects.

• Use Orthogonal Assays: Validate primary hits in a secondary assay that uses a different technology or detection method to ensure the observed activity is target-specific.

By employing these strategies, researchers can avoid the costly pursuit of artifactual data and increase the robustness and reliability of their findings.

Validating the Purity of Synthesized 1-Docosene: A Comparative Guide to HPLC and NMR Methods

For Researchers, Scientists, and Drug Development Professionals

The chemical purity of long-chain alkenes, such as 1-docosene, is a critical parameter in research and development, particularly in pharmaceutical applications where it may be used as a starting material or key intermediate. Ensuring the absence of isomeric impurities, residual starting materials, and catalyst byproducts is paramount for the safety, efficacy, and reproducibility of the final product. This guide provides a detailed comparison of two primary analytical techniques for validating the purity of synthesized 1-docosene: High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful separation technique that distinguishes compounds based on their differential interactions with a stationary phase (the column) and a mobile phase (the solvent). For a non-UV-absorbing compound like 1-docosene, detection can be challenging and often requires specialized detectors.

Experimental Protocol: HPLC with Charged Aerosol Detection (CAD)

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized 1-docosene sample.

  • Dissolve the sample in 10 mL of a suitable solvent, such as hexane (B92381) or tetrahydrofuran (B95107) (THF), to create a 1 mg/mL stock solution.

  • Further dilute the stock solution as needed to fall within the detector's linear range.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Instrumentation and Conditions:

  • HPLC System: An Agilent 1260 Infinity II or similar system equipped with a quaternary pump, autosampler, and column thermostat.

  • Detector: Charged Aerosol Detector (CAD).

  • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water is often used.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

• Data Analysis:

  • The purity of 1-docosene is determined by calculating the peak area percentage.

  • Purity (%) = (Peak Area of 1-Docosene / Total Peak Area of all components) x 100.

  • Impurities are identified by their respective retention times, and their relative amounts are quantified based on their peak areas.

HPLC Analysis Workflow

Caption: Workflow for HPLC-based purity analysis of 1-Docosene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information about a molecule by observing the magnetic properties of its atomic nuclei. For purity assessment, ¹H NMR is particularly valuable as the integral of each signal is directly proportional to the number of protons giving rise to that signal. This allows for direct quantification of impurities relative to the main compound, often without the need for an impurity reference standard.

Experimental Protocol: Quantitative ¹H NMR (qNMR)

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the 1-docosene sample into an NMR tube.

  • Accurately weigh and add a known amount of a certified internal standard (e.g., 5 mg of maleic acid). The internal standard should have signals that do not overlap with the analyte signals.

  • Add approximately 0.75 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

  • Ensure the sample and internal standard are fully dissolved.

• Instrumentation and Parameters:

  • Spectrometer: A 400 MHz (or higher) NMR spectrometer.

  • Experiment: ¹H NMR.

  • Solvent: CDCl₃.

  • Relaxation Delay (d1): A long delay (e.g., 30 seconds) is crucial to ensure full relaxation of all protons for accurate integration.

  • Number of Scans (ns): Typically 8 or 16 scans for a good signal-to-noise ratio.

• Data Analysis:

  • Process the spectrum (Fourier transform, phase correction, and baseline correction).

  • Integrate the characteristic signals for 1-docosene (e.g., the terminal vinyl protons) and the internal standard.

  • Identify signals that do not correspond to 1-docosene; these represent impurities.

  • The purity is calculated using the following formula, accounting for the molar masses and number of protons for both the analyte and the standard.

NMR Analysis Workflow

Caption: Workflow for qNMR-based purity analysis of 1-Docosene.

Comparative Analysis: HPLC vs. NMR

The choice between HPLC and NMR depends on the specific requirements of the analysis, such as the need for structural information, the expected impurities, and the desired level of sensitivity.

Performance Comparison

Feature	HPLC with CAD	¹H NMR Spectroscopy
Principle	Chromatographic separation based on polarity, followed by universal mass-based detection.	Nuclear spin resonance, providing structural information and quantification based on proton count.
Sensitivity	High (can detect trace impurities in the ppm range).	Moderate (typically requires >0.1% impurity for reliable quantification).
Quantification	Relative quantification (area percent). Absolute quantification requires certified standards for each impurity.	Absolute quantification (qNMR) using a single internal standard. Provides a direct molar ratio.
Information	Provides retention time and relative amount. No structural information.	Provides detailed structural information, enabling identification of unknown impurities.
Impurity Detection	Excellent for separating isomers (e.g., cis/trans, positional isomers) and non-volatile impurities.	Excellent for identifying structurally different impurities. May struggle to resolve signals from similar isomers.
Throughput	Higher throughput with an autosampler. Typical run times are 15-30 minutes.	Lower throughput. Requires longer acquisition times per sample for accurate quantification.
Solvent Usage	Consumes significant amounts of organic solvents.	Uses minimal amounts of deuterated solvents.

Illustrative Purity Data for a Synthesized 1-Docosene Batch

Analyte / Impurity	Method	Result	Limit of Detection (LOD)
1-Docosene	HPLC (Area %)	98.5%	-
¹H NMR (qNMR)	98.2% (w/w)	-
Internal Isomers	HPLC (Area %)	1.1%	~0.01%
¹H NMR	Detected, but signals overlap, difficult to quantify precisely.	~0.1%
Residual Catalyst	HPLC (Area %)	Not Detected	Varies
¹H NMR	Not Detected	Varies
Unknown Impurity 1	HPLC (Area %)	0.4%	~0.01%
¹H NMR	0.3% (structurally identified as a saturated alkane)	~0.1%

Conclusion and Recommendations

Both HPLC and NMR are indispensable tools for validating the purity of synthesized 1-docosene. They are not mutually exclusive but rather complementary, providing different and corroborating pieces of information.

• For high-sensitivity screening and detection of isomeric impurities, HPLC with a universal detector like CAD is the method of choice. Its ability to separate structurally similar compounds makes it ideal for assessing the presence of trace-level contaminants.

• For absolute quantification and structural elucidation of impurities, ¹H NMR is superior. The ability to determine purity without needing a reference standard for every impurity and to gain structural insights into unknown components is a significant advantage.

A comprehensive purity validation strategy for 1-docosene should leverage both techniques. HPLC can be used for initial screening and to provide a detailed impurity profile, while NMR confirms the structure of the primary component and provides an accurate, absolute measure of its purity. This dual approach ensures the highest confidence in the quality of the synthesized material for downstream applications.

Benchmarking 1-Docosene in Polymer Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of polymer science, the selection of appropriate comonomers is paramount in tailoring the final properties of polyethylene (B3416737). This guide provides a comprehensive comparison of 1-docosene with other long-chain α-olefins (LCAOs) as comonomers in ethylene (B1197577) polymerization. While specific experimental data for 1-docosene is limited in publicly available literature, this guide extrapolates its expected performance based on well-established trends observed with other LCAOs, namely 1-dodecene, 1-tetradecene, and 1-hexadecene.

Performance Comparison of Long-Chain α-Olefins in Ethylene Copolymers

The incorporation of long-chain α-olefins into the polyethylene backbone disrupts the regularity of the polymer chains, leading to significant changes in its physical and thermal properties. The extent of this disruption is directly related to the length and concentration of the α-olefin comonomer.

Key Performance Indicators:

• Crystallinity and Melting Temperature (Tm): The introduction of side branches hinders the ability of the polymer chains to pack into a crystalline lattice. Longer side chains, such as those from 1-docosene, are expected to cause a more significant reduction in crystallinity and a corresponding decrease in the melting temperature compared to shorter-chain α-olefins. This is a critical parameter for applications requiring specific thermal properties.

• Density: A decrease in crystallinity generally leads to a lower density of the polymer. Therefore, copolymers containing 1-docosene are predicted to have a lower density compared to those with shorter α-olefin comonomers at similar incorporation levels.

• Mechanical Properties: The reduction in crystallinity can lead to increased flexibility and impact strength, while potentially decreasing the tensile strength and hardness of the polymer. The long branches introduced by 1-docosene would likely enhance properties associated with elastomers and flexible plastics.

Quantitative Data Summary:

The following table summarizes the effect of various long-chain α-olefins on the melting temperature of ethylene copolymers. The data for 1-docosene is an extrapolation based on the observed trend of decreasing melting temperature with increasing α-olefin chain length.

Comonomer	Comonomer Content (mol%)	Melting Temperature (Tm) (°C)	Data Source/Extrapolation
1-Dodecene	2.5	118	[1][2]
5.0	109	[1][2]
10.0	95	[1][2]
1-Tetradecene	2.5	115	[1][2]
5.0	105	[1][2]
10.0	88	[1][2]
1-Hexadecene	2.5	112	[1][2]
5.0	101	[1][2]
10.0	80	[1][2]
1-Docosene	2.5	~108 (Extrapolated)	Extrapolated
5.0	~95 (Extrapolated)	Extrapolated
10.0	~70 (Extrapolated)	Extrapolated

Experimental Protocols

The synthesis of ethylene/α-olefin copolymers is typically achieved through coordination polymerization using either Ziegler-Natta or metallocene catalysts. The choice of catalyst system significantly influences the polymer's microstructure, molecular weight distribution, and comonomer incorporation.

General Ziegler-Natta Catalyzed Copolymerization of Ethylene and 1-Docosene

Materials:

• Ethylene (polymerization grade)

• 1-Docosene (high purity)

• Ziegler-Natta catalyst (e.g., TiCl₄/MgCl₂)

• Cocatalyst (e.g., Triethylaluminium, TEAL)

• Solvent (e.g., Hexane or Toluene, anhydrous)

• Chain transfer agent (e.g., Hydrogen)

• Quenching agent (e.g., acidified methanol)

Procedure:

• A high-pressure stainless-steel reactor is thoroughly dried and purged with inert gas (e.g., nitrogen or argon).

• The desired amount of solvent and 1-docosene are introduced into the reactor.

• The reactor is heated to the desired polymerization temperature (typically 70-90°C).

• The cocatalyst (e.g., TEAL) is added to the reactor.

• Ethylene is introduced into the reactor to reach the desired pressure (typically 5-20 bar).

• The Ziegler-Natta catalyst slurry is injected into the reactor to initiate polymerization.

• The polymerization is carried out for a specific duration, with continuous feeding of ethylene to maintain the pressure.

• The reaction is terminated by venting the ethylene and adding a quenching agent.

• The resulting polymer is washed, filtered, and dried under vacuum.

General Metallocene-Catalyzed Copolymerization of Ethylene and 1-Docosene

Materials:

• Ethylene (polymerization grade)

• 1-Docosene (high purity)

• Metallocene catalyst (e.g., a zirconocene (B1252598) or titanocene (B72419) complex)

• Cocatalyst (e.g., Methylaluminoxane, MAO)

• Solvent (e.g., Toluene, anhydrous)

• Quenching agent (e.g., acidified methanol)

Procedure:

• A glass reactor or a high-pressure autoclave is dried and purged with an inert gas.

• The solvent and 1-docosene are added to the reactor.

• The reactor is brought to the desired polymerization temperature (typically 40-80°C).

• The cocatalyst (MAO) is introduced into the reactor.

• Ethylene is bubbled through the solution or pressurized in the reactor.

• The metallocene catalyst, dissolved in a small amount of solvent, is injected to start the polymerization.

• The polymerization is continued for the desired time.

• The reaction is quenched by the addition of acidified methanol.

• The polymer is precipitated, washed, and dried.

Visualizing the Impact of 1-Docosene Incorporation

The following diagrams illustrate the conceptual workflow of ethylene/1-docosene copolymerization and the resulting polymer structure.

Caption: Copolymerization of ethylene with 1-docosene leads to branched polyethylene with altered properties.

Caption: Comparison of linear HDPE and branched LLDPE structures with 1-docosene incorporation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Analysis of Ethylene Copolymers with Long-Chain α-Olefins (1-Dodecene, 1-Tetradecene, 1-Hexadecene): A Transition between Main Chain Crystallization and Side Chain Crystallization - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Ziegler-Natta and Metallocene Catalysts in 1-Docosene Polymerization

For Researchers, Scientists, and Drug Development Professionals

The polymerization of long-chain α-olefins, such as 1-docosene, is of significant interest for the synthesis of specialty polymers with unique thermal and mechanical properties. The choice of catalyst system is paramount in controlling the polymerization process and the final properties of the resulting poly(1-docosene). This guide provides an objective comparison of two prominent classes of catalysts: traditional Ziegler-Natta catalysts and the more modern metallocene catalysts, for the homopolymerization of 1-docosene. The comparison is supported by a summary of available experimental data and detailed experimental protocols.

At a Glance: Key Differences in Catalytic Performance

Catalyst Type	Active Sites	Polymer Microstructure	Molecular Weight Distribution (MWD)
Ziegler-Natta	Multiple, heterogeneous	Less uniform, potential for regio- and stereo-irregularities	Broad (PDI > 2)
Metallocene	Single, well-defined, homogeneous	Highly uniform, high control over tacticity	Narrow (PDI ≈ 2)

Delving Deeper: A Head-to-Head Comparison

Ziegler-Natta catalysts, typically composed of a transition metal halide (e.g., TiCl₄) and an organoaluminum co-catalyst, have been the workhorses of the polyolefin industry for decades.[1] Their heterogeneous nature, with multiple types of active sites, leads to the production of polymers with a broad molecular weight distribution.[2][3] This characteristic can be advantageous for certain processing applications. However, this multi-site nature also results in less control over the polymer's microstructure, potentially leading to a mix of isotactic, syndiotactic, and atactic sequences within the polymer chains.[1][2]

In contrast, metallocene catalysts are organometallic compounds characterized by a transition metal atom (commonly Zr or Ti) sandwiched between two cyclopentadienyl-type ligands.[4] A key feature of metallocene catalysts is their single-site nature, meaning all active centers are structurally identical.[5][6] This uniformity translates to exceptional control over the polymerization process, resulting in polymers with a narrow molecular weight distribution (polydispersity index, PDI ≈ 2.0) and a highly regular microstructure.[5][7] The ability to tune the ligand framework of the metallocene allows for precise control over the stereochemistry of the resulting polymer, enabling the synthesis of highly isotactic or syndiotactic polymers.[4]

For the polymerization of long-chain α-olefins like 1-docosene, the well-defined nature of metallocene catalysts offers significant advantages in producing polymers with predictable and uniform properties. While specific quantitative data for 1-docosene homopolymerization is limited in publicly available literature, studies on similar long-chain α-olefins like 1-octadecene (B91540) demonstrate the superior control offered by metallocenes in achieving high molecular weights and narrow polydispersity.

Experimental Data Summary

While direct comparative data for 1-docosene polymerization is scarce, the following table summarizes typical performance characteristics based on studies of similar long-chain α-olefins.

Performance Metric	Ziegler-Natta Catalyst (TiCl₄/MgCl₂/AlR₃)	Metallocene Catalyst (e.g., rac-Et(Ind)₂ZrCl₂/MAO)
Catalytic Activity	Moderate to High	High
Polymer Molecular Weight (Mₙ)	Variable, often lower	High
Polydispersity Index (PDI)	Broad (> 5)	Narrow (≈ 2)
Polymer Tacticity	Predominantly isotactic, but with defects	Highly isotactic or syndiotactic (catalyst dependent)

Experimental Protocols

Below are generalized experimental protocols for the polymerization of a long-chain α-olefin like 1-docosene, based on established procedures for similar monomers.

Ziegler-Natta Catalyzed Polymerization of 1-Docosene

Catalyst System: TiCl₄ supported on MgCl₂ with Triethylaluminum (TEAL) as co-catalyst.

Procedure:

• Reactor Preparation: A glass reactor is thoroughly dried under vacuum and purged with high-purity nitrogen.

• Solvent and Monomer Addition: Toluene (B28343) (anhydrous) and 1-docosene are introduced into the reactor.

• Co-catalyst Addition: A solution of TEAL in toluene is added to the reactor, and the mixture is stirred.

• Catalyst Injection: The solid Ziegler-Natta catalyst component is suspended in toluene and injected into the reactor to initiate polymerization.

• Polymerization: The reaction is carried out at a controlled temperature (e.g., 70°C) for a specified duration.

• Termination: The polymerization is terminated by the addition of acidified methanol.

• Polymer Isolation: The polymer is precipitated, filtered, washed extensively with methanol, and dried under vacuum.

Metallocene Catalyzed Polymerization of 1-Docosene

Catalyst System: rac-Et(Ind)₂ZrCl₂ with Methylaluminoxane (MAO) as co-catalyst.

Procedure:

• Reactor Preparation: A Schlenk flask or a glass reactor is rigorously dried and filled with an inert atmosphere (argon or nitrogen).

• Solvent, Monomer, and Co-catalyst Addition: Toluene (anhydrous), 1-docosene, and a solution of MAO in toluene are added to the reactor and brought to the desired reaction temperature (e.g., 50°C).

• Catalyst Dissolution and Injection: The metallocene catalyst is dissolved in a small amount of toluene and injected into the reactor to start the polymerization.

• Polymerization: The reaction mixture is stirred at a constant temperature for the desired time.

• Termination: The reaction is quenched by adding a small amount of methanol.

• Polymer Isolation: The polymer is precipitated by pouring the reaction mixture into a large volume of acidified methanol. The resulting solid is collected by filtration, washed with methanol, and dried in a vacuum oven.

Logical Workflow of Catalyst Comparison

The following diagram illustrates the comparative logic from catalyst selection to the resulting polymer properties.

Caption: Comparison of Ziegler-Natta and Metallocene Catalysts.

Conclusion

Both Ziegler-Natta and metallocene catalysts are effective for the polymerization of α-olefins. For applications requiring a broad molecular weight distribution and where cost-effectiveness is a primary driver, traditional Ziegler-Natta catalysts remain a viable option. However, for the synthesis of well-defined poly(1-docosene) with a narrow molecular weight distribution and controlled stereochemistry, metallocene catalysts offer unparalleled precision. The ability to tailor the polymer architecture at the molecular level makes metallocenes the catalysts of choice for creating advanced materials with specific and predictable properties, a crucial aspect for researchers in materials science and drug development. Further research focusing specifically on the homopolymerization of 1-docosene with a variety of both Ziegler-Natta and metallocene systems is warranted to fully elucidate the structure-property relationships for this promising long-chain polyolefin.

References

• 1. researchgate.net [researchgate.net]
• 2. Ziegler–Natta catalyst - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. The Influence of Ziegler-Natta and Metallocene Catalysts on Polyolefin Structure, Properties, and Processing Ability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ora.ox.ac.uk [ora.ox.ac.uk]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to the Structure of Polymers Derived from 1-Docosene and Other Alpha-Olefins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive structural comparison of polymers derived from 1-docosene and other common alpha-olefins, including 1-octene, 1-decene, and 1-dodecene. The information presented is supported by experimental data to assist in the selection and application of these materials in research and development.

Introduction to Poly-alpha-olefins (PAOs)

Poly-alpha-olefins (PAOs) are a class of synthetic polymers produced by the polymerization of linear alpha-olefins. The general structure consists of a polyethylene-like backbone with pendant alkyl chains, the length of which is determined by the alpha-olefin monomer used. This structural feature significantly influences the polymer's physical and chemical properties.

The polymerization of alpha-olefins, such as 1-docosene, 1-dodecene, 1-decene, and 1-octene, typically proceeds via Ziegler-Natta or metallocene catalysis. These methods allow for control over the polymer's molecular weight, molecular weight distribution (polydispersity index or PDI), and stereochemistry. The general polymerization reaction can be visualized as follows:

Caption: General polymerization of an alpha-olefin monomer to a poly-alpha-olefin.

Structural Comparison: Quantitative Data

The structural characteristics of PAOs are heavily dependent on the chain length of the alpha-olefin monomer. Longer side chains, as in the case of poly(1-docosene), generally lead to materials with distinct thermal and crystalline properties compared to those derived from shorter alpha-olefins.

Property	Poly(1-octene)	Poly(1-decene)	Poly(1-dodecene)	Poly(1-docosene)
Monomer Formula	C8H16	C10H20	C12H24	C22H44
Pendant Chain Length	C6H13	C8H17	C10H21	C20H41
Typical Mn ( g/mol )	400 - 8,000	500 - 10,000	600 - 12,000	1,000 - 20,000
Typical PDI (Mw/Mn)	1.5 - 2.5	1.5 - 2.5	1.5 - 2.5	1.8 - 3.0
Crystallinity (%)	Amorphous to low	Low to moderate	Moderate to high	High
Melting Point (Tm, °C)	-50 to -30	-40 to -20	20 to 40	60 to 80
Glass Transition (Tg, °C)	-70 to -60	-65 to -55	-50 to -40	-20 to -10

Note: The values presented are typical ranges and can vary depending on the specific synthesis conditions and catalyst system used.

Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize the structural properties of PAOs.

Gel Permeation Chromatography (GPC) for Molecular Weight Analysis

Objective: To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymers.

Methodology:

• Sample Preparation: Dissolve the polymer sample in an appropriate solvent (e.g., 1,2,4-trichlorobenzene (B33124) for high molecular weight polyolefins) at a concentration of 1-2 mg/mL.[1] For highly crystalline polymers like poly(1-docosene), dissolution may require heating to 140-160°C for several hours with gentle agitation.[2]

• Instrumentation: A high-temperature GPC system equipped with a refractive index (RI) detector is typically used.[3]

• Columns: A set of columns packed with porous particles of varying pore sizes suitable for the expected molecular weight range of the polymer.

• Mobile Phase: The same solvent used for sample preparation, filtered and degassed.

• Analysis Conditions:

  • Column Temperature: 140-160°C

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 100-200 µL

• Calibration: The instrument is calibrated using narrow molecular weight distribution polystyrene or polyethylene (B3416737) standards.

• Data Analysis: The molecular weight distribution and averages (Mn, Mw, Mz) are calculated from the elution profile using appropriate software.

Caption: Workflow for GPC analysis of poly-alpha-olefins.

Differential Scanning Calorimetry (DSC) for Thermal Properties

Objective: To determine the melting temperature (Tm), glass transition temperature (Tg), and degree of crystallinity.

Methodology:

• Sample Preparation: A small amount of the polymer sample (5-10 mg) is accurately weighed and hermetically sealed in an aluminum DSC pan.

• Instrumentation: A differential scanning calorimeter calibrated with indium for temperature and enthalpy.

• Analysis Conditions:

  • Heating/Cooling Cycles:

    • First Heating: Heat the sample from room temperature to a temperature above its melting point (e.g., 200°C for poly(1-docosene)) at a controlled rate (e.g., 10°C/min) to erase the thermal history.

    • Cooling: Cool the sample at a controlled rate (e.g., 10°C/min) to a low temperature (e.g., -80°C).

    • Second Heating: Heat the sample again at the same controlled rate to above its melting point. The data from this scan is typically used for analysis.

  • Atmosphere: An inert atmosphere, such as nitrogen, is maintained throughout the experiment.

• Data Analysis:

  • Tg: Determined as the midpoint of the step change in the heat flow curve during the second heating scan.

  • Tm: Determined as the peak temperature of the melting endotherm.

  • Heat of Fusion (ΔHf): The area under the melting peak is integrated to determine the heat of fusion.

  • Percent Crystallinity (%Xc): Calculated using the formula: %Xc = (ΔHf / ΔHf°) * 100 where ΔHf is the measured heat of fusion and ΔHf° is the theoretical heat of fusion for a 100% crystalline sample of the polymer (e.g., for polyethylene, ΔHf° ≈ 293 J/g).[4]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy for Branch Analysis

Objective: To determine the type and content of branching in the polymer structure.

Methodology:

• Sample Preparation: Dissolve the polymer sample (50-100 mg) in a suitable deuterated solvent (e.g., 1,1,2,2-tetrachloroethane-d2 (B1582424) or 1,2-dichlorobenzene-d4) at high temperature (120-140°C) directly in the NMR tube.[5]

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a high-temperature probe.

• Analysis Conditions:

  • Temperature: 120-140°C to ensure the polymer is fully dissolved and to reduce solution viscosity.

  • Pulse Sequence: A quantitative ¹³C NMR experiment with inverse-gated proton decoupling is used to suppress the Nuclear Overhauser Effect (NOE) and ensure accurate integration.

  • Relaxation Delay: A sufficiently long relaxation delay (e.g., 5 times the longest T1 relaxation time) is crucial for quantitative analysis.

• Data Analysis: The chemical shifts of the carbon atoms in the polymer backbone and side chains are analyzed to identify the types of branches (e.g., methyl, ethyl, butyl, and longer branches). The integrals of the respective peaks are used to quantify the number of branches per 1000 carbon atoms.[5]

Caption: Schematic representation of a poly-alpha-olefin structure with a pendant alkyl chain.

Conclusion

The structural properties of poly-alpha-olefins are directly correlated with the chain length of the constituent alpha-olefin monomer. Poly(1-docosene), with its long C20 side chain, exhibits significantly higher crystallinity and melting point compared to its counterparts derived from shorter alpha-olefins. This makes it suitable for applications requiring higher thermal stability and structural integrity. Conversely, polymers from shorter alpha-olefins are typically amorphous or have low crystallinity, resulting in lower melting points and greater flexibility at low temperatures. The choice of a specific poly-alpha-olefin should therefore be guided by the desired physical and thermal properties of the final application. The experimental protocols provided herein offer a standardized approach for the structural characterization of these versatile polymers.

References

• 1. polymersolutions.com [polymersolutions.com]
• 2. icpc-conference.org [icpc-conference.org]
• 3. agilent.com [agilent.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]

Unraveling the Biodegradability of 1-Docosene-Based Polymers: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the environmental fate of novel polymers is paramount. This guide provides a comparative analysis of the expected biodegradability of 1-docosene-based polymers against common alternatives, supported by experimental data and detailed protocols. As a long-chain alpha-olefin, 1-docosene is a building block for polyolefin-type polymers. While direct biodegradation data for 1-docosene-based polymers is not yet established in scientific literature, we can infer their likely behavior based on extensive research into the biodegradation of other polyolefins, such as polyethylene (B3416737) (PE) and polypropylene (B1209903) (PP).

This guide will delve into the factors governing polyolefin biodegradability and compare the projected performance of 1-docosene-based polymers with well-characterized biodegradable polymers like Polylactic Acid (PLA), Polyhydroxyalkanoates (PHA), and Poly(butylene adipate-co-terephthalate) (PBAT).

The Biodegradation Landscape: Polyolefins vs. Established Bioplastics

Polyolefins, including those hypothetically derived from 1-docosene, are characterized by a stable backbone of carbon-carbon bonds, making them inherently resistant to rapid biodegradation.[1] The process is typically slow and involves a multi-step mechanism initiated by abiotic or biotic oxidation.[2] This initial oxidation introduces functional groups (like carbonyl, carboxyl, and hydroxyl groups) onto the polymer chain, increasing its hydrophilicity and making it more accessible to microbial attack.[2][3] Microorganisms can then break down the polymer fragments into smaller molecules that can be assimilated.[1]

Several factors critically influence the biodegradability of polyolefins:

• Molecular Weight: Higher molecular weight polymers generally exhibit slower degradation rates.[4][5]

• Crystallinity: The amorphous regions of a polymer are more susceptible to microbial attack than the crystalline regions.[4]

• Additives: The presence of pro-oxidant additives can accelerate the initial oxidation step, thereby enhancing biodegradability.[4]

• Environmental Conditions: Factors such as moisture, temperature, pH, and the microbial population in the environment play a significant role in the rate and extent of biodegradation.[4][6]

In contrast, established biodegradable polymers like PLA, PHA, and PBAT possess hydrolyzable ester linkages in their backbone, which are more readily broken down by microbial enzymes.[1] This fundamental structural difference leads to significantly faster biodegradation rates compared to polyolefins.

Comparative Biodegradation Data

The following table summarizes the biodegradation data for common biodegradable polymers under soil burial conditions. It is important to note that direct comparisons can be challenging due to variations in experimental conditions across different studies.

Polymer	Test Condition	Timeframe	Biodegradation (%)	Reference
Polylactic Acid (PLA)	Soil Burial	150 days	~0 (neat PLA)	[7]
Soil Burial (Composite)	150 days	16.8	[7]
Soil Burial	24 months	0 - 100 (depending on PLA type and burial site)	[8]
Polyhydroxyalkanoates (PHA)	Soil Burial (25°C)	180 days	16	[9]
Soil Burial (34°C)	28 days	~92.6 (P(3HB-co-6%-3HHx) film)	[10]
Poly(butylene adipate-co-terephthalate) (PBAT)	Soil Burial	28 days	21.42	[11][12]
Soil Burial	180 days	21	[13]
Soil Burial (acidic and neutral soils)	150 days	10.8 - 11.0	[14]
Soil Burial (alkaline soil)	150 days	17.1	[14]

Based on the characteristics of polyolefins, a polymer derived from 1-docosene would be expected to exhibit a biodegradation rate significantly lower than that of PLA, PHA, and PBAT under similar environmental conditions. The long aliphatic chains of a 1-docosene polymer would likely require a prolonged period of initial oxidation before significant microbial degradation could occur.

Experimental Protocols for Assessing Biodegradability

To empirically determine the biodegradability of a novel polymer such as one based on 1-docosene, standardized test methods are crucial. The following is a generalized protocol for a soil burial test, based on internationally recognized standards like ASTM D5988 and ISO 17556.[15][16][17][18][19]

Objective: To determine the aerobic biodegradation of a polymer in soil by measuring the evolved carbon dioxide.

Materials and Equipment:

• Test polymer samples (e.g., films, powders).

• Reference polymer (e.g., cellulose).

• Blank control (soil only).

• Natural, fertile soil, sieved (<2 mm).

• Respirometer system (e.g., flasks, CO2-free air supply, CO2 trap, and CO2 analyzer).

• Incubator or temperature-controlled room.

• Analytical balance.

• Drying oven.

Procedure:

• Sample Preparation:

  • Dry the test and reference polymer samples to a constant weight.

  • Determine the total organic carbon content of the test and reference materials. This is crucial for calculating the theoretical CO2 evolution (ThCO2).[16]

  • The form of the sample can be film, powder, or fragments.[18]

• Soil Preparation:

  • Collect fresh, natural soil from a location with no history of contamination.

  • Sieve the soil to remove large particles.

  • Adjust the moisture content of the soil to 40-60% of its water-holding capacity.

• Experimental Setup:

  • For each test vessel, mix a known amount of the test polymer with a known amount of the prepared soil. The polymer should be the sole carbon source.[20]

  • Prepare replicate vessels for the test polymer, the reference polymer, and the blank control.

  • Place the vessels in a temperature-controlled environment, typically between 20-28°C.

  • Continuously supply CO2-free air to each vessel.

• Data Collection:

  • At regular intervals, measure the amount of CO2 evolved from each vessel. This can be done by passing the exit air through a CO2 trap (e.g., a solution of barium hydroxide (B78521) or sodium hydroxide) and then titrating the remaining alkali, or by using an infrared CO2 analyzer.[21]

  • The test is typically run for a minimum of 90 days, but can be extended until a plateau in CO2 evolution is reached, not exceeding two years.[15][20]

• Calculation of Biodegradation:

  • Calculate the cumulative amount of CO2 evolved from the test and reference samples, corrected for the CO2 evolved from the blank control.

  • The percentage of biodegradation is calculated as the ratio of the cumulative CO2 evolved to the theoretical CO2 that could be evolved from the amount of polymer added.

  % Biodegradation = (Cumulative CO2 evolved - Cumulative CO2 from blank) / Theoretical CO2 * 100

• Validation:

  • The test is considered valid if the reference material (cellulose) reaches a certain level of biodegradation (e.g., >70% within 6 months for ASTM D5988).[16]

Visualizing the Processes

To better understand the concepts discussed, the following diagrams illustrate the conceptual biodegradation pathway of a polyolefin and a typical experimental workflow for its assessment.

Caption: Conceptual pathway of polyolefin biodegradation.

Caption: Workflow for soil burial biodegradation testing.

References

• 1. Current Advances in Biodegradation of Polyolefins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. upliftproject.eu [upliftproject.eu]
• 3. Biodegradation of thermally treated high-density polyethylene (HDPE) by Klebsiella pneumoniae CH001 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Factors affecting biodegradability of plastic [ebrary.net]
• 5. Biodegradability of Polyolefin-Based Compositions: Effect of Natural Rubber - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Accelerated Weathering and Soil Burial Effect on Biodegradability, Colour and Textureof Coir/Pineapple Leaf Fibres/PLA Biocomposites | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Degradation Behavior of Biodegradable Man-Made Fibers in Natural Soil and in Compost - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biodegradability of polyhydroxyalkanoate (PHA) biopolyesters in nature: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. e3s-conferences.org [e3s-conferences.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Quantitative analysis of PBAT microplastics and their degradation products in soil by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ISO 17556 - Ultimate Aerobic Biodegradation - Situ Biosciences [situbiosciences.com]
• 16. ASTM D5988: Ultimate Aerobic Biodegradability of Polymers in Soil - Aropha [aropha.com]
• 17. standards.iteh.ai [standards.iteh.ai]
• 18. matestlabs.com [matestlabs.com]
• 19. infinitalab.com [infinitalab.com]
• 20. ISO 17556 standard – BPC Instruments [bpcinstruments.com]
• 21. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

Comparative cost-benefit analysis of using 1-Docosene in industrial applications

For researchers, scientists, and drug development professionals, the selection of appropriate chemical precursors is a critical decision that balances cost, performance, and synthesis efficiency. 1-Docosene, a C22 linear alpha-olefin (LAO), presents a unique set of properties that make it a candidate for various industrial applications, traditionally dominated by shorter-chain alpha-olefins. This guide provides an objective comparison of 1-Docosene with its alternatives in key industrial sectors, supported by available data and detailed experimental protocols.

Executive Summary

1-Docosene, a long-chain alpha-olefin, offers distinct advantages in applications requiring high molecular weight, specific thermal properties, and unique surface activity. Its primary industrial applications include its use as a comonomer in polymer production, a precursor for synthetic lubricants (polyalphaolefins or PAOs), and a hydrophobic backbone for surfactants and plasticizers. While shorter-chain LAOs like 1-hexene (B165129), 1-octene, 1-decene, and 1-dodecene (B91753) are more commonly used and generally less expensive, 1-Docosene can impart superior performance characteristics in specialized applications. This analysis delves into the cost-benefit trade-offs of utilizing 1-Docosene, providing a framework for its consideration in research and industrial settings.

Cost Analysis

The industrial-scale price of linear alpha-olefins is inversely correlated with their chain length, primarily due to production volumes and demand. While specific bulk pricing for 1-Docosene is not readily published, an estimation can be made based on the market for other long-chain alpha-olefins.

Alpha-Olefin	Indicative Industrial Price (USD/ton)	Notes
1-Hexene	$900 - $2,700	High-volume production, major use in polyethylene (B3416737).
1-Octene	~$1,500 - $2,500	Widely used as a comonomer in LLDPE.
1-Decene	$926 - $1,369	Key precursor for PAOs and plasticizers.[1]
1-Dodecene	~$1,500 - $2,500	Used in detergents and lubricants.
1-Docosene	$2,800 - $4,000 (Estimated)	Lower volume, specialty applications. Price is an estimation based on C20-C24 alpha-olefin pricing.[2]

Note: Prices are subject to market fluctuations and may vary based on supplier and purity.

The higher cost of 1-Docosene necessitates a significant performance advantage to justify its use over shorter-chain alternatives. The following sections explore the performance benefits in specific applications.

Performance and Application Analysis

Comonomer in Polyethylene Production

Linear alpha-olefins are crucial comonomers in the production of linear low-density polyethylene (LLDPE) and high-density polyethylene (HDPE). The incorporation of an alpha-olefin introduces short-chain branches into the polyethylene backbone, which modifies the polymer's properties.

Comparative Performance:

Property	Impact of Shorter-Chain LAOs (C4-C8)	Potential Impact of 1-Docosene (C22)
Crystallinity & Density	Decreases crystallinity and density, leading to increased flexibility and toughness.[3]	Expected to cause a more significant reduction in crystallinity and density, potentially leading to ultra-low-density polyethylene with enhanced elastomeric properties.
Tensile Strength & Elongation	Longer comonomers like 1-hexene can lead to higher tensile strength and elongation at break compared to 1-butene.[3]	The very long branches from 1-Docosene could act as tie-chains between crystalline lamellae, potentially enhancing impact strength and toughness to a greater extent.
Processability	Affects melt flow and processing characteristics.	The long side chains may increase melt viscosity, requiring adjustments in processing parameters.

Benefit of 1-Docosene: The use of 1-Docosene as a comonomer could lead to the development of novel polyethylene grades with superior flexibility, impact resistance, and elastomeric properties, which could be beneficial for applications such as specialty films, impact modifiers, and wire and cable insulation.

Precursor for Synthetic Lubricants (Polyalphaolefins - PAOs)

PAOs are high-performance synthetic lubricants produced by the oligomerization of linear alpha-olefins. The choice of alpha-olefin feedstock is a primary determinant of the final lubricant's properties.

Comparative Performance:

Property	PAOs from Shorter-Chain LAOs (C8-C12)	Potential Properties of PAOs from 1-Docosene (C22)
Viscosity	A range of viscosity grades can be produced.	Expected to produce very high viscosity PAOs, suitable for applications requiring thick lubricant films and high-temperature performance.
Pour Point	Generally have low pour points, indicating good low-temperature fluidity.	The long alkyl chains may lead to a higher pour point, potentially limiting its use in very cold environments.
Volatility (Noack)	Lower volatility compared to mineral oils.	Expected to have extremely low volatility, which is advantageous in high-temperature applications to reduce oil consumption and emissions.
Thermal & Oxidative Stability	Excellent stability.[4][5][6][7][8]	The saturated, branched structure of the resulting PAO would likely exhibit exceptional thermal and oxidative stability.

Benefit of 1-Docosene: PAOs derived from 1-Docosene could serve as high-viscosity base oils or viscosity modifiers in lubricant formulations for extreme temperature and high-load applications, such as industrial gear oils, greases, and engine oils designed for extended drain intervals.

Precursor for Surfactants and Detergents

Linear alkylbenzene sulfonates (LAS) are a major class of anionic surfactants used in detergents. They are synthesized by the alkylation of benzene (B151609) with a linear alpha-olefin, followed by sulfonation.

Comparative Performance:

Property	LAS from Shorter-Chain LAOs (C10-C14)	Potential Properties of LAS from 1-Docosene (C22)
Detergency	Excellent cleaning performance.	The very long hydrophobic tail could enhance the removal of highly nonpolar, oily soils.
Foaming	Good foaming properties.	May exhibit lower foaming, which can be desirable in certain applications like automatic dishwashing.
Solubility & Biodegradability	Readily soluble and biodegradable.	The increased hydrophobicity may reduce water solubility and potentially affect the rate of biodegradation.

Benefit of 1-Docosene: Surfactants derived from 1-Docosene could be effective in specialized industrial cleaning applications that involve the removal of heavy oils, greases, and waxes.

Precursor for Plasticizers

Plasticizers are added to polymers, most notably PVC, to increase their flexibility and durability. Long-chain alcohols, derived from the hydroformylation of alpha-olefins, are esterified to produce plasticizers.

Comparative Performance:

Property	Plasticizers from Shorter-Chain LAOs (C8-C10)	Potential Properties of Plasticizers from 1-Docosene (C22)
Plasticizing Efficiency	Effective in reducing the glass transition temperature (Tg) of PVC.	The very long alkyl chain would likely be a highly efficient plasticizer, significantly lowering the Tg.
Permanence & Volatility	Can be prone to migration and volatilization over time.	Expected to have very low volatility and migration, leading to better long-term performance and durability of the plasticized material.
Low-Temperature Flexibility	Imparts good low-temperature flexibility.	May lead to some stiffness at very low temperatures due to the long alkyl chain.

Benefit of 1-Docosene: Plasticizers derived from 1-Docosene could offer superior permanence, making them suitable for high-performance PVC applications where long-term durability and resistance to extraction are critical, such as in automotive interiors, high-end construction materials, and medical devices.

Experimental Protocols

Ziegler-Natta Polymerization of Ethylene (B1197577) with 1-Docosene Comonomer

Objective: To synthesize LLDPE with 1-Docosene as a comonomer to evaluate its effect on polymer properties.

Materials:

• Ethylene (polymerization grade)

• 1-Docosene (high purity)

• Ziegler-Natta catalyst (e.g., TiCl₄ supported on MgCl₂)

• Cocatalyst (e.g., Triethylaluminium, TEAL)

• Hexane (B92381) (anhydrous, as solvent)

• Methanol (B129727) (for quenching)

• Nitrogen (high purity, for inert atmosphere)

Procedure:

• Reactor Preparation: A high-pressure stainless-steel reactor is thoroughly dried and purged with high-purity nitrogen to ensure an inert atmosphere.

• Solvent and Comonomer Addition: Anhydrous hexane is introduced into the reactor, followed by the desired amount of 1-Docosene. The reactor is heated to the desired polymerization temperature (e.g., 70-90 °C).

• Catalyst and Cocatalyst Injection: The cocatalyst (TEAL solution in hexane) is injected into the reactor, followed by the Ziegler-Natta catalyst slurry in hexane.

• Polymerization: Ethylene is continuously fed into the reactor to maintain a constant pressure (e.g., 10-20 bar). The polymerization is allowed to proceed for a set period (e.g., 1-2 hours) with constant stirring.

• Quenching and Polymer Recovery: The ethylene feed is stopped, and the reactor is vented. The polymerization is quenched by injecting methanol. The resulting polymer is collected by filtration, washed with methanol to remove catalyst residues, and dried in a vacuum oven.[9][10]

Synthesis of Polyalphaolefin (PAO) from 1-Docosene

Objective: To synthesize a high-viscosity PAO from 1-Docosene.

Materials:

• 1-Docosene (high purity)

• Catalyst system (e.g., Boron trifluoride (BF₃) with a promoter like butanol, or a metallocene catalyst)

• Nitrogen (high purity)

• Activated alumina (B75360) (for catalyst removal)

• Hydrogen (for hydrogenation)

• Hydrogenation catalyst (e.g., Nickel on a support)

Procedure:

• Oligomerization: A dried, inert-atmosphere reactor is charged with 1-Docosene. The catalyst system is introduced at a controlled temperature (e.g., 20-60 °C). The reaction is exothermic and requires cooling to maintain the desired temperature. The reaction is monitored until the desired conversion is achieved.

• Catalyst Removal: The crude oligomer is passed through a column of activated alumina to remove the catalyst residues.

• Distillation: The product is distilled under vacuum to remove any unreacted monomer and lighter oligomers to achieve the desired viscosity grade.

• Hydrogenation: The distilled oligomer is then hydrogenated in a high-pressure reactor using a nickel catalyst to saturate any remaining double bonds, thereby improving the thermal and oxidative stability of the final PAO.[11]

Synthesis of a Surfactant from 1-Docosene (Linear Alkylbenzene Sulfonate)

Objective: To synthesize a linear alkylbenzene sulfonate (LAS) with a C22 alkyl chain.

Materials:

• 1-Docosene

• Benzene

• Solid acid catalyst (e.g., H-Mordenite zeolite)

• Sulfonating agent (e.g., sulfur trioxide or oleum)

• Sodium hydroxide (B78521) solution

• Nitrogen (high purity)

Procedure:

• Alkylation (Friedel-Crafts):

  • A reactor is charged with benzene and the activated solid acid catalyst under a nitrogen atmosphere.

  • The mixture is heated to the reaction temperature (e.g., 80-120 °C).

  • 1-Docosene is slowly added to the reactor.

  • The reaction is continued until the desired conversion of 1-Docosene is achieved.

  • The catalyst is removed by filtration. The excess benzene is removed by distillation.[1]

• Sulfonation:

  • The resulting docosylbenzene (B3056084) is cooled in a reactor equipped with efficient stirring and cooling.

  • The sulfonating agent is added slowly while maintaining a low temperature to control the exothermic reaction.

  • The reaction mixture is aged to ensure complete sulfonation.[1][12][13][14][15]

• Neutralization:

  • The resulting alkylbenzene sulfonic acid is neutralized by the slow addition of a sodium hydroxide solution to produce the sodium docosylbenzene sulfonate (the LAS).

Visualizations

Ziegler-Natta Polymerization Workflow

Polyalphaolefin (PAO) Synthesis Pathway

Linear Alkylbenzene Sulfonate Synthesis

References

• 1. benchchem.com [benchchem.com]
• 2. echemi.com [echemi.com]
• 3. The Effect of Comonomer Type and Content on the Properties of Ziegler-Natta Bimodal High-Density Polyethylene -Journal of the Korean Chemical Society | Korea Science [koreascience.kr]
• 4. Polyalphaolefin (PAO) Lubricants Explained [machinerylubrication.com]
• 5. kemipex.com [kemipex.com]
• 6. lubchem.com [lubchem.com]
• 7. redox.com [redox.com]
• 8. Polyalphaolefin (PAO), synthetic oil polyalphaolefins — DYM Resources [dymresources.com]
• 9. youtube.com [youtube.com]
• 10. journal.bcrec.id [journal.bcrec.id]
• 11. US20100069687A1 - Process for synthesis of polyalphaolefin and removal of residual catalyst components - Google Patents [patents.google.com]
• 12. ijnc.ir [ijnc.ir]
• 13. researchgate.net [researchgate.net]
• 14. CN114805143A - Alkyl benzene sulfonic acid and preparation method and application thereof - Google Patents [patents.google.com]
• 15. CN1281581C - Alkyl benzene sulfonate, its preparation method ,alkyl benzene sulfonate surfactant and its application in tertiary oil recovery - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Docosene: A Guide for Laboratory Professionals

Ensuring the safe and environmentally responsible disposal of 1-Docosene is a critical aspect of laboratory operations. This guide provides essential safety and logistical information, including step-by-step disposal procedures, to assist researchers, scientists, and drug development professionals in managing this chemical waste effectively. Adherence to these protocols is vital to minimize health risks and environmental impact.

Key Safety and Handling Information

1-Docosene is classified as an aspiration hazard, and it may be fatal if swallowed and enters the airways.[1][2][3] It is crucial to handle this substance with care, utilizing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated area or under a chemical fume hood.[3][4] In case of accidental ingestion, do NOT induce vomiting and seek immediate medical attention.[1][3]

Quantitative Data for 1-Docosene

For quick reference, the following table summarizes key quantitative data for 1-Docosene.

Property	Value
Molecular Formula	C22H44
Molecular Weight	308.6 g/mol
Boiling Point	213 °C
Melting Point	-35 °C
Flash Point	76 °C
Density	0.758 g/cm³
Vapor Pressure	0.2 mm Hg (at 20 °C)
Solubility in Water	1.259e-006 mg/L (at 25 °C, estimated)[5]

Experimental Protocol for Laboratory-Scale Disposal

This protocol outlines the recommended steps for the disposal of small quantities of 1-Docosene typically found in a laboratory setting. This procedure should be carried out in compliance with all local, state, and federal regulations.

Materials:

• Container of waste 1-Docosene

• Appropriate, compatible, and clearly labeled hazardous waste container (e.g., a high-density polyethylene (B3416737) or glass container)

• Inert absorbent material (e.g., vermiculite, sand, or commercial absorbent pads)

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, and a lab coat

• Chemical fume hood

Procedure:

• Preparation and Safety Precautions:

  • Ensure all necessary PPE is worn correctly.

  • Perform the entire procedure within a certified chemical fume hood to avoid inhalation of any vapors.

  • Have spill control materials readily available.

• Waste Transfer:

  • If the original container is intact and suitable for transport, it can be designated as the waste container. Ensure it is properly labeled.

  • If transferring the waste, carefully pour the 1-Docosene into the designated hazardous waste container. Avoid splashing.

  • If dealing with a spill, cover the liquid with an inert absorbent material.[4][6] Allow the material to fully absorb the 1-Docosene.

• Container Sealing and Labeling:

  • Securely cap the hazardous waste container.

  • The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "1-Docosene."[7] Include the approximate quantity and date of accumulation.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area.

  • The storage area should be away from incompatible materials, such as strong oxidizing agents.[3]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company to arrange for pickup and proper disposal.[1][3][6]

  • Provide the waste disposal company with a complete and accurate description of the waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and logical steps for the proper disposal of 1-Docosene.

Caption: Logical workflow for the proper disposal of 1-Docosene waste.

By following these procedures, laboratory professionals can ensure the safe handling and disposal of 1-Docosene, contributing to a secure and environmentally conscious research environment. Always consult your institution's specific guidelines and the material's Safety Data Sheet (SDS) before handling or disposing of any chemical.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. 1-Docosene | C22H44 | CID 74138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. fishersci.fr [fishersci.fr]
• 5. 1-docosene, 1599-67-3 [thegoodscentscompany.com]
• 6. benchchem.com [benchchem.com]
• 7. engineering.purdue.edu [engineering.purdue.edu]

Essential Safety and Operational Guide for Handling 1-Docosene

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of chemical reagents is paramount. This guide provides immediate, essential safety and logistical information for the handling and disposal of 1-Docosene, fostering a culture of safety and building trust in laboratory operations.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1-Docosene is the first step toward safe handling.

Property	Value	Source
Molecular Formula	C₂₂H₄₄	[1][2]
Molecular Weight	~308.6 g/mol	[1][2][3]
Appearance	Liquid	[2]
Boiling Point	~370 °C	[1]
Melting Point	~-30 °C	[1]
Solubility	Insoluble in water	[1]
Density	~0.8 g/cm³	[1]

Hazard Identification and Personal Protective Equipment (PPE)

1-Docosene is classified as an aspiration hazard and may cause skin and eye irritation.[2][4][5] Adherence to proper PPE protocols is mandatory to ensure personal safety.

Hazard	GHS Classification	Recommended PPE
Aspiration Hazard	H304: May be fatal if swallowed and enters airways	Face shield, Safety glasses with side shields or goggles
Skin Irritation	H315: Causes skin irritation (potential)	Appropriate chemical resistant gloves, Impervious protective clothing
Eye Irritation	H319: Causes serious eye irritation (potential)	Safety glasses with side shields or goggles, Face shield
Inhalation	No adverse effects expected, but ensure adequate ventilation	In case of insufficient ventilation, wear suitable respiratory equipment

Note: No occupational exposure limits have been noted for 1-Docosene.[4][5] However, it is crucial to maintain airborne levels to an acceptable level through engineering controls like local exhaust ventilation.[4]

Experimental Protocol: Standard Handling and Storage

Objective: To safely handle and store 1-Docosene to prevent exposure and maintain chemical integrity.

Materials:

• 1-Docosene

• Appropriate chemical resistant gloves

• Safety glasses with side shields or goggles

• Face shield

• Impervious protective clothing

• Ventilated chemical fume hood

• Tightly sealed, compatible storage containers

Procedure:

• Preparation: Before handling, ensure that the work area is clean and that a chemical fume hood with good general ventilation (typically 10 air changes per hour) is operational.[4] Don all required PPE, including chemical-resistant gloves, safety glasses, and a lab coat. A face shield is also recommended.[4]

• Handling:

  • Conduct all transfers and manipulations of 1-Docosene within the chemical fume hood to minimize inhalation exposure.

  • Avoid contact with skin and eyes.[5] In case of accidental contact, follow the first-aid measures outlined below.

  • Observe good industrial hygiene practices.[4] Wash hands thoroughly after handling and before eating, drinking, or smoking.[4]

• Storage:

  • Store 1-Docosene in its original, tightly closed container.[4][5]

  • Store in a locked, cool, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[4][5]

First-Aid Measures

Exposure Route	Procedure
Ingestion	If swallowed, immediately call a poison center or doctor. Do NOT induce vomiting.[4][5]
Skin Contact	Wash off with soap and water. Get medical attention if irritation develops and persists.[4]
Eye Contact	Rinse with water. Get medical attention if irritation develops and persists.[4]
Inhalation	Move to fresh air. Call a physician if symptoms develop or persist.[4]

Spill and Disposal Plan

Proper containment and disposal of 1-Docosene are critical to prevent environmental contamination and ensure a safe laboratory environment.

Spill Response Workflow

Caption: Workflow for responding to a 1-Docosene spill.

Disposal:

• Dispose of contents and containers in accordance with all local, regional, national, and international regulations.[4]

• Empty containers may retain product residues and should be handled by an approved waste disposal site for recycling or disposal.[4]

• The waste code should be assigned in discussion between the user, the producer, and the waste disposal company.[4]

References

• 1. Buy 1-Docosene (EVT-307674) | 1599-67-3 [evitachem.com]
• 2. 1-Docosene | C22H44 | CID 74138 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. cdn.chemservice.com [cdn.chemservice.com]
• 5. tcichemicals.com [tcichemicals.com]